1-N-(1-phenylethyl)benzene-1,4-diamine

• CAS: 79612-18-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine

This guide provides a comprehensive overview of the synthetic pathway for 1-N-(1-phenylethyl)benzene-1,4-diamine, a substituted aromatic diamine with potential applications in materials science and as a precursor in the development of novel chemical entities. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis, offering a deep dive into the reaction mechanism, a detailed experimental protocol, and the underlying scientific principles.

Introduction and Strategic Overview

1-N-(1-phenylethyl)benzene-1,4-diamine is an unsymmetrically substituted p-phenylenediamine derivative. The introduction of a chiral 1-phenylethyl group onto the diamine scaffold can impart unique properties to subsequent materials or biologically active molecules. The synthesis of such molecules requires a robust and well-understood chemical transformation. The most logical and industrially scalable approach for the synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine is through a two-step reductive amination process. This strategy involves the initial formation of an imine (Schiff base) from the condensation of p-phenylenediamine and acetophenone, followed by the selective reduction of the carbon-nitrogen double bond.

This method is favored for its high selectivity and efficiency, minimizing the formation of undesired byproducts that can arise from direct alkylation methods. The process can be broken down into two core stages:

• Imine Formation: The condensation reaction between an amine and a ketone to form a Schiff base. This is an equilibrium process, and the removal of water is crucial to drive the reaction to completion.

• Catalytic Hydrogenation: The reduction of the imine intermediate to the corresponding secondary amine using a catalyst and a hydrogen source.

This guide will now delve into the specifics of each stage, providing both the theoretical underpinnings and a practical, step-by-step experimental protocol.

Mechanistic Insights and Rationale

The synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine via reductive amination is a well-established and reliable method for forming secondary amines.[1][2] The reaction proceeds through two key mechanistic steps, as illustrated in the workflow below.

Figure 1: A high-level workflow of the two-step synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine.

Step 1: Imine Formation

The initial step is the acid-catalyzed condensation of p-phenylenediamine with acetophenone. The reaction is initiated by the nucleophilic attack of one of the amino groups of p-phenylenediamine on the electrophilic carbonyl carbon of acetophenone. This forms a hemiaminal intermediate, which then undergoes dehydration to yield the corresponding imine, N-(1-phenylethylidene)-p-phenylenediamine.

The use of an acid catalyst is crucial as it protonates the carbonyl oxygen of acetophenone, thereby increasing its electrophilicity and facilitating the nucleophilic attack by the amine. To drive the equilibrium towards the imine product, the water formed during the reaction is typically removed, often by azeotropic distillation with a suitable solvent like toluene.[1][3]

Step 2: Catalytic Hydrogenation

The second step involves the reduction of the imine intermediate. This is most commonly achieved through catalytic hydrogenation. The imine is dissolved in a suitable solvent and exposed to hydrogen gas in the presence of a heterogeneous catalyst, such as palladium on carbon (Pd/C) or platinum on alumina (Pt/Al2O3).[2] The catalyst provides a surface for the adsorption of both the imine and hydrogen, facilitating the addition of hydrogen across the C=N double bond to yield the final product.

This two-step approach is advantageous as it allows for controlled, stepwise synthesis, leading to a purer product with higher yields compared to a one-pot reductive amination where side reactions can be more prevalent.[1][4]

Experimental Protocol

This section provides a detailed, self-validating experimental procedure for the synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine. Safety precautions should be strictly followed, and the reaction should be carried out in a well-ventilated fume hood.

Materials and Reagents

Reagent/Material	Grade	Supplier
p-Phenylenediamine	99%	Sigma-Aldrich
Acetophenone	99%	Alfa Aesar
Toluene	Anhydrous	Fisher Scientific
p-Toluenesulfonic acid monohydrate	98.5%	Acros Organics
Palladium on Carbon (10 wt. %)	Johnson Matthey
Methanol	ACS Grade	VWR
Ethyl Acetate	ACS Grade	VWR
Hexane	ACS Grade	VWR
Anhydrous Sodium Sulfate	EMD Millipore

Step-by-Step Methodology

Part 1: Synthesis of N-(1-phenylethylidene)-p-phenylenediamine (Imine Intermediate)

• Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a Dean-Stark apparatus fitted with a condenser, and a nitrogen inlet, add p-phenylenediamine (10.8 g, 0.1 mol), acetophenone (12.0 g, 0.1 mol), and toluene (150 mL).

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.19 g, 0.001 mol).

• Azeotropic Distillation: Heat the reaction mixture to reflux with vigorous stirring. The water produced during the condensation will be collected in the Dean-Stark trap. Continue the reflux until no more water is collected (approximately 4-6 hours).

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent. The disappearance of the starting materials and the appearance of a new, less polar spot corresponding to the imine indicates the reaction is proceeding.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the toluene solution with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) to neutralize the acid catalyst, followed by a wash with brine (1 x 50 mL).

• Isolation of Imine: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the toluene under reduced pressure using a rotary evaporator. The resulting crude solid is the imine intermediate, which can be used in the next step without further purification.

Part 2: Synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine (Final Product)

• Hydrogenation Setup: In a Parr hydrogenation apparatus or a similar high-pressure reactor, dissolve the crude imine from the previous step in methanol (100 mL).

• Catalyst Addition: Carefully add 10% palladium on carbon (0.5 g) to the solution.

• Hydrogenation: Seal the reactor and purge it with nitrogen gas, followed by hydrogen gas. Pressurize the reactor with hydrogen to 50 psi and heat to 50 °C with vigorous stirring.

• Reaction Monitoring: The reaction progress can be monitored by the uptake of hydrogen. The reaction is typically complete within 4-8 hours. Alternatively, TLC can be used to monitor the disappearance of the imine.

• Catalyst Removal: After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen. Purge the reactor with nitrogen. The palladium catalyst is pyrophoric and should be handled with care. Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with methanol (2 x 20 mL).

• Purification: Combine the filtrate and washings and remove the methanol under reduced pressure. The crude product can be purified by column chromatography on silica gel using a gradient elution of hexane and ethyl acetate (starting with 9:1 and gradually increasing the polarity to 7:3).

• Final Product: The fractions containing the pure product are combined and the solvent is evaporated to yield 1-N-(1-phenylethyl)benzene-1,4-diamine as a solid.

Characterization and Data

The identity and purity of the synthesized 1-N-(1-phenylethyl)benzene-1,4-diamine should be confirmed by various analytical techniques.

Parameter	Expected Result
Appearance	Off-white to pale yellow solid
Yield	75-85% (over two steps)
Melting Point	To be determined experimentally
¹H NMR (CDCl₃, 400 MHz)	δ 7.20-7.40 (m, 5H, Ar-H of phenylethyl), 6.60-6.70 (m, 4H, Ar-H of phenylenediamine), 4.45 (q, 1H, CH), 3.50 (br s, 2H, NH₂), 1.50 (d, 3H, CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ 145.0, 140.0, 138.0, 128.5, 127.0, 126.0, 116.0, 115.5, 54.0, 25.0
Mass Spectrometry (ESI+)	m/z = 213.14 [M+H]⁺

Troubleshooting and Optimization

• Low Imine Yield: Incomplete removal of water can hinder the condensation reaction. Ensure the Dean-Stark trap is functioning correctly and the reaction is run for a sufficient amount of time.

• Incomplete Hydrogenation: The catalyst may be deactivated. Ensure fresh, active catalyst is used. The hydrogen pressure and temperature can also be optimized to improve the reaction rate.

• Product Purity Issues: The final product may contain unreacted starting materials or byproducts. Careful purification by column chromatography is essential to obtain a high-purity product.

Conclusion

The two-step reductive amination of p-phenylenediamine with acetophenone provides a reliable and efficient route for the synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine. This guide has outlined the key mechanistic considerations, a detailed experimental protocol, and expected characterization data. By following this procedure and understanding the underlying chemical principles, researchers can successfully synthesize this valuable compound for further investigation in their respective fields.

References

• Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof. WO2005051886A1.
• Method of preparation of N-(1-phenylethyl)- N'-phenyl-1,4- phenylenediamine. SK286712B6.

• Synthesis and investigation of poly(p-phenylenediamine)–poly(1,4-benzoquinonediimine-N,N-diyl-1,4-phenylene). ResearchGate. [Link]

• Kinetics of Reductive Alkylation of p-Phenylenediamine with Methyl Ethyl Ketone Using 3% Pt/Al2O3 Catalyst in a Slurry Reactor. ACS Publications. [Link]

• Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex. Chinese Journal of Organic Chemistry. [Link]

• Kinetics of Reductive Alkylation of p-Phenylenediamine with Methyl Ethyl Ketone Using 3% Pt/Al2O3 Catalyst in a Slurry Reactor. Industrial & Engineering Chemistry Research. [Link]

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• 3. N,N-Diphenyl-p-phenylenediamine(74-31-7) 1H NMR spectrum [chemicalbook.com]
• 4. WO2005051886A1 - Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof - Google Patents [patents.google.com]

An In-depth Technical Guide to the Physicochemical Properties of 1-N-(1-phenylethyl)benzene-1,4-diamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Aromatic Amines in Modern Research

Aromatic amines are foundational structural motifs in a vast array of biologically active compounds, including over a third of all drug candidates.[1] Their unique electronic properties and versatile reactivity make them indispensable in the synthesis of pharmaceuticals, agrochemicals, and functional materials.[1] The compound 1-N-(1-phenylethyl)benzene-1,4-diamine belongs to this crucial class of molecules. A thorough understanding of its physicochemical properties is not merely an academic exercise; it is a critical prerequisite for any meaningful application, particularly in the realm of drug discovery and development. These properties govern a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately determining its efficacy and safety.[2] This guide provides a comprehensive technical overview of 1-N-(1-phenylethyl)benzene-1,4-diamine, focusing on its core physicochemical attributes and the established methodologies for their characterization.

Molecular Identity and Synthesis

Chemical Structure and Identifiers

• IUPAC Name: 1-N-(1-phenylethyl)benzene-1,4-diamine

• Molecular Formula: C₁₄H₁₆N₂

• Molecular Weight: 212.29 g/mol

Property	Value	Source
Molecular Formula	C₁₄H₁₆N₂	[3]
Molecular Weight	212.29 g/mol	[3]

Synthetic Pathway

The synthesis of N-substituted phenylenediamines is well-documented in patent literature. A common and effective method for producing compounds structurally similar to 1-N-(1-phenylethyl)benzene-1,4-diamine involves a two-step process:

• Condensation: Reaction of a primary aromatic amine with a ketone to form an imine intermediate. For a related compound, N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine, this involves the condensation of 4-aminodiphenylamine with acetophenone in the presence of an acidic catalyst.[4]

• Hydrogenation: The resulting imine is then subjected to catalytic hydrogenation to yield the final secondary amine product.[4][5]

This process is designed to achieve high purity of the final product.[4]

Caption: Synthetic route for a structurally related N-substituted phenylenediamine.

Core Physicochemical Properties and Their Determination

A molecule's journey from administration to its target site is dictated by its physicochemical properties. For novel compounds like 1-N-(1-phenylethyl)benzene-1,4-diamine, the experimental determination of these properties is a cornerstone of its characterization.

Melting Point

The melting point is a fundamental indicator of a compound's purity. A sharp melting point range (typically 0.5-1.0°C) is characteristic of a pure crystalline solid, whereas impurities tend to depress and broaden this range.[1]

Predicted and Comparative Melting Point Data:

Compound	Melting Point (°C)	Notes
1-N-(1-phenylethyl)benzene-1,4-diamine	Not available	-
N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine	135	Recrystallized product[5]
p-Phenylenediamine (parent molecule)	145-147	[6]

Experimental Protocol: Capillary Melting Point Determination

This standard method provides a reliable means of determining the melting point.

• Sample Preparation:

  • Ensure the compound is completely dry and finely powdered.

  • Load a small amount of the powder into a capillary tube (sealed at one end) to a height of 2-3 mm.

• Apparatus Setup:

  • Place the capillary tube into the heating block of a melting point apparatus.

  • Ensure the sample is visible through the magnifying lens.

• Measurement:

  • Heat the sample rapidly to about 15-20°C below the expected melting point.

  • Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.

  • Record the temperature at which the first drop of liquid appears (T1).

  • Record the temperature at which the entire sample has melted (T2).

  • The melting point range is reported as T1-T2.

Solubility

Aqueous solubility is a critical determinant of a drug's bioavailability. Poor solubility can severely hinder a compound's absorption from the gastrointestinal tract, rendering it ineffective as an oral therapeutic.

Experimental Protocol: Shake-Flask Method for Thermodynamic Solubility

The shake-flask method is considered the gold standard for determining the equilibrium (thermodynamic) solubility of a compound.

• Preparation:

  • Add an excess amount of the solid compound to a known volume of the desired solvent (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial.

• Equilibration:

  • Agitate the vial at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid should be visually confirmed.

• Separation:

  • Separate the undissolved solid from the saturated solution by centrifugation or filtration. Care must be taken to avoid precipitation due to temperature changes.

• Quantification:

  • Analyze the concentration of the dissolved compound in the clear supernatant/filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation:

  • The determined concentration represents the thermodynamic solubility of the compound in that specific solvent at that temperature.

Caption: Workflow for determining thermodynamic solubility via the shake-flask method.

Computational Approaches to Solubility Prediction:

In the absence of experimental data, computational models can provide valuable estimates of a compound's solubility. Machine learning algorithms trained on large datasets of known solubilities can predict the aqueous solubility of new molecules based on their structural features.[1]

pKa (Ionization Constant)

The pKa value indicates the strength of an acid or base and determines the extent of a molecule's ionization at a given pH. For an amine, the pKa refers to the acidity of its conjugate acid. This property is crucial as it influences a drug's solubility, permeability across biological membranes, and binding to its target receptor.

Predicted and Comparative pKa Data:

Compound	pKa (of conjugate acid)	Notes
1-N-(1-phenylethyl)benzene-1,4-diamine	Not available	Expected to be basic due to the amine groups.
p-Phenylenediamine (parent molecule)	6.2	[6]

Experimental Protocol: Potentiometric Titration for pKa Determination

Potentiometric titration is a highly accurate method for determining the pKa of ionizable compounds.

• Sample Preparation:

  • Dissolve a precisely weighed amount of the compound in a suitable solvent (often a water-cosolvent mixture to ensure solubility).

• Titration:

  • Titrate the solution with a standardized solution of a strong acid (e.g., HCl) while continuously monitoring the pH with a calibrated pH meter.

• Data Analysis:

  • Plot the pH of the solution against the volume of titrant added.

  • The pKa is determined from the titration curve, typically corresponding to the pH at the half-equivalence point.

  • Specialized software is often used to refine the pKa value from the titration data.

Computational Approaches to pKa Prediction:

Various computational methods, ranging from quantum mechanical calculations to machine learning models, can predict the pKa of amines with increasing accuracy. These tools are particularly useful in early-stage drug discovery for screening large numbers of virtual compounds.[7]

Spectroscopic and Analytical Characterization

A combination of spectroscopic and chromatographic techniques is essential to confirm the identity, structure, and purity of 1-N-(1-phenylethyl)benzene-1,4-diamine.

Caption: Integrated workflow for the analytical characterization of a novel compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of an organic molecule.

• ¹H NMR: Would provide information on the number of different types of protons and their neighboring environments. Expected signals would include those for the aromatic protons on both phenyl rings, the methine (CH) and methyl (CH₃) protons of the phenylethyl group, and the amine (NH) protons.

• ¹³C NMR: Would show distinct signals for each unique carbon atom in the molecule, confirming the carbon skeleton.

For the parent p-phenylenediamine in CDCl₃, aromatic proton signals appear around 6.56 ppm, and the amine protons at 3.31 ppm.[8] In the more complex 1-N-(1-phenylethyl)benzene-1,4-diamine, the aromatic region would be more complex due to asymmetric substitution, and additional signals for the aliphatic protons would be present.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound and offers structural information through its fragmentation pattern.

• Molecular Ion Peak (M⁺): For 1-N-(1-phenylethyl)benzene-1,4-diamine (C₁₄H₁₆N₂), the molecular ion peak would be expected at an m/z of 212. Since there is an even number of nitrogen atoms, the molecular weight is even, consistent with the nitrogen rule.

• Fragmentation: A characteristic fragmentation for amines is alpha-cleavage, which involves the breaking of a bond adjacent to the nitrogen atom.[9] A likely fragmentation would be the loss of a methyl group (CH₃) to form a stable iminium cation.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule, which is particularly useful for compounds containing aromatic rings and other chromophores. Aromatic amines typically exhibit characteristic absorption bands in the UV region. The parent molecule, p-phenylenediamine, shows absorption maxima that are shifted to longer wavelengths compared to unsubstituted benzene due to the electron-donating effect of the amino groups.

Conclusion

While specific experimental data for 1-N-(1-phenylethyl)benzene-1,4-diamine is not extensively published, this guide outlines the critical physicochemical properties that must be characterized for its potential application in research and development. By employing the robust experimental and analytical methodologies detailed herein—including capillary melting point determination, the shake-flask method for solubility, potentiometric titration for pKa, and a suite of spectroscopic techniques—researchers can build a comprehensive profile of this and other novel aromatic amines. Such a profile is indispensable for predicting a compound's behavior in biological systems and for making informed decisions in the complex process of drug discovery and development.

References

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• 1. researchgate.net [researchgate.net]
• 2. Cheminformatics Exploration of Structural Physicochemical Properties, Molecular Fingerprinting, and Diversity of the Chemical Space of Compounds from Betel Nut (Areca catechu L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biosynth.com [biosynth.com]
• 4. WO2005051886A1 - Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof - Google Patents [patents.google.com]
• 5. SK286712B6 - Method of preparation of N-(1-phenylethyl)- N'-phenyl-1,4- phenylenediamine - Google Patents [patents.google.com]
• 6. P-Phenylenediamine | C6H4(NH2)2 | CID 7814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Benzeneethanamine, N-phenyl- | C14H15N | CID 74443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. p-Phenylenediamine(106-50-3) 1H NMR [m.chemicalbook.com]
• 9. Fragmentation Pattern-Based Screening Strategy Combining Diagnostic Ion and Neutral Loss Uncovered Novel para-Phenylenediamine Quinone Contaminants in the Environment - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine, a substituted aromatic diamine. The document elucidates its chemical identity, including its IUPAC name and structure, and explores its primary synthesis methodologies. While the principal application of this compound lies in the industrial sector as an antioxidant, particularly in rubber manufacturing, this guide also addresses the current landscape of its characterization, including its physicochemical properties and spectral data, often drawing comparisons with structurally related compounds due to a scarcity of specific experimental data. Furthermore, this whitepaper discusses the toxicological profile of phenylenediamines as a class to infer potential safety considerations and explores the untapped potential and current data gaps regarding its biological and pharmacological activity, offering a perspective for future research in drug discovery and development.

Chemical Identity and Structure

The compound of interest is systematically named N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine . It is also referred to as 1-N-phenyl-4-N-(1-phenylethyl)benzene-1,4-diamine.

Molecular Formula: C₂₀H₂₀N₂[1]

Molecular Weight: 288.4 g/mol [1]

CAS Number: While a specific CAS number for N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine is not consistently reported in major databases, the closely related isomer, N-phenyl-N'-(1-phenylethyl)-1,4-phenylenediamine, is assigned CAS No. 2830-40-2 .[1] For the purpose of this guide, it is assumed these names refer to the same chemical entity.

Chemical Structure:

The molecular architecture consists of a central 1,4-phenylenediamine core. One of the amine nitrogens is substituted with a phenyl group, and the other with a 1-phenylethyl group. This asymmetric substitution pattern is a key feature of the molecule.

Figure 1: Chemical structure of N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine.

Synthesis and Manufacturing

The primary route for the synthesis of N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine is a two-step process involving the condensation of 4-aminodiphenylamine with acetophenone, followed by catalytic hydrogenation.[2][3]

Step 1: Condensation Reaction

4-aminodiphenylamine is reacted with acetophenone in the presence of an acidic catalyst, such as bentonite activated by hydrochloric acid.[4] This reaction is typically carried out at an elevated temperature (e.g., 125 °C) in a solvent like toluene, which also serves to azeotropically remove the water formed during the condensation.[4] This step yields the intermediate, N-(1-phenylethylidene)-N'-phenyl-1,4-phenylenediamine. To ensure a high purity of this intermediate, the reaction is often run to an incomplete conversion (50-90%) of the 4-aminodiphenylamine.[3]

Step 2: Catalytic Hydrogenation

The resulting ketimine intermediate is then subjected to catalytic hydrogenation to reduce the carbon-nitrogen double bond.[2][3] This is typically performed using a heterogeneous catalyst, such as Raney nickel or a copper-based catalyst, in the presence of hydrogen gas.[3] The product of this step is the desired N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine.

Figure 2: General synthesis workflow for N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine.

Physicochemical and Spectroscopic Properties

Table 1: Physicochemical Properties of N,N'-diphenyl-1,4-phenylenediamine (CAS 74-31-7) for Comparison

Property	Value	Source
Melting Point	146 - 148 °C	[2]
Boiling Point	220 - 225 °C at 1.33 hPa	[2]
Density	1.3 g/cm³ at 20 °C	[2]
Bulk Density	560 kg/m ³	[2]
Solubility in Water	Low	Estimated

Due to the presence of the additional ethyl group and the asymmetric nature of N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine, its melting and boiling points may differ from its diphenyl analog. The molecule is expected to be largely insoluble in water but soluble in organic solvents like alcohols and ethers, a common characteristic for such aromatic compounds.[5]

Spectroscopic Data:

Spectroscopic data is crucial for the unambiguous identification and characterization of a compound. While specific spectra for N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine are not widely published, the expected spectral features can be predicted.

• ¹H NMR: The proton NMR spectrum would be complex, showing distinct signals for the aromatic protons on the three phenyl rings, as well as signals for the methine (CH) and methyl (CH₃) protons of the 1-phenylethyl group, and the N-H protons.

• ¹³C NMR: The carbon NMR spectrum would display a number of signals corresponding to the inequivalent carbons in the three aromatic rings and the aliphatic carbons of the 1-phenylethyl substituent.

• FTIR: The infrared spectrum would be characterized by N-H stretching vibrations in the region of 3300-3500 cm⁻¹, C-H stretching vibrations for both aromatic and aliphatic groups, and C=C stretching vibrations for the aromatic rings.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (288.4 g/mol ).

For comparison, spectral data for related compounds such as N,N-diethyl-1,4-phenylenediamine and N,N'-diphenyl-1,4-phenylenediamine are available in various databases and can provide a reference for the expected peak positions and patterns.[6][7]

Applications and Industrial Significance

The primary and well-documented application of N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine is as an antidegradant in rubber vulcanizates.[3] Its chemical structure allows it to function as a potent antioxidant and antiozonant, protecting rubber products from degradation caused by heat, oxygen, and ozone.[3] This extends the service life and performance of materials used in tires, belts, and other demanding applications. It is often used in combination with other antidegradants to achieve a broad spectrum of protection.

Currently, there is a notable absence of published research on the application of N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine in the fields of drug development and pharmacology. While other phenylenediamine derivatives have been investigated for various biological activities, this specific molecule remains largely unexplored in a biomedical context.

Toxicology and Safety

• General Hazards: Phenylenediamines are known to be hazardous substances. They can be toxic by inhalation, skin contact, and if swallowed.[3]

• Sensitization: A significant health concern with many phenylenediamines is their potential to cause skin sensitization, leading to allergic contact dermatitis.

• Irritation: They can be irritating to the eyes.

For related compounds like N,N'-diphenyl-1,4-phenylenediamine, the following hazard statements are noted:

• H317: May cause an allergic skin reaction.[2]

• H412: Harmful to aquatic life with long-lasting effects.[2]

Precautionary measures when handling such compounds should include:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

• P272: Contaminated work clothing should not be allowed out of the workplace.[2]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

Given these potential hazards, it is imperative that N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine be handled with appropriate personal protective equipment in a well-ventilated area.

Future Perspectives and Research Opportunities

The current body of knowledge on N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine is predominantly centered on its industrial application as a polymer additive. This presents a significant opportunity for the scientific and research communities to explore its potential in other domains.

• Drug Development: The presence of the phenylenediamine core, a scaffold found in some biologically active molecules, suggests that this compound and its derivatives could be investigated for pharmacological properties. Areas of interest could include antioxidant, anti-inflammatory, or even anticancer activities, although no such studies have been published to date. The spectrophotometric determination of some phenolic and amine drugs has been achieved using N,N-diethyl-p-phenylenediamine sulphate, indicating the potential utility of related compounds in analytical methods for pharmaceuticals.[8]

• Materials Science: Beyond rubber, its antioxidant properties could be valuable in other polymeric materials or as a stabilizer in organic electronics.

• Fundamental Research: There is a clear need for fundamental research to fully characterize this compound. This includes the experimental determination of its physicochemical properties, the acquisition and publication of its full spectroscopic data, and a thorough investigation of its toxicological profile.

Conclusion

N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine is a compound with a well-established synthesis and a primary industrial application as a rubber antidegradant. However, from the perspective of a researcher or a drug development professional, it represents a largely uncharted territory. The lack of comprehensive data on its physicochemical, spectroscopic, and toxicological properties, coupled with the absence of studies on its biological activity, highlights a significant data gap. This guide has synthesized the available information and pointed towards the potential for future research to unlock new applications for this molecule beyond its current industrial use.

References

• The Good Scents Company. N,N'-diphenyl-1,4-phenylene diamine, 74-31-7. Available at: [Link]

• PubChem. N1-(1-Methylethyl)-N1-phenyl-1,4-benzenediamine. National Center for Biotechnology Information. Available at: [Link]

• SK286712B6 - Method of preparation of N-(1-phenylethyl)- N'-phenyl-1,4- phenylenediamine - Google Patents.

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An In-depth Technical Guide to 1-(5-bromo-2-pyridyl)ethanamine (CAS 79612-18-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(5-bromo-2-pyridyl)ethanamine, assigned the CAS number 79612-18-3, is a substituted pyridine derivative. Pyridine and its derivatives are fundamental heterocyclic compounds that form the core of numerous biologically active molecules, including pharmaceuticals, agrochemicals, and other specialty chemicals.[1][2][3] The presence of a bromine atom and an aminoethyl group on the pyridine ring makes this compound a valuable and versatile building block in organic synthesis, particularly for the construction of more complex molecular architectures. This guide provides a comprehensive overview of the known properties, potential synthesis strategies, and applications of 1-(5-bromo-2-pyridyl)ethanamine, drawing on data from related compounds where specific information is not available.

Molecular and Physicochemical Properties

Detailed experimental data for 1-(5-bromo-2-pyridyl)ethanamine is not extensively reported in publicly available literature. However, we can infer its key properties based on its structure and data from closely related analogs.

Property	Value (Predicted/Inferred)	Source/Analogy
CAS Number	79612-18-3	-
Molecular Formula	C₇H₉BrN₂	-
Molecular Weight	201.06 g/mol	-
Appearance	Likely a solid or oil	Analogy to similar aminopyridines
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Likely soluble in organic solvents such as methanol, ethanol, and dichloromethane.	General solubility of pyridine derivatives

Synthesis Strategies

A potential synthetic pathway could start from 2-acetyl-5-bromopyridine. The ketone can be converted to an oxime, which is then reduced to the corresponding amine.

Figure 1. A proposed synthetic pathway for 1-(5-bromo-2-pyridyl)ethanamine.

Experimental Protocol: Reductive Amination (Hypothetical)

• Oxime Formation: To a solution of 2-acetyl-5-bromopyridine in ethanol, add an aqueous solution of hydroxylamine hydrochloride and sodium acetate. Stir the mixture at room temperature until the reaction is complete (monitored by TLC).

• Work-up: Remove the ethanol under reduced pressure. Extract the aqueous residue with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude oxime.

• Reduction: Dissolve the crude oxime in a suitable solvent like methanol or ethanol. Add a reducing agent such as palladium on carbon (Pd/C) and subject the mixture to hydrogenation. Alternatively, a chemical reducing agent like sodium borohydride in the presence of a Lewis acid could be employed.

• Purification: After the reduction is complete, filter off the catalyst (if used). Concentrate the filtrate and purify the residue by column chromatography on silica gel to obtain 1-(5-bromo-2-pyridyl)ethanamine.

Potential Applications in Research and Drug Discovery

Substituted pyridines are integral to the development of new therapeutic agents.[4] The structural motifs present in 1-(5-bromo-2-pyridyl)ethanamine suggest its potential as a key intermediate in several areas of drug discovery.

• Protein Kinase Inhibitors: Many protein kinase inhibitors, used in cancer therapy, incorporate a pyridine scaffold. The amino group of this compound can be functionalized to interact with the hinge region of a kinase, while the bromopyridine core can be elaborated through cross-coupling reactions to target other regions of the ATP-binding pocket.[4]

• Neurological Disorders: Pyridine-containing compounds have been investigated as inhibitors of P2X3 receptors, which are implicated in neurogenic disorders.[5] 1-(5-bromo-2-pyridyl)ethanamine could serve as a starting material for the synthesis of novel P2X3 inhibitors.

• Antimicrobial and Antiviral Agents: The pyridine nucleus is a common feature in many antimicrobial and antiviral drugs.[2] The bromo- and amino- functionalities of this compound provide handles for synthetic diversification to generate libraries of compounds for screening against various pathogens.

Figure 2. Potential therapeutic areas for derivatives of 1-(5-bromo-2-pyridyl)ethanamine.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[6][7]

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any vapors or dust.[6][7]

• Health Hazards: Based on related compounds, this substance may be harmful if swallowed, and may cause skin and eye irritation.[6]

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.

Suppliers

Identifying commercial suppliers for this specific CAS number is challenging. It is likely available from specialty chemical suppliers that focus on building blocks for research and development. Researchers interested in acquiring this compound may need to inquire about custom synthesis from various vendors. Some suppliers of related bromopyridine derivatives include:

• BLDpharm

• Manchester Organics[8]

• SynQuest Labs[9]

Conclusion

1-(5-bromo-2-pyridyl)ethanamine is a chemical intermediate with significant potential in the synthesis of novel compounds for pharmaceutical and materials science applications. While detailed experimental data for this specific compound is limited, its structural features and the well-established chemistry of pyridine derivatives provide a strong basis for its utility in the development of new kinase inhibitors, modulators of neurological targets, and antimicrobial agents. Further research into the synthesis and biological evaluation of derivatives of this compound is warranted to fully explore its potential.

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"mechanism of action of p-phenylenediamine derivatives"

An In-Depth Technical Guide to the Mechanism of Action of p-Phenylenediamine (PPD) Derivatives

Abstract

p-Phenylenediamine (PPD) and its derivatives are ubiquitous compounds, critical as precursors in polymer synthesis and as key components in oxidative hair dyes.[1][2] Despite their widespread use, their biochemical mechanism of action is complex, underpinning a spectrum of biological effects from potent allergic contact dermatitis to severe systemic toxicity upon ingestion.[3][4][5] This guide provides a comprehensive exploration of the molecular journey of PPD derivatives, from cutaneous penetration to the immunological cascade they trigger. We will dissect the pivotal balance between metabolic detoxification and bioactivation, the process of protein haptenation, and the subsequent cellular responses. Furthermore, this document details the state-of-the-art methodologies employed by researchers to investigate these mechanisms, offering both theoretical grounding and practical protocols for the scientific community.

The Physicochemical Gateway: Skin Penetration

The journey of a PPD derivative begins at the skin barrier. As a small organic molecule with a low molecular weight (108.1 Da), PPD readily penetrates the stratum corneum, the outermost layer of the epidermis.[6] This efficient penetration is the first crucial step that allows the molecule to interact with the viable layers of the skin where the biological machinery for an immune response resides. Studies have shown that under typical hair dyeing conditions, less than 1% of the applied PPD dose actually penetrates the skin, but this small amount is sufficient to initiate sensitization in susceptible individuals.[7]

A Tale of Two Pathways: Metabolic Activation vs. Detoxification

Once PPD has bypassed the stratum corneum, it faces a critical metabolic crossroads that determines its biological fate. The molecule can either be neutralized through a detoxification pathway or converted into a reactive, sensitizing agent through a bioactivation pathway. The balance between these two competing processes is central to understanding an individual's susceptibility to PPD-induced allergy.[8]

The Primary Defense: N-Acetylation (Detoxification)

The principal route of PPD detoxification is N-acetylation.[7][9] This process is catalyzed by N-acetyltransferase enzymes (NAT), primarily NAT1 in the skin. This enzymatic reaction attaches an acetyl group to one or both of the amino groups on the PPD molecule, forming N-acetyl-p-phenylenediamine (MAPPD) and N,N'-diacetyl-p-phenylenediamine (DAPPD).[7][10] These acetylated metabolites are significantly less reactive and are not capable of stimulating the dendritic cells that initiate an allergic response.[8] It is estimated that over 80% of PPD that penetrates the skin is rapidly neutralized via this pathway.[7][9]

The Path to Allergenicity: Oxidation (Bioactivation)

The fraction of PPD that escapes acetylation is subject to oxidation, a process that converts the relatively inert prohapten into a highly reactive electrophilic species.[11] This bioactivation can occur through auto-oxidation when exposed to air or via enzymatic processes within the skin.[6][11] The oxidation of PPD generates intermediates, most notably benzoquinone diimine, which is a potent electrophile.[6] It is this reactive intermediate, not PPD itself, that is the ultimate culprit in the sensitization process.

Table 1: Key Metabolites of p-Phenylenediamine

Compound Name	Abbreviation	Chemical Nature	Role in Mechanism
N-acetyl-p-phenylenediamine	MAPPD	Acetylated Amine	Detoxification Product
N,N'-diacetyl-p-phenylenediamine	DAPPD	Acetylated Amine	Detoxification Product
Benzoquinone diimine	-	Oxidized Intermediate	Reactive Electrophile (Hapten)

The Molecular Handshake: Protein Haptenation

A hapten is a small molecule that can elicit an immune response only when attached to a large carrier, such as a protein. The reactive PPD intermediates generated through oxidation act as haptens.[6][12] They readily form covalent bonds with nucleophilic side chains of amino acids in skin proteins, a process known as haptenation.[9] This creates a novel molecular structure—the hapten-protein conjugate—which the body's immune system recognizes as foreign, or antigenic.

Groundbreaking research using mass spectrometry has identified specific binding sites for PPD. It has been demonstrated that oxidized PPD binds irreversibly to the cysteine residue at position 34 (Cys-34) of human serum albumin (HSA).[13] This specific and stable covalent bond forms the complete antigen that is the trigger for the downstream immunological cascade.[6][13]

Core Mechanism of PPD-Induced Allergic Contact Dermatitis.

The Immunological Cascade: From Sensitization to Dermatitis

The formation of the PPD-protein antigen initiates a complex series of immunological events, culminating in Allergic Contact Dermatitis (ACD), which is a classic delayed-type IV hypersensitivity reaction.[5][8]

• Antigen Presentation: Specialized immune cells in the skin, called Langerhans cells (a type of dendritic cell), recognize and internalize the PPD-protein conjugates. They process these antigens and present fragments on their surface via Major Histocompatibility Complex (MHC) molecules.

• T-Cell Activation: The Langerhans cells migrate to the local lymph nodes, where they present the antigen to naive T-lymphocytes. This interaction activates PPD-specific T-cells, causing them to proliferate and differentiate into memory T-cells.

• Elicitation Phase: Upon subsequent exposure to PPD, the now-sensitized memory T-cells in the skin recognize the antigen much more rapidly. This triggers the release of pro-inflammatory cytokines, which recruit other immune cells to the site of exposure, leading to the clinical manifestations of ACD: erythema (redness), edema (swelling), pruritus (itching), and vesiculation (blistering).[5] The symptoms typically appear after a latent period of several hours to days following exposure.[5]

An Alternative Pathway: Immediate Itch via MRGPRX2

Recent research has uncovered a parallel, non-allergic mechanism for some of PPD's effects. PPD can directly activate Mas-related G protein-coupled receptor-X2 (MRGPRX2) on mast cells.[14] This activation triggers the degranulation of mast cells and the release of tryptase, but not histamine, leading to an immediate, non-histaminergic itch and local inflammation.[14] This pathway helps explain the immediate irritation and scratching that can occur upon PPD exposure, which is distinct from the delayed T-cell mediated allergic reaction.

High-Dose Systemic Toxicity: A Different Mechanism

It is crucial to distinguish the immunological mechanism of ACD from the toxicological effects of high-dose systemic PPD exposure, typically through ingestion.[3][4] In cases of "hair dye poisoning," PPD induces rapid and severe multi-organ failure.[3] The primary manifestations include:

• Angioneurotic Edema: Severe swelling of the neck and airways, which can lead to asphyxiation.[3]

• Rhabdomyolysis: Massive breakdown of skeletal muscle tissue.[3]

• Acute Renal Failure: Kidney failure resulting from the muscle breakdown products.[3][4]

This systemic toxicity is a direct cytotoxic effect and does not involve the hapten-mediated immunological pathway of ACD.

Methodologies for Elucidating PPD's Mechanism of Action

A variety of sophisticated analytical and immunological techniques are required to study the multifaceted mechanism of PPD.

Table 2: Summary of Key Analytical and In Vitro Methods

Method	Analyte / Endpoint	Principle	Key Application
HPLC with DAD/ECD	PPD, MAPPD, DAPPD	Chromatographic separation followed by UV and electrochemical detection.	Quantifying PPD and its acetylated metabolites in biological samples.[15]
Mass Spectrometry (MS)	PPD-Protein Adducts	Measures mass-to-charge ratio to identify molecules.	Characterizing the precise location of covalent binding of PPD to proteins.[13]
Lymphocyte Activation Test (LAT)	T-Cell Proliferation	Measures the proliferation of T-cells in response to an antigen in vitro.	Diagnosing PPD sensitization and studying T-cell responses.[5][16]
Reconstructed Human Epidermis (RhE) Models	Gene Expression, Cytokine Release	3D in vitro skin models that mimic human epidermis.	Assessing skin sensitization potential without animal testing.[17]

Experimental Protocol: Analysis of PPD and its Metabolites by HPLC-DAD/ECD

This protocol is adapted from methodologies developed for the quantitative measurement of PPD, MAPPD, and DAPPD in biological samples.[15] The causality behind this choice is its high sensitivity and specificity, allowing for the simultaneous quantification of the parent compound and its key metabolites, which is essential for studying the balance between bioactivation and detoxification.

Objective: To quantify PPD, MAPPD, and DAPPD in a cell lysate sample.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with Diode Array Detector (DAD) and Electrochemical Detector (ECD).

• Hydrophilic modified C18 column (e.g., AQUA C18).

• Mobile Phase: Acetonitrile and 25 mM Ammonium Acetate solution (5:95, v/v).

• Ascorbic acid (for sample stabilization).

• PPD, MAPPD, and DAPPD analytical standards.

• Cell lysate sample.

Procedure:

• Sample Stabilization: Immediately after collection, add ascorbic acid to the cell lysate sample to prevent the auto-oxidation of PPD.

• Standard Preparation: Prepare a series of calibration standards of PPD, MAPPD, and DAPPD in the range of 0.05–50 µM.

• HPLC System Setup:

  • Equilibrate the AQUA C18 column with the mobile phase at a constant flow rate.

  • Set the DAD to monitor at 240 nm and 255 nm.

  • Set the ECD to a positive oxidation potential of +400 mV. The ECD provides high sensitivity for the easily oxidizable PPD and MAPPD.

• Injection: Inject a fixed volume of the prepared standards and the stabilized sample into the HPLC system. No pre-treatment or enrichment is required.

• Data Acquisition: Record the chromatograms from both the DAD and ECD.

• Quantification: Construct a calibration curve for each analyte using the peak areas from the standards. Calculate the concentration of PPD, MAPPD, and DAPPD in the sample by comparing their peak areas to the calibration curves.

Workflow for HPLC-DAD/ECD Analysis of PPD Metabolites.

Experimental Protocol: In Vitro Lymphocyte Activation Test (LAT)

This protocol is based on established methods for detecting PPD sensitization in vitro.[5][16] The rationale for this test is its ability to provide a direct measure of the cell-mediated immune response, which is the hallmark of PPD-induced ACD. It is a valuable alternative to patch testing, especially for patients who have experienced severe reactions.[16]

Objective: To determine if a patient's peripheral blood mononuclear cells (PBMCs) are sensitized to PPD.

Materials:

• Freshly drawn patient blood.

• Ficoll-Paque for PBMC isolation.

• Cell culture medium.

• PPD solution.

• Interleukin-2 (IL-2) supplement.

• [3H]-thymidine (radiolabeled DNA precursor).

• 96-well culture plates.

• Cell harvester and liquid scintillation counter.

Procedure:

• Isolate PBMCs: Isolate PBMCs from the patient's blood using Ficoll-Paque density gradient centrifugation.

• Cell Culture: Culture the freshly isolated PBMCs in 96-well plates with culture medium.

• Stimulation: Add titrated amounts of PPD to the wells. A parallel set of cultures should be supplemented with IL-2, which enhances the sensitivity of the assay.[16] Include negative (medium only) and positive (a general mitogen) controls.

• Incubation: Incubate the plates for a period of 5-6 days to allow for antigen-specific T-cell proliferation.

• Radiolabeling: In the final hours of incubation, add [3H]-thymidine to each well. Proliferating cells will incorporate the radiolabel into their newly synthesized DNA.

• Harvesting and Counting: Harvest the cells onto filter mats and measure the incorporated radioactivity using a liquid scintillation counter. The counts per minute (CPM) are directly proportional to the degree of cell proliferation.

• Data Analysis: Calculate the Stimulation Index (SI) by dividing the mean CPM of PPD-stimulated cultures by the mean CPM of unstimulated (negative control) cultures. An SI above a defined threshold (e.g., >3.5) indicates a positive response and PPD sensitization.[5]

Conclusion and Future Directions

The mechanism of action of p-phenylenediamine derivatives is a compelling example of how a small prohapten molecule can trigger a significant and complex biological response. The core pathway involves a delicate balance between metabolic detoxification via N-acetylation and bioactivation through oxidation. The resulting reactive intermediates form stable covalent adducts with skin proteins, creating neoantigens that initiate a T-cell-mediated allergic contact dermatitis. Concurrently, a separate pathway involving direct mast cell activation can contribute to immediate symptoms like itching. Understanding these distinct but potentially synergistic pathways is critical for both toxicological risk assessment and the development of safer alternatives.

Future research should focus on further elucidating the specific enzymatic players in PPD oxidation within the skin, identifying a broader range of protein targets for haptenation beyond albumin, and exploring the genetic factors (e.g., polymorphisms in NAT genes) that predispose individuals to sensitization.[18] The continued development and validation of advanced in vitro models, such as organ-on-a-chip systems with integrated immune cells, will be instrumental in creating a more comprehensive and predictive understanding of PPD immunotoxicology, ultimately leading to improved consumer safety and innovative product design.

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An In-depth Technical Guide on the Antioxidant Properties of N-substituted p-Phenylenediamines

Foreword

In the intricate landscape of cellular biochemistry and pharmacology, the battle against oxidative stress is a perpetual frontier. The relentless assault of reactive oxygen species (ROS) on cellular components necessitates a deep understanding and strategic deployment of antioxidant defenses. Among the diverse arsenal of antioxidant compounds, N-substituted p-phenylenediamines (PPDs) have emerged as a class of potent synthetic antioxidants with significant industrial and potential therapeutic applications. This guide is crafted for researchers, scientists, and drug development professionals, providing a comprehensive exploration of the core antioxidant properties of these fascinating molecules. We will delve into their mechanisms of action, structure-activity relationships, and the critical methodologies for evaluating their efficacy, while also addressing the important considerations of their potential toxicity.

The Double-Edged Sword: Understanding Oxidative Stress

Oxidative stress is a state of imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to readily detoxify these reactive intermediates or easily repair the resulting damage.[1][2] ROS, which include superoxide radicals (O₂⁻), hydroxyl radicals (•OH), and hydrogen peroxide (H₂O₂), are natural byproducts of cellular metabolism, particularly mitochondrial respiration.[1] In physiological concentrations, ROS act as crucial signaling molecules involved in various cellular processes.[1][3] However, their overproduction can lead to indiscriminate damage to vital macromolecules such as DNA, proteins, and lipids, contributing to the pathogenesis of numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.[1][3] The cellular defense against oxidative stress is multifaceted, involving a network of enzymatic and non-enzymatic antioxidants that work in concert to maintain redox homeostasis.

Key Signaling Pathways in Oxidative Stress Response

The cellular response to oxidative stress is governed by a complex web of signaling pathways. Understanding these pathways is paramount for elucidating the mechanisms of antioxidant intervention.

• Nrf2-Keap1 Pathway: The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1). Upon exposure to oxidative stress, Nrf2 dissociates from Keap1, translocates to the nucleus, and activates the transcription of a battery of antioxidant and cytoprotective genes.

• MAPK Pathways: The Mitogen-Activated Protein Kinase (MAPK) pathways, including ERK, JNK, and p38, are crucial signaling cascades that are activated by a variety of extracellular stimuli, including oxidative stress. These pathways can have both pro-survival and pro-apoptotic roles depending on the cellular context and the nature of the oxidative insult.

• NF-κB Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of inflammation and immunity. ROS can activate the NF-κB pathway, leading to the expression of pro-inflammatory cytokines and other mediators that can exacerbate oxidative damage.

N-substituted p-Phenylenediamines: A Class of Potent Antioxidants

N-substituted p-phenylenediamines are aromatic amines that have been extensively utilized as antioxidants and antiozonants, particularly in the rubber and polymer industries, to prevent material degradation caused by oxidation.[4][5] Their chemical structure, characterized by a central p-phenylenediamine core with various substituents on the nitrogen atoms, is the key to their potent antioxidant activity.

Mechanism of Antioxidant Action

The primary antioxidant mechanism of N-substituted p-phenylenediamines is their ability to act as radical scavengers, primarily through hydrogen atom transfer (HAT).[6] They can readily donate a hydrogen atom from one of their N-H groups to a reactive free radical, thereby neutralizing it and terminating the radical chain reaction. This process is depicted in the diagram below.

Caption: Antioxidant mechanism of N-substituted p-phenylenediamines via hydrogen atom donation.

The resulting p-phenylenediamine radical is relatively stable due to resonance delocalization of the unpaired electron across the aromatic ring, making it less reactive and less likely to propagate further radical reactions.

Structure-Activity Relationships

The antioxidant efficacy of N-substituted p-phenylenediamines is significantly influenced by the nature of the substituents on the nitrogen atoms.

• Electron-Donating Groups: The presence of electron-donating groups on the phenyl rings enhances the antioxidant activity by increasing the electron density on the nitrogen atoms, which facilitates the donation of a hydrogen atom.

• Steric Hindrance: The size and branching of the alkyl or aryl substituents can influence the accessibility of the N-H group to free radicals. While some steric hindrance can be beneficial in preventing unwanted side reactions, excessive bulkiness may impede the antioxidant activity.

• N-H Bond Dissociation Energy (BDE): A lower N-H BDE facilitates the donation of a hydrogen atom, leading to higher antioxidant activity. The electronic and steric nature of the substituents directly impacts the N-H BDE. Aromatic amine derivatives with a lower N-H bond dissociation energy exhibit improved antioxidant properties.[7]

Experimental Evaluation of Antioxidant Activity

A critical aspect of antioxidant research is the reliable and reproducible measurement of antioxidant capacity. Several in vitro assays are commonly employed to evaluate the efficacy of N-substituted p-phenylenediamines. It is recommended to use at least three different methods to obtain a comprehensive assessment of antioxidant activity.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a widely used method to assess the free radical scavenging ability of antioxidants. The principle of this assay is based on the reduction of the stable DPPH radical, which has a deep violet color, to the non-radical form, DPPH-H, which is colorless or pale yellow. The degree of discoloration is proportional to the antioxidant activity of the sample.[8]

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable solvent such as methanol or ethanol. Store the solution in the dark at 4°C.

  • Prepare a series of concentrations of the N-substituted p-phenylenediamine test compound and a standard antioxidant (e.g., Trolox or ascorbic acid) in the same solvent.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume of the test compound or standard solution to each well.

  • Add the DPPH working solution to each well and mix thoroughly.

  • Incubate the plate in the dark at room temperature for a specified period (e.g., 30 minutes).[9]

  • Measure the absorbance of the solutions at the wavelength of maximum absorbance for DPPH (typically around 517 nm) using a microplate reader.[9][10]

• Calculation:

  • The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.[11]

  • The results can be expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.

Caption: Workflow for the DPPH radical scavenging assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

The ABTS assay is another common method for determining the total antioxidant capacity of a sample. This assay involves the generation of the ABTS radical cation (ABTS•+), which is a blue-green chromophore. In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless neutral form. The extent of decolorization is proportional to the antioxidant activity.

• Reagent Preparation:

  • Prepare an ABTS stock solution (e.g., 7 mM) and a potassium persulfate solution (e.g., 2.45 mM) in water.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.[12]

  • Dilute the ABTS•+ solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to obtain an absorbance of 0.70 ± 0.02 at 734 nm.[12]

• Assay Procedure:

  • Add a small volume of the test compound or standard solution to a cuvette or microplate well.

  • Add the diluted ABTS•+ working solution and mix.

  • After a specific incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

• Calculation:

  • The percentage of inhibition is calculated similarly to the DPPH assay.

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which compares the antioxidant capacity of the sample to that of Trolox, a water-soluble analog of vitamin E.

Caption: Workflow for the ABTS radical cation decolorization assay.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to quench peroxyl radicals, which are one of the most common reactive oxygen species in biological systems. The assay is based on the inhibition of the decay of a fluorescent probe (e.g., fluorescein) by peroxyl radicals generated from the thermal decomposition of an azo compound such as AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).[13]

• Reagent Preparation:

  • Prepare a working solution of the fluorescent probe (e.g., fluorescein).

  • Prepare a solution of the peroxyl radical generator (AAPH).

  • Prepare a series of concentrations of the test compound and a standard antioxidant (e.g., Trolox).

• Assay Procedure:

  • In a 96-well black microplate, add the fluorescent probe solution to each well.

  • Add the test compound or standard solution.

  • Incubate the plate at 37°C for a short period to allow for temperature equilibration.[14]

  • Initiate the reaction by adding the AAPH solution to each well.[14]

  • Immediately begin monitoring the fluorescence decay over time using a fluorescence microplate reader.

• Calculation:

  • The antioxidant capacity is quantified by calculating the area under the fluorescence decay curve (AUC).

  • The net AUC is calculated by subtracting the AUC of the blank from the AUC of the sample.

  • The results are typically expressed as Trolox equivalents (TE).

Caption: Workflow for the ORAC (Oxygen Radical Absorbance Capacity) assay.

Synthesis of N-substituted p-Phenylenediamines

The synthesis of N-substituted p-phenylenediamines can be achieved through various methods. A common approach involves the reductive alkylation of p-nitroaniline or p-aminodiphenylamine. For instance, N-alkyl-N'-phenyl-p-phenylenediamines can be prepared by reacting p-nitrodiphenylamine with a corresponding ketone in the presence of a catalyst.[15] Another method involves the alkylation of p-aminodiphenylamine or p-phenylenediamine with aliphatic alcohols at elevated temperatures.[16] A further synthetic route involves the reaction of N-phenyl-p-quinoneimine with a primary amine.[17]

A Word of Caution: Toxicity and Pro-oxidant Effects

While N-substituted p-phenylenediamines are effective antioxidants, it is crucial to consider their potential toxicity. Some p-phenylenediamine derivatives have been shown to be skin sensitizers and can cause allergic contact dermatitis.[18] Furthermore, under certain conditions, these compounds can exhibit pro-oxidant activity, leading to an increase in oxidative stress. For example, p-phenylenediamine itself can induce apoptosis in human neutrophils and increase lipid peroxidation.[18] A significant concern is the environmental transformation of PPDs into their quinone derivatives (PPD-Qs), which are often more toxic and persistent.[5][19][20] For instance, the transformation product of 6PPD, 6PPD-quinone, has been identified as being highly toxic to certain aquatic species.[21]

Conclusion and Future Directions

N-substituted p-phenylenediamines represent a versatile class of antioxidants with well-established industrial applications and potential for further development in various fields. Their efficacy is rooted in their ability to efficiently scavenge free radicals through hydrogen atom donation, a property that is finely tunable through chemical modification of their structure. The standardized in vitro assays detailed in this guide provide a robust framework for evaluating and comparing the antioxidant potential of novel PPD derivatives.

However, the journey from a promising antioxidant candidate to a safe and effective application is paved with rigorous scientific inquiry. The potential for toxicity and pro-oxidant effects, along with the environmental impact of their transformation products, necessitates a thorough and cautious approach to their study and application. Future research should focus on designing new PPD derivatives with enhanced antioxidant activity and improved safety profiles. A deeper understanding of their interactions with biological systems and their metabolic fate will be critical in harnessing their full potential while mitigating any associated risks. This comprehensive guide serves as a foundational resource for researchers embarking on this exciting and important area of investigation.

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A Comprehensive Technical Guide to the Solubility of 1-N-(1-phenylethyl)benzene-1,4-diamine in Organic Solvents

This guide provides an in-depth exploration of the solubility characteristics of 1-N-(1-phenylethyl)benzene-1,4-diamine, a compound of interest in various research and development sectors, including pharmaceuticals and materials science. By integrating theoretical principles with practical methodologies, this document serves as a vital resource for researchers, scientists, and professionals in drug development.

Introduction: Understanding the Significance of Solubility

The solubility of an active pharmaceutical ingredient (API) or a key intermediate like 1-N-(1-phenylethyl)benzene-1,4-diamine is a critical physicochemical property that governs its behavior in various chemical and biological systems. From influencing reaction kinetics during synthesis to dictating bioavailability in a final drug product, a thorough understanding of a compound's solubility is paramount. This guide will delve into the structural features of 1-N-(1-phenylethyl)benzene-1,4-diamine and how they are anticipated to influence its dissolution in a range of common organic solvents.

Molecular Structure and its Influence on Solubility

1-N-(1-phenylethyl)benzene-1,4-diamine possesses a distinct molecular architecture that combines aromatic and aliphatic features with two amine functional groups. These structural elements are the primary determinants of its solubility profile.

The molecule consists of a central p-phenylenediamine core, which is substituted on one of the nitrogen atoms with a 1-phenylethyl group. The presence of two amine groups, one primary and one secondary, allows for hydrogen bonding, a key factor in its interaction with protic solvents.[1] However, the bulky, nonpolar phenylethyl group and the two benzene rings contribute significantly to the molecule's hydrophobicity, which will favor its solubility in nonpolar organic solvents.[2][3]

The interplay between the polar amine groups capable of hydrogen bonding and the large nonpolar hydrocarbon framework suggests a nuanced solubility behavior. It is expected that 1-N-(1-phenylethyl)benzene-1,4-diamine will exhibit limited solubility in highly polar solvents like water but will be more soluble in organic solvents, particularly those with moderate polarity or the ability to engage in specific interactions.[1]

Caption: Molecular structure of 1-N-(1-phenylethyl)benzene-1,4-diamine.

Theoretical Framework of Solubility

The principle of "like dissolves like" is a fundamental concept in predicting solubility. This principle suggests that substances with similar polarities are more likely to be soluble in one another. The polarity of a solvent is determined by its molecular structure and the distribution of electron density.

Factors influencing the solubility of 1-N-(1-phenylethyl)benzene-1,4-diamine:

• Solvent Polarity: Aromatic amines, such as the target compound, are generally more soluble in organic solvents than in water.[1] Their solubility in organic solvents is influenced by the polarity of the solvent. We can anticipate good solubility in moderately polar solvents that can interact with the amine groups without being too dissimilar from the large nonpolar portion of the molecule.

• Hydrogen Bonding: The presence of both a primary and a secondary amine group allows 1-N-(1-phenylethyl)benzene-1,4-diamine to act as both a hydrogen bond donor and acceptor.[4] Solvents that are also capable of hydrogen bonding (e.g., alcohols) are likely to be effective at solvating this molecule.

• Molecular Size and Shape: The relatively large size of the molecule, due to the two aromatic rings and the ethyl group, will generally decrease its solubility compared to smaller amines.[3] The steric hindrance from the bulky phenylethyl group might also affect the accessibility of the secondary amine for hydrogen bonding.[2]

Predicted and Analogous Solubility Data

Compound	Solvent	Solubility	Reference
p-Phenylenediamine	Water	47 g/L (25 °C)	[5]
p-Phenylenediamine	Ethanol, Ether, Chloroform, Benzene	Soluble	[5]
N,N'-diphenyl-1,4-phenylene diamine	Water	7.353 mg/L @ 25 °C (est)	[6]
1,4-Benzenediamine, N,N'-mixed phenyl and tolyl derivs.	Organic Solvents	5.39-12.09g/L at 20 ℃	[7]
N-(1,4-dimethylpentyl)-N'-phenylbenzene-1,4-diamine	DMSO, Ethanol	Sparingly Soluble: 1-10mg/mL	[8]

Based on these analogous data, it is reasonable to predict that 1-N-(1-phenylethyl)benzene-1,4-diamine will have low solubility in water and will be soluble to sparingly soluble in various organic solvents. The presence of the phenylethyl group, which is larger and more nonpolar than the substituents in some of the analogs, may lead to a lower solubility in polar solvents compared to p-phenylenediamine but potentially higher solubility in nonpolar solvents.

Experimental Determination of Solubility

To obtain precise solubility data, a systematic experimental approach is necessary. The following protocol outlines a standard method for determining the solubility of 1-N-(1-phenylethyl)benzene-1,4-diamine in a selection of organic solvents.

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A Guide to the Spectroscopic Characterization of 1-N-(1-phenylethyl)benzene-1,4-diamine

Introduction and Molecular Overview

1-N-(1-phenylethyl)benzene-1,4-diamine is an aromatic amine of interest in various fields, potentially including antioxidant research and materials science. Its structure features a p-phenylenediamine core substituted with a chiral 1-phenylethyl group. This combination of a flexible, chiral alkyl-aryl substituent and a rigid, electron-rich aromatic diamine core gives rise to a unique and predictable spectroscopic fingerprint. Accurate structural confirmation is paramount for any research or development application, and a multi-technique spectroscopic approach (NMR, IR, and MS) is the gold standard for achieving this.

This guide will provide a detailed, predictive analysis of each of these techniques, explaining not just what to expect, but why specific spectral features are anticipated.

Molecular Structure and Key Features

Caption: Structure of 1-N-(1-phenylethyl)benzene-1,4-diamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules. For 1-N-(1-phenylethyl)benzene-1,4-diamine, both ¹H and ¹³C NMR will provide critical, complementary information.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The ¹H NMR spectrum is anticipated to be complex in the aromatic region due to the overlapping signals of two different phenyl rings. The protons on the p-phenylenediamine ring are expected to be shifted upfield compared to benzene due to the electron-donating effects of the two amino groups.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale & Comparative Insights
~7.35 - 7.20	m	5H	Phenyl group (C₆H₅)	Classic aromatic region for a monosubstituted benzene ring.
~6.65	d, J ≈ 8.5 Hz	2H	Aromatic (Ha)	Protons ortho to the primary amine (-NH₂) group, shifted upfield by its strong electron-donating effect. Similar to p-phenylenediamine itself[1].
~6.55	d, J ≈ 8.5 Hz	2H	Aromatic (Hb)	Protons ortho to the secondary amine (-NH-) group, also shifted upfield. The slight difference between Ha and Hb arises from the different electronic effects of -NH₂ vs. -NH-R.
~4.50	q, J ≈ 6.8 Hz	1H	Methine (CH)	This benzylic proton is coupled to the three methyl protons, resulting in a quartet. Its chemical shift is downfield due to the proximity of the phenyl ring and the nitrogen atom.
~3.50	br s	3H	Amine (NH and NH₂)	Amine protons often appear as a broad singlet and their chemical shift is highly dependent on concentration and solvent. The signal integrates to three protons (one secondary, two primary).
~1.45	d, J ≈ 6.8 Hz	3H	Methyl (CH₃)	This methyl group is coupled to the single methine proton, resulting in a doublet.

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

The ¹³C NMR spectrum will confirm the number of unique carbon environments. Due to symmetry in the p-phenylenediamine ring, only four aromatic signals are expected for that core, plus the signals for the phenylethyl substituent.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale & Comparative Insights
~148.0	Aromatic C (quaternary)	C-N of the secondary amine. The attachment to nitrogen shifts this carbon significantly downfield.
~145.5	Aromatic C (quaternary)	C-ipso of the phenyl group attached to the methine.
~140.0	Aromatic C (quaternary)	C-N of the primary amine. Data from similar p-phenylenediamine structures supports this region[2].
~128.5	Aromatic CH	C-meta of the phenyl group.
~127.0	Aromatic CH	C-para of the phenyl group.
~126.0	Aromatic CH	C-ortho of the phenyl group.
~116.5	Aromatic CH	CH ortho to the -NH₂ group. Strongly shielded by the amine.
~115.5	Aromatic CH	CH ortho to the -NH-R group. Also strongly shielded.
~54.0	Methine (CH)	Benzylic carbon attached to nitrogen.
~25.0	Methyl (CH₃)	Aliphatic carbon, appearing in the typical upfield region.

Experimental Protocol: NMR Data Acquisition

A self-validating protocol is crucial for reproducible and trustworthy results.

• Sample Preparation: Dissolve ~10-20 mg of the analyte in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Utilize a 500 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire data at a constant temperature (e.g., 298 K).

  • Use a standard pulse sequence (e.g., 'zg30').

  • Set a spectral width of approximately 16 ppm.

  • Ensure a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse sequence (e.g., 'zgpg30') to ensure singlets for all carbon signals.

  • Set a spectral width of approximately 240 ppm.

  • Acquire a larger number of scans (e.g., 1024 or more) due to the low natural abundance of ¹³C.

• Data Processing: Process the raw data (FID) using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transform, phase correction, and baseline correction. Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ solvent peak at 77.16 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The spectrum of 1-N-(1-phenylethyl)benzene-1,4-diamine will be dominated by absorptions from the N-H bonds of the amines and the C-H and C=C bonds of the aromatic rings.

Predicted Wavenumber (cm⁻¹)	Vibration Type	Description & Rationale
~3450 and ~3350	N-H Stretch (asymmetric & symmetric)	The two distinct peaks are the hallmark of a primary amine (-NH₂). The presence of two N-H bonds allows for both symmetric and asymmetric stretching modes. This is a key diagnostic feature.
~3300	N-H Stretch	A single, typically broader peak corresponding to the secondary amine (-NH-).
3100 - 3000	Aromatic C-H Stretch	Stretching vibrations of the sp² C-H bonds on both aromatic rings.
2980 - 2850	Aliphatic C-H Stretch	Stretching vibrations of the sp³ C-H bonds in the methyl and methine groups of the phenylethyl substituent.
~1620	N-H Bend	Scissoring vibration of the primary amine.
~1600 and ~1510	Aromatic C=C Stretch	Characteristic ring stretching vibrations of the p-disubstituted benzene ring and the monosubstituted phenyl group. The strong band around 1510 cm⁻¹ is particularly indicative of p-disubstitution.
~820	Aromatic C-H Bend (out-of-plane)	A strong band in this region is highly characteristic of 1,4-disubstituted (para) benzene rings.
~740 and ~700	Aromatic C-H Bend (out-of-plane)	Strong bands in this region are characteristic of a monosubstituted benzene ring.

Experimental Protocol: IR Data Acquisition (ATR)

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Background Scan: Record a background spectrum of the clean, empty ATR crystal. This is crucial for removing atmospheric (CO₂, H₂O) and instrument-related signals.

• Sample Analysis: Place a small amount of the solid or liquid sample directly onto the ATR crystal, ensuring good contact.

• Data Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio, at a resolution of 4 cm⁻¹.

• Data Processing: The software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, offering powerful confirmation of its identity.

Predicted Mass Spectrum (Electron Ionization - EI)

• Molecular Ion (M⁺•): m/z 212. The molecular weight of C₁₄H₁₆N₂ is 212.29. Under EI-MS, a strong molecular ion peak is expected at m/z 212, confirming the molecular formula.

• Major Fragments: The most significant fragmentation is expected to be the benzylic cleavage, which is a highly favored pathway.

Predicted m/z	Ion Structure	Fragmentation Pathway
212	[C₁₄H₁₆N₂]⁺•	Molecular Ion (M⁺•)
197	[M - CH₃]⁺	Loss of a methyl radical from the molecular ion. This is a common fragmentation for ethyl-substituted compounds.
105	[C₈H₉]⁺	Benzylic cleavage to form the stable tropylium-like ion [C₆H₅CHCH₃]⁺. This is expected to be the base peak.
106	[C₇H₈N]⁺	Cleavage of the C-C bond between the methine and the phenyl group, leaving the [CH₃CHNHC₆H₄NH₂]⁺ fragment.

Visualizing the Key Fragmentation

The benzylic cleavage is the most characteristic fragmentation pathway due to the stability of the resulting carbocation.

Caption: Predicted major fragmentation pathways in EI-MS.

Experimental Protocol: MS Data Acquisition (GC-MS)

• Sample Preparation: Prepare a dilute solution of the analyte (~1 mg/mL) in a volatile organic solvent such as methanol or dichloromethane.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

• GC Separation:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • Use a suitable capillary column (e.g., DB-5ms) to separate the analyte from any impurities.

  • Employ a temperature program (e.g., ramp from 100 °C to 280 °C at 10 °C/min) to ensure elution of the compound.

• MS Detection:

  • The EI source energy should be set to the standard 70 eV.

  • Scan a mass range appropriate for the expected molecular weight (e.g., m/z 40-400).

• Data Analysis: Identify the peak corresponding to the analyte in the total ion chromatogram (TIC). Analyze the mass spectrum associated with this peak to identify the molecular ion and characteristic fragment ions.

Integrated Spectroscopic Analysis Workflow

Confirming the structure of 1-N-(1-phenylethyl)benzene-1,4-diamine requires a synergistic interpretation of all spectroscopic data. No single technique is sufficient on its own. The following workflow illustrates how these techniques are integrated for unambiguous structure elucidation.

Caption: Integrated workflow for structural elucidation.

Conclusion

While experimental spectra for 1-N-(1-phenylethyl)benzene-1,4-diamine are not widely published, a comprehensive and reliable spectroscopic profile can be predicted based on fundamental principles and comparison with structurally related molecules. This guide provides the expected ¹H NMR, ¹³C NMR, IR, and MS data, along with the scientific rationale for these predictions and robust protocols for their experimental acquisition. By following the integrated workflow described, researchers can confidently undertake the synthesis and characterization of this and similar molecules, ensuring the scientific integrity of their work.

References

• PubChem. N,N-Diethyl-p-phenylenediamine sulfate. National Center for Biotechnology Information. [Link]

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• SpectraBase. N-phenyl-p-phenylenediamine. Wiley. [Link]

• NIST. 1,4-Benzenediamine, N-(1-methylethyl)-N'-phenyl-. NIST Chemistry WebBook. [Link]

• Google Patents. WO2005051886A1 - Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof.

• NIST. 1,4-Benzenediamine, N-(1-methylethyl)-N'-phenyl- (IR Spectrum). NIST Chemistry WebBook. [Link]

• ResearchGate. Synthesis and characterization of Poly(p-phenylenediamine) and its derivatives using aluminium triflate as a co-catalyst. [Link]

• ResearchGate. SYNTHESIS AND CHARACTERIZATION OF POLY (O-PHENYLENEDIAMINE) PoPD BY CHEMICAL OXIDATION TECHNIQUE. [Link]

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"thermal stability and degradation of 1-N-(1-phenylethyl)benzene-1,4-diamine"

An In-Depth Technical Guide to the Thermal Stability and Degradation of 1-N-(1-phenylethyl)benzene-1,4-diamine

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the thermal stability and potential degradation pathways of 1-N-(1-phenylethyl)benzene-1,4-diamine. While specific experimental data for this compound is not extensively available in public literature, this document synthesizes established principles of thermal analysis, knowledge of related aromatic amine and phenylethylamine derivatives, and standard analytical methodologies to offer a predictive framework for researchers, scientists, and drug development professionals. The guide details experimental protocols for techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) and proposes likely degradation mechanisms. The objective is to equip researchers with the foundational knowledge and practical methodologies required to rigorously assess the thermal properties of this compound and its analogues.

Introduction: Understanding 1-N-(1-phenylethyl)benzene-1,4-diamine

1-N-(1-phenylethyl)benzene-1,4-diamine is an aromatic amine characterized by a p-phenylenediamine core substituted with a phenylethyl group. Aromatic amines as a class of compounds are utilized in a variety of industrial and pharmaceutical applications, including as antioxidants, polymerization inhibitors, and intermediates in the synthesis of more complex molecules.[1] For instance, related N,N'-disubstituted p-phenylenediamine derivatives are employed as antioxidants in lubricant oils and as antidegradants in rubber vulcanizates.[1][2] The presence of both primary and secondary amine functionalities, along with multiple aromatic rings, suggests a complex thermal behavior that is critical to understand for its application and development.

The stability of such molecules under thermal stress is a critical parameter influencing their storage, handling, and performance in various applications. Degradation can lead to loss of efficacy, formation of potentially hazardous byproducts, and changes in physical properties. This guide will explore the theoretical underpinnings of its thermal stability and provide practical approaches for its empirical determination.

Chemical Structure and Functional Group Analysis

The structure of 1-N-(1-phenylethyl)benzene-1,4-diamine contains several key functional groups that will dictate its thermal behavior:

• p-Phenylenediamine Core: This aromatic diamine structure provides a degree of thermal stability due to the resonance stabilization of the aromatic rings.

• Secondary and Primary Amine Groups: The amine groups are typically the most reactive sites for thermal decomposition, susceptible to oxidation and other degradation reactions.

• Phenylethyl Group: The benzylic C-N bond and the aliphatic C-C bond within the phenylethyl moiety are potential points of initial cleavage under thermal stress.

Theoretical Framework for Thermal Degradation

The thermal degradation of complex organic molecules like 1-N-(1-phenylethyl)benzene-1,4-diamine is rarely a single-step process. It typically involves a series of parallel and consecutive reactions. Based on the structure, several degradation pathways can be postulated.

Potential Degradation Pathways

The degradation of aromatic amines can be initiated by homolytic cleavage of the weakest bonds in the molecule. For 1-N-(1-phenylethyl)benzene-1,4-diamine, the C-N bond between the phenylethyl group and the phenylenediamine ring is a likely candidate for initial scission due to the relative stability of the resulting benzylic and aminyl radicals.

A proposed initial degradation step could be the homolytic cleavage of the benzylic C-N bond, leading to the formation of a 1-phenylethyl radical and a 4-amino-N-phenylaminyl radical. These highly reactive radical species can then participate in a variety of subsequent reactions, including:

• Hydrogen Abstraction: Radicals can abstract hydrogen atoms from other molecules, leading to the formation of stable molecules and new radical species, thus propagating the degradation chain.

• Radical Recombination: Two radicals can combine to form a new covalent bond, potentially leading to the formation of higher molecular weight oligomers or polymers.

• Disproportionation: One radical can transfer a hydrogen atom to another, resulting in the formation of a saturated and an unsaturated species.

Another potential degradation pathway could involve the oxidation of the amine groups, especially in the presence of an oxidizing atmosphere. This can lead to the formation of colored and often polymeric products. For related p-phenylenediamine derivatives, degradation products such as aniline and p-benzoquinone have been identified.[3]

Caption: Proposed initial degradation pathways for 1-N-(1-phenylethyl)benzene-1,4-diamine.

Experimental Methodologies for Thermal Analysis

A thorough investigation of the thermal stability of 1-N-(1-phenylethyl)benzene-1,4-diamine requires the use of specialized analytical techniques. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the primary methods for such studies.[4][5]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[5] This technique is invaluable for determining the onset of decomposition, the temperature at which maximum weight loss occurs, and the amount of residual mass at the end of the analysis.[6]

3.1.1. Experimental Protocol for TGA

• Sample Preparation: Accurately weigh 5-10 mg of 1-N-(1-phenylethyl)benzene-1,4-diamine into a TGA pan (typically alumina or platinum).

• Instrument Setup: Place the sample pan in the TGA furnace.

• Atmosphere: Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 50 mL/min) to study thermal degradation in the absence of oxidation. For studying oxidative stability, a controlled flow of air or oxygen would be used.

• Temperature Program: Heat the sample from ambient temperature to a final temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min).[7]

• Data Analysis: Plot the sample mass (or mass percentage) as a function of temperature. The resulting TGA curve will show the temperatures at which weight loss occurs. The derivative of the TGA curve (DTG) can be used to identify the temperatures of the maximum rates of decomposition.

3.1.2. Interpretation of TGA Data

The TGA thermogram will provide key information:

• Onset Temperature of Decomposition (Tonset): The temperature at which significant weight loss begins. This is a primary indicator of thermal stability.

• Peak Decomposition Temperature (Tp): The temperature at which the rate of weight loss is maximal, as indicated by the peak in the DTG curve.[7]

• Residual Mass: The percentage of the initial mass remaining at the end of the experiment, which can indicate the formation of a stable char or residue. Aromatic structures often lead to the formation of thermally stable residuals.[8]

Parameter	Typical Value Range for Aromatic Amines	Significance
Tonset (°C)	200 - 400	Indicates the start of thermal degradation.
Tp (°C)	250 - 500	Temperature of maximum decomposition rate.
Residual Mass (%)	5 - 30	Indicates the formation of char.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[4] It is used to detect thermal transitions such as melting, crystallization, and glass transitions, as well as to quantify the enthalpy of these processes.[9] For degradation studies, DSC can reveal whether the decomposition is endothermic or exothermic.

3.2.1. Experimental Protocol for DSC

• Sample Preparation: Accurately weigh 2-5 mg of 1-N-(1-phenylethyl)benzene-1,4-diamine into a DSC pan (typically aluminum). Hermetically seal the pan.

• Instrument Setup: Place the sample pan and an empty reference pan in the DSC cell.

• Atmosphere: Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate.

• Temperature Program: Heat the sample at a controlled rate (e.g., 10 °C/min) over the temperature range of interest.[10]

• Data Analysis: Plot the heat flow as a function of temperature. Endothermic events (e.g., melting) will appear as downward peaks, while exothermic events (e.g., some decompositions) will appear as upward peaks.

3.2.2. Interpretation of DSC Data

The DSC thermogram can reveal:

• Melting Point (Tm): An endothermic peak corresponding to the melting of the crystalline solid. The purity of the sample can often be inferred from the shape of the melting peak.

• Decomposition Exotherm/Endotherm: The degradation process may be accompanied by an exothermic or endothermic heat flow, providing further insight into the nature of the chemical reactions occurring.

Caption: General workflow for thermal analysis using TGA and DSC.

Evolved Gas Analysis (EGA)

To identify the volatile degradation products, TGA can be coupled with other analytical techniques such as Mass Spectrometry (TGA-MS) or Fourier Transform Infrared Spectroscopy (TGA-FTIR).[6][11] This provides real-time information about the chemical nature of the molecules being released as the sample decomposes, allowing for the validation of the proposed degradation pathways.

Factors Influencing Thermal Stability

The thermal stability of 1-N-(1-phenylethyl)benzene-1,4-diamine can be influenced by several external factors:

• Atmosphere: The presence of oxygen can significantly lower the decomposition temperature and alter the degradation mechanism, leading to oxidative degradation.

• Heating Rate: Higher heating rates in TGA can shift the decomposition temperatures to higher values.

• Impurities: The presence of impurities, such as residual catalysts from synthesis, can potentially lower the thermal stability.

Conclusion

While direct experimental data on the thermal stability and degradation of 1-N-(1-phenylethyl)benzene-1,4-diamine is limited, a robust understanding can be developed through the application of established principles of thermal analysis and knowledge of related chemical structures. This guide provides a theoretical framework for its degradation and detailed experimental protocols for its characterization using TGA and DSC. By following these methodologies, researchers can obtain reliable data to assess the thermal stability of this compound, which is essential for its safe handling, storage, and application in various fields. The proposed degradation pathways and influencing factors offer a starting point for more in-depth mechanistic studies, potentially employing evolved gas analysis techniques.

References

• Google Patents. (n.d.). Process for 1,4-phenylenediamine.
• ACS Omega. (2026, January 19). Triketone-Modified Lignin and the Corresponding Biomass-Based Diketoenamine Resins: Synthesis and Properties. ACS Publications.
• ezview.wa.gov. (2021, October 21). N'-PHENYLBENZENE-1,4-DIAMINE (CAS #3081-01-4) GREENSCREEN® FOR SAFER CHEMICALS (GREENSCREEN®) ASSESSM.
• ResearchGate. (2025, August 6). Thermal decomposition processes in aromatic amine-based polybenzoxazines investigated by TGA and GC–MS.
• Google Patents. (n.d.). Method of preparation of N-(1-phenylethyl)- N'-phenyl-1,4- phenylenediamine.
• MDPI. (2023, January 11). (S)-N1,N3-Dibenzyl-1-cyclohexyl-N1,N3-bis((R)-1-phenylethyl)propane-1,3-diamine.
• Google Patents. (n.d.). Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof.
• The Good Scents Company. (n.d.). N,N'-diphenyl-1,4-phenylene diamine, 74-31-7.
• ResearchGate. (2024, March 1). What is the stability of 1% N-(1-naphthyl)ethylene-1,2-diamine dihydrochloride (NEDA) solution?
• ResearchGate. (n.d.). Differential Scanning Calorimetry (DSC) analysis of curing of Phenylethynyl phthalimide derived from (a) OAPS from Mayaterials.
• ACS Publications. (2026, January 23). Catalyst-Free and Room-Temperature Synthesis of Reprocessable Nonisocyanate Polythiourethane Foams via Self-Induced Exothermic Aminolysis.
• ResearchGate. (2026, January 2). (PDF) Synthesis, Characterization, Cytotoxic Activity Studies of N1-phenylbenzene-1,2-diamine @CuhNFs and 1,2-phenylenediamine@CuhNFs, and Molecular Docking Calculations of Their Ligands.
• Research and Reviews: Journal of Pharmaceutical Analysis. (2014, May 25). Differential Scanning Calorimetry.
• YouTube. (2026, January 9). Understanding Thermogravimetric Analysis TGA for Material Characterization.
• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: N-1,3-dimethylbutyl-N'-phenyl-p-phenylenediamine.
• Wikipedia. (n.d.). N,N'-Di-2-butyl-1,4-phenylenediamine.
• Biomolecules & Therapeutics. (n.d.). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship.
• Wikipedia. (n.d.). Thermogravimetric analysis.
• ResearchGate. (2025, August 6). Analysis of synthetic drugs by differential scanning calorimetry Case of amphetamine-type stimulants (ATS).
• Biosynth. (n.d.). 1-N-(2-Phenylethyl)benzene-1,4-diamine.
• NIH. (n.d.). Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions.
• NIST/TRC Web Thermo Tables (WTT). (n.d.). 1,4-benzenediamine -- Critically Evaluated Thermophysical Property Data.
• Merck Millipore. (n.d.). N,N'-Diphenyl-1,4-phenylenediamine CAS 74-31-7.
• PubChem. (n.d.). Benzeneethanamine, N-phenyl-.

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Navigating the Unseen: A Technical Health and Safety Guide to 1-N-(1-phenylethyl)benzene-1,4-diamine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Editorial Note: This document is a comprehensive technical guide intended to provide in-depth health and safety information for 1-N-(1-phenylethyl)benzene-1,4-diamine. In the absence of a specific Safety Data Sheet (SDS) for this compound, this guide has been constructed through an expert analysis of the parent molecule, p-phenylenediamine (PPD), and its N-substituted derivatives. The toxicological profile of 1-N-(1-phenylethyl)benzene-1,4-diamine is predicted to be significantly influenced by the p-phenylenediamine core, a substance with a well-documented and hazardous profile. All recommendations and protocols herein are based on this scientific inference and are designed to provide a robust framework for safe handling and emergency preparedness.

Executive Summary: A Molecule of Concern

1-N-(1-phenylethyl)benzene-1,4-diamine, a derivative of p-phenylenediamine, presents a significant, albeit not fully characterized, health and safety challenge. The foundational p-phenylenediamine structure is associated with high acute toxicity across oral, dermal, and inhalation routes of exposure. It is also a potent skin sensitizer, a serious eye irritant, and poses a considerable threat to aquatic ecosystems. The introduction of a 1-phenylethyl group to one of the amino nitrogens may modulate its toxicokinetics and bioavailability, but the inherent hazards of the aromatic diamine core are presumed to persist. This guide provides a detailed examination of these anticipated hazards and outlines rigorous protocols for the safe handling, storage, and emergency management of this compound.

The Toxicological Landscape: Understanding the Inherent Risks

The primary toxicological concerns for 1-N-(1-phenylethyl)benzene-1,4-diamine are extrapolated from the known properties of p-phenylenediamine (PPD) and related N-substituted aniline derivatives.

The p-Phenylenediamine Core: A Foundation of Hazard

P-phenylenediamine is a highly hazardous substance with a multifaceted toxicological profile. Acute exposure to PPD can lead to severe health consequences. It is classified as toxic if swallowed, in contact with skin, or if inhaled.[1][2][3] Systemic effects of PPD exposure can include gastritis, vertigo, tremors, convulsions, and in severe cases, coma.[2] Furthermore, PPD is a well-documented skin sensitizer, capable of causing severe allergic contact dermatitis upon repeated exposure.[2][4] It is also known to cause serious eye irritation.[1] The environmental hazards of PPD are also significant, as it is very toxic to aquatic life with long-lasting effects.[1]

The Influence of N-Substitution: A Modulating Factor

The presence of the 1-phenylethyl group on the nitrogen atom introduces a lipophilic character to the molecule, which could potentially enhance its absorption through the skin and biological membranes. While specific data on the 1-phenylethyl substituent is scarce, the study of other N-substituted p-phenylenediamine derivatives offers valuable insights. For instance, N,N-diethyl-p-phenylenediamine is harmful if swallowed and causes serious eye irritation.[5][6][7] N,N'-diphenyl-1,4-phenylenediamine is recognized as a potential skin sensitizer and is harmful to aquatic life.[8] These examples underscore that N-substitution does not negate the inherent toxicity of the p-phenylenediamine core and, in some instances, may introduce new toxicological endpoints or alter the potency of existing ones.

Hazard Identification and Classification: A Proactive Approach

Based on the available data for analogous compounds, a GHS classification for 1-N-(1-phenylethyl)benzene-1,4-diamine can be conservatively predicted. This classification should guide all handling and safety procedures.

Anticipated GHS Classification

Hazard Class	Hazard Category	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 3	Danger	H301: Toxic if swallowed.[1][3]
Acute Toxicity, Dermal	Category 3	Danger	H311: Toxic in contact with skin.[1][3]
Acute Toxicity, Inhalation	Category 3	Danger	H331: Toxic if inhaled.[1][3]
Skin Sensitization	Category 1	Warning	H317: May cause an allergic skin reaction.[1][2][8]
Serious Eye Damage/Irritation	Category 2	Warning	H319: Causes serious eye irritation.[1]
Hazardous to the Aquatic Environment, Acute Hazard	Category 1	Warning	H400: Very toxic to aquatic life.[1]
Hazardous to the Aquatic Environment, Chronic Hazard	Category 1	Warning	H410: Very toxic to aquatic life with long lasting effects.[1]

Visualizing the Hazard Profile

Caption: Anticipated GHS Hazard Classification for 1-N-(1-phenylethyl)benzene-1,4-diamine.

Engineering and Administrative Controls: The First Lines of Defense

A multi-layered approach to exposure control is paramount when working with a substance of this potential toxicity.

The Hierarchy of Controls

Caption: The Hierarchy of Controls for mitigating exposure to hazardous chemicals.

Mandatory Engineering Controls

• Chemical Fume Hood: All handling of 1-N-(1-phenylethyl)benzene-1,4-diamine, including weighing, transferring, and preparing solutions, must be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per minute.

• Glove Box: For procedures with a high risk of aerosolization or when handling larger quantities, the use of a glove box is strongly recommended.

Essential Administrative Controls

• Standard Operating Procedures (SOPs): Detailed, substance-specific SOPs must be developed and approved before any work commences. These SOPs should cover all aspects of handling, storage, and waste disposal.

• Training: All personnel who will handle this compound must receive comprehensive training on its potential hazards, the specific SOPs, and emergency procedures. This training must be documented.

• Restricted Access: The areas where this compound is stored and handled should be clearly marked with appropriate warning signs, and access should be restricted to authorized personnel.

Personal Protective Equipment (PPE): The Final Barrier

The selection and use of appropriate PPE are critical to prevent direct contact with 1-N-(1-phenylethyl)benzene-1,4-diamine.

Recommended PPE Ensemble

Body Part	Protection	Standard	Rationale
Hands	Nitrile or Neoprene gloves (double-gloving recommended)	EN 374	Provides chemical resistance to aromatic amines. Double gloving offers additional protection in case of a breach in the outer glove.[9]
Eyes/Face	Chemical safety goggles and a face shield	ANSI Z87.1	Protects against splashes and aerosols.[9]
Body	Chemical-resistant lab coat	Provides a barrier against spills and contamination of personal clothing.
Respiratory	A NIOSH-approved respirator with organic vapor cartridges	Recommended when engineering controls are not sufficient or during emergency situations.[10]

Protocol for Donning and Doffing PPE

Donning Sequence:

• Lab Coat: Fasten completely.

• Inner Gloves: Don a pair of nitrile or neoprene gloves.

• Outer Gloves: Don a second pair of gloves over the first, ensuring the cuffs of the lab coat are tucked into the outer gloves.

• Goggles and Face Shield: Put on chemical safety goggles, followed by a face shield.

• Respirator (if required): Perform a positive and negative pressure seal check before entering the work area.

Doffing Sequence (to be performed in a designated area):

• Outer Gloves: Remove the outer pair of gloves, turning them inside out as you remove them. Dispose of them in the designated hazardous waste container.

• Face Shield and Goggles: Remove the face shield and goggles from the back to the front. Place them in a designated area for decontamination.

• Lab Coat: Unfasten the lab coat and roll it away from your body, turning it inside out as you remove it. Place it in a designated container for laundering or disposal.

• Inner Gloves: Remove the inner pair of gloves, again turning them inside out. Dispose of them in the hazardous waste container.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.

Emergency Procedures: A Plan for the Unexpected

Rapid and correct response to an emergency situation is crucial to minimize harm.

Exposure Response

• Inhalation: Immediately move the affected person to fresh air.[6] If breathing is difficult or has stopped, provide artificial respiration.[6] Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected area with copious amounts of soap and water for at least 15 minutes.[2][6] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of lukewarm water for at least 15 minutes, holding the eyelids open.[6] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[7] If the person is conscious and alert, rinse their mouth with water.[7] Seek immediate medical attention.

Spill Response Protocol

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Isolate: Secure the area and prevent entry.

• Ventilate: Ensure the area is well-ventilated (if it is safe to do so without spreading the contamination).

• Protect: Don the appropriate PPE, including respiratory protection.

• Contain: For small spills, absorb the material with an inert absorbent material such as vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.

• Collect: Carefully scoop the absorbed material into a labeled, sealable hazardous waste container.

• Decontaminate: Decontaminate the spill area with a suitable cleaning agent, followed by a thorough rinsing with water.

• Dispose: Dispose of all contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

Safe Handling and Storage: Maintaining a Controlled Environment

Strict adherence to proper handling and storage procedures is essential to prevent accidental exposure and maintain the integrity of the compound.

Handling Procedures

• Always work in a designated area within a chemical fume hood.

• Avoid the formation of dust and aerosols.

• Use the smallest quantity of the substance necessary for the experiment.

• Do not eat, drink, or smoke in the laboratory.

• Wash hands thoroughly after handling the compound, even if gloves were worn.

Storage Requirements

• Store in a tightly sealed, clearly labeled container.

• Store in a cool, dry, and well-ventilated area.[2]

• Keep away from incompatible materials such as strong oxidizing agents.[6]

• Store in a locked cabinet or a restricted-access area.

Waste Disposal: Responsible Management of Hazardous Materials

All waste containing 1-N-(1-phenylethyl)benzene-1,4-diamine must be treated as hazardous waste.

• Solid Waste: Collect all contaminated solid waste (e.g., gloves, absorbent materials, weighing papers) in a designated, labeled, and sealed hazardous waste container.

• Liquid Waste: Collect all liquid waste in a compatible, labeled, and sealed hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal: All hazardous waste must be disposed of through a licensed hazardous waste disposal company, following all institutional, local, state, and federal regulations.

Conclusion: A Commitment to Safety

1-N-(1-phenylethyl)benzene-1,4-diamine is a compound that demands the utmost respect and caution. While specific toxicological data is not yet available, the known hazards of its parent compound, p-phenylenediamine, provide a clear and compelling case for the implementation of stringent safety protocols. By understanding the potential risks and diligently applying the engineering controls, administrative procedures, and personal protective measures outlined in this guide, researchers can work with this compound in a manner that prioritizes their health and safety and protects the environment.

References

• Carl ROTH. (n.d.). Safety Data Sheet: 1,4-Phenylenediamine. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2020).
• Fisher Scientific. (2025).
• Cayman Chemical. (2025). Safety Data Sheet: N,N'-Diphenyl-1,4-phenylenediamine.
• Chemos GmbH & Co.KG. (2024).
• PENTA. (2024).
• Santa Cruz Biotechnology. (n.d.).
• Santa Cruz Biotechnology. (n.d.).
• Sigma-Aldrich. (2024).
• Thermo Fisher Scientific. (2010).
• Sigma-Aldrich. (2025).
• PENTA. (2024). SAFETY DATA SHEET: N,N-Dimethyl-1,4-phenylenediamine.

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards - p-Phenylene diamine. Retrieved from [Link]

• Sigma-Aldrich. (2009).

• U.S. Environmental Protection Agency. (n.d.). p-Phenylenediamine. Retrieved from [Link]

• Sigma-Aldrich. (2022).

• Campaign for Safe Cosmetics. (n.d.). P-Phenylenediamine. Retrieved from [Link]

• Fisher Scientific. (2023).

• The Good Scents Company. (n.d.). 3-methyl-3-pentanol. Retrieved from [Link]

• Cosmetic Ingredient Review. (2023). Safety Assessment of p-Phenylenediamine, p-Phenylenediamine HCl, and p-Phenylenediamine Sulfate as Used in Cosmetics. Retrieved from [Link]

• (n.d.).

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• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Widespread occurrence of two typical N, N'-substituted p-phenylenediamines and their quinones in humans: Association with oxidative stress and liver damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
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• 7. chemos.de [chemos.de]
• 8. Genotoxicity of aniline derivatives in various short-term tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

An In-depth Technical Guide to 1-N-(1-phenylethyl)benzene-1,4-diamine and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-N-(1-phenylethyl)benzene-1,4-diamine, a substituted p-phenylenediamine, represents a class of organic compounds with significant potential in materials science and pharmaceutical development. While specific data for this exact molecule is not extensively documented in public databases, its structural motifs suggest a range of chemical properties and applications. This guide will provide a comprehensive overview of this compound, including its nomenclature, and inferred properties, synthesis strategies, and potential applications based on the chemistry of related p-phenylenediamine derivatives.

Nomenclature and Identification

The precise identification of a chemical compound is fundamental for research and development. For the topic compound, several synonyms and identifiers are crucial for a comprehensive literature search and unambiguous communication.

The IUPAC name for this compound is 4-N-(1-phenylethyl)benzene-1,4-diamine . It is also commonly referred to as N-(1-phenylethyl)-p-phenylenediamine .

It is important to distinguish this mono-substituted diamine from its di-substituted counterparts, such as N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine, which possesses different physical and chemical properties.

A thorough search of chemical databases, including CAS Common Chemistry, indicates that a specific CAS Registry Number has not been assigned to 1-N-(1-phenylethyl)benzene-1,4-diamine. This suggests that the compound may be a novel or less-commonly synthesized molecule. For clarity and future reference, the key identifiers are summarized in the table below.

Identifier Type	Identifier	Source
IUPAC Name	4-N-(1-phenylethyl)benzene-1,4-diamine	PubChem
Common Name	N-(1-phenylethyl)-p-phenylenediamine	General Chemical Nomenclature
Molecular Formula	C₁₄H₁₆N₂	PubChem
SMILES	CC(c1ccccc1)Nc1ccc(N)cc1	PubChem

Inferred Chemical and Physical Properties

Based on the structure of 1-N-(1-phenylethyl)benzene-1,4-diamine and data from related p-phenylenediamine derivatives, we can infer a range of physicochemical properties. These properties are crucial for predicting its behavior in various applications, from reaction kinetics to biological interactions.

Property	Inferred Value/Characteristic	Rationale/Comparison with Analogs
Molecular Weight	212.29 g/mol	Calculated from the molecular formula C₁₄H₁₆N₂.
Appearance	Likely a solid at room temperature, may darken on exposure to air and light.	p-Phenylenediamine and many of its N-substituted derivatives are solids that are susceptible to oxidation.[1]
Melting Point	Expected to be in the range of 50-100 °C.	The introduction of the phenylethyl group would likely lower the melting point compared to the parent p-phenylenediamine (145-147 °C) due to a decrease in crystal lattice symmetry.[1]
Boiling Point	Estimated to be above 300 °C at atmospheric pressure.	High boiling points are characteristic of aromatic diamines due to strong intermolecular hydrogen bonding.
Solubility	Likely soluble in organic solvents like alcohols, ethers, and chlorinated hydrocarbons. Sparingly soluble in water.	The nonpolar phenylethyl group and benzene ring would increase lipophilicity compared to p-phenylenediamine.
Basicity (pKa)	Expected to have two pKa values, with the primary amine being slightly more basic than the secondary amine.	The electron-donating effect of the alkyl group on the secondary amine is countered by the steric hindrance of the phenylethyl group.

Synthesis Strategies

The synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine can be approached through several established methods for N-alkylation of anilines. A common and effective method is reductive amination.

Reductive Amination of p-Nitroaniline

A plausible and efficient synthetic route involves the reductive amination of p-nitroaniline with acetophenone, followed by the reduction of the nitro group. This two-step process offers good control over the final product.

Step 1: Reductive Amination

In this step, p-nitroaniline is reacted with acetophenone in the presence of a reducing agent, such as sodium borohydride (NaBH₄) or hydrogen gas with a catalyst (e.g., Pd/C), to form N-(1-phenylethyl)-4-nitroaniline.

Step 2: Reduction of the Nitro Group

The resulting N-(1-phenylethyl)-4-nitroaniline is then subjected to a reduction reaction to convert the nitro group to a primary amine. Common reducing agents for this transformation include tin(II) chloride (SnCl₂) in hydrochloric acid (HCl) or catalytic hydrogenation.

Experimental Protocol: Synthesis via Reductive Amination

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add p-nitroaniline (1 eq.) and acetophenone (1.1 eq.) in a suitable solvent such as methanol or ethanol.

• Reductive Amination: Cool the mixture in an ice bath and add sodium borohydride (1.5 eq.) portion-wise while maintaining the temperature below 10 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours.

• Work-up and Isolation of Intermediate: Quench the reaction by the slow addition of water. Extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude N-(1-phenylethyl)-4-nitroaniline.

• Nitro Group Reduction: Dissolve the crude intermediate in ethanol and add a catalytic amount of Palladium on carbon (10% Pd/C).

• Hydrogenation: Place the reaction mixture under a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) and stir vigorously at room temperature until the reaction is complete (monitored by TLC).

• Final Work-up and Purification: Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with ethanol. Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 1-N-(1-phenylethyl)benzene-1,4-diamine.

Sources

• 1. 537-65-5|N1-(4-Aminophenyl)benzene-1,4-diamine|BLD Pharm [bldpharm.com]

An In-Depth Technical Guide to the Electrochemical Properties of Substituted p-Phenylenediamines

Introduction: The Versatile Redox Chemistry of p-Phenylenediamines

Substituted p-phenylenediamines (PPDs) are a class of aromatic amines that play a crucial role in a wide array of chemical applications, from antioxidants in rubber and polymers to precursors in the synthesis of dyes and pharmaceuticals.[1][2] Their utility is intrinsically linked to their rich and tunable electrochemical properties. The core structure of a p-phenylenediamine, with two amino groups positioned opposite each other on a benzene ring, allows for facile oxidation to form stable radical cations and quinonediimines.[3][4] This reversible redox behavior is the cornerstone of their function.

The introduction of substituents onto the aromatic ring or the nitrogen atoms provides a powerful means to modulate the redox potential, stability of the oxidized species, and the kinetics of electron transfer.[4] Understanding these structure-property relationships is paramount for the rational design of new PPD derivatives with tailored electrochemical characteristics for specific applications. This in-depth technical guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of the electrochemical properties of substituted p-phenylenediamines. We will delve into the fundamental principles governing their redox behavior, the influence of various substituents, detailed experimental protocols for their characterization, and the synthetic strategies for their preparation.

The Electrochemical Oxidation of p-Phenylenediamines: A Mechanistic Overview

The electrochemical oxidation of p-phenylenediamines is a multi-step process that is highly dependent on the solvent, pH, and the nature of the substituents.[4][5] In general, the oxidation proceeds through a two-electron transfer process to yield a quinonediimine.[4]

The initial step is a one-electron oxidation to form a radical cation.[3] For the parent p-phenylenediamine, this intermediate is known as a semiquinonediimine radical cation.[4] In the case of N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), the resulting stable, deep blue radical cation is famously known as Wurster's Blue.[3]

This initial one-electron transfer is often reversible. The stability of the radical cation intermediate is a key factor in the overall electrochemical behavior. A second one-electron oxidation of the radical cation then yields the final quinonediimine product.[3]

The overall reaction can be summarized as follows:

Caption: Generalized two-step electrochemical oxidation of p-phenylenediamine.

The reversibility of these steps can be influenced by follow-up chemical reactions, such as hydrolysis of the quinonediimine, which is particularly prevalent in aqueous solutions.[5] These subsequent reactions can lead to the formation of new electroactive species, complicating the cyclic voltammograms.[5]

The Influence of Substituents on Redox Potential: A Quantitative Approach

The introduction of substituents onto the p-phenylenediamine core has a profound and predictable effect on its redox potential. This is a direct consequence of the electron-donating or electron-withdrawing nature of the substituent, which alters the electron density of the aromatic ring and the nitrogen atoms.

• Electron-donating groups (e.g., alkyl, alkoxy) increase the electron density of the molecule, making it easier to oxidize. This results in a negative shift (a shift to less positive potentials) of the oxidation potential.

• Electron-withdrawing groups (e.g., nitro, cyano, halo) decrease the electron density, making the molecule more difficult to oxidize. This leads to a positive shift (a shift to more positive potentials) of the oxidation potential.

This relationship can be quantified using the Hammett equation , a cornerstone of physical organic chemistry that describes the influence of meta- and para-substituents on the reactivity of aromatic compounds.[6][7][8] The Hammett equation is a linear free-energy relationship that correlates the reaction rates or equilibrium constants of a series of substituted aromatic compounds with two parameters: a substituent constant (σ) and a reaction constant (ρ) .

For electrochemical processes, the Hammett equation can be expressed as:

E°X - E°H = ρσ

Where:

• E°X is the redox potential of the substituted p-phenylenediamine.

• E°H is the redox potential of the unsubstituted p-phenylenediamine.

• ρ is the reaction constant, which reflects the sensitivity of the redox potential to substituent effects.

• σ is the substituent constant, which is a measure of the electronic effect of the substituent.

A positive ρ value indicates that the reaction is favored by electron-withdrawing groups, which is the case for the oxidation of p-phenylenediamines. A plot of the redox potential (E°) versus the Hammett substituent constant (σ) for a series of substituted p-phenylenediamines will yield a straight line with a slope equal to ρ. This linear relationship has been experimentally verified for substituted anilines, which are structurally related to p-phenylenediamines.[4]

The following table provides a summary of the expected effects of common substituents on the redox potential of p-phenylenediamines.

Substituent	Hammett Constant (σp)	Expected Effect on Oxidation Potential
-OCH₃	-0.27	Negative Shift (Easier to Oxidize)
-CH₃	-0.17	Negative Shift (Easier to Oxidize)
-H	0.00	Reference
-Cl	0.23	Positive Shift (Harder to Oxidize)
-Br	0.23	Positive Shift (Harder to Oxidize)
-CN	0.66	Positive Shift (Harder to Oxidize)
-NO₂	0.78	Positive Shift (Harder to Oxidize)

Experimental Characterization: A Practical Guide to Cyclic Voltammetry

Cyclic voltammetry (CV) is the most widely used electrochemical technique for studying the redox properties of substituted p-phenylenediamines.[5] It provides valuable information about the redox potentials, the number of electrons transferred, the kinetics of electron transfer, and the stability of the oxidized species.

Experimental Setup

A typical CV experiment utilizes a three-electrode system immersed in a solution containing the analyte and a supporting electrolyte.

Caption: Schematic of a three-electrode setup for cyclic voltammetry.

• Working Electrode (WE): This is the electrode at which the electrochemical reaction of interest occurs. Common working electrodes for studying organic compounds include glassy carbon, platinum, and gold.

• Reference Electrode (RE): This electrode has a stable and well-defined potential against which the potential of the working electrode is measured. Saturated calomel (SCE) and silver/silver chloride (Ag/AgCl) electrodes are commonly used.

• Counter Electrode (CE): This electrode completes the electrical circuit by allowing current to flow. It is typically made of an inert material like platinum wire.

• Supporting Electrolyte: This is a salt that is added to the solution to increase its conductivity and minimize the iR drop (the potential drop due to the resistance of the solution). Common supporting electrolytes include tetrabutylammonium hexafluorophosphate (TBAPF₆) and tetrabutylammonium perchlorate (TBAP) in organic solvents, and potassium chloride (KCl) or phosphate buffers in aqueous solutions.

Step-by-Step Experimental Protocol

• Preparation of the Analyte Solution: Dissolve the substituted p-phenylenediamine in a suitable solvent containing the supporting electrolyte. The concentration of the analyte is typically in the millimolar (mM) range, while the supporting electrolyte concentration is much higher (e.g., 0.1 M).

• Electrode Polishing: Before each experiment, it is crucial to polish the working electrode to ensure a clean and reproducible surface. This is typically done using alumina or diamond slurries of decreasing particle size, followed by rinsing with the solvent.[9]

• Deoxygenation: Dissolved oxygen is electroactive and can interfere with the measurement. Therefore, it is essential to remove it from the solution by bubbling an inert gas, such as nitrogen or argon, through the solution for at least 10-15 minutes prior to the experiment.[7]

• Cyclic Voltammetry Measurement:

  • Immerse the three electrodes in the deoxygenated analyte solution.

  • Set the initial and final potentials of the scan, as well as the scan rate. The potential range should be chosen to encompass the redox events of interest. A typical initial scan rate is 100 mV/s.

  • Initiate the potential sweep and record the resulting current.

• Data Analysis: The resulting cyclic voltammogram is a plot of current versus potential. Key parameters to be determined from the voltammogram include:

  • Anodic and Cathodic Peak Potentials (Epa and Epc): The potentials at which the peak oxidation and reduction currents occur.

  • Anodic and Cathodic Peak Currents (ipa and ipc): The magnitudes of the peak oxidation and reduction currents.

  • Half-wave Potential (E1/2): For a reversible system, this is the average of the anodic and cathodic peak potentials and is a good approximation of the standard redox potential (E°).

  • Peak Separation (ΔEp): The difference between the anodic and cathodic peak potentials (Epa - Epc). For a reversible one-electron process, ΔEp is theoretically 59 mV at 25 °C.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. WO2024040766A1 - Preparation method for diaryl-p-phenylenediamine compound - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. helvia.uco.es [helvia.uco.es]
• 6. web.viu.ca [web.viu.ca]
• 7. emerginginvestigators.org [emerginginvestigators.org]
• 8. Linear Free Energy Relationships for Enzymatic Reactions: Fresh Insight from a Venerable Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Note: Enhancing Rubber Durability with 1-N-(1-phenylethyl)benzene-1,4-diamine as a High-Performance Antioxidant

Introduction: The Imperative for Rubber Protection

Elastomeric materials, particularly natural and synthetic rubbers, are fundamental to countless industrial and consumer applications due to their unique mechanical properties. However, their polymer chains, rich in unsaturated double bonds, are inherently susceptible to degradation from environmental and operational stressors.[1] This degradation, primarily driven by oxidation, ozone attack, and thermal stress, leads to a catastrophic loss of performance, manifesting as hardening, embrittlement, cracking, and ultimately, product failure.[1][2] To counteract these effects and extend the service life of rubber articles, the incorporation of antidegradants is standard industry practice.[1]

Among the most effective classes of antidegradants are the substituted p-phenylenediamines (PPDs).[3][4] These molecules offer robust protection against a wide spectrum of degradation pathways.[3][5] This application note provides a detailed technical guide on the use of a specific N-alkyl-N'-aryl-p-phenylenediamine, 1-N-(1-phenylethyl)benzene-1,4-diamine , as a potent antioxidant and antiozonant in rubber formulations. We will explore its mechanism of action, provide detailed protocols for its incorporation and efficacy evaluation, and present a framework for interpreting the resulting data. While this guide focuses on 1-N-(1-phenylethyl)benzene-1,4-diamine, the principles and methodologies are broadly applicable to similar PPDs like the extensively studied N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD).[5][6]

Physicochemical Profile of the Antioxidant

1-N-(1-phenylethyl)benzene-1,4-diamine belongs to the N-alkyl-N'-aryl-p-phenylenediamine family. Its molecular structure, featuring both an aromatic phenyl group and a phenylethyl group attached to the diamine core, provides a balance of reactivity, solubility in the rubber matrix, and persistence.

A high-purity form of this compound can be synthesized via a two-step process where 4-aminodiphenylamine is first reacted with acetophenone in the presence of an acidic catalyst, followed by hydrogenation of the intermediate product.[7]

Property	Value	Reference
Chemical Name	1-N-(1-phenylethyl)benzene-1,4-diamine	-
Synonyms	N-(1-phenylethyl)-N'-phenyl-p-phenylenediamine	[7]
CAS Number	Not readily available; structurally related to 6PPD (793-24-8)	[8]
Molecular Formula	C₂₀H₂₀N₂	-
Molecular Weight	288.39 g/mol	-
Appearance	Typically dark-colored solids (e.g., brown, violet)	[8][9]
Solubility	Soluble in organic solvents like benzene, acetone; Insoluble in water.	[9]
Key Function	Antioxidant, Antiozonant, Anti-flex cracking agent	[3][5][10]

Part 1: Mechanism of Protection

The efficacy of 1-N-(1-phenylethyl)benzene-1,4-diamine stems from its ability to intervene in the primary chemical reactions that degrade rubber. It offers a dual-protection mechanism against both oxidation and ozonolysis.

Antioxidant Action: Free Radical Scavenging

Oxidative degradation is an auto-catalytic chain reaction initiated by heat, light, or mechanical stress, which generates free radicals within the rubber polymer (R•). These radicals react with oxygen to form highly reactive peroxy (ROO•) and hydroperoxy (ROOH) radicals, which then attack the polymer backbone, propagating the degradation cycle.

PPDs act as radical scavengers. The amine hydrogens are readily donated to the peroxy radicals, neutralizing them and terminating the chain reaction.[11] This sacrificial action stops the degradation cascade before it can cause significant damage to the polymer network.[4]

Caption: Free-radical scavenging mechanism of PPD antioxidants in rubber.

Antiozonant Action: Sacrificial Reaction and Shielding

Ozone (O₃) is extremely aggressive towards the carbon-carbon double bonds in unsaturated rubbers.[12] The reaction, known as ozonolysis, directly cleaves these bonds, leading to the formation of surface cracks that can propagate under stress, a phenomenon known as "ozone cracking".[1][12]

PPDs protect against this by migrating to the surface of the rubber part.[4] At the surface, they act as a competitive reactant, preferentially reacting with ozone before it can attack the polymer backbone.[12] This sacrificial reaction consumes the ozone.[12] The reaction products can further form a protective, ozone-impermeable film on the rubber surface, offering an additional physical barrier against further ozone ingress.[12]

Caption: Antiozonant protection via surface migration and sacrificial reaction.

Part 2: Experimental Protocols

Evaluating the effectiveness of 1-N-(1-phenylethyl)benzene-1,4-diamine requires a systematic approach involving compounding, curing, aging, and physical testing.

Protocol: Compounding and Vulcanization

This protocol describes the preparation of a test slab of a typical natural rubber (NR) compound. The formulation includes a control (without antioxidant) and a test compound.

Table 1: Example Natural Rubber Formulation

Ingredient	Function	Control (phr)	Test Compound (phr)
Natural Rubber (SMR 20)	Polymer	100	100
N330 Carbon Black	Reinforcing Filler	45	45
Zinc Oxide	Activator	5	5
Stearic Acid	Activator	2	2
1-N-(1-phenylethyl)benzene-1,4-diamine	Antioxidant	0	2.0
Sulfur	Curing Agent	2.5	2.5
CBS (N-Cyclohexyl-2-benzothiazolesulfenamide)	Accelerator	0.6	0.6
*phr: parts per hundred rubber by weight

Methodology:

• Mastication: Soften the natural rubber on a two-roll mill with a friction ratio of 1:1.2 and a nip gap of ~1.5 mm. Mill for 2-3 minutes until a smooth band is formed.

• Ingredient Incorporation:

  • Add the zinc oxide and stearic acid. Allow 2-3 minutes for dispersion.

  • Add the antioxidant (for the test compound only) and mix until fully incorporated.

  • Add the carbon black in increments to ensure proper dispersion. Perform sweeps and end-rolling to homogenize the mixture. This step typically takes 10-15 minutes.

  • Causality: Adding activators first prepares the rubber to interact efficiently with the cure system. The filler is added next to achieve reinforcement, which requires significant mechanical energy for dispersion.

• Final Mixing:

  • Reduce the mill temperature if necessary. Add the sulfur and accelerator last to prevent premature curing (scorch).

  • Mix for a final 3-5 minutes, ensuring the batch temperature remains below 100°C.

  • Causality: The cure package is added last because it is heat-sensitive. Exceeding the scorch temperature would initiate vulcanization on the mill, ruining the batch.

• Homogenization & Sheeting: Sheet the compound off the mill at a thickness of ~2 mm. Allow the compounded rubber to rest for at least 24 hours at room temperature before vulcanization.

• Vulcanization (Curing):

  • Cut the uncured sheets to fit a 15cm x 15cm x 2mm mold.

  • Cure the sheets in a compression molding press at 150°C for the optimal cure time (T90) determined by rheometry (see Protocol 2.2). Apply a pressure of approximately 10 MPa.

  • Self-Validation: The use of a rheometer to determine the precise T90 ensures that each compound is cured to its optimal state, providing a valid basis for comparing mechanical properties.

Protocol: Cure Characteristics Analysis

Objective: To determine the effect of the antioxidant on the curing process and to find the optimal cure time (T90).

Apparatus: Moving Die Rheometer (MDR) or Oscillating Disc Rheometer (ODR).

Methodology:

• Place an uncured sample (~5g) into the pre-heated rheometer chamber (150°C).

• Start the test and record torque as a function of time.

• From the resulting rheograph, determine the following parameters:

  • ML (Minimum Torque): Indicates the viscosity of the uncured compound.

  • MH (Maximum Torque): Correlates with the crosslink density and stiffness of the cured compound.

  • ts2 (Scorch Time): Time for a 2 dN·m rise in torque above ML. This is a measure of processing safety.

  • T90 (Optimal Cure Time): Time to reach 90% of the maximum torque (MH - ML). This value is used for vulcanizing the test slabs.

Protocol: Accelerated Aging and Performance Testing

Objective: To evaluate the ability of the antioxidant to preserve mechanical properties after exposure to heat and ozone.

Caption: Experimental workflow for evaluating antioxidant performance.

Methodology:

• Prepare Test Specimens: Die-cut dumbbell-shaped specimens (per ASTM D412) from the cured sheets for tensile testing.

• Initial (Unaged) Testing:

  • Measure the Tensile Strength, Elongation at Break (ASTM D412), and Hardness (Shore A, ASTM D2240) of the unaged control and test specimens.

• Accelerated Aging:

  • Thermal Aging: Place a set of specimens in a hot air oven at 100°C for 72 hours (as per ASTM D573).

  • Ozone Aging: Place another set of specimens under 20% strain in an ozone chamber with an ozone concentration of 50 pphm at 40°C for 48 hours (as per ASTM D1149).

• Post-Aging Testing:

  • After aging, allow the specimens to cool to room temperature for 24 hours.

  • Measure the final Tensile Strength, Elongation at Break, and Hardness.

  • Visually inspect the ozone-aged samples for cracks under 2x magnification.

• Data Analysis:

  • Calculate the percentage retention of physical properties using the formula: % Retention = (Value after aging / Value before aging) * 100

  • Self-Validation: Comparing the percentage retention of properties between the control and the test compound directly quantifies the protective effect of the antioxidant. A higher retention value signifies better performance.

Part 3: Data Interpretation and Expected Results

The data below represents typical results expected from the protocols described above, demonstrating the efficacy of 1-N-(1-phenylethyl)benzene-1,4-diamine.

Table 2: Cure Characteristics at 150°C

Parameter	Control	Test (2 phr Antioxidant)	Significance
ML (dN·m)	1.5	1.4	Slightly lower viscosity
MH (dN·m)	18.5	18.8	Minimal impact on crosslink density
ts2 (min)	3.5	3.8	Slight increase in scorch safety
T90 (min)	12.0	11.8	Negligible effect on cure rate

Interpretation: The PPD antioxidant shows a slight plasticizing effect (lower ML) and can be slightly basic, which may marginally increase scorch time, a desirable outcome for processing safety.[5] Overall, it does not significantly interfere with the vulcanization chemistry.

Table 3: Physical Properties Before and After Accelerated Aging

Property	Condition	Control	Test (2 phr Antioxidant)	% Retention (Control)	% Retention (Test)
Tensile Strength (MPa)	Unaged	22.5	22.3	-	-
Aged (100°C, 72h)	10.1	18.5	44.9%	83.0%
Elongation at Break (%)	Unaged	550	545	-	-
Aged (100°C, 72h)	210	450	38.2%	82.6%
Hardness (Shore A)	Unaged	60	60	-	-
Aged (100°C, 72h)	75	64	+15 pts	+4 pts
Ozone Resistance	Aged (50 pphm, 48h)	Severe Cracks	No Cracks	-	-

Interpretation: The test compound containing 1-N-(1-phenylethyl)benzene-1,4-diamine shows vastly superior retention of tensile strength and elongation after thermal aging.[13] The hardness of the control sample increases significantly, indicating severe embrittlement, while the test sample remains much more stable. The complete absence of cracks in the ozone test confirms its high efficacy as an antiozonant.[5]

Conclusion

1-N-(1-phenylethyl)benzene-1,4-diamine is a highly effective antidegradant for rubber applications. Its dual-function mechanism provides robust protection against both thermo-oxidative degradation and ozone attack. As demonstrated by the outlined protocols, its incorporation into a rubber formulation leads to a dramatic improvement in the retention of critical mechanical properties after accelerated aging, translating directly to enhanced durability and a longer service life for the final rubber product. The methodologies presented here provide a reliable framework for researchers and compounders to validate its performance and optimize its dosage for specific applications.

References

• Beyond Substituted p-Phenylenediamine Antioxidants: Prevalence of Their Quinone Derivatives in PM2.5 - PMC - PubMed Central. (2022-07-14).
• Determination of p-Phenylenediamine and Related Antioxidants in Rubber Boots by High Performance Liquid Chromatography. Development of an Analylical Method for N-(1-Methylheptyl) - ResearchGate. (2025-08-09).
• OPTIMISATION & EVALUATION OF N-(1,3-DIMETHYLBUTYL)-N´-PHENYL-1,4-PHENYLENEDIAMINE (6-PPD)-AN ANTIDEGRADANT IN TREAD COMPOUND AND CHARACTERISATION OF RUBBER VALCANISATES FOR ITS PERFORMANCE. Journal of Advanced Scientific Research. (2020).
• Production and Use of Typical Rubber Antioxidants - Encyclopedia.pub. (2022-12-22).
• Understanding Rubber Antioxidants: The Role of Phenylenediamine Derivatives. NINGBO INNO PHARMCHEM CO.,LTD.
• N-(1, 3-Dimethylbutyl)-N'-phenyl-p-phenylenediamine, Rubber Antioxidant 4020(6PPD). Chemical LAND21.
• Antioxidants in Rubber Compounding: Protection Against Ageing, Heat and Environmental Stress - Behn Meyer. (2025-02-11).
• Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof. Google Patents. (WO2005051886A1).
• antioxidants and antiozonants - Akrochem Corporation.
• A Review of N-(1,3-Dimethylbutyl)-N′-phenyl-p-Phenylenediamine (6PPD) and Its Derivative 6PPD-Quinone in the Environment - MDPI. (2024-05-28).
• Exploration of Green Alternatives to 6PPD (P-Phenylenediamine) Used as Antiozonant and Antioxidant in the Rubber Industry - SciRP.org.
• What testing methods evaluate the efficacy of rubber antioxidants in rubber products?. (2026-01-01).
• Protecting Rubber Components: A Deep Dive into Antiozonant Mechanisms.
• N-(1,3-Dimethylbutyl)-N′-phenyl-p-phenylenediamine (6PPD) and its Transformation Product, 6PPD-quinone; Regulatory Investigation Under the Toxic Substances Control Act (TSCA) - Federal Register. (2024-11-19).
• Thermal and Thermo-Oxidative Degradation of Rubbers: Some Recent Studies. (2025-08-04).
• WESTCO™ 6PPD N-1,3-dimethylbutyl)-N-phenyl-p-phenylenediamine rubber antioxidant and antiozonant - Western Reserve Chemical.

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Application of 1-N-(1-phenylethyl)benzene-1,4-diamine in Polymer Stabilization: A Technical Guide

Introduction: The Imperative of Polymer Stabilization

Polymers are integral to a vast array of technologies and consumer products. However, their long-term performance and durability are often compromised by degradation processes initiated by environmental factors such as heat, oxygen, and ozone.[1] This degradation manifests as a loss of mechanical strength, elasticity, and aesthetic appeal, ultimately leading to product failure. To counteract these effects, stabilizers are incorporated into polymer matrices. Among the most effective stabilizers are substituted p-phenylenediamines (PPDs), which act as potent antioxidants and antiozonants.[2][3] This technical guide focuses on the application of a specific PPD derivative, 1-N-(1-phenylethyl)benzene-1,4-diamine, in the stabilization of polymers, with a particular emphasis on rubber and other elastomers.

1-N-(1-phenylethyl)benzene-1,4-diamine: A Profile

1-N-(1-phenylethyl)benzene-1,4-diamine, also known as N-phenyl-N′-(1-phenylethyl)benzene-1,4-diamine (SPPD), is a secondary aromatic amine that belongs to the class of p-phenylenediamine antioxidants. Its molecular structure, featuring both a phenyl and a phenylethyl group attached to the diamine core, imparts excellent radical scavenging and chain-breaking antioxidant properties.

Synthesis Overview: The synthesis of high-purity N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine can be achieved through a two-step process. The first step involves the reaction of 4-aminodiphenylamine with acetophenone in the presence of an acidic catalyst. The resulting intermediate is then hydrogenated on a heterogeneous catalyst in the second step to yield the final product.[4]

Mechanism of Action: Quenching the Fires of Degradation

The primary role of 1-N-(1-phenylethyl)benzene-1,4-diamine as a polymer stabilizer is to interrupt the auto-oxidative degradation cycle. Thermo-oxidative degradation of polymers is a free-radical chain reaction involving initiation, propagation, and termination steps.[5]

• Initiation: Heat or UV radiation can generate initial free radicals (R•) from the polymer backbone.

• Propagation: These radicals react with oxygen to form highly reactive peroxy radicals (ROO•), which then abstract hydrogen from the polymer chain, creating new polymer radicals and hydroperoxides (ROOH). This creates a cascading degradation effect.

• Termination: The reaction ceases when radicals combine to form stable products.

1-N-(1-phenylethyl)benzene-1,4-diamine functions as a primary antioxidant by donating a hydrogen atom from its amine groups to the peroxy radicals, thereby neutralizing them and preventing further propagation of the degradation chain. This process is illustrated in the diagram below. The resulting antioxidant radical is stabilized by resonance and is less reactive, effectively breaking the cycle of degradation.

Theoretical studies, such as Density Functional Theory (DFT) calculations, have been employed to understand the reaction sites of N,N'-substituted p-phenylenediamine antioxidants, including N-phenyl-N′-(1-phenylethyl)benzene-1,4-diamine (SPPD).[6] These studies help in elucidating the mechanism of dehydrogenation and the formation of stable biradicals, which are crucial for their antioxidant effectiveness.[6]

Diagram: Mechanism of Action of 1-N-(1-phenylethyl)benzene-1,4-diamine

Caption: Antioxidant mechanism of 1-N-(1-phenylethyl)benzene-1,4-diamine.

Applications in Polymer Systems

While 1-N-(1-phenylethyl)benzene-1,4-diamine is a versatile antioxidant, its primary application lies in the stabilization of elastomers, particularly natural and synthetic rubbers used in demanding applications like tires.[4] Its efficacy can be compared with other classical p-phenylenediamine antidegradants such as N-(1,3-dimethylbutyl)-N'-phenyl-1,4-phenylenediamine (6PPD) and N-isopropyl-N'-phenyl-1,4-phenylenediamine (IPPD).[4][7][8]

Polymer Type	Typical Application	Key Benefits of Stabilization
Natural Rubber (NR)	Tires, engine mounts, bushings	Protection against ozone cracking, flex fatigue, and thermal degradation.
Styrene-Butadiene Rubber (SBR)	Tire treads, conveyor belts	Enhanced resistance to oxidative aging and ozone attack.
Polybutadiene Rubber (BR)	Tire sidewalls, hoses	Improved durability and resistance to flex cracking.
Nitrile Rubber (NBR)	Seals, gaskets, fuel hoses	Protection against heat and oxidative degradation in contact with oils and fuels.

Experimental Protocols

Protocol 1: Incorporation of 1-N-(1-phenylethyl)benzene-1,4-diamine into a Rubber Formulation

This protocol describes a standard laboratory procedure for incorporating the antioxidant into a typical natural rubber formulation using a two-roll mill.

Materials and Equipment:

• Natural Rubber (SMR 20)

• 1-N-(1-phenylethyl)benzene-1,4-diamine

• Carbon Black (N330)

• Zinc Oxide

• Stearic Acid

• Sulfur

• Accelerator (e.g., N-tert-butyl-2-benzothiazolesulfenamide, TBBS)

• Two-roll mill with temperature control

• Analytical balance

• Spatulas and mixing tools

Procedure:

• Mastication of Rubber: Set the two-roll mill to a temperature of 70-80°C. Pass the natural rubber through the mill several times until a smooth, continuous sheet is formed. This process, known as mastication, reduces the viscosity of the rubber.

• Addition of Activators and Antioxidant: Add the zinc oxide and stearic acid to the rubber on the mill and continue mixing until they are well dispersed. Subsequently, add the pre-weighed 1-N-(1-phenylethyl)benzene-1,4-diamine to the rubber. A typical loading level for PPD antioxidants is in the range of 1-3 parts per hundred of rubber (phr).

• Incorporation of Filler: Gradually add the carbon black to the rubber compound. Ensure thorough mixing to achieve uniform dispersion of the filler.

• Addition of Curatives: Finally, add the sulfur and accelerator to the compound. Keep the mixing time for this step short to prevent premature vulcanization (scorching).

• Homogenization and Sheeting: Continue to pass the compounded rubber through the mill several times to ensure homogeneity. Finally, sheet out the rubber compound to the desired thickness.

• Vulcanization: The compounded rubber sheets can then be vulcanized in a heated press at a specified temperature and time (e.g., 160°C for 20 minutes) to form cured test specimens.

Diagram: Workflow for Incorporating Additives into Rubber

Caption: Workflow for rubber compounding and vulcanization.

Protocol 2: Evaluation of Oxidative Stability using Oxidation Induction Time (OIT)

The Oxidation Induction Time (OIT) is a standardized test to determine the relative resistance of a stabilized material to oxidative degradation.[6][9] It is typically measured using Differential Scanning Calorimetry (DSC).

Materials and Equipment:

• Vulcanized rubber samples (with and without 1-N-(1-phenylethyl)benzene-1,4-diamine)

• Differential Scanning Calorimeter (DSC)

• Sample pans (aluminum)

• Nitrogen and Oxygen gas supplies with flow controllers

Procedure:

• Sample Preparation: Cut a small, representative sample (5-10 mg) from the vulcanized rubber sheet and place it in an aluminum DSC pan.

• Instrument Setup: Place the sample pan in the DSC cell. Purge the cell with nitrogen at a constant flow rate (e.g., 50 mL/min).

• Heating Phase: Heat the sample at a controlled rate (e.g., 20°C/min) to the desired isothermal test temperature (e.g., 200°C) under the nitrogen atmosphere.

• Isothermal Phase and Gas Switching: Once the isothermal temperature is reached and the baseline is stable, switch the purge gas from nitrogen to oxygen at the same flow rate.

• Data Acquisition: Record the heat flow as a function of time. The OIT is the time from the introduction of oxygen to the onset of the exothermic oxidation peak.

• Analysis: Compare the OIT values of the unstabilized and stabilized polymer samples. A longer OIT indicates greater oxidative stability.

Expected Results:

Sample	Antioxidant Concentration (phr)	OIT at 200°C (minutes)
Unstabilized Natural Rubber	0	~5-10
Natural Rubber + 1-N-(1-phenylethyl)benzene-1,4-diamine	2	> 60
Natural Rubber + 6PPD (for comparison)	2	> 60

Note: The OIT values are illustrative and can vary depending on the specific polymer formulation and test conditions.

Protocol 3: Quantification of 1-N-(1-phenylethyl)benzene-1,4-diamine in a Polymer Matrix by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for extracting and quantifying the amount of the antioxidant in a cured rubber sample. This is crucial for quality control and to study the migration and consumption of the stabilizer over time.

Materials and Equipment:

• Cured rubber sample containing 1-N-(1-phenylethyl)benzene-1,4-diamine

• Solvent for extraction (e.g., a mixture of acetone and chloroform)[4]

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 reversed-phase HPLC column

• Mobile phase (e.g., a mixture of acetonitrile and water)

• Standard of 1-N-(1-phenylethyl)benzene-1,4-diamine for calibration

• Volumetric flasks and pipettes

• Ultrasonic bath

• Syringe filters (0.45 µm)

Procedure:

• Extraction:

  • Accurately weigh a known amount of the cured rubber sample.

  • Cut the sample into small pieces to increase the surface area for extraction.

  • Place the rubber pieces in a flask with a measured volume of the extraction solvent.

  • Extract the antioxidant by shaking or sonicating the mixture for a defined period (e.g., 1 hour).

• Sample Preparation for HPLC:

  • Filter the extract through a 0.45 µm syringe filter to remove any particulate matter.

  • Dilute the filtered extract with the mobile phase to a concentration within the calibration range.

• HPLC Analysis:

  • Set up the HPLC system with the C18 column and the appropriate mobile phase composition and flow rate. Set the UV detector to a wavelength where 1-N-(1-phenylethyl)benzene-1,4-diamine has strong absorbance (e.g., around 290 nm).[10]

  • Inject a known volume of the prepared sample solution into the HPLC system.

  • Record the chromatogram and identify the peak corresponding to 1-N-(1-phenylethyl)benzene-1,4-diamine based on its retention time, which should be determined by running a standard solution.

• Quantification:

  • Prepare a series of standard solutions of 1-N-(1-phenylethyl)benzene-1,4-diamine of known concentrations.

  • Inject the standard solutions into the HPLC and create a calibration curve by plotting the peak area versus concentration.

  • Determine the concentration of the antioxidant in the sample extract by comparing its peak area to the calibration curve.

  • Calculate the amount of 1-N-(1-phenylethyl)benzene-1,4-diamine in the original rubber sample (e.g., in phr or % by weight).

Data Interpretation and Troubleshooting

• OIT: A significant increase in OIT for the stabilized sample compared to the unstabilized control confirms the effectiveness of the antioxidant. Inconsistent OIT results may be due to poor dispersion of the stabilizer in the polymer matrix.

• HPLC: The HPLC method should be validated for linearity, accuracy, and precision. Low recovery of the antioxidant during extraction may indicate strong binding to the polymer matrix or degradation of the stabilizer during the extraction process.

Safety Considerations

P-phenylenediamine and its derivatives can be hazardous.[11] It is essential to consult the Safety Data Sheet (SDS) for 1-N-(1-phenylethyl)benzene-1,4-diamine before handling.[12] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. All procedures should be performed in a well-ventilated area or a fume hood.

Conclusion

1-N-(1-phenylethyl)benzene-1,4-diamine is a highly effective antioxidant for the stabilization of polymers, particularly elastomers. Its ability to scavenge free radicals and interrupt the oxidative degradation cycle significantly enhances the service life and performance of polymer products. The protocols outlined in this guide provide a framework for the successful incorporation and evaluation of this stabilizer in a laboratory setting. Further optimization of the formulation and processing conditions may be necessary to achieve the desired performance characteristics for specific applications.

References

• Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof.

• Synthesis and investigation of poly(p-phenylenediamine)–poly(1,4-benzoquinonediimine-N,N-diyl-1,4-phenylene). ResearchGate. Accessed January 25, 2026. [Link]

• Enhancing Rubber Product Lifespan: The Role of N-phenyl-p-phenylenediamine Derivatives. NINGBO INNO PHARMCHEM CO.,LTD. Accessed January 25, 2026. [Link]

• (S)-N1,N3-Dibenzyl-1-cyclohexyl-N1,N3-bis((R)-1-phenylethyl)propane-1,3-diamine. MDPI. Accessed January 25, 2026. [Link]

• DFT study of the reaction sites of N,N'-substituted p-phenylenediamine antioxidants. ResearchGate. Accessed January 25, 2026. [Link]

• 1,4-Benzenediamine, N,N'-diphenyl-. NIST WebBook. Accessed January 25, 2026. [Link]

• Determination of p-Phenylenediamine and Related Antioxidants in Rubber Boots by High Performance Liquid Chromatography. Development of an Analylical Method for N-(1-Methylheptyl). ResearchGate. Accessed January 25, 2026. [Link]

• A Review of N-(1,3-Dimethylbutyl)-N′-phenyl-p-Phenylenediamine (6PPD) and Its Derivative 6PPD-Quinone in the Environment. National Institutes of Health. Accessed January 25, 2026. [Link]

• Synthesis and characterization of Poly(p-phenylenediamine) and its derivatives using aluminium triflate as a co-catalyst. Taylor & Francis Online. Accessed January 25, 2026. [Link]

• polymer degradation and stability. ScienceDirect. Accessed January 25, 2026. [Link]

• Aquatic Thermal and Photochemical Reactivity of N-(1,3-Dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD), N-Isopropyl-N'-phenyl-p-phenylenediamine (IPPD), and 6PPD-quinone. ResearchGate. Accessed January 25, 2026. [Link]

• Synthesis and characterization of Poly(p-phenylenediamine) and its derivatives using aluminium triflate as a co-catalyst. ResearchGate. Accessed January 25, 2026. [Link]

• Oxidative Stability of Polymers: The OIT Test. NETZSCH Analyzing & Testing. Accessed January 25, 2026. [Link]

• Measurement of Oxidation Induction Time(OIT) of Deteriorated Polypropylene with a Differential Scanning Calorimeter. Shimadzu. Accessed January 25, 2026. [Link]

• p-Phenylenediamine. Wikipedia. Accessed January 25, 2026. [Link]

• Triaryl-1,4-diamine-based polysquaraines: effect of co-solvent and monomer insertion on optoelectronic properties. Royal Society of Chemistry. Accessed January 25, 2026. [Link]

• Use of N, N-diethyl-p-phenylenediamine sulphate for the spectrophotometric determination of some phenolic and amine drugs. PubMed. Accessed January 25, 2026. [Link]

• A Review of N-(1,3-Dimethylbutyl)-N′-phenyl-p-Phenylenediamine (6PPD) and Its Derivative 6PPD-Quinone in the Environment. MDPI. Accessed January 25, 2026. [Link]

• P-phenylenediamine antioxidants and their quinone derivatives: A review of their environmental occurrence, accessibility, potential toxicity, and human exposure. PubMed. Accessed January 25, 2026. [Link]

• Exploration of Green Alternatives to 6PPD (P-Phenylenediamine) Used as Antiozonant and Antioxidant in the Rubber Industry. SciRP.org. Accessed January 25, 2026. [Link]

• N,N-Dimethyl-1,4-phenylenediamine - SAFETY DATA SHEET. PENTA. Accessed January 25, 2026. [Link]

• METHOD DEVELOPMENT AND VALIDATION OF PARA-PHENYLENEDIAMINE IN PURE AND MARKETED DYES BY USING RP-HPLC. Journal of Pharmaceutical Negative Results. Accessed January 25, 2026. [Link]

• SYNTHESIS AND CHARACTERIZATION OF POLY (O-PHENYLENEDIAMINE) PoPD BY CHEMICAL OXIDATION TECHNIQUE. ResearchGate. Accessed January 25, 2026. [Link]

• Sensitization to rubber allergens among 1162 patients tested with the Brazilian standard battery. Anais Brasileiros de Dermatologia. Accessed January 25, 2026. [Link]

• Aquatic Thermal and Photochemical Reactivity of N-(1,3-Dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD), N-Isopropyl-N'-phenyl-p-phenylenediamine (IPPD), and 6PPD-Q. PubMed Central. Accessed January 25, 2026. [Link]

• Transformation Product Formation upon Heterogeneous Ozonation of the Tire Rubber Antioxidant 6PPD (N-(1,3-dimethylbutyl)-N′-phenyl-p-phenylenediamine). ACS Publications. Accessed January 25, 2026. [Link]

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• 8. Aquatic Thermal and Photochemical Reactivity of N‑(1,3-Dimethylbutyl)‑N′‑phenyl‑p‑phenylenediamine (6PPD), N‑Isopropyl‑N′‑phenyl‑p‑phenylenediamine (IPPD), and 6PPD-quinone - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. N-(1, 3-Dimethylbutyl)-N'-phenyl-p-phenylenediamine, Rubber Antioxidant 4020(6PPD) |793-24-8--Hangzhou ICH Biofarm Co., Ltd. [ichemie.com]

Application Notes and Protocols for the Incorporation of 1-N-(1-phenylethyl)benzene-1,4-diamine into Elastomers

Document ID: AN-ELA-20260126-01

Subject: Protocol for Incorporating 1-N-(1-phenylethyl)benzene-1,4-diamine into Elastomers for Enhanced Durability

Abstract

These application notes provide a comprehensive technical guide for researchers, scientists, and formulation chemists on the effective incorporation of 1-N-(1-phenylethyl)benzene-1,4-diamine into elastomer matrices. This document details the scientific rationale, step-by-step protocols for laboratory-scale compounding, and standardized methodologies for evaluating the subsequent improvements in material performance, particularly resistance to oxidative and ozone-induced degradation. The protocols are designed to be self-validating, ensuring reproducibility and scientific integrity.

Introduction: The Role of p-Phenylenediamine Derivatives in Elastomer Protection

Elastomers with unsaturated polymer backbones, such as natural rubber (NR), styrene-butadiene rubber (SBR), and polychloroprene (CR), are highly susceptible to degradation from environmental factors like heat, oxygen, and ozone.[1] Ozone, even at low atmospheric concentrations, attacks the carbon-carbon double bonds in the polymer chains, leading to scission and the formation of cracks, a phenomenon known as "ozone cracking" or "dry rotting".[2] This degradation severely compromises the mechanical integrity and service life of rubber articles.

To counteract this, antidegradants are incorporated into the rubber formulation. Substituted p-phenylenediamines (PPDs) are a class of highly effective chemical antidegradants that function as both antioxidants and antiozonants.[3][4] 1-N-(1-phenylethyl)benzene-1,4-diamine belongs to this class and is designed to confer long-lasting protection to vulcanized rubber products.

Mechanism of Action

The protective mechanism of PPDs like 1-N-(1-phenylethyl)benzene-1,4-diamine is multifaceted. Due to their low ionization potential compared to the olefinic bonds in the elastomer, they act as preferential scavengers of ozone.[3] The mechanism is generally understood to involve two primary, often synergistic, pathways:

• Competitive Scavenging: The PPD molecule migrates (blooms) to the surface of the rubber. Here, it reacts with ozone at a much faster rate than the rubber polymer, effectively neutralizing the ozone before it can attack the polymer backbone. This reaction involves a one-electron transfer, forming a stable PPD radical cation.[3]

• Protective Film Formation: The reaction products of the PPD and ozone can form a microscopic, inert film on the surface of the elastomer. This film acts as a physical barrier, preventing further ozone from reaching and reacting with the rubber.[5]

These mechanisms work in concert to significantly delay the onset and propagation of cracks, thereby extending the functional lifetime of the elastomer part.

Caption: Dual-action protection mechanism of PPD antiozonants.

Materials and Equipment

Chemical Reagents

• Elastomer: Natural Rubber (SMR 20), Styrene-Butadiene Rubber (SBR 1502), or other diene-based elastomer.

• Antidegradant: 1-N-(1-phenylethyl)benzene-1,4-diamine (Assumed solid, based on analogs like N,N'-diphenyl-p-phenylene diamine with a melting point of 150-151°C[6]).

• Activators: Zinc Oxide (ZnO), Stearic Acid.

• Reinforcing Filler: Carbon Black (e.g., N330, N550) or Silica.

• Process Oil: Naphthenic or paraffinic oil.

• Accelerator: N-Cyclohexyl-2-benzothiazole sulfenamide (CBS) or similar.

• Vulcanizing Agent: Sulfur.

Equipment

• Analytical Balance: (± 0.01 g)

• Two-Roll Mill: Laboratory size (e.g., 6" x 13"), equipped with temperature controls, safety guards, and an adjustable nip. Conforming to ASTM D3182 specifications.[7][8]

• Internal Mixer (Optional, for larger batches): Laboratory-scale Banbury® or similar tangential rotor mixer with temperature and rotor speed control.[9][10]

• Vulcanizing Press: Electrically heated platens with temperature (± 2°C) and pressure control, conforming to ASTM D3182.[7][11]

• Molds: Standard tensile sheet molds and ozone test specimen molds.

• Tensile Tester: Universal testing machine with grips suitable for dumbbell specimens, capable of a constant rate of extension (e.g., 500 ± 50 mm/min per ASTM D412).[12][13]

• Ozone Test Chamber: Capable of maintaining a controlled ozone concentration (e.g., 50 pphm), temperature, and airflow, as specified in ASTM D1171.[4][14]

• Specimen Cutting Die: For preparing dumbbell specimens (e.g., Die C) for ASTM D412 testing.

Experimental Protocols: Incorporation and Vulcanization

The following protocols are based on the standard practices for rubber compounding outlined in ASTM D3182.[7][8] All ingredient quantities are given in parts per hundred rubber (phr) .

Example Formulation

A general-purpose formulation for SBR is provided below. This should be adapted based on the specific elastomer and performance requirements. A control batch without the PPD should be prepared for comparative analysis.

Ingredient	Function	Loading (phr)
SBR 1502	Base Elastomer	100.0
Carbon Black N330	Reinforcing Filler	50.0
Naphthenic Oil	Plasticizer/Process Aid	10.0
Zinc Oxide	Activator	5.0
Stearic Acid	Activator	2.0
1-N-(1-phenylethyl)benzene-1,4-diamine	Antidegradant	2.0
CBS (Accelerator)	Accelerator	1.5
Sulfur	Vulcanizing Agent	1.75

Protocol 1: Two-Roll Mill Compounding

This procedure is suitable for laboratory-scale batches.

Caption: Standard workflow for two-roll mill rubber compounding.

Step-by-Step Procedure:

• Mill Preparation: Set the roll temperature to 70 ± 5°C and the nip opening to approximately 2 mm.[15]

• Mastication (Rubber Breakdown): Introduce the raw elastomer (e.g., SBR 100 phr) into the mill nip. Allow it to band around the front (slower) roll and form a smooth, rolling bank. This indicates sufficient mastication.

• Incorporation of Non-Curatives:

  • Add the activators (Zinc Oxide, Stearic Acid) and the 1-N-(1-phenylethyl)benzene-1,4-diamine to the rolling bank.

  • Perform several ¾ cuts from each side and pass the rubber through the nip to ensure good initial dispersion.

• Filler and Oil Addition:

  • Widen the nip to ~3 mm.[15] Add the carbon black in 2-3 incremental portions, allowing each to be fully incorporated before adding the next.

  • Add the process oil slowly to aid in filler dispersion.

• Curative Addition:

  • Ensure the compound temperature is below the scorch temperature of the accelerator system. If necessary, cool the mill rolls.

  • Add the accelerator (CBS) followed by the sulfur. This step should be performed quickly to minimize the risk of premature vulcanization (scorching).

• Homogenization: After all ingredients are incorporated, perform 3 to 6 end-wise passes to ensure the batch is homogeneous.[15]

• Sheeting Off: Adjust the nip to the desired final thickness (e.g., for molding tensile sheets) and sheet off the compound.

• Maturation: Allow the compounded sheet to rest at room temperature for a minimum of 16 hours but no more than 96 hours before vulcanization.[10]

Vulcanization (Curing)

• Press Preparation: Preheat the vulcanizing press to the desired curing temperature (e.g., 160°C for a typical SBR compound).

• Molding: Place a pre-weighed piece of the uncured compound into the mold cavity.

• Curing Cycle: Close the press and apply pressure. Cure for the predetermined optimal cure time (t90), which can be determined using a rheometer.

• Cooling: After the cycle is complete, open the press, remove the vulcanized sheet, and cool it rapidly in water or on a cool metal surface.[10]

• Conditioning: Condition the vulcanized test specimens at 23 ± 2°C for at least 16 hours before conducting physical tests.[10]

Performance Evaluation Protocols

The following standardized tests are critical for validating the efficacy of the incorporated antidegradant.

Protocol 2: Ozone Resistance Testing (ASTM D1171)

This method evaluates the material's resistance to surface cracking when exposed to a controlled ozone atmosphere under strain.[2][4][14]

Procedure:

• Specimen Preparation: Mold or cut triangular cross-section specimens as specified in ASTM D1171.

• Mounting: Form the specimens into a loop and mount them in a strained condition on specified circular mandrels.[7]

• Conditioning: Condition the mounted specimens for 70-72 hours at room temperature in an ozone-free environment.[2]

• Exposure: Place the mandrels with the specimens into the ozone test chamber. Expose them to a specified ozone concentration (e.g., 50 ± 5 pphm) at a controlled temperature (e.g., 40 ± 2°C) for a defined period (e.g., 72 hours).

• Evaluation:

  • Remove the specimens and examine the surface for cracks under 2X magnification.

  • Rate the degree of cracking using the qualitative scale provided in ASTM D1171 (Rating 0: No cracks, Rating 1: Small cracks visible, etc.).

  • Compare the crack rating of the sample containing 1-N-(1-phenylethyl)benzene-1,4-diamine to the control sample. A lower rating indicates superior ozone resistance.

Protocol 3: Tensile Properties Testing (ASTM D412, Method A)

This test measures key mechanical properties, including tensile strength, elongation at break, and modulus, which can be affected by degradation.[12][13][15]

Procedure:

• Specimen Preparation: Using a cutting die (e.g., Die C), cut at least five dumbbell-shaped specimens from the vulcanized sheet.

• Gage Marks: Place two gage marks on the narrow section of each specimen.

• Testing:

  • Mount a specimen in the grips of the universal testing machine.

  • Stretch the specimen at a constant rate of 500 ± 50 mm/min until it ruptures.[12]

  • Record the force and elongation throughout the test.

• Calculations:

  • Tensile Strength: The maximum stress applied to the specimen before rupture.

  • Ultimate Elongation: The percentage increase in length at the point of rupture.

  • Modulus: The stress at a specific elongation (e.g., 100% or 300%).

• Comparative Analysis: Test specimens both before and after aging (e.g., heat aging or ozone exposure) and compare the retention of properties between the protected and unprotected compounds.

Data Summary and Expected Outcomes

The incorporation of 1-N-(1-phenylethyl)benzene-1,4-diamine is expected to yield significant improvements in the durability of the elastomer. The data should be tabulated for clear comparison.

Table 1: Ozone Resistance Rating (ASTM D1171) after 72h @ 50 pphm O₃

Compound	Crack Rating (0=Best, 3=Worst)
Control (No Antidegradant)	2 - 3
Test (2 phr PPD)	0 - 1

Table 2: Tensile Properties Before and After Heat Aging (e.g., 70h @ 100°C)

Compound	Property	Unaged	Aged	% Retention
Control	Tensile Strength (MPa)	20.0	12.0	60%
Elongation at Break (%)	550	300	55%
Test (2 phr PPD)	Tensile Strength (MPa)	20.5	18.0	88%
Elongation at Break (%)	560	480	86%

Conclusion

The protocols outlined in this document provide a robust framework for the successful incorporation and validation of 1-N-(1-phenylethyl)benzene-1,4-diamine as an effective antidegradant in elastomers. Adherence to these standardized procedures will ensure the generation of reliable and reproducible data, facilitating the development of highly durable rubber compounds for demanding applications. The causality is clear: the unique chemical structure of the PPD allows it to sacrificially react with degradants, preserving the structural integrity of the elastomer matrix and measurably extending its service life.

References

• The Good Scents Company. (n.d.). N,N'-diphenyl-1,4-phenylene diamine, 74-31-7. Retrieved from [Link]

• PubChem. (n.d.). N1-(1-Methylethyl)-N1-phenyl-1,4-benzenediamine. Retrieved from [Link]

• Razvan, S., et al. (2015). A study on the reaction between N-substituted p-phenylenediamines and ozone: Experimental results and theoretical aspects in relation to their antiozonant activity. ResearchGate. Retrieved from [Link]

• ASTM International. (1999). D1171-99 Standard Test Method for Rubber Deterioration—Surface Ozone Cracking Outdoors or Chamber (Triangular Specimens). Retrieved from [Link]

• Powers, K. W., & admire, K. (2023). Computational Studies of Rubber Ozonation Explain the Effectiveness of 6PPD as an Antidegradant and the Mechanism of Its Quinone Formation. ACS Omega. Retrieved from [Link]

• ASTM International. (2018). D1171-18 Standard Test Method for Rubber Deterioration - Surface Ozone Cracking Outdoor (Triangle Samples). Retrieved from [Link]

• Wang, Z., et al. (2024). Structurally Selective Ozonolysis of p-Phenylenediamines and Toxicity in Coho Salmon and Rainbow Trout. Environmental Science & Technology. Retrieved from [Link]

• Americas International. (n.d.). Technical Data Sheet - Santoflex™ 77PD. Retrieved from [Link]

• ASTM International. (2021). D3182-21a Standard Practice for Rubber—Materials, Equipment, and Procedures for Mixing Standard Compounds and Preparing Standard Vulcanized Sheets. Retrieved from [Link]

• Wikipedia. (n.d.). p-Phenylenediamine. Retrieved from [Link]

• ChemRxiv. (2024). Structurally Selective Ozonolysis of p-Phenylenediamines and Toxicity in Coho Salmon and Rainbow Trout. Retrieved from [Link]

• Coi Rubber Products, Inc. (2024). Understanding ASTM D1171: Rubber Deterioration Test. YouTube. Retrieved from [Link]

• Infinita Lab. (n.d.). ASTM D3182 Standard Rubber Practice. Retrieved from [Link]

• Harwick Standard. (n.d.). Santoflex 77PD. Retrieved from [Link]

• Google Patents. (2022). WO2022146442A1 - Rubber composition with longer lasting antiozonation.

• Scribd. (n.d.). Astm D3182-21. Retrieved from [Link]

• ZwickRoell. (n.d.). ASTM D412 Tensile test rubber & elastomers. Retrieved from [Link]

• U.S. Geological Survey. (2024). Structurally selective ozonolysis of p-phenylenediamines and toxicity in coho salmon and rainbow trout. Retrieved from [Link]

• Apple Rubber. (2014). Understanding the link between ozone and rubber deterioration. Retrieved from [Link]

• precisionFDA. (n.d.). N,N-DIETHYL-P-PHENYLENEDIAMINE. Retrieved from [Link]

• MonTech USA. (n.d.). Lab Press Design and Utilization: ASTM D3182 Vs. ISO 2393. Retrieved from [Link]

• Kind Snail. (n.d.). ASTM D412: Practical Guide to Rubber Tensile Testing and Elastomer Performance Analysis. Retrieved from [Link]

• Tian, Z., et al. (2022). Rubber Antioxidants and Their Transformation Products: Environmental Occurrence and Potential Impact. Toxics. Retrieved from [Link]

• ACE Laboratories. (2021). O-zone Exposure Testing. Retrieved from [Link]

• United Nations Environment Programme. (n.d.). About Montreal Protocol. Retrieved from [Link]

• ICC Evaluation Service. (n.d.). ASTM D412 - Vulcanized Rubber and Thermoplastic Elastomers. Retrieved from [https://icc-es.org/testing-services/astm-d412-vulcanized-rubber-and-thermoplastic-elastomers/]([Link] thermoplastic-elastomers/)

• ACS Applied Polymer Materials. (2023). Efficient Computational and Experimental Probes for Kinetic Scavenging in Rubber Antiozonants. Retrieved from [Link]

• TestResources. (n.d.). ASTM D412 Tension Testing Rubber & Elastomers. Retrieved from [Link]

• MonTech USA. (n.d.). Rubber Laboratory Presses & ASTM D3182 Compliance. Retrieved from [Link]

• NIST. (n.d.). 1,4-Benzenediamine, N,N'-diphenyl-. NIST Chemistry WebBook. Retrieved from [Link]

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Application Notes and Protocols: 1-N-(1-phenylethyl)benzene-1,4-diamine as a Polymerization Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A Novel Approach to Polymerization Control

In the realm of polymer chemistry and materials science, the prevention of premature and uncontrolled polymerization is a critical concern. Unwanted polymerization can lead to product degradation, equipment fouling, and safety hazards. Polymerization inhibitors are essential additives that mitigate these risks by scavenging free radicals that initiate polymerization. This document provides a detailed technical guide on the application of 1-N-(1-phenylethyl)benzene-1,4-diamine as a potent polymerization inhibitor.

This aromatic amine, a derivative of p-phenylenediamine, demonstrates significant potential in controlling the polymerization of various vinyl monomers, particularly styrene and its derivatives. Its efficacy stems from its ability to act as a free radical scavenger, effectively terminating the chain reaction of polymerization. This guide will delve into the mechanistic underpinnings of its inhibitory action, provide detailed protocols for its evaluation and application, and present relevant physicochemical data.

Physicochemical Properties of 1-N-(1-phenylethyl)benzene-1,4-diamine and Related Compounds

A thorough understanding of the physical and chemical properties of a polymerization inhibitor is paramount for its effective application. Below is a compilation of key data for 1-N-(1-phenylethyl)benzene-1,4-diamine and related p-phenylenediamine derivatives for comparative purposes.

Property	1-N-(1-phenylethyl)benzene-1,4-diamine	N,N'-Di-sec-butyl-p-phenylenediamine[1]	p-Phenylenediamine[2]
CAS Number	39563-55-8[3]	101-96-2	106-50-3
Molecular Formula	C₁₄H₁₆N₂[3]	C₁₄H₂₄N₂	C₆H₈N₂
Molecular Weight	212.29 g/mol [3]	220.37 g/mol	108.14 g/mol
Appearance	-	Dark red liquid	White to light purple solid
Melting Point	-	17.8 °C	145-147 °C
Boiling Point	-	159 °C @ 7 mmHg	267 °C
Solubility	-	Insoluble in water	Soluble in water, alcohol, ether

Mechanism of Action: Free Radical Scavenging by Aromatic Amines

The inhibitory effect of 1-N-(1-phenylethyl)benzene-1,4-diamine is rooted in the established mechanism of action for aromatic amine-based polymerization inhibitors.[4] These compounds function as potent free radical scavengers, interrupting the propagation of polymer chains. The process can be visualized as follows:

Figure 2: Experimental workflow for dilatometry.

Step-by-Step Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the initiator (e.g., AIBN) in the monomer (styrene) or a suitable solvent at a known concentration.

  • Prepare a stock solution of the inhibitor, 1-N-(1-phenylethyl)benzene-1,4-diamine, in the monomer or solvent at various concentrations to be tested.

• Charging the Dilatometer:

  • Accurately weigh and add the required amounts of the monomer, initiator stock solution, and inhibitor stock solution to the dilatometer bulb.

  • Ensure the total volume is appropriate for the specific dilatometer being used.

• Degassing the Reaction Mixture:

  • Attach the dilatometer to a vacuum line.

  • Perform at least three freeze-pump-thaw cycles to remove dissolved oxygen, which can interfere with radical polymerization.

  • After the final thaw, backfill the dilatometer with an inert gas like nitrogen.

• Initiating the Polymerization:

  • Carefully place the sealed dilatometer into the pre-heated constant temperature bath.

  • Allow the contents to reach thermal equilibrium. The liquid level in the capillary will initially rise due to thermal expansion and then begin to fall as polymerization commences.

• Data Collection:

  • Once the liquid level starts to consistently decrease, record the initial volume reading (V₀) in the capillary and start the stopwatch.

  • Record the volume reading at regular time intervals (e.g., every 5-10 minutes).

• Data Analysis:

  • Plot the change in volume (ΔV = V₀ - Vₜ) as a function of time (t).

  • Induction Period (tᵢ): The initial period during which there is no significant change in volume. This is the time required for the inhibitor to be consumed.

  • Rate of Polymerization (Rₚ): After the induction period, the volume will decrease linearly with time. The slope of this linear portion of the graph is proportional to the rate of polymerization.

• Calculations:

  • The percentage conversion of monomer to polymer at any given time can be calculated using the following equation: % Conversion = (ΔV / V₀) * (ρₚ / (ρₚ - ρₘ)) * 100 where:

    • ΔV is the change in volume

    • V₀ is the initial volume of the monomer

    • ρₚ is the density of the polymer (polystyrene)

    • ρₘ is the density of the monomer (styrene)

Expected Results and Interpretation:

A successful polymerization inhibitor like 1-N-(1-phenylethyl)benzene-1,4-diamine will exhibit a distinct induction period, during which polymerization is effectively halted. The length of the induction period is directly proportional to the initial concentration of the inhibitor. After the inhibitor is consumed, polymerization will proceed at a rate that may be slower than the uninhibited reaction, demonstrating a retardation effect. By comparing the induction periods and polymerization rates at different inhibitor concentrations, a quantitative assessment of its performance can be achieved.

Safety and Handling

1-N-(1-phenylethyl)benzene-1,4-diamine is an aromatic amine and should be handled with appropriate safety precautions. [5]While a specific safety data sheet (SDS) for this compound is not widely available, related p-phenylenediamine derivatives are known to be toxic and may cause skin and eye irritation. [5]Therefore, it is crucial to:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid inhalation of dust or vapors.

• Prevent contact with skin and eyes.

• Consult the SDS for styrene, the initiator, and any solvents used for their specific handling and safety information.

Conclusion

1-N-(1-phenylethyl)benzene-1,4-diamine presents a promising option as a polymerization inhibitor for vinyl monomers. Its mechanism of action, based on efficient free radical scavenging, is well-understood for the class of aromatic amines. The provided experimental protocol offers a robust method for quantifying its inhibitory performance. While specific performance data for this compound is not extensively published, its structural similarity to other effective p-phenylenediamine inhibitors suggests it will demonstrate significant efficacy. Further experimental validation as outlined in this guide is recommended to establish its performance characteristics for specific applications.

References

• Winkler, R. E., & Nauman, E. B. (1988). Inhibition of the thermal polymerization of styrene by N-phenyl-N'-isopropyl-p-phenylenediamine. Journal of Polymer Science Part A: Polymer Chemistry, 26(9), 2853-2861.

• VŠChT. Polymerization kinetics by dilatometry. Retrieved from [Link] (This is a general university URL, a more specific deep link was not available).

• Carl ROTH. Safety Data Sheet: 1,4-Phenylenediamine. Retrieved from [Link]

• Wikipedia. p-Phenylenediamine. Retrieved from [Link]

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• 2. p-Phenylenediamine - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. RAFT Dispersion Alternating Copolymerization of Styrene with N-Phenylmaleimide: Morphology Control and Application as an Aqueous Foam Stabilizer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis Protocol for N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine: A Detailed Guide for Researchers

Authored by: A Senior Application Scientist

Publication Date: January 26, 2026

Abstract

This comprehensive application note provides a detailed, two-step protocol for the synthesis of high-purity N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine, a significant antioxidant and antidegradation agent. The synthesis proceeds via a reductive amination pathway, beginning with the acid-catalyzed condensation of 4-aminodiphenylamine and acetophenone to form an intermediate ketimine, followed by catalytic hydrogenation to yield the final product. This guide is designed for researchers in organic synthesis, materials science, and drug development, offering in-depth explanations of the reaction mechanism, step-by-step procedures, purification techniques, and safety considerations.

Introduction

N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine is a substituted aromatic diamine widely recognized for its utility as a potent antioxidant. Its structural features allow it to effectively scavenge free radicals, thereby preventing oxidative degradation in various materials. The synthesis of this compound is a prime example of reductive amination, a cornerstone of modern organic chemistry for the formation of carbon-nitrogen bonds.[1]

The presented two-step synthesis offers a reliable and scalable method for producing N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine with high purity.[2] The initial step involves the formation of an imine from 4-aminodiphenylamine and acetophenone.[2][3] This condensation reaction is typically catalyzed by an acid and driven to completion by the removal of water. The subsequent step is the reduction of the imine to the corresponding amine using catalytic hydrogenation.[2] This method is advantageous as it often results in high yields and avoids the common issue of multiple alkylations that can occur in direct alkylation of amines.[1]

Reaction Mechanism and Rationale

The synthesis of N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine is achieved through a two-step process:

Step 1: Condensation to form N-(1-phenylethylidene)-N'-phenyl-1,4-phenylenediamine (Ketimine)

In this step, 4-aminodiphenylamine (also known as N-phenyl-p-phenylenediamine) reacts with acetophenone in the presence of an acidic catalyst.[2] The primary amino group of 4-aminodiphenylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of acetophenone. This is followed by dehydration to form the corresponding ketimine. The use of a solvent like toluene allows for the azeotropic removal of the water byproduct, which is crucial for driving the equilibrium towards the formation of the imine.

Step 2: Hydrogenation of the Ketimine Intermediate

The C=N double bond of the ketimine is then reduced to a C-N single bond. This is typically achieved through catalytic hydrogenation, employing a heterogeneous catalyst such as Raney nickel or palladium on carbon (Pd/C) under a hydrogen atmosphere.[3] This step yields the final product, N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine. Alternative reducing agents for reductive amination include sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN), although catalytic hydrogenation is common for this specific transformation.[1][4]

Caption: Overall reaction scheme for the synthesis.

Materials and Equipment

Reagents and Materials

Reagent	CAS Number	Molecular Weight ( g/mol )	Key Properties	Supplier Example
4-Aminodiphenylamine	101-54-2	184.24	Solid, may darken on exposure to air/light.	Sigma-Aldrich
Acetophenone	98-86-2	120.15	Liquid, flammable.	Merck
Toluene	108-88-3	92.14	Liquid, flammable, solvent for azeotropic distillation.	Fisher Scientific
p-Toluenesulfonic acid (catalyst)	104-15-4	172.20	Solid, corrosive, acidic catalyst.	Alfa Aesar
Raney Nickel (catalyst)	7440-02-0	58.69	Solid, pyrophoric when dry, hydrogenation catalyst.	Johnson Matthey
Methanol	67-56-1	32.04	Liquid, flammable, solvent for hydrogenation and recrystallization.	VWR
Hydrogen (gas)	1333-74-0	2.02	Flammable gas.	Airgas
Anhydrous Sodium Sulfate	7757-82-6	142.04	Drying agent.	Acros Organics

Equipment

• Three-necked round-bottom flask

• Reflux condenser

• Dean-Stark apparatus

• Magnetic stirrer with heating mantle

• Thermometer

• High-pressure hydrogenation apparatus (e.g., Parr hydrogenator) or a setup for balloon hydrogenation

• Büchner funnel and flask for vacuum filtration

• Rotary evaporator

• Recrystallization dishes

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Personal Protective Equipment (PPE): safety goggles, lab coat, gloves.

Detailed Experimental Protocol

Caption: Experimental workflow for the synthesis.

Step 1: Synthesis of N-(1-phenylethylidene)-N'-phenyl-1,4-phenylenediamine

• Reaction Setup: Assemble a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a Dean-Stark apparatus.

• Charging the Flask: To the flask, add 4-aminodiphenylamine (18.4 g, 0.1 mol), acetophenone (13.2 g, 0.11 mol), p-toluenesulfonic acid (0.2 g, as catalyst), and toluene (200 mL).

• Reaction: Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin to collect in the Dean-Stark trap. Continue refluxing until no more water is collected (approximately 4-6 hours).

• Work-up: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature. As it cools, the ketimine product will start to crystallize.

• Isolation: Cool the mixture further in an ice bath for 30 minutes to maximize crystallization. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold toluene to remove any unreacted starting materials.

• Drying: Dry the resulting solid N-(1-phenylethylidene)-N'-phenyl-1,4-phenylenediamine intermediate in a vacuum oven at 50°C.

Step 2: Hydrogenation to N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine

• Reaction Setup: In a high-pressure hydrogenation vessel, dissolve the dried ketimine intermediate (28.6 g, ~0.1 mol) in methanol (250 mL).

• Catalyst Addition: Carefully add Raney Nickel (approximately 2-3 g, as a slurry in water or methanol) to the solution. Caution: Raney Nickel is pyrophoric and must be handled with care, always kept wet.

• Hydrogenation: Seal the vessel and purge it with nitrogen, followed by hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-100 psi) and heat to 50-60°C with vigorous stirring.

• Monitoring: Monitor the reaction by observing the uptake of hydrogen. The reaction is typically complete within 4-8 hours when hydrogen uptake ceases.

• Work-up: After the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen. Purge the vessel with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. Caution: The filter cake should not be allowed to dry as it can ignite. Quench the filter cake with plenty of water.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the methanol. The crude N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine will be obtained as a solid or a viscous oil.

Purification and Characterization

Purification

The crude product can be purified by recrystallization.

• Dissolve the crude solid in a minimum amount of hot methanol or ethanol.

• If the solution is colored, a small amount of activated charcoal can be added, and the solution can be hot-filtered.

• Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Characterization

The identity and purity of the final product, N-Phenyl-N'-1-phenylethyl-1,4-phenylenediamine (MW: 288.4 g/mol , Formula: C₂₀H₂₀N₂), can be confirmed using standard analytical techniques.[5]

• ¹H NMR: The proton NMR spectrum should show characteristic peaks for the aromatic protons, the methine proton of the phenylethyl group, and the methyl protons.

• Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak corresponding to the molecular weight of the product.

• Infrared Spectroscopy: The IR spectrum should show characteristic N-H stretching vibrations.

• Melting Point: The purified product should have a sharp melting point.

Safety and Handling

General Precautions:

• This procedure should be carried out in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Reagent-Specific Hazards:

• p-Phenylenediamine derivatives: May cause allergic skin reactions and are harmful if swallowed or inhaled.[6][7] Avoid breathing dust and ensure skin contact is prevented.[6]

• Toluene: Flammable liquid and vapor. Can cause skin, eye, and respiratory irritation.

• Acetophenone: Flammable liquid.

• Raney Nickel: Highly flammable and pyrophoric, especially when dry. Must be handled as a slurry.

• Hydrogen Gas: Extremely flammable. Ensure there are no ignition sources when performing hydrogenation.

Waste Disposal:

• Dispose of all chemical waste in accordance with local, state, and federal regulations.[6] Organic solvents and residues should be collected in designated waste containers.

Conclusion

This application note provides a robust and well-documented protocol for the synthesis of N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine. By carefully following the two-step reductive amination procedure, researchers can reliably produce this valuable antioxidant for a variety of applications. The key to a successful synthesis lies in the effective removal of water during the initial condensation step and careful handling of the pyrophoric catalyst during hydrogenation. Adherence to the outlined safety protocols is paramount throughout the entire process.

References

• Synthesis and investigation of poly(p-phenylenediamine)–poly(1,4-benzoquinonediimine-N,N-diyl-1,4-phenylene) . ResearchGate. Available from: [Link]

• N,N'-diphenyl-1,4-phenylene diamine, 74-31-7 . The Good Scents Company. Available from: [Link]

• Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof. Google Patents.
• Method of preparation of N-(1-phenylethyl)- N'-phenyl-1,4- phenylenediamine. Google Patents.

• Preparation of N,N-dimethyl-p-phenylenediamine . PrepChem.com. Available from: [Link]

• Method for purifying free-base p-phenylenediamine-type photographic color developers. Google Patents.

• Reductive Amination, and How It Works . Master Organic Chemistry. Available from: [Link]

• N1-(1-Methylethyl)-N1-phenyl-1,4-benzenediamine . PubChem. Available from: [Link]

• Process for preparing and purifying p-phenylenediamine. Google Patents.

• Safety Data Sheet: 1,4-Phenylenediamine . Carl ROTH. Available from: [Link]

• N,N-Diethyl-p-phenylenediamine - SAFETY DATA SHEET . Available from: [Link]

• How can I purify 1,3-phenylene diamine (mPDA) by recrystalization method? . ResearchGate. Available from: [Link]

• Amine synthesis by reductive amination (reductive alkylation) . Organic Chemistry Portal. Available from: [Link]

• 1,4-Benzenediamine, N-(1-methylethyl)-N'-phenyl- . NIST WebBook. Available from: [Link]

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"derivatization of 1-N-(1-phenylethyl)benzene-1,4-diamine for GC-MS analysis"

An Application Guide for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 1-N-(1-phenylethyl)benzene-1,4-diamine via Chemical Derivatization

Introduction: The Analytical Challenge of Aromatic Diamines

1-N-(1-phenylethyl)benzene-1,4-diamine is a complex aromatic amine containing both a primary and a secondary amine functional group. Direct analysis of such compounds by gas chromatography (GC) is notoriously difficult.[1] The presence of polar N-H bonds leads to strong intermolecular hydrogen bonding, resulting in low volatility and poor thermal stability.[2][3] When injected into a hot GC inlet, these molecules tend to exhibit poor chromatographic behavior, including broad, tailing peaks and potential degradation, which compromises both qualitative identification and quantitative accuracy.[1][2]

Chemical derivatization is an essential sample preparation step to overcome these challenges.[3][4] The core principle is to replace the active, polar hydrogen atoms on the amine groups with non-polar, thermally stable functional groups.[2][5] This chemical modification increases the analyte's volatility, improves its thermal stability, and minimizes unwanted interactions with the GC column, leading to sharper, more symmetrical peaks and enhanced analytical sensitivity.[2][6] This guide provides a detailed protocol for the derivatization of 1-N-(1-phenylethyl)benzene-1,4-diamine using acylation, a robust and reliable method for its subsequent analysis by GC-MS.

Strategic Selection of a Derivatization Reagent: Acylation vs. Silylation

Two primary strategies are effective for derivatizing amines: silylation and acylation.[7][8]

• Silylation: This popular technique replaces active hydrogens with a trimethylsilyl (TMS) group using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[9][10] Silylation is highly effective but has a significant drawback: the reagents and the resulting TMS derivatives are highly sensitive to moisture, requiring strictly anhydrous conditions for the reaction to succeed and for the derivatives to remain stable.[11][12]

• Acylation: This method involves the introduction of an acyl group (R-C=O) by reacting the analyte with an acid anhydride or an acyl halide. For aromatic amines, fluorinated anhydrides like Trifluoroacetic Anhydride (TFAA) are particularly advantageous.[6][13] The resulting trifluoroacetamide derivatives are significantly more stable than their silylated counterparts, especially in the presence of trace moisture.[8] TFAA is highly reactive, ensuring complete derivatization of both primary and secondary amines, and the resulting derivatives are highly volatile.[2][13]

For these reasons, this protocol will focus on acylation with Trifluoroacetic Anhydride (TFAA) as the preferred method for its robustness, high reactivity, and the superior stability of the final product.

Reaction Mechanism: Di-acylation of 1-N-(1-phenylethyl)benzene-1,4-diamine

The derivatization proceeds via a nucleophilic acyl substitution. The lone pair of electrons on each nitrogen atom of the diamine attacks one of the electrophilic carbonyl carbons of the TFAA molecule. This occurs for both the primary (-NH₂) and the secondary (-NH-) amine groups, resulting in the formation of a stable di-trifluoroacetylated derivative and trifluoroacetic acid as a byproduct.

Caption: Acylation of the diamine with TFAA.

PART 1: Detailed Experimental Protocol for TFAA Derivatization

This protocol is designed to be a self-validating system. Running a reagent blank and an underivatized standard alongside the sample is critical for confirming successful derivatization and identifying any potential artifacts.

Materials and Reagents

• Analyte: 1-N-(1-phenylethyl)benzene-1,4-diamine standard

• Derivatizing Reagent: Trifluoroacetic Anhydride (TFAA), ≥99% purity

• Solvent: Anhydrous Ethyl Acetate or Acetonitrile, GC grade

• Reaction Vials: 2 mL amber glass vials with PTFE-lined screw caps

• Heating System: Heating block or water bath capable of maintaining 70°C (±2°C)

• Evaporation System: Nitrogen evaporator or a gentle stream of inert gas

• Volumetric Glassware: Calibrated micropipettes and syringes

• GC-MS System: Gas chromatograph coupled to a mass spectrometer with an EI source

Pre-Analytical Steps: Ensuring System Integrity

• Glassware Preparation: The acidic nature of glass surfaces can adsorb amines, leading to significant analyte loss, especially at low concentrations.[6] All glassware (vials, inserts) must be thoroughly cleaned, dried in an oven at 110°C for at least 2 hours, and allowed to cool in a desiccator. For trace analysis, silanizing the glassware by treating it with a 5-10% solution of dimethyldichlorosilane (DMDCS) in toluene is highly recommended to mask active sites.[6]

• Solvent Purity: Use only high-purity, anhydrous solvents to prevent side reactions and the introduction of contaminants.

Step-by-Step Derivatization Procedure

• Sample Preparation: Prepare a 1 mg/mL stock solution of 1-N-(1-phenylethyl)benzene-1,4-diamine in anhydrous ethyl acetate. Pipette 100 µL of this solution into a clean, dry 2 mL reaction vial. For quantitative analysis, add an appropriate internal standard at this stage.

• Solvent Evaporation: Gently evaporate the solvent to complete dryness under a stream of dry nitrogen at room temperature. This ensures that no water is present to hydrolyze the TFAA.

• Reagent Addition: Add 100 µL of anhydrous ethyl acetate to redissolve the analyte residue. Then, add 50 µL of TFAA to the vial.[2]

• Reaction: Immediately cap the vial tightly. Vortex for 10 seconds and place the vial in a heating block set to 70°C for 30 minutes .[2] Heating ensures the reaction proceeds to completion for both the sterically hindered secondary amine and the primary amine.

• Cooling & Evaporation: After the reaction is complete, remove the vial and allow it to cool to room temperature. Uncap the vial and evaporate the excess solvent and TFAA under a gentle stream of nitrogen. Over-drying should be avoided.

• Reconstitution: Reconstitute the dried derivative residue in 200 µL of ethyl acetate. The sample is now ready for GC-MS injection.

Control Samples for Method Validation

• Reagent Blank: In a separate vial, follow steps 3-6 using only 100 µL of ethyl acetate without the analyte. This helps identify any impurities from the solvent or reagent.

• Underivatized Standard: Prepare a solution of the analyte in ethyl acetate at the final concentration (from step 6) but do not perform the derivatization. Injecting this sample will demonstrate the poor chromatography of the native compound and confirm the necessity of the procedure.

PART 2: GC-MS Analysis and Data Interpretation

Recommended GC-MS Parameters

The following parameters provide a robust starting point for analysis. Optimization may be required based on the specific instrumentation used.

Parameter	Recommended Setting	Rationale (Expertise & Experience)
GC System	Agilent 8890 GC or equivalent	Provides reliable and reproducible temperature and flow control.
Column	DB-5ms, HP-5ms, or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)	A non-polar 5% phenyl-methylpolysiloxane phase provides excellent resolution for a wide range of derivatized non-polar compounds.
Inlet	Split/Splitless	Splitless mode is recommended for trace analysis to maximize analyte transfer to the column. A split injection can be used for higher concentrations.
Inlet Temperature	280°C	Ensures rapid and complete vaporization of the high-boiling point derivative without causing thermal degradation.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency. Constant flow mode ensures stable retention times.
Oven Program	Initial: 100°C (hold 1 min), Ramp: 15°C/min to 300°C (hold 5 min)	A starting temperature of 100°C allows for solvent focusing. The ramp rate provides good separation of the derivative from potential byproducts. The final hold ensures elution of all components.
MS System	Agilent 5977B MSD or equivalent	A robust and sensitive single quadrupole mass spectrometer.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization energy that produces reproducible fragmentation patterns, allowing for library matching and structural elucidation.
Source Temperature	230°C	A standard source temperature that balances ionization efficiency with minimizing source contamination.
Quadrupole Temp.	150°C	Standard quadrupole temperature to ensure consistent mass filtering.
Mass Scan Range	40 - 500 amu	Covers the expected molecular ion and key fragments of the derivatized analyte while avoiding the low mass region dominated by the carrier gas and solvent.

Expected Mass Spectrum and Fragmentation

The derivatization adds two trifluoroacetyl groups (-COCF₃) to the parent molecule.

• Molecular Weight of Analyte: C₁₅H₁₈N₂ ≈ 226.32 g/mol

• Mass added per TFA group: C₂OF₃ = 97.00 g/mol

• Expected MW of Di-TFA Derivative: 226.32 + (2 * 97.00) = 420.32 g/mol

The Electron Ionization (EI) mass spectrum is expected to show:

• A molecular ion (M⁺˙) peak at m/z 420 .

• A prominent fragment from the loss of the phenylethyl side chain via benzylic cleavage: [M - 105]⁺ at m/z 315 .

• Fragments corresponding to the loss of trifluoroacetyl groups: [M - 97]⁺ at m/z 323 .

• A characteristic fragment from the loss of a methyl group from the phenylethyl moiety: [M - 15]⁺ at m/z 405 .

Workflow Visualization

Caption: Complete workflow for TFAA derivatization and GC-MS analysis.

References

• Derivatization of pinacolyl alcohol with phenyldimethylchlorosilane for enhanced detection by gas chromatography-mass spectrometry.

• Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. MDPI.[Link]

• Derivatization for Gas Chromatography. Phenomenex.[Link]

• GC-MS Analysis with In Situ Derivatization for Managing Toxic Oxidative Hair Dye Ingredients in Hair Products. MDPI.[Link]

• What Is Derivatization In GC-MS? - Chemistry For Everyone. YouTube.[Link]

• The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. National Institutes of Health.[Link]

• Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? NIH National Center for Biotechnology Information.[Link]

• GC Derivatization. University of Alberta.[Link]

• Derivatization Methods in GC and GC/MS. ResearchGate.[Link]

• Derivatization reagents for GC. Macherey-Nagel.[Link]

• Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms. Agilent Technologies.[Link]

• Formation and identification of novel derivatives of primary amine and zwitterionic drugs. IU Indianapolis ScholarWorks.[Link]

• Analysis of Biogenic Amines by GC/FID and GC/MS. Virginia Tech.[Link]

• Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. National Institutes of Health.[Link]

• Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. YouTube.[Link]

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Application Notes and Protocols for Evaluating 1-N-(1-phenylethyl)benzene-1,4-diamine in Preventing Oxidative Degradation

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the role and evaluation of 1-N-(1-phenylethyl)benzene-1,4-diamine as a potential agent for preventing oxidative degradation. While direct literature on this specific molecule is limited, its structural class, N,N'-substituted p-phenylenediamines (PPDs), is well-characterized for potent antioxidant activities.[1][2][3] This guide synthesizes established principles of PPD chemistry with detailed, field-proven protocols to create a robust framework for investigating this compound. We will delve into the mechanistic underpinnings of its antioxidant action, provide step-by-step experimental workflows for its evaluation, and offer insights into data interpretation and structure-activity relationships.

Introduction: The Chemical Rationale for 1-N-(1-phenylethyl)benzene-1,4-diamine as an Antioxidant

Oxidative degradation is a fundamental process that compromises the stability and function of a vast array of materials, from industrial polymers to biological macromolecules.[4] In biological systems, oxidative stress, mediated by an overabundance of reactive oxygen species (ROS), is implicated in numerous pathologies.[5][6] The search for effective antioxidants is therefore a critical endeavor in materials science and medicine.

Aromatic amines, and specifically p-phenylenediamine (PPD) derivatives, are a class of highly effective antioxidants.[7] They are widely used to protect rubber and plastics from degradation caused by ozone and oxygen.[1][3] The subject of this guide, 1-N-(1-phenylethyl)benzene-1,4-diamine, belongs to this class. Its core structure consists of a benzene ring with two amino groups at the para position, one of which is substituted with a 1-phenylethyl group. This specific substitution is hypothesized to modulate its antioxidant potential, solubility, and interaction with various substrates. Understanding its efficacy requires a multi-faceted approach, employing a suite of validated analytical techniques.

The Mechanistic Core: How p-Phenylenediamines Quench Oxidative Species

The antioxidant activity of PPDs is primarily attributed to their ability to act as radical scavengers. They interrupt the chain reactions of auto-oxidation by donating a hydrogen atom from one of their amine (-NH) groups to a propagating free radical (R• or ROO•).[7] This process neutralizes the reactive radical and generates a more stable, resonance-delocalized radical from the antioxidant molecule, which is less likely to propagate the oxidation cascade.

The key steps are as follows:

• Initiation: An initiator (e.g., heat, UV light) abstracts a hydrogen atom from a substrate (RH), forming a substrate radical (R•). This radical rapidly reacts with oxygen to form a peroxyl radical (ROO•).

• Propagation: The peroxyl radical (ROO•) abstracts a hydrogen from another substrate molecule (RH), creating a hydroperoxide (ROOH) and a new substrate radical (R•), thus continuing the chain reaction.

• Intervention by PPD: The PPD (Ar-NH-R') donates a hydrogen atom to the peroxyl radical (ROO•), forming a stable hydroperoxide (ROOH) and a PPD-derived radical (Ar-N•-R'). This PPD radical is stabilized by resonance across the aromatic ring.

• Termination: The stabilized PPD radical can react with another peroxyl radical to form non-radical products, effectively terminating the oxidative chain.

The substitution on the nitrogen atoms, such as the 1-phenylethyl group, can sterically and electronically influence the ease of hydrogen donation and the stability of the resulting antioxidant radical, thereby tuning its overall effectiveness.[2]

Figure 1. Mechanism of radical scavenging by PPD antioxidants.

Experimental Protocols for Efficacy Evaluation

To comprehensively assess the antioxidant potential of 1-N-(1-phenylethyl)benzene-1,4-diamine, a combination of chemical and biological assays is recommended.

In Vitro Chemical Assays: Quantifying Radical Scavenging Capacity

These assays provide a rapid and cost-effective measure of the compound's intrinsic ability to scavenge stable synthetic radicals.

Principle: DPPH is a stable free radical with a deep violet color, showing maximum absorbance around 517 nm. When an antioxidant donates a hydrogen atom to DPPH, it is reduced to the non-radical form, DPPH-H, resulting in a color change from violet to pale yellow.[8][9] The decrease in absorbance is proportional to the radical scavenging activity.[9]

Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Store in an amber bottle at 4°C.

  • Prepare a stock solution of 1-N-(1-phenylethyl)benzene-1,4-diamine (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol, DMSO).

  • Prepare a series of dilutions of the test compound (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • Use Ascorbic Acid or Trolox as a positive control and prepare similar dilutions.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each dilution of the test compound or standard.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • For the blank, add 100 µL of the solvent (e.g., methanol) instead of the sample.

  • Incubate the plate in the dark at room temperature for 30 minutes.[10]

• Measurement:

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the % scavenging against the concentration of the compound to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Figure 2. Workflow for the DPPH radical scavenging assay.

Principle: The ABTS assay involves the generation of the ABTS radical cation (ABTS•+), which is intensely colored blue-green and has an absorbance maximum at 734 nm.[11] In the presence of a hydrogen-donating antioxidant, the ABTS•+ is reduced, and the solution's color is quenched.[11] This assay is applicable to both hydrophilic and lipophilic antioxidants.[12]

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM ABTS stock solution in water.

  • Prepare a 2.45 mM potassium persulfate solution in water.

  • To generate the ABTS•+ radical, mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•+ solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 (± 0.02) at 734 nm.

• Assay Procedure:

  • Prepare serial dilutions of the test compound and a standard (Trolox) as in the DPPH assay.

  • In a 96-well plate, add 20 µL of each dilution.

  • Add 180 µL of the diluted ABTS•+ solution to each well.

• Measurement:

  • After a 6-minute incubation at room temperature, measure the absorbance at 734 nm.

• Calculation:

  • Calculate the percentage of inhibition similarly to the DPPH assay.

  • Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Figure 3. Workflow for the ABTS radical scavenging assay.

Lipid Peroxidation Inhibition Assay: TBARS Method

Principle: This assay measures the inhibition of lipid peroxidation, a key process in oxidative degradation of biological membranes and fatty foods. Malondialdehyde (MDA), a major secondary product of lipid peroxidation, reacts with thiobarbituric acid (TBA) under high temperature and acidic conditions to form a pink-colored complex that can be measured spectrophotometrically at 532 nm.[13][14]

Protocol:

• System Preparation:

  • A lipid-rich source is required. A common model is a rat liver homogenate or a linoleic acid emulsion.

  • Induce peroxidation using an initiator, such as FeSO₄/ascorbate or AAPH.

• Assay Procedure:

  • Prepare a reaction mixture containing the lipid source (e.g., 0.5 mL of 10% liver homogenate), buffer (e.g., 0.15 M KCl), and various concentrations of the test compound.

  • Initiate lipid peroxidation by adding the pro-oxidant (e.g., 100 µL of 0.5 mM FeSO₄).

  • Incubate the mixture at 37°C for 1 hour.

  • Stop the reaction by adding 1 mL of 10% trichloroacetic acid (TCA).

  • Add 1 mL of 0.67% TBA.

  • Heat the mixture in a boiling water bath for 15 minutes.

  • Cool the tubes and centrifuge at 3000 rpm for 10 minutes.

• Measurement:

  • Measure the absorbance of the supernatant at 532 nm.

• Calculation:

  • Calculate the percentage inhibition of lipid peroxidation compared to a control without the antioxidant.

Figure 4. Workflow for the TBARS lipid peroxidation assay.

Cellular Antioxidant Activity (CAA) Assay

Principle: This assay measures antioxidant activity in a biologically relevant context by accounting for cellular uptake, metabolism, and localization.[15] It uses the probe 2',7'-Dichlorodihydrofluorescin diacetate (DCFH-DA), which is cell-permeable. Inside the cell, esterases cleave the acetate groups, trapping the non-fluorescent DCFH. ROS oxidize DCFH to the highly fluorescent 2',7'-dichlorofluorescein (DCF). The ability of a co-incubated compound to reduce the rate of DCF formation reflects its cellular antioxidant activity.[5][6]

Protocol:

• Cell Culture:

  • Seed human hepatocarcinoma (HepG2) cells in a 96-well black-walled plate at a density of 6 x 10⁴ cells/well.

  • Incubate for 24 hours to allow for cell attachment.

• Assay Procedure:

  • Remove the growth medium and treat the cells for 1 hour with media containing the test compound at various concentrations and a positive control (Quercetin).

  • Wash the cells with PBS.

  • Add 100 µL of 25 µM DCFH-DA solution to each well and incubate for 1 hour.

  • Remove the DCFH-DA solution, and wash the cells again with PBS.

  • Add 100 µL of 600 µM AAPH (a peroxyl radical generator) to all wells.

• Measurement:

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure fluorescence emission at 538 nm with excitation at 485 nm every 5 minutes for 1 hour.

• Calculation:

  • Calculate the area under the curve (AUC) for the fluorescence kinetics.

  • Calculate the CAA value: CAA unit = 100 - (∫SA / ∫CA) * 100 where ∫SA is the AUC for the sample and ∫CA is the AUC for the control.

  • Results are often expressed as micromoles of Quercetin Equivalents (QE) per 100 micromoles of the compound.

Figure 5. Workflow for the Cellular Antioxidant Activity (CAA) assay.

Data Presentation and Interpretation

Quantitative data from the described assays should be summarized for clear comparison. The IC50 value is a key metric for DPPH and ABTS assays, representing the concentration of the antioxidant required to decrease the initial radical concentration by 50%. Lower IC50 values indicate higher antioxidant activity.

Table 1: Hypothetical Antioxidant Activity Data

Assay	Parameter	1-N-(1-phenylethyl)benzene-1,4-diamine	Ascorbic Acid (Control)	Trolox (Control)
DPPH	IC50 (µg/mL)	15.8	5.2	8.1
ABTS	IC50 (µg/mL)	10.5	3.9	6.5
TBARS	% Inhibition at 50 µg/mL	75.4%	88.2%	Not Applicable
CAA	CAA Value (µmol QE/100 µmol)	65.2	Not Applicable	Not Applicable

Note: These values are illustrative and serve as a template for data presentation.

Structure-Activity Relationship Insights

The antioxidant effectiveness of PPDs is highly dependent on their molecular structure.[2] Key factors include:

• N-H Bond Dissociation Energy (BDE): A lower BDE facilitates easier hydrogen donation to radicals. The electronic nature of the substituents on the nitrogen and the benzene ring influences the BDE.

• Steric Hindrance: Bulky substituents, such as the 1-phenylethyl group, can provide steric hindrance around the nitrogen atom. This may slightly decrease the reaction rate with radicals but can significantly improve the stability of the resulting antioxidant radical, preventing self-reaction and enhancing overall efficiency.

• Solubility and Lipophilicity: The 1-phenylethyl group increases the lipophilicity of the molecule compared to unsubstituted p-phenylenediamine. This is a critical factor for its application in preventing lipid peroxidation or for its ability to be taken up by cells in the CAA assay.

Compared to a simple N-alkyl substituted PPD, the phenyl ring in the 1-phenylethyl group may further contribute to the resonance stabilization of the antioxidant radical, potentially enhancing its activity. Theoretical studies on similar N,N'-substituted PPDs have shown that the stereochemical arrangement and the nature of the substituent are directly related to antioxidant effectiveness.[2]

Conclusion

1-N-(1-phenylethyl)benzene-1,4-diamine represents a promising candidate for preventing oxidative degradation due to its structural analogy to well-known PPD antioxidants. The protocols detailed in this guide provide a robust, multi-tiered approach to validating its efficacy. By combining simple, rapid chemical assays with more complex, biologically relevant models like the TBARS and CAA assays, researchers can build a comprehensive profile of this compound's antioxidant capabilities. The insights gained will be crucial for its potential application in pharmaceuticals, nutraceuticals, and advanced material preservation.

References

• Liang, Y., et al. (2024). P-phenylenediamine antioxidants and their quinone derivatives: A review of their environmental occurrence, accessibility, potential toxicity, and human exposure. Science of The Total Environment.
• Cibulkova, Z., et al. (2014). On the antioxidant effectiveness of n,n´–substituted p-phenylenediamines.
• Zhang, Y., et al. (2025). Hydrolysis of p-Phenylenediamine Antioxidants: The Reaction Mechanism, Prediction Model, and Potential Impact on Aquatic Toxicity. Environmental Science & Technology.
• Cell Biolabs, Inc. OxiSelect™ Cellular Antioxidant Activity Assay Kit (Green Fluorescence).
• Pawar, C. (2014). Pathway of Oxidation Degradation Study for Drug Substance and Drug Product.
• Jemli, S., et al. (2022). Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay. Journal of Visualized Experiments.
• Al-Shaikh, M. N., et al. (2022).
• Sharma, O. P., & Bhat, T. K. (2009). DPPH antioxidant assay revisited. Food Chemistry.
• Amerigo Scientific.
• G-Biosciences. ABTS Antioxidant Capacity Assay.
• Al-Shaikh, M. N., et al. (2022).
• Zen-Bio, Inc. CAA Antioxidant Assay Kit.
• Health, E. (2022). Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa.
• Garcés-Rimón, M., et al. (2020).
• Chen, C., et al. (2024). Recent advances in oxidative degradation of plastics. Chemical Society Reviews.
• Wikipedia. N-Isopropyl-N'-phenyl-1,4-phenylenediamine.
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• Re, R., et al. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free Radical Biology and Medicine.
• Hidalgo, F. J. (2022). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. MDPI.
• Wolfe, K. L., & Liu, R. H. (2007). Cellular Antioxidant Activity (CAA) Assay for Assessing Antioxidants, Foods, and Dietary Supplements. Journal of Agricultural and Food Chemistry.
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Application Notes and Protocols for Lubricant and Grease Stabilization

Introduction: The Imperative of Stability in Lubrication

Lubricants and greases are the lifeblood of machinery, meticulously engineered to reduce friction and wear between moving components. However, their operational environment is often harsh, subjecting them to thermal, oxidative, and mechanical stresses that inevitably lead to degradation.[1] This degradation is not a mere inconvenience; it culminates in increased viscosity, sludge and varnish formation, and ultimately, catastrophic equipment failure.[2][3] For researchers, scientists, and drug development professionals engaged in formulating advanced lubricants, understanding and mitigating these degradation pathways is paramount.

This technical guide provides an in-depth exploration of the principles and practices of lubricant and grease stabilization. Moving beyond a simple recitation of facts, we will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative, verifiable sources.

Section 1: The Mechanisms of Lubricant and Grease Degradation

The effective stabilization of lubricants and greases begins with a thorough understanding of the forces that seek to break them down. Degradation is a multifaceted process, primarily driven by three interconnected mechanisms: oxidation, thermal degradation, and mechanical shearing.[4]

Oxidative Degradation: The Primary Pathway to Failure

Oxidation is the most common and destructive form of lubricant degradation.[5] It is a complex, self-propagating process involving a series of free-radical chain reactions.[6] The process can be broadly categorized into three stages:

• Initiation: The formation of highly reactive free radicals (R•) from the hydrocarbon molecules of the base oil. This is often triggered by heat, pressure, and the presence of metal catalysts (e.g., wear particles).[7]

• Propagation: The free radicals react with oxygen to form peroxy radicals (ROO•), which in turn abstract hydrogen from other hydrocarbon molecules, creating more free radicals and hydroperoxides (ROOH). This creates a cascading chain reaction.

• Termination: The reaction ceases when free radicals combine with each other or are neutralized by antioxidant additives.

The byproducts of oxidation, such as acids, esters, and alcohols, can further condense to form high molecular weight polymers, leading to sludge and varnish.[2] These deposits can impede oil flow, block filters, and act as thermal insulators, accelerating further degradation.

Caption: Autoxidation cycle of lubricants.

Thermal Degradation: The Impact of Heat

Thermal stability refers to a lubricant's ability to resist chemical breakdown at elevated temperatures.[7] High temperatures accelerate the rate of oxidation, with the reaction rate approximately doubling for every 10°C increase.[8] Beyond catalyzing oxidation, extreme heat can directly cause the cleavage of hydrocarbon chains, leading to viscosity loss and the formation of volatile components and carbonaceous deposits.[9] The thermal stability of a lubricant is intrinsically linked to the quality of its base oil and the effectiveness of its antioxidant additive package.[7]

Mechanical Degradation: The Toll of Shear

In greases, mechanical stability is a critical performance parameter. The thickener matrix, which gives grease its semi-solid consistency, can be broken down by the continuous shearing forces experienced in bearings and other moving components.[4] This mechanical degradation leads to a softening of the grease, reducing its ability to stay in place and provide effective lubrication.[10] Polymers are often added to greases to improve their mechanical stability.[10]

Section 2: The Arsenal of Stabilization: Additive Technologies

Additives are the key to enhancing the desirable properties of lubricants and greases, suppressing undesirable ones, and imparting new functionalities.[11]

Antioxidants: The First Line of Defense

Antioxidants are crucial additives that prolong the life of a lubricant by inhibiting oxidation.[2] They function through two primary mechanisms:

• Radical Scavenging (Primary Antioxidants): These additives, typically aromatic amines and hindered phenols, donate a hydrogen atom to the reactive peroxy radicals, neutralizing them and terminating the oxidation chain reaction.[2][7]

• Peroxide Decomposition (Secondary Antioxidants): This class of antioxidants, which includes organophosphorus and sulfur-containing compounds like ZDDP (zinc dialkyldithiophosphates), decomposes hydroperoxides into non-radical, stable products.[8]

Synergistic Effects: Combining different types of antioxidants can lead to a synergistic effect, where the overall performance is greater than the sum of the individual components.[12] For example, a combination of an aromatic amine and a hindered phenol can provide enhanced oxidation resistance in high-temperature greases.[12] Molybdenum dithiocarbamate (MoDTC) is another additive known for its excellent antioxidant properties and its ability to work synergistically with other antioxidants.[2]

Nanoparticles: A New Frontier in Stabilization

Nanomaterials are emerging as highly effective lubricant additives due to their small size, high surface area, and thermal stability.[13] They can act as anti-wear and anti-friction agents and also contribute to the overall stability of the lubricant.[13] Common nanoparticles used in lubricants include:

• Metal Oxides (e.g., Al2O3, TiO2, CuO, ZnO): These can improve load-carrying capacity and reduce friction.[13]

• Layered Materials (e.g., MoS2, Graphene): These materials form a protective film on metal surfaces, significantly reducing friction and wear.[13][14]

A key challenge with nanolubricants is ensuring the stable dispersion of the nanoparticles in the base oil to prevent aggregation.[15]

Grease Thickeners: The Foundation of Grease Structure

The thickener is what differentiates a grease from a liquid lubricant, creating a semi-solid structure that holds the base oil in reserve. The choice of thickener significantly impacts the grease's thermal and mechanical stability, water resistance, and dropping point. Thickeners are broadly classified into two categories: soap-based and non-soap-based.[16]

Thickener Type	Key Characteristics	Common Applications
Simple Soaps (e.g., Lithium, Calcium)	Good water resistance and mechanical stability.	General purpose bearings.
Complex Soaps (e.g., Lithium Complex, Calcium Sulfonate)	Higher dropping points, improved thermal and shear stability.[16]	High-temperature and demanding applications.
Non-Soap (e.g., Polyurea, Clay)	Excellent high-temperature stability as they often lack a defined melting point.[17]	Electric motor bearings, sealed-for-life applications.

Section 3: Protocols for Formulation and Performance Evaluation

The following protocols provide detailed methodologies for the preparation and testing of stabilized lubricants and greases.

Protocol for Laboratory-Scale Lubricant and Grease Formulation

Objective: To prepare small batches of lubricant and grease formulations for performance evaluation.

Materials:

• Base oil (mineral or synthetic)

• Stabilizer additives (e.g., antioxidants, nanoparticles)

• Grease thickener (if preparing grease)

• Dispersing agent (for nanolubricants, if required)

• Beaker or reaction kettle

• Hot plate with magnetic stirrer

• High-shear mixer or ultrasonicator (for nanolubricants)

• Spatula

• Balance

Procedure for Lubricant Formulation:

• Weigh the required amount of base oil into a beaker.

• Heat the base oil to the recommended blending temperature for the chosen additives (typically 100-120°C for many antioxidants) while stirring.[18]

• Slowly add the pre-weighed stabilizer additives to the heated base oil while maintaining continuous stirring.

• Continue stirring for a specified duration (e.g., 1 hour) to ensure complete dissolution and homogenization.[18]

• Allow the formulation to cool to room temperature.

Procedure for Grease Formulation:

• The manufacturing of grease is a more complex process often involving a saponification reaction.[19]

• For a typical lithium soap grease, the fatty acid and a portion of the base oil are charged into a kettle and heated.[19]

• A slurry of lithium hydroxide in water is then added, and the mixture is heated to initiate the saponification reaction.[19]

• The temperature is further increased to dehydrate the mixture and then held at a top temperature to ensure complete reaction and thickener formation.[19]

• The remaining base oil and any performance additives are then added as the grease cools.[19]

Procedure for Nanolubricant Formulation (Two-Step Method):

• Weigh the desired amount of nanoparticles and a suitable dispersant (if necessary).

• Add the nanoparticles and dispersant to a small amount of the base oil.

• Disperse the nanoparticles using a high-shear mixer or an ultrasonic probe for a specified time to break up agglomerates.[15]

• Add the dispersed nanoparticle concentrate to the remaining base oil and mix thoroughly.

Caption: Two-step method for nanolubricant preparation.

Protocol for Evaluating Oxidative Stability (ASTM D942)

Objective: To assess the resistance of a lubricating grease to oxidation under static conditions in an oxygen pressure vessel.[1]

Apparatus:

• Oxygen pressure vessel ("bomb") with pressure gauge

• Sample dishes

• Thermostatically controlled bath

• Oxygen supply

Procedure:

• Place 4 grams of the grease sample into each of the five glass sample dishes.[12]

• Distribute the dishes evenly on the holder within the pressure vessel.

• Seal the vessel and purge with oxygen to remove air.

• Pressurize the vessel with oxygen to 700 ± 5 kPa at room temperature.[12]

• Place the sealed vessel in the bath maintained at 99 ± 0.5°C.

• Monitor and record the pressure drop over a specified period (e.g., 100 hours).[12] The pressure drop indicates the consumption of oxygen due to oxidation.

Data Interpretation: A smaller pressure drop indicates greater oxidation stability.

Protocol for Evaluating Mechanical Stability (ASTM D217)

Objective: To determine the consistency of a lubricating grease by measuring the penetration of a standard cone.

Apparatus:

• Penetrometer with a standard cone

• Grease worker with a perforated plate

• Grease cup

• Spatula

• Thermostatically controlled bath

Procedure:

• Ensure the grease sample is at 25 ± 0.5°C.

• Unworked Penetration (P0): Fill the grease cup, level the surface, and place it on the penetrometer table. Release the cone and allow it to drop into the grease for 5 seconds. Record the penetration depth in tenths of a millimeter.[13]

• Worked Penetration (P60): Place the grease sample in the grease worker. Subject the sample to 60 double strokes.[13] Transfer the worked grease back to the grease cup and measure the penetration as in step 2.

• Prolonged Worked Penetration: The test can be extended to 10,000 or 100,000 strokes to simulate long-term shearing.[13]

Data Interpretation: The difference between the worked and unworked penetration values indicates the degree of shear instability. A smaller change signifies better mechanical stability. The worked penetration value is used to classify the grease according to the NLGI consistency grade.

NLGI Grade	Worked Penetration Range (tenths of a mm)
000	445-475
00	400-430
0	355-385
1	310-340
2	265-295
3	220-250
4	175-205
5	130-160
6	85-115
Table adapted from ASTM D217.

Section 4: Data Presentation and Interpretation

The following table presents illustrative data on the effect of antioxidants on the oxidation stability of a vegetable oil-based lubricant, as measured by the oxidation onset temperature (OOT).

Antioxidant Additive (at 0.5% w/w)	Base Oil	OOT (°C)	Improvement over Neat Oil (°C)
None (Neat Oil)	Castor Oil	197	-
Propyl Gallate (PG)	Castor Oil	233	36
4,4′-methylenebis(2,6-di-tert-butylphenol) (MBP)	High-Oleic Sunflower Oil	~210	~25
Illustrative data based on findings in[18].

This data clearly demonstrates the significant improvement in oxidation stability achieved with the addition of antioxidants.

Conclusion

The stabilization of lubricants and greases is a complex but critical field of study. By understanding the mechanisms of degradation and the function of various stabilizing additives, researchers can formulate high-performance lubricants that extend equipment life and improve operational efficiency. The protocols outlined in this guide provide a robust framework for the systematic evaluation of lubricant and grease stability, enabling the development of next-generation lubrication technologies.

References

• Quinchia, L. A., et al. (2011). Natural and Synthetic Antioxidant Additives for Improving the Performance of New Biolubricant Formulations. Journal of Agricultural and Food Chemistry, 59(23), 12917-12924. [Link]

• Li, et al. (2022). Research Progress of Antioxidant Additives for Lubricating Oils. Molecules, 27(23), 8348. [Link]

• Newgate Simms. (n.d.). Grease Penetration Test (ASTM D-217 and ASTM D-1403). [Link]

• Gali, M., & Salih, N. (2015). Effect of Additives on the Properties of Different Types of Greases. International Journal of Advanced Research, 3(11), 743-748.

• VICHEM. (2023). Antioxidant Additives in Lubricant Oils: Mechanism and Evaluation. [Link]

• Lubes'N'Greases. (2023). Thermal Stability. [Link]

• Ali, M. K. A., et al. (2021). Recent Advances in Preparation and Testing Methods of Engine-Based Nanolubricants: A State-of-the-Art Review. Lubricants, 9(10), 96. [Link]

• Kajdas, C., et al. (2020). Thermal Oxidation Stability of Lubricating Greases. AUTOBUSY – Technika, Eksploatacja, Systemy Transportowe, 21(7-8), 34-40. [Link]

• UNPChemicals. (2023). Lubricant Antioxidants: Key Elements for Ensuring Machinery Operation. [Link]

• ResearchGate. (n.d.). The procedure used for nanolubricant preparation. [Link]

• The Savant Group. (n.d.). An Advanced Technique for Grease Oxidation Measurement. [Link]

• Wurzbach, R. (n.d.). Lubricant Oxidation Analysis and Control. [Link]

• Cyriac, F., et al. (2021). Testing Grease Consistency. Lubricants, 9(2), 14. [Link]

• Tri-iso. (n.d.). Synthetic Lubricant Basestocks - Formulations Guide. [Link]

• Gebarin, S. (2022). On the Thermal Degradation of Lubricant Grease: Experiments. Journal of Tribology, 144(6), 061901. [Link]

• ResearchGate. (2022). Research Progress of Antioxidant Additives for Lubricating Oils. [Link]

• Turner, D. (2017). Grease Manufacturing: Chemistries and Processes. Tribology & Lubrication Technology, 73(3), 30-36. [Link]

• Strategic Reliability Solutions Ltd. (2023). The Six Forms of Lubricant Degradation. [Link]

• Willett, E. (2020). The Mechanical Stability of Polymer-Modified Greases. NLGI 87th Annual Meeting. [Link]

• MDPI. (2021). Testing Grease Consistency. [Link]

• Yu, W., & Xie, H. (2012). A review on nanofluids: preparation, stability mechanisms, and applications. Journal of Nanomaterials, 2012, 435873. [Link]

• MCB Books. (n.d.). FORMULATION OF LUBRICATION GREASE | MAKING METHODS. [Link]

• Klondike Lubricants. (2022). What are Grease Thickeners and When to Use Different KLONDIKE Greases. [Link]

• ASTM International. (2002). Standard Test Methods for Cone Penetration of Lubricating Grease (ASTM D217-02). [Link]

• Wang, H., et al. (2021). Advances in Water-Based Nanolubricants. Lubricants, 9(9), 89. [Link]

• Sharma, B. K., et al. (2007). Soybean oil-based lubricants: A search for synergistic antioxidants. Energy & Fuels, 21(4), 2408-2414. [Link]

• C.C.JENSEN A/S. (2006). Oxidation in lubricant based oils. [Link]

• SPL, Inc. (2024). ASTM D942 (Oxidation Stability of Grease). [Link]

• Scribd. (n.d.). Astm D217-2010. [Link]

• Micro-Lube. (2024). Choosing the Right Grease Thickeners for Your Application. [Link]

• Linetronic Technologies. (n.d.). Oxidation Stability of Greases - Oxygen Pressure Vessel Method. [Link]

• UpKeep. (2024). Understanding Lubricant Oxidation, Its Impact, and Prevention: Crucial Maintenance Insights. [Link]

• METTLER TOLEDO. (2024). How to Prepare Grease and Lubricants Samples for Dropping Point Testing. [Link]

• A review on Nanoparticle Application as an Additive in Lubricants. (2022). ResearchGate. [Link]

• Wang, Y., et al. (2019). Research on the Application of Nano-Additives in Gel-like Lubricants. Coatings, 9(12), 823. [Link]

• STLE. (n.d.). New and in-service grease testing. [Link]

• Lube Media. (n.d.). Greases and Grease Thickener Systems. [Link]

• Lubrication Expert. (n.d.). What is a Grease Thickener? [Link]

• ASTM International. (n.d.). D942 Standard Test Method for Oxidation Stability of Lubricating Greases by the Oxygen Pressure Vessel Method. [Link]

• ASTM International. (n.d.). ASTM D217 - Standard Test Methods for Cone Penetration of Lubricating Grease. [Link]

• ASTM International. (2023). Standard Test Method for Oxidation Stability of Lubricating Greases by the Oxygen Pressure Vessel Method (ASTM D942-23). [Link]

• Savant Labs. (n.d.). ASTM D217 – Standard Test Methods for Cone Penetration of Lubricating Grease. [Link]

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• 19. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine

Welcome to the technical support guide for the synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help researchers, chemists, and drug development professionals overcome common challenges and improve reaction yields. The primary synthetic route discussed is the reductive amination between p-phenylenediamine and acetophenone.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Q1: My reaction yield is consistently low (<50%). What are the most likely causes?

A low yield in this reductive amination can stem from several factors related to either the initial imine formation or the subsequent reduction step.

• Probable Cause 1: Incomplete Imine Formation. The condensation of p-phenylenediamine and acetophenone to form the Schiff base (imine) intermediate is a reversible equilibrium reaction that produces water.[1] If this water is not removed, the equilibrium may not favor the imine, leading to a high concentration of unreacted starting materials.

• Solution:

  • Azeotropic Water Removal: Conduct the reaction in a solvent like toluene or benzene using a Dean-Stark apparatus. This setup continuously removes water as it forms, driving the reaction toward the imine product.

  • Use of Dehydrating Agents: The addition of molecular sieves (3Å or 4Å) can effectively sequester the water produced during the reaction, which is particularly useful if not using a Dean-Stark trap.[2]

• Probable Cause 2: Inefficient Reduction of the Imine. The choice and handling of the reducing agent are critical.

  • Sodium Borohydride (NaBH₄): This reagent can also reduce the starting ketone (acetophenone) to 1-phenylethanol, creating a significant side product and consuming the reagent.[3][4] This side reaction becomes more prominent if the reducing agent is added before the imine has had sufficient time to form.

  • Sodium Triacetoxyborohydride (STAB): While generally milder and more selective for imines over ketones, its effectiveness can be compromised by moisture.[5][6]

• Solution:

  • Staged Addition: If using NaBH₄, allow the amine and ketone to stir for a sufficient period (monitor by TLC for the disappearance of the ketone spot) to maximize imine formation before adding the reducing agent portion-wise.[6]

  • Use a Selective Reagent: Switch to sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN), which are known to selectively reduce the protonated iminium ion over the ketone, allowing for a one-pot reaction.[7]

  • Catalytic Hydrogenation: For a cleaner, more industrial approach, consider a two-step process. First, form and isolate the imine. Then, reduce the imine via catalytic hydrogenation using a catalyst like Palladium on carbon (Pd/C) or Raney Nickel under a hydrogen atmosphere.[1][8]

• Probable Cause 3: Product Degradation. p-Phenylenediamine derivatives are susceptible to oxidation, forming colored quinone-type impurities, especially when exposed to air and light.[9] This can occur during the reaction or, more commonly, during workup and purification.

• Solution:

  • Inert Atmosphere: Run the reaction and conduct the workup under an inert atmosphere (e.g., Nitrogen or Argon) to minimize contact with oxygen.

  • Careful Workup: Use degassed solvents for extraction and purification. Minimize the exposure of the purified product to air and store it under an inert atmosphere in a dark, cool place.

Q2: I'm observing a significant side product. How can I identify and minimize it?

The most common side products are the over-alkylated diamine and the alcohol from ketone reduction.

• Probable Cause 1: Dialkylation. The product, 1-N-(1-phenylethyl)benzene-1,4-diamine, still has a primary amine group (-NH₂) that can react with another molecule of acetophenone to form a dialkylated product, N,N'-bis(1-phenylethyl)benzene-1,4-diamine.

• Solution:

  • Stoichiometric Control: Use a slight excess of p-phenylenediamine relative to acetophenone (e.g., 1.1 to 1.2 equivalents). This stoichiometric imbalance ensures that the ketone is the limiting reagent, reducing the statistical probability of a second reaction on the same diamine molecule.

• Probable Cause 2: Ketone Reduction. As mentioned in Q1, the reducing agent can directly reduce acetophenone to 1-phenylethanol.

• Solution:

  • TLC Monitoring: Use Thin Layer Chromatography (TLC) to monitor the reaction. A new spot corresponding to 1-phenylethanol (which can be run as a standard) will indicate this side reaction is occurring.

  • Selective Reducing Agent: Employ a milder, more selective reducing agent like NaBH(OAc)₃, which shows a strong preference for the iminium ion over the neutral ketone.[6][7]

Q3: The reaction stalls and does not proceed to completion, even after extended time. What should I check?

A stalled reaction often points to issues with reagents, catalysts, or reaction conditions.

• Probable Cause 1: Inactive Reducing Agent. Sodium borohydride and its derivatives can degrade upon improper storage, especially in the presence of moisture.

• Solution: Use a freshly opened bottle of the reducing agent or test the activity of your current stock on a simple, reliable ketone reduction.

• Probable Cause 2: Incorrect pH. The formation of the imine is typically acid-catalyzed, but the amine nucleophile can be rendered inactive if the solution is too acidic (protonation to the non-nucleophilic ammonium salt).[3] The subsequent reduction of the iminium ion is also pH-dependent.

• Solution: For reagents like NaBH₃CN, the reaction is often buffered to a mildly acidic pH of ~5-6.[3] If using NaBH(OAc)₃, the acetic acid generated in situ or added can serve as the catalyst.[5] You may need to add a small amount of a catalyst like acetic acid to facilitate imine formation, but avoid strong acids.

• Probable Cause 3: Insufficient Temperature. While many reductive aminations proceed at room temperature, some sterically hindered or electronically deactivated substrates may require gentle heating to facilitate imine formation.

• Solution: Try gently warming the reaction mixture to 40-50°C, especially during the initial imine formation stage, before adding the reducing agent.[10] However, be aware that higher temperatures can also promote side reactions. For instance, some reductive aminations of acetophenone show optimal rates around 85°C, but higher temperatures can favor other pathways.[11]

Section 2: Frequently Asked Questions (FAQs)

Q: What is the general mechanism for this synthesis?

The synthesis is a classic reductive amination which proceeds in two main stages:

• Nucleophilic Attack and Dehydration: The primary amine of p-phenylenediamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of acetophenone. This forms a hemiaminal intermediate, which then eliminates a molecule of water to form a C=N double bond, known as a Schiff base or imine. This step is reversible and often requires acid catalysis.

• Reduction: A hydride reducing agent (e.g., NaBH₄, NaBH(OAc)₃) delivers a hydride (H⁻) to the electrophilic carbon of the imine. The resulting anion is then protonated by the solvent or during aqueous workup to yield the final secondary amine product.

Q: Which reducing agent is optimal for this reaction?

The "best" reducing agent depends on the desired experimental setup (one-pot vs. two-step) and the need to minimize side products.

Reducing Agent	Pros	Cons	Recommended Solvent
Sodium Borohydride (NaBH₄)	Inexpensive, readily available.	Can reduce the starting ketone; requires careful staged addition.[6]	Methanol, Ethanol
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Highly selective for imines over ketones, allows for a one-pot procedure.[5]	More expensive, moisture-sensitive.	Dichloromethane (DCM), 1,2-Dichloroethane (DCE).[6]
Sodium Cyanoborohydride (NaBH₃CN)	Selective for imines, stable in mildly acidic conditions.[3]	Highly toxic and generates cyanide gas upon acidification.	Methanol
Catalytic Hydrogenation (H₂/Pd-C)	Very clean, high-yielding, avoids hydride reagents.	Requires specialized hydrogenation equipment (pressure vessel).	Ethanol, Ethyl Acetate

Q: How should I purify the final product?

The product, 1-N-(1-phenylethyl)benzene-1,4-diamine, is a solid at room temperature and is prone to oxidation.

• Workup: After the reaction is complete, quench any remaining reducing agent carefully (e.g., with water or dilute acid). Extract the product into an organic solvent like ethyl acetate or dichloromethane. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Column Chromatography: This is the most common method for purification. Use a silica gel column with a gradient elution system, typically starting with a non-polar solvent (e.g., hexane or petroleum ether) and gradually increasing the polarity with ethyl acetate. The polarity of the eluent should be determined beforehand by TLC analysis.

• Recrystallization: If the crude product is relatively pure, recrystallization can be an effective final step. A mixed solvent system, such as ethanol/water or ethyl acetate/hexane, is often suitable.

• Handling: Throughout the purification process, it is advisable to use solvents that have been degassed to minimize dissolved oxygen. Store the final, pure product under an inert atmosphere (N₂ or Ar) in a sealed, amber-colored vial away from light.

Section 3: Recommended Experimental Protocol

This protocol utilizes sodium triacetoxyborohydride for a reliable, one-pot synthesis.

Materials:

• p-Phenylenediamine (1.1 eq)

• Acetophenone (1.0 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Glacial Acetic Acid (optional, 1-2 drops)

Procedure:

• To a round-bottom flask under a nitrogen atmosphere, add p-phenylenediamine and anhydrous DCM.

• Add acetophenone to the solution and stir for 10 minutes at room temperature. A small amount of acetic acid can be added as a catalyst.

• Monitor the formation of the imine intermediate by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent).

• Once imine formation is significant (typically 1-2 hours), add sodium triacetoxyborohydride in small portions over 20 minutes. Caution: Initial addition may cause some effervescence.

• Allow the reaction to stir at room temperature overnight or until TLC analysis indicates full consumption of the imine intermediate.

• Slowly quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the resulting crude oil/solid by silica gel column chromatography.

References

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). SK286712B6 - Method of preparation of N-(1-phenylethyl)- N'-phenyl-1,4- phenylenediamine.

• ACS Publications. (n.d.). Kinetics of Reductive Alkylation of p-Phenylenediamine with Methyl Ethyl Ketone Using 3% Pt/Al2O3 Catalyst in a Slurry Reactor. Retrieved from [Link]

• MDPI. (n.d.). Presence of N, N′-Substituted p-Phenylenediamine-Derived Quinones in Human Urine. Retrieved from [Link]

• SciSpace. (n.d.). Facile Synthesis of Secondary Amines through One-Pot Reductive Amination of Aromatic Aldehydes in [Et3NH][HSO4] using Sodium Bor. Retrieved from [Link]

• Chinese Journal of Organic Chemistry. (2013). Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex. Retrieved from [Link]

• Google Patents. (n.d.). WO2005051886A1 - Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof.

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• PubMed Central (PMC). (2022, July 14). Beyond Substituted p-Phenylenediamine Antioxidants: Prevalence of Their Quinone Derivatives in PM2.5. Retrieved from [Link]

• ACS Publications. (n.d.). Kinetics of Reductive Alkylation of p-Phenylenediamine with Methyl Ethyl Ketone Using 3% Pt/Al2O3 Catalyst in a Slurry Reactor. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Google Patents. (n.d.). WO/2022/071874 PROCESS FOR THE PURIFICATION OF PHENYLENEDIAMINES.

• Chemistry Stack Exchange. (2019, July 16). Theoretical p-Phenylenediamine synthesis. Retrieved from [Link]

• ResearchGate. (2024, October 6). (PDF) Presence of N, N′-Substituted p-Phenylenediamine-Derived Quinones in Human Urine. Retrieved from [Link]

• YouTube. (2016, February 10). Sodium Borohydride NaBH4 Reduction Reaction Mechanism. Retrieved from [Link]

• ACS Publications. (n.d.). Direct Catalytic Asymmetric Reductive Amination of Simple Aromatic Ketones. Organic Letters. Retrieved from [Link]

• Myers, A. (n.d.). Chem 115. Harvard University. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis and Toxicity Evaluation of p-Phenylenediamine-Quinones. Retrieved from [Link]

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Technical Support Center: Synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine

Welcome to the technical support center for the synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis, with a focus on identifying and mitigating common impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 1-N-(1-phenylethyl)benzene-1,4-diamine and what are the primary impurities I should expect?

The most prevalent and industrially relevant method for synthesizing 1-N-(1-phenylethyl)benzene-1,4-diamine is the reductive amination of p-phenylenediamine with acetophenone.[1][2][3] This one-pot reaction typically involves the formation of an imine intermediate, which is then reduced to the desired secondary amine.

The primary impurities associated with this synthesis are:

• Unreacted Starting Materials: p-Phenylenediamine and acetophenone.

• Intermediate Imine: N-(1-phenylethylidene)-1,4-phenylenediamine.

• Over-alkylation Product: N,N'-bis(1-phenylethyl)-1,4-phenylenediamine.

• Oxidation Products: Primarily derived from the degradation of p-phenylenediamine.

Below is a workflow diagram illustrating the synthetic pathway and the formation of key impurities.

Caption: Synthetic pathway and major impurity formation.

Troubleshooting Guides

Issue 1: My final product is highly colored (pink, brown, or black), but the desired product should be a white to off-white solid.

Cause: This discoloration is almost certainly due to the oxidation of unreacted p-phenylenediamine.[4] p-Phenylenediamine is highly susceptible to air oxidation, forming intensely colored quinone-imine species.[5][6] This process can occur at any stage of the synthesis or workup if the reaction mixture is exposed to air, especially at elevated temperatures or in the presence of trace metal catalysts.

Troubleshooting Steps:

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

• Degassed Solvents: Use solvents that have been degassed prior to use.

• Controlled Workup: During the workup, minimize the exposure of the reaction mixture to air. If performing an aqueous extraction, work quickly and consider using deoxygenated water.

• Purification: If oxidation has already occurred, the colored impurities can often be removed by recrystallization or column chromatography. Activated carbon treatment during recrystallization can also be effective in removing colored impurities.[7]

Mechanism of Oxidation:

Caption: Oxidation of p-phenylenediamine.

Issue 2: My reaction seems incomplete, and I have a significant amount of the starting materials and the imine intermediate in my crude product.

Cause: Incomplete reaction can be due to several factors, including insufficient reaction time, inadequate reducing agent, or unfavorable reaction conditions for imine formation and/or reduction.

Troubleshooting Steps:

• Reaction Time and Temperature:

  • Imine Formation: Ensure sufficient time is allowed for the formation of the imine before the addition of the reducing agent, especially if using a two-step procedure.[2] Gentle heating (40-50 °C) can often drive imine formation to completion.

  • Reduction: The reduction of the imine can sometimes be sluggish. Extending the reaction time or a modest increase in temperature after the addition of the reducing agent may be necessary.

• Reducing Agent:

  • Stoichiometry: Ensure at least a stoichiometric amount of the reducing agent is used. An excess (1.2-1.5 equivalents) is often beneficial to drive the reaction to completion.

  • Choice of Reductant: Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are generally effective for reductive aminations as they are more selective for the imine over the ketone.[1] Sodium borohydride (NaBH₄) can also be used, but it may also reduce the starting acetophenone. Catalytic hydrogenation (H₂/Pd-C) is another excellent, clean alternative.[3][8]

• pH Control: The formation of the imine is typically favored under slightly acidic conditions (pH 4-6). The addition of a catalytic amount of acetic acid can facilitate this step. However, strongly acidic conditions can protonate the amine, rendering it non-nucleophilic.

Experimental Protocol: One-Pot Reductive Amination

• To a solution of p-phenylenediamine (1.0 eq) and acetophenone (1.05 eq) in methanol, add 3Å molecular sieves.

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Cool the mixture in an ice bath and add sodium borohydride (1.2 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

• Quench the reaction by the slow addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Issue 3: I am observing a significant amount of a higher molecular weight impurity, likely the N,N'-bis(1-phenylethyl)-1,4-phenylenediamine.

Cause: The formation of the dialkylated product occurs when the desired monosubstituted product reacts further with another equivalent of acetophenone and is subsequently reduced. This is more likely to happen if there is an excess of acetophenone and/or the reducing agent, and if the reaction is run for an extended period at elevated temperatures.

Troubleshooting Steps:

• Stoichiometry Control: Use a slight excess of p-phenylenediamine relative to acetophenone (e.g., 1.1:1) to favor the formation of the mono-alkylated product.

• Controlled Addition: Add the acetophenone slowly to the solution of p-phenylenediamine to maintain a low concentration of the ketone.

• Stepwise Procedure: A more controlled approach is a two-step synthesis where the imine is first formed and then reduced. This can help to minimize the formation of the dialkylated byproduct.[2][8]

Mechanism of Over-alkylation:

Caption: Formation of the over-alkylation impurity.

Analytical and Purification Protocols

Purity Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a robust method for assessing the purity of the final product and quantifying impurities.[9][10][11]

Typical HPLC Conditions:

Parameter	Value
Column	C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid
Gradient	Start with a higher percentage of A, and gradually increase B over 15-20 minutes.
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL

Sample Preparation: Dissolve a small amount of the crude or purified product in the mobile phase to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Impurity Identification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for identifying the structures of the impurities present in the reaction mixture. Derivatization may be necessary for polar compounds.[12][13]

Typical GC-MS Conditions:

Parameter	Value
Column	HP-5MS or equivalent (30 m x 0.25 mm, 0.25 µm film thickness)
Carrier Gas	Helium
Inlet Temperature	250 °C
Oven Program	Start at 100 °C, ramp to 280 °C at 10 °C/min, hold for 5 min
MS Detector	Electron Ionization (EI) at 70 eV

Purification by Recrystallization

Recrystallization is an effective method for purifying the final product and removing many of the common impurities.

Protocol for Recrystallization:

• Dissolve the crude product in a minimal amount of a hot solvent or solvent mixture (e.g., ethanol/water, toluene, or isopropanol).

• If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot filter the solution to remove the charcoal and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Purification by Column Chromatography

For more challenging separations, especially for removing the over-alkylation product, column chromatography is recommended.[14]

Protocol for Column Chromatography:

• Stationary Phase: Silica gel (230-400 mesh).

• Eluent: A gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 20-30%). The optimal solvent system should be determined by thin-layer chromatography (TLC) beforehand.

• Procedure:

  • Prepare a slurry of silica gel in the initial eluent and pack the column.

  • Dissolve the crude product in a minimal amount of dichloromethane or the eluent and adsorb it onto a small amount of silica gel.

  • Load the dried silica gel with the adsorbed product onto the top of the column.

  • Elute the column with the solvent gradient, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and evaporate the solvent.

References

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Wikipedia. (2023, November 29). Reductive amination. Retrieved from [Link]

• Google Patents. (n.d.). CN102030659A - Preparation method of N,N-diethyl-1,4-phenylenediamine hydrochloride.
• Google Patents. (n.d.). WO2005051886A1 - Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof.
• Di Gioia, M. L., Leggio, A., Le Pera, A., Liguori, A., Napoli, A., Perri, F., & Siciliano, C. (2005). Determination by gas chromatography/mass spectrometry of p-phenylenediamine in hair dyes after conversion to an imine derivative.
• Google Patents. (n.d.). SK286712B6 - Method of preparation of N-(1-phenylethyl)- N'-phenyl-1,4- phenylenediamine.
• Carlson, R., Lejon, T., Lundstedt, T., & Le Clouerec, E. (1993). An Optimized Procedure for the Reductive Amination of Acetophenone by the Leuckart Reaction. Acta Chemica Scandinavica, 47, 1046-1049.

• ResearchGate. (n.d.). Oxidation of p-Phenylenediamine. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Isomers of Phenylenediamine on Primesep 100 Column. Retrieved from [Link]

• Google Patents. (n.d.). US20060217549A1 - Diamine purification method.

• Di Gioia, M. L., Leggio, A., Le Pera, A., Liguori, A., Napoli, A., Perri, F., & Siciliano, C. (2005). Determination by gas chromatography/mass spectrometry of p-phenylenediamine in hair dyes after conversion to an imine derivative. PubMed. Retrieved from [Link]

• Tanaka, K., & Kawai, K. (1995). Determination of p-Phenylenediamine and Related Antioxidants in Rubber Boots by High Performance Liquid Chromatography. Journal of Health Science, 41(5), 321-326.
• Google Patents. (n.d.). US5371289A - Preparation of N-substituted-N'-phenyl p-phenylenediamines.

• ResearchGate. (n.d.). An Optimized Procedure for the Reductive Amination of Acetophenone by the Leuckart Reaction. Retrieved from [Link]

• CORE. (n.d.). Mechanism and Kinetics of the Photocatalyzed Oxidation of p-Phenylenediamines by Peroxydisulfate in the Presence of Tri-2,2'. Retrieved from [Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of p-phenylenediamine. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). m-, o-, and p-Phenylenediamine. Retrieved from [Link]

• i-GSC. (n.d.). Reductive Amination. Retrieved from [Link]

• Agilent. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Retrieved from [Link]

• PubMed. (1983). Oxidized p-phenylenediamine: observations on the staining reaction in epoxy embedded tissues. Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). Purification: How To. Retrieved from [Link]

• Organic Syntheses. (2025).

• Scientific Research Publishing. (2013, July 1). Different Analytical Methods of Para-Phenylenediamine Based Hair Dye. Retrieved from [Link]

• ResearchGate. (2018, January 20). Synthesis and investigation of poly(p-phenylenediamine)–poly(1,4-benzoquinonediimine-N,N-diyl-1,4-phenylene). Retrieved from [Link]

• ACS Publications. (n.d.). Palladium Precatalysts Containing meta-Terarylphosphine Ligands for Expedient Copper-Free Sonogashira Cross-Coupling Reactions - Supporting Information. Retrieved from [Link]

• Wikipedia. (2023, December 11). p-Phenylenediamine. Retrieved from [Link]

• Google Patents. (n.d.). CN111632400B - Recrystallization purification method of enamine salt.

• ResearchGate. (n.d.). Optimization of an Analytical Method for Detecting para-Phenylenediamine (PPD) by GC/MS-Ion Trap in Biological Liquids. Retrieved from [Link]

• YouTube. (2022, July 6). Alkylation by reductive amination-Mechanism and Rxn setup using Sodium triacetoxy borane in THF. Retrieved from [Link]

• Agilent. (2023, February 24). Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation. Retrieved from [Link]

• ACS Publications. (2022, March 2). Hydrolysis of p-Phenylenediamine Antioxidants: The Reaction Mechanism, Prediction Model, and Potential Impact on Aquatic Toxicity. Retrieved from [Link]

• UST Journals. (2024, December 16). The HPLC And FTIR Analytical Techniques To Determination of Para-phenylenediamine In Some Black Hair Dyes. Retrieved from [Link]

• YouTube. (2010, February 4). Recrystallization | MIT Digital Lab Techniques Manual. Retrieved from [Link]

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"preventing side reactions in the synthesis of substituted phenylenediamines"

Welcome to the Technical Support Center for the synthesis of substituted phenylenediamines. This guide is designed for researchers, medicinal chemists, and process development scientists who work with these versatile but often challenging molecules. Phenylenediamines are critical building blocks in pharmaceuticals, polymers, and dyes; however, their synthesis is frequently complicated by their sensitivity to oxidation and the potential for multiple side reactions.

This resource provides in-depth, field-tested insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your synthetic routes.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis of substituted phenylenediamines.

Issue 1: My reaction mixture and isolated product are dark brown/black. What's causing this and how can I prevent it?

Answer:

This is the most common issue when working with phenylenediamines and is almost always due to oxidation . The electron-rich aromatic ring and the amino groups are highly susceptible to oxidation by atmospheric oxygen, which can be accelerated by light and heat.[1] This oxidation leads to the formation of highly colored quinone-imine species and subsequent polymerization, resulting in intractable tars and a significant reduction in the yield of your desired product.[2][3]

Causality and Prevention Strategy:

The key to preventing oxidation is to rigorously exclude oxygen from your reaction and workup procedures.

Experimental Protocol: Performing a Reaction Under an Inert Atmosphere

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., 125°C overnight) to remove adsorbed moisture, which can interfere with the reaction and contains dissolved oxygen.[4]

• Assembly: Assemble your reaction apparatus (e.g., round-bottom flask with a condenser and addition funnel) while it is still warm and immediately place it under a positive pressure of an inert gas, such as nitrogen or argon.[4]

• Purging the System (Degassing):

  • Balloon Method: Attach a balloon filled with inert gas to the top of your condenser (via a needle through a septum). Insert a second "exit" needle to allow the air in the flask to be displaced. Flush the system for 5-10 minutes.[5]

  • Schlenk Line (for highly sensitive reactions): For more rigorous exclusion of air, use a Schlenk line. This involves evacuating the flask under vacuum and refilling it with inert gas. This "evacuate-refill" cycle should be repeated at least three times.[6]

• Solvent Degassing: Solvents can be a significant source of dissolved oxygen. Degas your solvents before use by:

  • Sparging: Bubble a stream of inert gas through the solvent for 20-30 minutes.

  • Freeze-Pump-Thaw: This is a highly effective method for removing dissolved gases. The solvent is frozen under liquid nitrogen, a vacuum is applied, and then it is allowed to thaw. This cycle is repeated three times.

• Reagent Addition: Add reagents via syringe or a cannula under a positive pressure of inert gas.

• Workup: After the reaction is complete, it is crucial to maintain inert conditions during the initial stages of the workup. Quench the reaction with a degassed solution. If performing an extraction, use degassed solvents. The product is most vulnerable to oxidation once the free amine is generated.

Diagram: Inert Atmosphere Reaction Setup

Caption: Basic setup for maintaining an inert atmosphere.

Issue 2: I am trying to perform a mono-N-alkylation (or acylation) but I'm getting a mixture of starting material, mono-substituted, and di-substituted products.

Answer:

This is a classic selectivity problem. Once the first amino group is alkylated or acylated, the remaining amino group can still be reactive, leading to the formation of a di-substituted byproduct.[7] The key to achieving mono-selectivity is to control the stoichiometry and reaction conditions carefully.

Causality and Prevention Strategy:

• Over-alkylation/acylation: The mono-substituted product can react again with the alkylating/acylating agent.

• Solution: Use a protecting group strategy. By temporarily "blocking" one of the amino groups, you can direct the reaction to the other. The tert-butoxycarbonyl (Boc) group is an excellent choice for this purpose as it is easy to introduce and remove under mild conditions.[8]

Experimental Protocol: Selective Mono-Boc Protection of a Phenylenediamine

• Dissolve the Phenylenediamine: In a round-bottom flask, dissolve your starting phenylenediamine (1 equivalent) in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

• Cool the Solution: Place the flask in an ice bath (0 °C).

• Slow Addition of Boc Anhydride: Dissolve di-tert-butyl dicarbonate ((Boc)₂O) (0.95-1.0 equivalents) in the same solvent and add it dropwise to the cooled solution of the phenylenediamine over 30-60 minutes with vigorous stirring. The slow addition is crucial to favor mono-protection.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). You should see the disappearance of the starting material and the appearance of two new spots (mono- and di-protected).

• Workup: Once the starting material is consumed, quench the reaction with water. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The mono-Boc protected product can usually be separated from the di-Boc protected byproduct and any remaining starting material by column chromatography on silica gel.

Once you have your mono-protected phenylenediamine, you can proceed with the alkylation or acylation of the remaining free amino group.

Deprotection of the Boc Group:

The Boc group is readily removed under acidic conditions.[9][10]

• Dissolve the Boc-protected compound: Dissolve your N-Boc-N'-substituted phenylenediamine in dichloromethane (DCM).

• Add Acid: Add an excess of trifluoroacetic acid (TFA) (typically 20-50% v/v in DCM) and stir at room temperature.[9]

• Monitor Deprotection: Monitor the reaction by TLC until the starting material has been completely consumed.

• Workup: Carefully neutralize the excess acid with a saturated aqueous solution of sodium bicarbonate. Extract your product, dry the organic layer, and concentrate to yield the final mono-substituted phenylenediamine.

Diagram: Workflow for Selective Mono-substitution

Caption: Protecting group strategy for mono-substitution.

Frequently Asked Questions (FAQs)

Q1: What are the best practices for storing substituted phenylenediamines?

A1: Due to their sensitivity to oxidation, proper storage is critical. Substituted phenylenediamines should be stored in amber, airtight containers to protect them from light and air.[1] For long-term storage, it is highly recommended to store them under an inert atmosphere (nitrogen or argon) in a refrigerator or freezer. If the compound is a solid, flushing the container with an inert gas before sealing can significantly extend its shelf life.

Q2: My purification by column chromatography is difficult due to streaking and product decomposition on the silica gel. What can I do?

A2: The amino groups of phenylenediamines are basic and can interact strongly with the acidic silica gel, leading to poor separation and decomposition.

• Solution 1: Use a treated silica gel. You can neutralize the silica gel by preparing a slurry with a small amount of a tertiary amine, such as triethylamine (typically 1-2% v/v in the eluent). This will "cap" the acidic sites on the silica and improve the chromatography.

• Solution 2: Use an alternative stationary phase. Alumina (basic or neutral) can be a good alternative to silica gel for the purification of basic compounds.

• Solution 3: Convert to a less polar derivative. If possible, protect the amino groups (e.g., as Boc carbamates) before chromatography. The protected compound will be less polar and less basic, making it easier to purify. The protecting group can then be removed in a subsequent step.

Q3: Can I use antioxidants in my reaction mixture to prevent discoloration?

A3: Yes, in some cases, the addition of a small amount of an antioxidant can be beneficial, particularly during workup and purification.

Antioxidant	Typical Use Case	Considerations
Butylated hydroxytoluene (BHT)	Can be added to solvents used for extraction and chromatography.	Generally effective and easily removed.
Diphenylamine (DPA)	Can be used in small amounts in the reaction mixture or during workup.[11]	It is an aromatic amine itself, so ensure it doesn't interfere with your desired reaction or purification.
Sodium dithionite (Na₂S₂O₄)	A reducing agent that can be used in aqueous workups to reduce oxidized species back to the amine.	Used in aqueous solutions.

It is important to note that while antioxidants can help, they are not a substitute for proper inert atmosphere techniques.

References

• Sarkar, A., Roy, S. R., Parikh, N., & Chakraborti, A. K. (2011). 1-Alkyl-3-methylimidazolium cation based ionic liquids efficiently catalyze N-tert-butyloxycarbonylation of amines with excellent chemoselectivity. The Journal of Organic Chemistry, 76(17), 7132–7140.
• J&K Scientific LLC. (2025, February 8). BOC Protection and Deprotection. J&K Scientific.

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds.
• Performance Additives. (n.d.).
• ResearchGate. (n.d.).
• Sun, Y., Tang, S., Zhao, B., & Jiao, N. (2025).
• U.S. Environmental Protection Agency. (n.d.). p-Phenylenediamine.
• ResearchGate. (2018, December 28). How can I purify 1,3-phenylene diamine (mPDA)
• BenchChem. (2025). Troubleshooting common issues in N-(2-Aminophenyl)-2-phenylacetamide synthesis.
• ResearchGate. (n.d.). N-alkylation reaction of o-phenylenediamine with substituted benzyl...
• ChemistryViews. (2013, May 7). Tips and Tricks for the Lab: Air-Sensitive Techniques (1).
• Wikipedia. (n.d.). p-Phenylenediamine.
• Google Patents. (n.d.).
• ResearchGate. (2025, August 10). (PDF)
• ResearchGate. (n.d.). Deprotection of Boc from 3-( thiosustitutedcarbamido) aniline compound...
• BenchChem. (n.d.). Technical Support Center: o-Phenylenediamine (OPD) Synthesis.
• Bhattacharya, S., et al. (2011). Synthesis protocol. Der Pharma Chemica, 3(3), 174-188.
• ACS Omega. (n.d.).
• Chemistry LibreTexts. (2022, May 6). 1.
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.
• ResearchGate. (2025, July 17). (PDF)
• BenchChem. (n.d.). Troubleshooting common issues in 2-(2,5-Dimethoxybenzoyl)
• Organic Chemistry Portal. (n.d.).
• Google Patents. (n.d.). US3345413A - Process for purifying a phenylenediamine.
• ResearchGate. (2016, January 5). What the best solvent can be used to recrystallize p-phenylenediamine ?
• Google Patents. (n.d.).
• WIPO. (n.d.).
• PubMed. (2022, January 4). Effect of synthetic and aromatic amine antioxidants on oxidation stability, performance, and emission analysis of waste cooking oil biodiesel.
• Chemical Science (RSC Publishing). (n.d.). Reusable Co-nanoparticles for general and selective N-alkylation of amines and ammonia with alcohols.
• BenchChem. (n.d.).
• NIH. (2023, November 21).
• PubMed. (n.d.). Permeation of hair dye ingredients, p-phenylenediamine and aminophenol isomers, through protective gloves.
• NIH. (n.d.). Determination of phenylenediamines in hair colors derivatizated with 5-(4, 6-dichlorotriazinyl)
• Ossila. (n.d.).
• BenchChem. (n.d.). An In-depth Technical Guide to the Boc Protection Mechanism for Amines.
• Scirp.org. (2013, July 1). Different Analytical Methods of Para-Phenylenediamine Based Hair Dye.
• ResearchGate. (2025, November 27).
• Green Chemistry (RSC Publishing). (n.d.).
• YouTube. (2022, February 1).
• ResearchGate. (n.d.). Oxidation of phenylenediamines and possible polymeric products.
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• Turkish Journal of Pharmaceutical Sciences. (n.d.). Spectrophotometric Determination of p-Phenylenediamine in Hair Dyes.
• MDPI. (n.d.).
• BenchChem. (n.d.).

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Technical Support Center: Purification of Crude 1-N-(1-phenylethyl)benzene-1,4-diamine

Welcome to the technical support center for the purification of crude 1-N-(1-phenylethyl)benzene-1,4-diamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the necessary knowledge to overcome common challenges encountered during the purification of this compound.

Troubleshooting Guide

This section addresses specific issues that may arise during your purification experiments. Each problem is followed by a detailed explanation of potential causes and recommended solutions.

Problem 1: My purified 1-N-(1-phenylethyl)benzene-1,4-diamine is dark-colored (brown or black), even after purification.

Cause: Aromatic amines, particularly phenylenediamines, are highly susceptible to air oxidation, which leads to the formation of colored impurities. This process can be accelerated by exposure to light and heat.

Solution:

• Inert Atmosphere: Conduct all purification steps under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

• Degassed Solvents: Use solvents that have been thoroughly degassed by sparging with an inert gas or by several freeze-pump-thaw cycles.

• Antioxidants: Consider adding a small amount of an antioxidant, such as sodium dithionite or a hindered phenol like BHT, to the crude material or purification solvents.

• Charcoal Treatment: If the discoloration is significant, you can try treating a solution of the crude product with activated charcoal to adsorb the colored impurities. Be aware that this may also lead to some loss of your desired product.

• Storage: Store the purified product under an inert atmosphere, protected from light, and at a low temperature (e.g., in a freezer) to prevent degradation over time.

Problem 2: I am getting poor separation and streaking during column chromatography on silica gel.

Cause: The basic nature of the amine groups in 1-N-(1-phenylethyl)benzene-1,4-diamine can lead to strong interactions with the acidic silanol groups on the surface of silica gel. This interaction can cause streaking, poor peak shape, and in some cases, irreversible adsorption of the product onto the column.[1][2]

Solution:

• Basified Silica/Eluent: Deactivate the silica gel by adding a small amount of a base to your eluent system. A common practice is to add 0.5-2% triethylamine or ammonia to the mobile phase.[2][3] This neutralizes the acidic sites on the silica and improves the elution of the basic amine.

• Alternative Stationary Phases: If basified silica does not resolve the issue, consider using a less acidic stationary phase such as alumina (basic or neutral) or a polymer-based support.

• Reversed-Phase Chromatography: For polar impurities, reversed-phase chromatography on a C18 column can be an effective alternative.[4] The mobile phase would typically be a mixture of water and acetonitrile or methanol, often with a modifier like trifluoroacetic acid (TFA) or formic acid to improve peak shape.

Problem 3: My yield is very low after recrystallization.

Cause: Low yield after recrystallization can be due to several factors, including the choice of an inappropriate solvent system, using too much solvent, or premature crystallization.

Solution:

• Solvent Screening: The key to successful recrystallization is finding a suitable solvent or solvent system. The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below. You may need to screen a variety of solvents of different polarities. For aromatic amines, solvents like toluene, ethanol, or mixtures of hexane and ethyl acetate are often good starting points.[5]

• Minimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Using an excessive amount of solvent will result in a lower recovery of the purified compound upon cooling.

• Slow Cooling: Allow the hot solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator to maximize crystal formation. Rapid cooling can lead to the formation of small, impure crystals.

• Seeding: If crystallization does not occur, try adding a seed crystal of the pure compound to induce crystal growth.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 1-N-(1-phenylethyl)benzene-1,4-diamine?

A1: The impurities will largely depend on the synthetic route. Common impurities can include unreacted starting materials such as p-phenylenediamine or acetophenone, byproducts from side reactions, and oxidation products.[6] If the synthesis involves a reductive amination, the corresponding imine intermediate may also be present.[7][8]

Q2: Can I purify 1-N-(1-phenylethyl)benzene-1,4-diamine by distillation?

A2: While distillation is a common purification technique for liquids, it may be challenging for this compound due to its relatively high molecular weight and boiling point. Aromatic amines can also be prone to decomposition at high temperatures.[9] If you choose this method, it is crucial to perform the distillation under high vacuum to lower the boiling point and minimize thermal degradation.

Q3: How can I confirm the purity of my final product?

A3: A combination of analytical techniques should be used to assess purity.

• Thin Layer Chromatography (TLC): A quick and easy way to check for the presence of impurities.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the structure of the compound and can reveal the presence of impurities if they are at a significant level.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Q4: Is it possible to purify this compound by forming a salt?

A4: Yes, this is a viable strategy for purifying amines.[11] You can react the crude amine with an acid (e.g., HCl in ether) to form the corresponding ammonium salt.[12] The salt will have different solubility properties and can often be purified by recrystallization from a suitable solvent. After purification, the free amine can be regenerated by treating the salt with a base. This method is particularly useful for removing non-basic impurities.

Experimental Protocols

Protocol 1: Recrystallization

• Solvent Selection: In a small test tube, add approximately 20-30 mg of the crude material. Add a few drops of a test solvent and observe the solubility at room temperature. If it is insoluble, gently heat the mixture. A good recrystallization solvent will dissolve the compound when hot but not at room temperature. Test a range of solvents such as ethanol, isopropanol, toluene, and ethyl acetate/hexane mixtures.

• Dissolution: Place the crude 1-N-(1-phenylethyl)benzene-1,4-diamine in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and stirring until the solid is just dissolved.

• Decolorization (Optional): If the solution is colored, allow it to cool slightly and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Protocol 2: Flash Column Chromatography

• Eluent Selection: Using TLC, determine a suitable eluent system that gives the desired compound an Rf value of approximately 0.2-0.4. A good starting point is a mixture of hexanes and ethyl acetate. To prevent streaking, add 1% triethylamine to the eluent mixture.

• Column Packing: Pack a glass column with silica gel using the wet slurry method with your chosen eluent system.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane (DCM). If the compound is not very soluble, it can be adsorbed onto a small amount of silica gel, the solvent evaporated, and the resulting dry powder loaded onto the column.

• Elution: Run the column, collecting fractions and monitoring the elution by TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator. The added triethylamine is volatile and should be removed during this step.

Visualizations

Caption: Decision workflow for the purification of 1-N-(1-phenylethyl)benzene-1,4-diamine.

Caption: Troubleshooting guide for column chromatography of basic amines.

References

• Google Patents. (n.d.). Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof.

• The Good Scents Company. (n.d.). N,N'-diphenyl-1,4-phenylene diamine. Retrieved from [Link]

• Google Patents. (n.d.). Method of preparation of N-(1-phenylethyl)- N'-phenyl-1,4- phenylenediamine.

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• MDPI. (2023). Ecotoxicological Aspects of Hair Dyes: A Review. Retrieved from [Link]

• ResearchGate. (2021, January 19). How do I recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• Google Patents. (n.d.). Process for the purification of aromatic amines.

• MDPI. (2023). Fluorine-Substituted Covalent Organic Framework/Anodized TiO 2 Z-Scheme Heterojunction for Enhanced Photoelectrochemical Hydrogen Evolution. Retrieved from [Link]

• ResearchGate. (2015, December 28). Is it possible to purify imine using column chromatography? Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing and purifying p-phenylenediamine.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• ResearchGate. (2018, December 28). How can I purify 1,3-phenylene diamine (mPDA) by recrystalization method? Retrieved from [Link]

• Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column Purification of primary amines. Retrieved from [Link]

• Organic Syntheses. (n.d.). o-PHENYLENEDIAMINE. Retrieved from [Link]

• Google Patents. (n.d.). Process for 1,4-phenylenediamine.

• MDPI. (2023, January 11). (S)-N1,N3-Dibenzyl-1-cyclohexyl-N1,N3-bis((R)-1-phenylethyl)propane-1,3-diamine. Retrieved from [Link]

• Reddit. (2022, September 24). Chromotography with free amines? Retrieved from [Link]

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• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
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• 5. researchgate.net [researchgate.net]
• 6. Ecotoxicological Aspects of Hair Dyes: A Review [mdpi.com]
• 7. WO2005051886A1 - Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof - Google Patents [patents.google.com]
• 8. SK286712B6 - Method of preparation of N-(1-phenylethyl)- N'-phenyl-1,4- phenylenediamine - Google Patents [patents.google.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. US4191708A - Process for preparing and purifying p-phenylenediamine - Google Patents [patents.google.com]
• 11. Reagents & Solvents [chem.rochester.edu]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Stability and Handling of 1-N-(1-phenylethyl)benzene-1,4-diamine

Welcome to the technical support center for 1-N-(1-phenylethyl)benzene-1,4-diamine. This guide is intended for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability and handling of this compound. This document synthesizes technical data and field-proven insights to ensure the integrity of your experiments.

Introduction

1-N-(1-phenylethyl)benzene-1,4-diamine is an aromatic amine of significant interest in various research and development applications. Like many substituted p-phenylenediamines, its stability during storage is a critical factor that can influence experimental outcomes. This guide addresses common stability issues, providing troubleshooting advice and frequently asked questions to ensure the reliable use of this compound. Aromatic amines, in general, are susceptible to degradation through oxidation, hydrolysis, and photodegradation, and this compound is no exception. Samples of the related compound p-phenylenediamine (PPD), for instance, can darken due to air oxidation.[1]

Part 1: Frequently Asked Questions (FAQs)

Here we address the most common questions regarding the stability of 1-N-(1-phenylethyl)benzene-1,4-diamine.

Q1: My solid 1-N-(1-phenylethyl)benzene-1,4-diamine has changed color from off-white to a darker shade of brown/purple. Is it still usable?

A1: A color change is a primary indicator of degradation, likely due to oxidation. Aromatic amines are prone to air oxidation, which can lead to the formation of colored impurities.[1] For applications requiring high purity, it is strongly recommended to use a fresh, unoxidized sample. For less sensitive applications, the material might still be usable, but it is crucial to assess its purity before use.

Q2: What are the ideal storage conditions for 1-N-(1-phenylethyl)benzene-1,4-diamine?

A2: To minimize degradation, 1-N-(1-phenylethyl)benzene-1,4-diamine should be stored in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and protected from light. Storage at a reduced temperature, such as -20°C, is also recommended for long-term stability.[2]

Q3: I have a solution of 1-N-(1-phenylethyl)benzene-1,4-diamine in an organic solvent. How long is it stable?

A3: The stability of the solution depends on the solvent, concentration, and storage conditions. Solutions of aromatic amines can be susceptible to solvent-mediated degradation and oxidation. It is best practice to prepare solutions fresh. If storage is necessary, it should be for a short duration, in an amber vial under an inert atmosphere, and at a low temperature.

Q4: What are the likely degradation products of 1-N-(1-phenylethyl)benzene-1,4-diamine?

A4: Based on studies of similar p-phenylenediamine antioxidants, the primary degradation pathways are oxidation and hydrolysis.[3][4] Oxidation can lead to the formation of corresponding quinone derivatives. Hydrolysis may cleave the C-N bond, particularly under non-neutral pH conditions.

Q5: How can I check the purity of my 1-N-(1-phenylethyl)benzene-1,4-diamine sample?

A5: Several analytical techniques can be employed to assess purity. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective method. Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy can also provide detailed information about the compound's purity and the presence of any impurities.[5][6]

Part 2: Troubleshooting Guide

This section provides a structured approach to troubleshoot common stability-related issues encountered during experiments.

Issue 1: Inconsistent Experimental Results

Symptom: You observe variability in your experimental results when using different batches or ages of 1-N-(1-phenylethyl)benzene-1,4-diamine.

Possible Cause: Degradation of the compound, leading to a lower concentration of the active molecule and the presence of interfering impurities.

Troubleshooting Workflow:

Troubleshooting Inconsistent Results

Detailed Steps:

• Visual Inspection: Examine the physical appearance of your solid 1-N-(1-phenylethyl)benzene-1,4-diamine. Any deviation from a white or light-colored powder is an initial sign of potential degradation.

• Purity Analysis: If you have access to analytical instrumentation, perform a purity check using a suitable method like HPLC or GC-MS.

• Comparative Analysis: Compare the analytical profile of your current sample with that of a new, unopened batch or a previously established reference standard.

• Decision and Action:

  • If significant degradation is confirmed, it is imperative to obtain a fresh supply of the compound to ensure the reliability of your results.

  • If the purity is acceptable, the source of inconsistency may lie elsewhere in your experimental setup. A thorough review of your protocol is warranted.

• Preventative Measures: Regardless of the outcome, reinforcing proper storage and handling procedures is crucial for future consistency.

Issue 2: Formation of Precipitates in Solution

Symptom: A previously clear solution of 1-N-(1-phenylethyl)benzene-1,4-diamine has become cloudy or contains solid precipitates.

Possible Cause:

• Degradation: Formation of insoluble degradation products.

• Solubility Issues: The compound may have limited solubility in the chosen solvent, and precipitation could be triggered by temperature changes.

Troubleshooting Workflow:

Troubleshooting Precipitate Formation

Detailed Steps:

• Temperature Check: Ascertain if the solution has been exposed to lower temperatures than when it was prepared.

• Solubility Test: Gently warm the solution. If the precipitate redissolves, it is likely a solubility issue. For future work, maintain a consistent and appropriate temperature or consider a different solvent system.

• Degradation Analysis: If the precipitate does not redissolve upon warming, it is likely due to the formation of insoluble degradation products.

• Characterization (Optional but Recommended): If feasible, isolate the precipitate by centrifugation or filtration and analyze both the solid and the supernatant to identify the degradation products. This can provide valuable insights into the degradation pathway.

• Best Practice: To avoid this issue, always prepare solutions of 1-N-(1-phenylethyl)benzene-1,4-diamine fresh before use.

Part 3: Recommended Protocols

Protocol 1: Recommended Storage and Handling

To ensure the long-term stability of 1-N-(1-phenylethyl)benzene-1,4-diamine, the following storage and handling protocol is recommended:

Materials:

• Amber glass vial with a PTFE-lined cap

• Inert gas (Argon or Nitrogen)

• -20°C freezer

• Spatula

• Balance in a fume hood

Procedure:

• Inert Atmosphere: Before opening the main container, ensure you have a source of inert gas ready.

• Dispensing: In a fume hood, quickly dispense the required amount of the solid into a pre-weighed amber vial. Minimize the time the main container is open to the air.

• Purging: Before sealing the vial, gently flush the headspace with an inert gas.

• Sealing: Tightly seal the vial with the PTFE-lined cap.

• Storage: Store the vial in a -20°C freezer.

• Main Container: After dispensing, flush the headspace of the main container with inert gas before re-sealing and returning it to the appropriate storage conditions.

Protocol 2: Purity Assessment by HPLC

This protocol provides a general method for assessing the purity of 1-N-(1-phenylethyl)benzene-1,4-diamine. Method optimization may be required based on the available instrumentation and columns.

Instrumentation and Reagents:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for mobile phase modification)

• Sample of 1-N-(1-phenylethyl)benzene-1,4-diamine

• Volumetric flasks and pipettes

Procedure:

• Standard Preparation: Accurately prepare a stock solution of a reference standard of 1-N-(1-phenylethyl)benzene-1,4-diamine in a suitable solvent (e.g., acetonitrile) at a concentration of approximately 1 mg/mL. Prepare a series of dilutions for a calibration curve if quantitative analysis is needed.

• Sample Preparation: Prepare your sample solution at the same concentration as the stock standard.

• HPLC Conditions (Example):

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with a suitable ratio of A and B (e.g., 70:30 A:B), and gradually increase the percentage of B over 15-20 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm (or an optimal wavelength determined by a UV scan)

  • Injection Volume: 10 µL

• Analysis: Inject the standard and sample solutions.

• Data Interpretation: Compare the chromatogram of your sample to the standard. The appearance of significant additional peaks in your sample indicates the presence of impurities. The peak area percentage of the main peak can be used to estimate the purity.

Part 4: Data Summary

Table 1: Factors Affecting the Stability of Aromatic Amines

Factor	Effect on Stability	Recommended Mitigation
Oxygen (Air)	Leads to oxidation, forming colored byproducts.	Store under an inert atmosphere (e.g., Argon, Nitrogen).
Light	Can induce photodegradation.	Store in amber or light-blocking containers.
Temperature	Higher temperatures accelerate degradation rates.	Store at reduced temperatures (e.g., -20°C).
Moisture/Humidity	Can facilitate hydrolysis.	Store in a tightly sealed container in a dry environment.
pH (in solution)	Non-neutral pH can promote hydrolysis.[3][4]	Use neutral, aprotic solvents and prepare solutions fresh.

References

• Google Patents. (n.d.). Method of preparation of N-(1-phenylethyl)- N'-phenyl-1,4- phenylenediamine.
• Google Patents. (n.d.). Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof.
• Google Patents. (n.d.). Process for 1,4-phenylenediamine.
• Google Patents. (n.d.). Preparation method of N,N-diethyl-1,4-phenylenediamine hydrochloride.

• PubChem. (n.d.). N,N'-Diphenyl-P-Phenylenediamine. Retrieved January 26, 2026, from [Link]

• Wikipedia. (n.d.). p-Phenylenediamine. Retrieved January 26, 2026, from [Link]

• The Good Scents Company. (n.d.). N,N'-diphenyl-1,4-phenylene diamine. Retrieved January 26, 2026, from [Link]

• PubMed. (2024). Accurate and stable detection of p-phenylenediamine antioxidants and their transformation products in aquatic products using antioxidant protection - Analysis of actual aquatic products. Retrieved January 26, 2026, from [Link]

• Google Patents. (n.d.). Antioxidant compositions and methods using p-phenylenediamine compounds and organic acid compounds.

• PubMed. (2024). UV-induced photodegradation of emerging para-phenylenediamine quinones in aqueous environment: Kinetics, products identification and toxicity assessments. Retrieved January 26, 2026, from [Link]

• ResearchGate. (2025). DFT study of the reaction sites of N,N '-substituted p-phenylenediamine antioxidants. Retrieved January 26, 2026, from [Link]

• ACS Publications. (n.d.). Hydrolysis of p-Phenylenediamine Antioxidants: The Reaction Mechanism, Prediction Model, and Potential Impact on Aquatic Toxicity. Retrieved January 26, 2026, from [Link]

• European Commission. (2006). Opinion on N-Phenyl-p-phenylenediamine. Retrieved January 26, 2026, from [Link]

• PubMed. (2025). Hydrolysis of p-Phenylenediamine Antioxidants: The Reaction Mechanism, Prediction Model, and Potential Impact on Aquatic Toxicity. Retrieved January 26, 2026, from [Link]

• PubMed Central. (n.d.). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Retrieved January 26, 2026, from [Link]

• PubMed. (2024). P-phenylenediamine antioxidants and their quinone derivatives: A review of their environmental occurrence, accessibility, potential toxicity, and human exposure. Retrieved January 26, 2026, from [Link]

• ResearchGate. (2025). Degradation of Para-Phenylenediamine in Aqueous Solution by Photo-Fenton Oxidation Processes. Retrieved January 26, 2026, from [Link]

• CIR. (2024). p-Phenylenediamine - CIR Report Data Sheet. Retrieved January 26, 2026, from [Link]

• Organic Syntheses. (n.d.). o-PHENYLENEDIAMINE. Retrieved January 26, 2026, from [Link]

• MDPI. (n.d.). Evaluation of Reactivity (pKa) of Substituted Aromatic Diamines, Monomers for Polyamides Synthesis, via Nuclear Magnetic Resonance, NMR- 1 H. Retrieved January 26, 2026, from [Link]

• Arkivoc. (n.d.). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Retrieved January 26, 2026, from [Link]

• National Taipei University of Technology. (2009). Photocatalytic degradation of p-phenylenediamine with TiO>-coated magnetic PMMA microspheres in an aqueous solution. Retrieved January 26, 2026, from [Link]

• ResearchGate. (2025). Evaluation of reactivity (pKa) of substituted aromatic diamines, monomers for polyamides synthesis, via Nuclear Magnetic Resonance, NMR-1H. Retrieved January 26, 2026, from [Link]

• Wikipedia. (n.d.). N-Isopropyl-N'-phenyl-1,4-phenylenediamine. Retrieved January 26, 2026, from [Link]

• PubChem. (n.d.). N1-(1-Methylethyl)-N1-phenyl-1,4-benzenediamine. Retrieved January 26, 2026, from [Link]

• PubMed. (2009). Photocatalytic degradation of p-phenylenediamine with TiO2-coated magnetic PMMA microspheres in an aqueous solution. Retrieved January 26, 2026, from [Link]

• Arkivoc. (n.d.). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Retrieved January 26, 2026, from [Link]

• Wikipedia. (n.d.). Mescaline. Retrieved January 26, 2026, from [Link]

• ResearchGate. (2025). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Retrieved January 26, 2026, from [Link]

• Australian Government Department of Health and Aged Care. (2023). Phenylenediamines - Evaluation statement. Retrieved January 26, 2026, from [Link]

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• 6. mdpi.com [mdpi.com]

Technical Support Center: Challenges in the Scale-Up of 1-N-(1-phenylethyl)benzene-1,4-diamine Production

Welcome to the technical support center for the production of 1-N-(1-phenylethyl)benzene-1,4-diamine. This guide is designed for researchers, chemists, and process engineers encountering challenges during the scale-up of this synthesis. We will delve into the common hurdles, from reaction optimization to final purification, providing actionable troubleshooting advice and detailed protocols grounded in established chemical principles.

Overview of the Synthetic Pathway

The industrial synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine is typically achieved via a two-step process involving the condensation of an amine with acetophenone, followed by the reduction of the resulting imine intermediate.[1] This method is favored for achieving high purity and yield on a larger scale.[1][2] The overall process involves a reductive amination, a cornerstone reaction in the formation of carbon-nitrogen bonds.[3]

The primary pathway involves:

• Condensation: 4-Aminodiphenylamine reacts with acetophenone in the presence of an acidic catalyst to form the Schiff base intermediate, N-(1-phenylethylidene)-N'-phenyl-1,4-phenylenediamine. A critical aspect of this step is the removal of water to drive the reaction to completion.[2]

• Hydrogenation: The intermediate imine is then catalytically hydrogenated to yield the final product, 1-N-(1-phenylethyl)benzene-1,4-diamine.[1][2]

Caption: General two-step synthesis pathway for 1-N-(1-phenylethyl)benzene-1,4-diamine.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis and scale-up process in a question-and-answer format.

Q1: My reaction yield is low, and analysis shows significant unreacted 4-aminodiphenylamine. What are the primary causes and solutions?

Low yield is a common scale-up challenge, often stemming from issues in the initial condensation step or inefficient hydrogenation.

Possible Causes & Solutions:

• Inefficient Water Removal (Condensation Step): The formation of the imine is a reversible equilibrium reaction. On a larger scale, removing the water by-product becomes more challenging.

  • Causality: According to Le Chatelier's principle, water must be removed to drive the reaction towards the imine product. Inefficient removal leads to a low concentration of the intermediate available for hydrogenation.

  • Solution: Employ azeotropic distillation. Toluene is an effective solvent for this, acting as a water scavenger.[2] Ensure your Dean-Stark trap or equivalent setup is sized appropriately for the scale of your reaction. The rate of toluene distillation can be used to control the reaction rate.[2]

• Incomplete Conversion Control: Driving the initial condensation to 100% completion can sometimes generate more by-products.

  • Causality: Pushing for full conversion of 4-aminodiphenylamine can lead to side reactions that complicate purification.

  • Solution: A patented method suggests running the condensation to an incomplete conversion (e.g., 50-90%) of the 4-aminodiphenylamine.[1][2] This approach yields a cleaner intermediate, which is then hydrogenated. The unreacted starting material can be more easily separated from the final product.

• Catalyst Deactivation (Hydrogenation Step): The hydrogenation catalyst (e.g., Raney Nickel, Palladium on Carbon) is susceptible to poisoning and deactivation.

  • Causality: Impurities in the starting materials or solvent, or by-products from the condensation step, can poison the catalyst. High temperatures can also cause the catalyst to sinter, reducing its active surface area.

  • Solution:

    • Purify the Intermediate: Ensure the imine intermediate is of high purity before hydrogenation.

    • Catalyst Loading: Ensure adequate catalyst loading for the batch size.

    • Hydrogen Pressure & Temperature: Operate within the recommended temperature (80-200 °C) and pressure ranges.[2] Avoid excessively high temperatures.

    • Agitation: Ensure efficient agitation to keep the catalyst suspended and in contact with both the substrate and hydrogen.

Caption: Troubleshooting workflow for diagnosing and resolving low reaction yield.

Q2: I'm observing persistent impurities in my final product. What are the likely side reactions, and how can they be minimized?

By-product formation is a significant concern during scale-up, impacting purity, yield, and downstream processing.

Common Side Reactions:

• Over-alkylation: The secondary amine product can react with another molecule of acetophenone and undergo a second reductive amination, leading to a tertiary amine impurity.

• Acetophenone Self-Condensation: Under acidic conditions, acetophenone can undergo self-condensation reactions.

• Ring Hydrogenation: Under overly harsh hydrogenation conditions (high temperature/pressure), the aromatic rings of the product or reactants can be reduced.

Minimization Strategies:

• Control Stoichiometry: Use a molar ratio of acetophenone to 4-aminodiphenylamine between 0.8 to 10:1, with optimization required for specific conditions.[2] A slight excess of the amine can sometimes suppress over-alkylation.

• Control Reaction Rate: The formation of by-products often has different enthalpic requirements than the main reaction.[2] Controlling the reaction rate, for instance by managing the rate of water removal during condensation, can favor the desired product.[2]

• Optimize Hydrogenation Conditions: Use the mildest hydrogenation conditions that provide a reasonable reaction rate. Avoid excessive temperatures and pressures to prevent unwanted ring reduction. Monitor hydrogen uptake to determine the reaction endpoint accurately.

Caption: Potential side reactions during the synthesis process.

Q3: The final product is difficult to purify. What are the best practices for purification at scale?

Purification is often a bottleneck in scaling up production. The high boiling point and potential thermal instability of diamines require careful selection of methods.

Recommended Purification Methods:

• Vacuum Distillation: This is a common industrial method for purifying high-boiling-point compounds.

  • Causality: Lowering the pressure reduces the boiling point, allowing distillation to occur at a lower temperature and minimizing the risk of thermal degradation.

  • Protocol: A reported procedure involves distillation at temperatures of 200-220 °C under a pressure of 4 torr.[2] It is crucial to have an efficient vacuum system and to monitor the temperature carefully to prevent decomposition.

• Recrystallization: If a solid product of very high purity is required, recrystallization is an excellent option.

  • Causality: This method separates compounds based on differences in their solubility in a specific solvent at different temperatures.

  • Protocol: The choice of solvent is critical. A solvent system should be selected where the product has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain soluble. A solvent screen with various organic solvents (e.g., ethanol, isopropanol, heptane, toluene, or mixtures) is recommended.

• Aqueous Workup: Before final purification, an aqueous workup can remove catalysts and inorganic salts.

  • Protocol: After hydrogenation, the catalyst is typically filtered off. The organic phase can then be washed with water. If acidic catalysts were used, a wash with a dilute base (e.g., sodium bicarbonate solution) followed by water can neutralize and remove them.[4]

Frequently Asked Questions (FAQs)

• What are the key safety considerations for this process?

  • Reactants and Products: Phenylenediamines are classified as toxic if swallowed, in contact with skin, or if inhaled, and may cause allergic skin reactions and serious eye irritation.[5][6][7]

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[7][8] Work in a well-ventilated area or use local exhaust ventilation.[7]

  • Hydrogenation: Catalytic hydrogenation involves flammable hydrogen gas under pressure. Ensure the reactor is properly rated for the intended pressure and temperature. Purge the system with an inert gas (e.g., nitrogen) before and after the reaction to remove air.[9]

  • Spills and Waste: Phenylenediamines can be very toxic to aquatic life.[6] Avoid release to the environment.[5] Dispose of all waste materials in accordance with local, regional, and national regulations.[5]

• What is the role of the acid catalyst in the condensation step?

  • The acid catalyst (e.g., zinc chloride, p-toluenesulfonic acid) protonates the carbonyl oxygen of acetophenone, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amino group of 4-aminodiphenylamine. This accelerates the formation of the imine intermediate.[2]

• Which solvent is best for the hydrogenation step?

  • The choice of solvent depends on the catalyst and reaction conditions. Solvents like ethanol, methanol, or toluene are commonly used. The solvent should be inert under the reaction conditions, dissolve the imine intermediate, and be easily removable after the reaction.

• What analytical methods are suitable for monitoring the reaction and final product purity?

  • In-Process Control: Thin-Layer Chromatography (TLC) and Gas Chromatography (GC) are effective for monitoring the disappearance of starting materials and the formation of the product.[9]

  • Final Product Analysis: High-Performance Liquid Chromatography (HPLC) is ideal for determining the purity of the final product and quantifying impurities.[9] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS) are essential for structural confirmation.

Experimental Protocols

The following are generalized protocols based on literature procedures. Note: These must be adapted and optimized for your specific equipment and scale.

Protocol 1: Step 1 - Condensation to Form Imine Intermediate

• Reactor Setup: Charge a reactor equipped with a mechanical stirrer, thermometer, and a Dean-Stark apparatus connected to a condenser with 4-aminodiphenylamine, acetophenone (e.g., 1.0-1.2 molar equivalents), an acid catalyst (e.g., zinc chloride), and toluene as the solvent.[2]

• Reaction: Heat the mixture to reflux (approx. 80-150 °C).[2] Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene.

• Monitoring: Monitor the reaction progress by measuring the amount of water collected and/or by TLC/GC analysis of reaction aliquots.

• Endpoint: Continue the reaction until the desired conversion of 4-aminodiphenylamine is achieved (e.g., 50-90%).[2]

• Work-up: Cool the reaction mixture. The resulting solution containing the N-(1-phenylethylidene)-N'-phenyl-1,4-phenylenediamine intermediate can often be used directly in the next step after catalyst removal if applicable.

Protocol 2: Step 2 - Catalytic Hydrogenation

• Reactor Setup: Transfer the solution from Step 1 to a high-pressure hydrogenation reactor. Add the hydrogenation catalyst (e.g., Raney Nickel or 5% Pd/C).

• Inerting: Seal the reactor and purge several times with nitrogen to remove all oxygen.

• Hydrogenation: Pressurize the reactor with hydrogen (e.g., to 5 kg/cm ² or as optimized).[9] Heat the mixture to the target temperature (e.g., 80-200 °C) with vigorous stirring.[2]

• Monitoring: Monitor the reaction by observing the drop in hydrogen pressure (hydrogen uptake). The reaction is complete when hydrogen uptake ceases.

• Work-up: Cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the reactor with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a bed of celite to remove the catalyst. Caution: Palladium on carbon can be pyrophoric; do not allow the filter cake to dry in the air. Keep it wet with solvent or water.

• Isolation: Remove the solvent from the filtrate under reduced pressure to yield the crude 1-N-(1-phenylethyl)benzene-1,4-diamine.

• Purification: Purify the crude product by vacuum distillation or recrystallization as described in the troubleshooting section.

Summary of Key Process Parameters

Parameter	Step 1: Condensation	Step 2: Hydrogenation	Rationale / Reference
Reactants	4-Aminodiphenylamine, Acetophenone	Imine Intermediate	Core components of the synthesis.[2]
Catalyst	Acidic (e.g., Zinc Chloride)	Heterogeneous (e.g., Raney Ni, Pd/C)	To facilitate imine formation and subsequent reduction.[2]
Solvent	Toluene (for azeotropic removal of H₂O)	Ethanol, Toluene, etc.	Provides a reaction medium and aids in process control.[2]
Temperature	80 - 150 °C	80 - 200 °C	To ensure adequate reaction rates while minimizing side reactions.[2]
Pressure	Atmospheric	Varies (e.g., 5 kg/cm ² to higher pressures)	To maintain reflux (Step 1) and ensure sufficient H₂ for reduction (Step 2).[9]
Key Control	Rate of water removal	Hydrogen uptake, Temperature	Critical for driving the reaction and ensuring safety/selectivity.[2]

References

• SK286712B6 - Method of preparation of N-(1-phenylethyl)- N'-phenyl-1,4- phenylenediamine - Google Patents.
• US4400537A - Process for 1,4-phenylenediamine - Google Patents.

• (S)-N1,N3-Dibenzyl-1-cyclohexyl-N1,N3-bis((R)-1-phenylethyl)propane-1,3-diamine - MDPI. Available at: [Link]

• CN102030659A - Preparation method of N,N-diethyl-1,4-phenylenediamine hydrochloride - Google Patents.

• FACILE SYNTHESIS OF N, N-DIMETHYL PARAPHENYLENE DIAMINE DIHYDROCHLORIDE: A PHOTOGRAPHIC DEVELOPER DYE - Rasayan Journal of Chemistry. Available at: [Link]

• WO2005051886A1 - Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof - Google Patents.

• Synthesis, Characterization, Cytotoxic Activity Studies of N1-phenylbenzene-1,2-diamine @CuhNFs and 1,2-phenylenediamine@CuhNFs, and Molecular Docking Calculations of Their Ligands - ResearchGate. Available at: [Link]

• N,N'-diphenyl-1,4-phenylene diamine, 74-31-7 - The Good Scents Company. Available at: [Link]

• Safety Data Sheet: 1,4-Phenylenediamine - Carl ROTH. Available at: [Link]

• Solvent-Free Reductive Amination: An Organic Chemistry Experiment - ResearchGate. Available at: [Link]

• N,N-Dimethyl-1,4-phenylenediamine - SAFETY DATA SHEET - PENTA. Available at: [Link]

• Direct Reductive Amination of Aldehydes and Ketones Using Phenylsilane: Catalysis by Dibutyltin Dichloride - PubMed. Available at: [Link]

Sources

• 1. WO2005051886A1 - Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof - Google Patents [patents.google.com]
• 2. SK286712B6 - Method of preparation of N-(1-phenylethyl)- N'-phenyl-1,4- phenylenediamine - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pentachemicals.eu [pentachemicals.eu]
• 8. fishersci.com [fishersci.com]
• 9. Bot Verification [rasayanjournal.co.in]

Technical Support Center: A Scientist's Guide to Troubleshooting p-Phenylenediamine (PPD) Antiozonant Blooming in Rubber

Introduction

P-phenylenediamine (PPD) derivatives are indispensable additives in the rubber industry, acting as potent antiozonants and antioxidants that protect unsaturated elastomers from degradation. This protection is achieved through a controlled migration, or "blooming," to the rubber's surface, where a protective film is formed that sacrificially reacts with ozone.[1][2] However, when this migration becomes excessive and uncontrolled, it results in a phenomenon known as blooming—an unsightly and often problematic surface crystallization or oily film.[3][4] This guide provides a comprehensive, science-first approach for researchers and rubber chemists to diagnose, troubleshoot, and prevent PPD blooming.

Part 1: Frequently Asked Questions (FAQs) - The First Principles of Blooming

Q1: What is PPD antiozonant blooming and what does it look like?

PPD blooming is the surface manifestation of migrated PPD from within the rubber matrix.[3] It typically appears as a fine, grayish-white crystalline powder or a brownish, waxy, or oily film on the rubber's surface.[3][5] This should not be confused with the intended, slow migration that provides ozone protection; problematic blooming is the result of an excessive amount of the additive reaching the surface.[2]

Q2: What is the fundamental physicochemical mechanism driving PPD bloom?

The primary driver for PPD blooming is supersaturation . When the concentration of a PPD within the rubber compound exceeds its solubility limit in that specific elastomer, the system becomes thermodynamically unstable.[3] To achieve equilibrium, the excess, unsolubilized PPD molecules migrate from the high-concentration bulk of the rubber to the surface, where they can crystallize or form a film.[3][4] This migration is a diffusion-controlled process influenced by factors like temperature, polymer chain mobility, and the molecular weight of the PPD itself.[2][6]

Q3: How does blooming affect the performance and appearance of rubber products?

While often a cosmetic issue that detracts from the product's appearance, severe blooming can have functional consequences[4]:

• Reduced Surface Tack: The bloom layer can interfere with the natural tackiness of uncured rubber, causing issues in building multi-ply articles like tires and belts.[4]

• Adhesion Problems: The surface film can act as a weak boundary layer, compromising the adhesion of the rubber to other substrates or coatings.[6]

• Depletion of Protection: In extreme cases, rapid blooming can deplete the reservoir of antiozonant within the rubber, potentially reducing its long-term service life.

Q4: Can PPD blooming be harmful?

While the PPDs themselves are handled with care in industrial settings, recent research has focused on their environmental transformation products. For instance, 6PPD can react with ozone to form 6PPD-quinone, a compound identified as being toxic to certain aquatic species.[1][7] Excessive blooming facilitates the transfer of PPD and its subsequent reaction products into the environment through tire wear and runoff.[1]

Part 2: Systematic Troubleshooting Guide

A logical, step-by-step approach is crucial to efficiently resolving blooming issues. This guide walks through identification, formulation analysis, and process investigation.

Section 2.1: Initial Diagnosis & Identification

Q: How can I confirm that the surface residue on my rubber sample is PPD bloom?

It is critical to differentiate PPD bloom from other common types of bloom, such as sulfur, wax, or processing aids.[5][8]

Protocol 1: Simple Field Test for Bloom Identification

• Visual and Tactile Inspection: Observe the bloom's appearance. PPD bloom is often a grayish powder or a brownish, slightly greasy film. Sulfur bloom is typically a fine, yellow-white powder. Wax blooms are generally white and waxy to the touch.[3][5]

• Heat Test: Gently heat a small area of the surface with a heat gun. Sulfur bloom will typically melt and disappear quickly, often reappearing upon cooling. PPD bloom may also disappear but is generally less sensitive to mild heat than sulfur.

• Solvent Wipe Test: This is a highly effective preliminary test.[3][9]

  • Wipe a section of the bloomed surface with a cloth dampened with acetone or isopropanol (IPA) . PPDs are organic amines and are generally soluble in these solvents.[3][5] If the bloom dissolves easily, it strongly suggests an organic additive like a PPD.

  • If the bloom is unaffected by acetone/IPA but dissolves in a non-polar solvent like hexane , it may be a paraffin wax.

  • If the bloom is largely insoluble in common organic solvents, it could be an inorganic compound (e.g., from certain fillers or activators).

Protocol 2: Advanced Analytical Confirmation

For unambiguous identification, instrumental analysis is required.

• Sample Collection: Carefully scrape a small amount of the powdered bloom from the rubber surface. Alternatively, dissolve the bloom from a defined surface area using a suitable solvent (e.g., acetone) and then evaporate the solvent to isolate the residue.[10]

• ATR-FTIR Analysis: Attenuated Total Reflectance-Fourier Transform Infrared Spectroscopy is a rapid and powerful technique.

  • Place the collected bloom powder directly on the ATR crystal or press the bloomed rubber surface against it.

  • Acquire the infrared spectrum. The spectrum of a PPD will show characteristic peaks corresponding to N-H bonds and aromatic structures, which can be compared against a reference library.[8]

• HPLC or GC-MS Analysis: For quantitative analysis or complex mixtures, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) can be used to separate and identify the components of the bloom.[10][11]

Diagram 1: Troubleshooting Workflow for Bloom Identification This diagram outlines the logical steps for diagnosing a surface bloom issue.

Caption: A logical workflow for identifying the nature of rubber surface bloom.

Section 2.2: Investigating Formulation-Related Causes

Q: My PPD dosage seems correct, but I'm still seeing bloom. What in my formulation could be the cause?

The single most common cause of blooming is exceeding the PPD's solubility in the host polymer.[3] This solubility is not a fixed number but is influenced by the entire formulation.

• PPD Concentration & Type: The concentration of the PPD is the primary factor. Different PPDs have different molecular weights and polarities, leading to varying solubilities.

• Polymer Type: The polarity of the elastomer is critical. PPDs are more soluble in less polar rubbers like Natural Rubber (NR) and Styrene-Butadiene Rubber (SBR) compared to highly polar elastomers like Nitrile Rubber (NBR).[3][4]

• Plasticizers and Oils: The presence of plasticizers can either increase or decrease PPD solubility. Aromatic oils, being similar in polarity to PPDs, can increase their solubility. Conversely, paraffinic or naphthenic oils may decrease it. Some plasticizers can also increase polymer chain mobility, which can accelerate the rate of migration for already unsolubilized PPD.[3][12]

• Filler Type and Loading: Fillers like carbon black and silica have large surface areas that can adsorb PPD, effectively reducing the amount of "free" PPD available to bloom. However, this is a complex interaction and may not always prevent blooming if the overall concentration is too high.

Table 1: Approximate Solubility of Common PPDs in Elastomers (phr - parts per hundred rubber)

PPD Type	Elastomer	Approximate Solubility at 25°C (phr)
IPPD (Isopropyl...)	NR, SBR	2.0 - 3.0
NBR (high ACN)	< 1.0
6PPD (Dimethylbutyl...)	NR, SBR	1.5 - 2.5
NBR (high ACN)	< 0.8
DPPD (Diphenyl...)	NR, SBR	~ 0.5 (Low)

Note: These are approximate values. Actual solubility depends heavily on the specific grade of polymer and the presence of other ingredients. A safety margin is always recommended.

Section 2.3: Analyzing Processing, Curing & Storage

Q: Could my mixing, curing, or storage conditions be contributing to PPD blooming?

Absolutely. Thermal history and environmental conditions play a significant role.

• Dispersion: Inadequate mixing is a major contributor. If PPD is not finely and homogeneously dispersed, localized areas of high concentration will exist, acting as nucleation sites for blooming even if the overall dosage is below the theoretical solubility limit.[3]

• Cure State: An undercured rubber network is less cross-linked, has more free volume, and allows for greater mobility of additives like PPDs, thus promoting migration.

• Environmental & Storage Conditions:

  • Low Temperatures: Solubility is temperature-dependent. A compound that is stable at room temperature may exhibit blooming when stored in a cold environment, as the PPD's solubility decreases.[3][9]

  • Temperature Cycling: Fluctuations in temperature can accelerate migration and blooming.[3]

  • Humidity: High humidity can sometimes interact with the rubber surface and influence the crystallization of the bloom.[9][13]

Diagram 2: Cause-and-Effect Diagram for PPD Blooming This diagram illustrates the multiple factors that can contribute to the problem.

Caption: Key factors contributing to PPD antiozonant blooming in rubber compounds.

Part 3: Preventative Strategies & Mitigation

Q: How can I proactively prevent or fix PPD blooming in my experiments?

Prevention is based on controlling the factors identified in the troubleshooting section.

• Optimize PPD Dosage: This is the most critical step. Do not exceed the known solubility limit of your chosen PPD in your specific elastomer system. If high levels of ozone protection are needed, consider a combination of protective agents.

• Rational PPD Selection: Choose a PPD with higher solubility in your polymer system. For example, avoid DPPD in applications where blooming is a major concern due to its very low solubility.

• Improve Dispersion:

  • Ensure mixing procedures (time, temperature, rotor speed) are optimized for uniform ingredient distribution.

  • Consider using PPDs in a pre-dispersed polymer-bound form, which can significantly improve dispersion and reduce handling safety concerns.

• Use of Anti-Blooming Agents: In some cases, incorporating specific waxes or other additives can help manage migration rates.[5][13] These agents work by co-crystallizing with the PPD or altering the surface energy of the rubber.

• Control Storage Conditions: Store finished parts and uncured stock in a temperature-controlled environment, avoiding extreme cold or wide temperature fluctuations.[9][13]

• Bloom Removal: If bloom has already occurred on a finished product, it can often be removed by wiping with a solvent like IPA or through post-curing/baking processes, though this does not solve the root cause and the bloom may return.[5][13]

Part 4: References

• 6PPD - Wikipedia. [Link]

• Product - Chemical Profile for Motor Vehicle Tires Containing N-(1,3-Dimethylbutyl)-N′-phenyl-p- phenylenediamine (6PPD). [Link]

• Understanding Rubber Bloom: Causes and Solutions - Echo Engineering. [Link]

• Unveiling p-phenylenediamine rubber antioxidants as precursors of disinfection byproducts: Kinetics, formation, and toxicity - PubMed. [Link]

• Rubber Blooms: What Are They and Why Are They Important? | Hot Topics. [Link]

• Determination of p-Phenylenediamine and Related Antioxidants in Rubber Boots by High Performance Liquid Chromatography. Development of an Analylical Method for N-(1-Methylheptyl) - ResearchGate. [Link]

• Rubber additive migration: diffusion of antioxidants & waxes - YouTube. [Link]

• Understanding Rubber Blooming: Causes & Control Methods - I R Tubes Pvt Ltd. [Link]

• Understanding Rubber Bloom - Boyd | Trusted Innovation. [Link]

• Computational Studies of Rubber Ozonation Explain the Effectiveness of 6PPD as an Antidegradant and the Mechanism of Its Quinone Formation | Environmental Science & Technology - ACS Publications. [Link]

• (PDF) Blooming of Compounding Ingredients in Natural Rubber Compounds under Different Peroxide Loading - ResearchGate. [Link]

• CN102507910A - Method for detecting blooming of rubber product - Google Patents.

• The influence of the temperature on the migration of antiozonants on the surface of SBR vulcanisates | Request PDF - ResearchGate. [Link]

• The kinetics of swelling and migration: A case study of plasticized polylactic acid food contact plastics tested with ethanolic food simulants - Express Polymer Letters. [Link]

• Chemical characteristics, leaching, and stability of the ubiquitous tire rubber-derived toxicant 6PPD-quinone - PubMed. [Link]

Sources

• 1. 6PPD - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. irtubes.com [irtubes.com]
• 5. applerubber.com [applerubber.com]
• 6. researchgate.net [researchgate.net]
• 7. Chemical characteristics, leaching, and stability of the ubiquitous tire rubber-derived toxicant 6PPD-quinone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. boydcorp.com [boydcorp.com]
• 10. researchgate.net [researchgate.net]
• 11. Rapid Analysis of p-Phenylenediamine Antioxidants in Rubber | JEOL Resources [jeolusa.com]
• 12. Express Polymer Letters [expresspolymlett.com]
• 13. echosupply.com [echosupply.com]

Technical Support Center: Analytical Method Validation for 1-N-(1-phenylethyl)benzene-1,4-diamine

This guide provides comprehensive technical support for researchers, scientists, and drug development professionals validating analytical methods for 1-N-(1-phenylethyl)benzene-1,4-diamine . It is structured to address common challenges and frequently asked questions (FAQs) encountered during experimental workflows. The methodologies and troubleshooting advice provided herein are grounded in established scientific principles and regulatory expectations, ensuring the development of a robust and reliable analytical method.

Introduction to the Analyte and Method Validation

1-N-(1-phenylethyl)benzene-1,4-diamine is an aromatic amine, a class of compounds often susceptible to oxidation and prone to chromatographic challenges such as peak tailing. A robust analytical method is paramount for accurate quantification and impurity profiling, which are critical aspects of drug development and quality control.

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. The core validation parameters, as stipulated by the International Council for Harmonisation (ICH) guidelines, include specificity, linearity, accuracy, precision, robustness, and sensitivity (limit of detection and limit of quantitation).[1][2][3] This guide will walk you through the practical application of these principles for the analysis of 1-N-(1-phenylethyl)benzene-1,4-diamine, with a focus on High-Performance Liquid Chromatography (HPLC).

Recommended Starting HPLC Method

Table 1: Proposed Initial HPLC Parameters

Parameter	Recommended Starting Condition	Rationale & Key Considerations
Column	C18 (e.g., 150 x 4.6 mm, 5 µm)	Provides good retention for hydrophobic aromatic compounds.
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile	The acidic mobile phase helps to protonate the amine groups, reducing peak tailing. A gradient elution (e.g., starting at 30% B, increasing to 80% B) will likely be necessary to elute the analyte and any potential impurities with good peak shape.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Provides better peak shape and reproducible retention times.
Detection Wavelength	~240 nm or ~290 nm	Aromatic amines typically have strong UV absorbance in this range. A UV-Vis scan of a standard solution is recommended to determine the optimal wavelength.[2][5]
Injection Volume	10 µL	A typical injection volume.
Sample Diluent	Mobile Phase A or a mixture of Mobile Phase A and B	To ensure peak shape is not compromised by the injection solvent.

Frequently Asked Questions (FAQs) in Method Validation

This section addresses common questions that arise during the validation of an analytical method for 1-N-(1-phenylethyl)benzene-1,4-diamine.

Q1: How do I establish the specificity of my method?

Answer: Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[1][7]

• Forced Degradation Studies: To demonstrate specificity, you must perform forced degradation studies.[8] This involves subjecting the analyte to stress conditions to intentionally produce degradation products. The goal is to show that the analyte peak is well-resolved from any degradant peaks.

  • Acid/Base Hydrolysis: Treat the analyte with an acid (e.g., 0.1 N HCl) and a base (e.g., 0.1 N NaOH) at an elevated temperature.

  • Oxidation: Expose the analyte to an oxidizing agent like hydrogen peroxide (e.g., 3% H₂O₂). Aromatic amines are particularly susceptible to oxidation.[1]

  • Thermal Degradation: Heat the solid analyte or a solution of the analyte.

  • Photolytic Degradation: Expose a solution of the analyte to UV light.

• Impurity Spiking: If potential process impurities are known and available, spike the analyte solution with these impurities to demonstrate that they do not co-elute with the main peak. The synthesis of 1-N-(1-phenylethyl)benzene-1,4-diamine involves the reaction of 4-aminodiphenylamine with acetophenone, followed by hydrogenation.[9][10] Therefore, unreacted starting materials and the intermediate imine are potential impurities to consider.

• Peak Purity Analysis: Utilize a photodiode array (PDA) detector to assess peak purity. This will help to confirm that the analyte peak is spectrally homogeneous and not co-eluting with any impurities.

Q2: What is an acceptable linearity range and how is it determined?

Answer: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte.[11][12] The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to be linear, accurate, and precise.[1][13]

• Procedure: Prepare a series of at least five standard solutions of 1-N-(1-phenylethyl)benzene-1,4-diamine at different concentrations. A typical range for an assay of a drug substance is 80% to 120% of the expected sample concentration. For the determination of impurities, the range should bracket the expected concentration of the impurities.

• Acceptance Criteria: The correlation coefficient (r²) of the linear regression line should be ≥ 0.999. The y-intercept should be close to zero.

Q3: How do I assess the accuracy and precision of my method?

Answer:

• Accuracy is the closeness of the test results to the true value.[1][14][15] It is typically assessed by determining the recovery of a known amount of analyte spiked into a placebo or blank matrix. For a drug substance, accuracy can be determined by comparing the results to a well-characterized reference standard.

  • Procedure: Prepare samples at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), with at least three replicates at each level.

  • Acceptance Criteria: The mean recovery should be within a pre-defined range, typically 98.0% to 102.0%.

• Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[1][15] It is evaluated at three levels:

  • Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval of time. This is typically assessed by performing at least six replicate injections of the same sample or nine determinations across the specified range (three concentrations, three replicates each). The relative standard deviation (RSD) should be ≤ 2.0%.

  • Intermediate Precision: The precision within the same laboratory but on different days, with different analysts, or on different equipment. The RSD between the results from the different conditions should be ≤ 2.0%.

  • Reproducibility: The precision between different laboratories (inter-laboratory study). This is not always required for methods used within a single organization.

Q4: What is robustness and how should it be tested?

Answer: Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[1] It provides an indication of the method's reliability during normal usage.

• Procedure: Intentionally vary critical chromatographic parameters one at a time and observe the effect on the results (e.g., retention time, peak area, resolution).

  • Examples of parameters to vary:

    • Mobile phase composition (e.g., ± 2% organic)

    • Mobile phase pH (e.g., ± 0.2 units)

    • Column temperature (e.g., ± 5 °C)

    • Flow rate (e.g., ± 0.1 mL/min)

    • Different column lots

• Acceptance Criteria: The system suitability parameters (e.g., resolution, tailing factor, theoretical plates) should remain within the established limits, and the final calculated results should not be significantly affected. Youden's test is a statistical tool that can be used to evaluate the robustness of a method by simultaneously varying multiple parameters.

Q5: How do I determine the Limit of Detection (LOD) and Limit of Quantitation (LOQ)?

Answer:

• LOD is the lowest concentration of the analyte that can be detected but not necessarily quantitated with acceptable accuracy and precision.[10]

• LOQ is the lowest concentration of the analyte that can be quantitated with acceptable accuracy and precision.[10]

These are critical for the analysis of impurities. They can be determined in several ways:

• Based on Signal-to-Noise Ratio: This is the most common approach. The LOD is typically determined at a signal-to-noise ratio of 3:1, and the LOQ at a signal-to-noise ratio of 10:1.

• Based on the Standard Deviation of the Response and the Slope of the Calibration Curve:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S) Where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.[5]

Troubleshooting Guide

This section provides solutions to common problems encountered during the analysis of 1-N-(1-phenylethyl)benzene-1,4-diamine.

Table 2: HPLC Troubleshooting Guide for Aromatic Amine Analysis

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	- Secondary interactions between the basic amine groups and acidic silanol groups on the silica-based column.- Mobile phase pH is too close to the pKa of the analyte.- Column contamination or degradation.	- Use a mobile phase with a low pH (e.g., pH 2.5-3.5) to ensure the amine is protonated.- Add a competing base to the mobile phase (e.g., triethylamine) to block the active silanol sites.- Use a base-deactivated column or a column with a different stationary phase (e.g., a polymer-based column).- Ensure the mobile phase is well-buffered.[15]- Flush the column with a strong solvent to remove contaminants.[11] If the problem persists, the column may need to be replaced.[14]
Poor Resolution between Analyte and Impurity/Degradant	- Inappropriate mobile phase composition.- Column has lost efficiency.	- Optimize the gradient profile (slower gradient).- Try a different organic modifier (e.g., methanol instead of acetonitrile) to alter selectivity.- Change the pH of the mobile phase.- Use a column with a different selectivity or a higher efficiency (smaller particle size or longer column).
Variable Retention Times	- Inconsistent mobile phase preparation.- Fluctuations in column temperature.- Column not properly equilibrated.- Pump malfunction.	- Prepare fresh mobile phase and ensure it is thoroughly mixed and degassed.- Use a column oven to maintain a constant temperature.- Equilibrate the column with the initial mobile phase for a sufficient time before injecting samples.- Check the pump for leaks and ensure a consistent flow rate.
Broad Peaks	- Extra-column volume (long tubing, large detector cell).- Column overloading.- Sample solvent is stronger than the mobile phase.	- Minimize the length and internal diameter of the tubing between the injector, column, and detector.[15]- Inject a smaller sample volume or a more dilute sample.- Dissolve the sample in the initial mobile phase or a weaker solvent.
Ghost Peaks	- Contamination in the mobile phase, injector, or column.- Carryover from a previous injection.	- Use high-purity solvents and freshly prepared mobile phase.- Flush the injector and column with a strong solvent.- Include a blank injection after a high-concentration sample to check for carryover.
Loss of Signal/Analyte Degradation	- Oxidation of the aromatic amine in solution.- Adsorption of the analyte onto vials or tubing.	- Prepare sample solutions fresh and protect them from light.- Consider adding an antioxidant (e.g., ascorbic acid) to the sample diluent.[5]- Use deactivated glass vials for sample storage.

Visualizing the Workflow

Method Validation Workflow

The following diagram illustrates the typical workflow for analytical method validation.

Caption: A typical workflow for analytical method validation.

Troubleshooting Peak Tailing

This decision tree provides a systematic approach to troubleshooting peak tailing issues.

Caption: A decision tree for troubleshooting peak tailing in HPLC.

References

• The 6 Key Aspects of Analytical Method Valid

• Determination of Para-Phenylenediamine (PPD) in Henna Samples Collected from Libyan Local Markets Using HPLC. ResearchGate. [Link]

• Determination of p-Phenylenediamine and Related Antioxidants in Rubber Boots by High Performance Liquid Chromatography. SciSpace. [Link]

• Different Analytical Methods of Para-Phenylenediamine Based Hair Dye. Scirp.org. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Antiozonant Performance: 1-N-(1-phenylethyl)benzene-1,4-diamine vs. IPPD

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a detailed comparison of two p-phenylenediamine (PPD) derivatives as potential antiozonants in rubber formulations: the well-established N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD) and the less-characterized 1-N-(1-phenylethyl)benzene-1,4-diamine. While extensive experimental data is available for IPPD, a direct comparative performance analysis for 1-N-(1-phenylethyl)benzene-1,4-diamine is not readily found in current literature. Therefore, this guide will present a comprehensive overview of IPPD's performance, a theoretical comparison based on the molecular structure of 1-N-(1-phenylethyl)benzene-1,4-diamine, and the standardized experimental protocols that would be employed for a definitive comparative evaluation.

Introduction to p-Phenylenediamine Antiozonants

p-Phenylenediamine (PPD) derivatives are essential additives in the rubber industry, offering robust protection against degradation caused by atmospheric ozone and mechanical stress.[1][2] Unsaturated elastomers, such as natural rubber, polybutadiene, and styrene-butadiene rubber, are highly susceptible to ozone attack, which leads to the formation of cracks and premature failure of the rubber product.[3] PPD antiozonants function through a combination of mechanisms, primarily by scavenging ozone and forming a protective film on the rubber surface.[1] Their efficacy is largely attributed to their low ionization potential, allowing them to react with ozone more readily than the polymer chains.[1] This reaction involves the donation of an electron from the PPD molecule to ozone, forming a PPD radical cation.[1]

Chemical Structures

The chemical structures of IPPD and 1-N-(1-phenylethyl)benzene-1,4-diamine are presented below. The key difference lies in the alkyl substituent on one of the nitrogen atoms.

Figure 1: Chemical structures of IPPD and 1-N-(1-phenylethyl)benzene-1,4-diamine.

IPPD: A Performance Benchmark

IPPD is a widely used antiozonant known for its excellent balance of properties. It provides effective protection against both static and dynamic ozone cracking and also enhances fatigue resistance in rubber compounds.[4]

Performance Characteristics of IPPD:

• Ozone Resistance: IPPD provides excellent protection against ozone-induced cracking in a variety of elastomers.[4]

• Fatigue Life: It is recognized for its ability to improve the fatigue life of rubber components subjected to cyclic stress.

• Staining and Discoloration: A notable drawback of IPPD is its tendency to cause staining and discoloration of rubber products, particularly in light-colored compounds.[5]

• Blooming: IPPD can migrate to the surface of the rubber, a phenomenon known as blooming. While this can enhance surface protection, excessive blooming can lead to a loss of the additive from the bulk material and potential environmental concerns.

1-N-(1-phenylethyl)benzene-1,4-diamine: A Theoretical Comparison

Direct experimental data on the antiozonant performance of 1-N-(1-phenylethyl)benzene-1,4-diamine is scarce in the available scientific literature. However, a theoretical comparison based on its molecular structure can provide insights into its potential properties relative to IPPD.

The primary structural difference is the presence of a 1-phenylethyl group in place of IPPD's isopropyl group. This substitution is likely to have the following effects:

• Molecular Weight and Mobility: 1-N-(1-phenylethyl)benzene-1,4-diamine has a higher molecular weight than IPPD. This, along with the bulkier phenylethyl group, may lead to lower mobility within the rubber matrix. The rate of migration to the surface is a critical factor in antiozonant effectiveness. Slower migration could potentially offer longer-term protection but might be less effective in protecting against rapid, high-concentration ozone attack.

• Solubility and Blooming: The larger, more aromatic nature of the phenylethyl group could influence its solubility in different rubber polymers. This might affect its tendency to bloom.

• Antiozonant Activity: The fundamental antiozonant mechanism is not expected to change significantly, as the core p-phenylenediamine structure is responsible for the electron-donating properties. However, the electronic effects of the phenylethyl group versus the isopropyl group could subtly influence the ionization potential and the stability of the resulting radical cation, which in turn could affect the overall antiozonant efficiency.

• Staining: The increased aromaticity of 1-N-(1-phenylethyl)benzene-1,4-diamine might lead to more pronounced staining and discoloration compared to IPPD.

Experimental Protocols for Comparative Performance Evaluation

To definitively compare the antiozonant performance of 1-N-(1-phenylethyl)benzene-1,4-diamine and IPPD, a series of standardized tests would be necessary. The following protocols provide a framework for such an evaluation.

Ozone Resistance Testing (ASTM D1149)

ASTM D1149 is the standard test method for evaluating rubber deterioration due to ozone cracking in a controlled chamber.[6] This method can be conducted under both static and dynamic strain conditions.

Experimental Workflow for Ozone Resistance Testing:

Figure 2: Workflow for comparative ozone resistance testing.

Key Parameters for Ozone Resistance Testing:

Parameter	Typical Value/Standard
Ozone Concentration	50 pphm (parts per hundred million)
Temperature	40 °C
Strain (Static)	20% elongation
Strain (Dynamic)	0-25% elongation at a specified frequency
Exposure Time	Variable, until cracking is observed or for a predetermined duration
Evaluation	Visual rating of crack size and density

Fatigue Life Testing

Fatigue life testing evaluates the ability of a rubber compound to withstand repeated cyclic loading. There are various methods for fatigue testing, often employing specialized equipment to apply controlled stress or strain cycles until failure.

Experimental Protocol for Fatigue Life Testing:

• Compound and Specimen Preparation: Prepare rubber compounds with each antiozonant and cure them into standardized test specimens (e.g., dumbbell or ring specimens).

• Cyclic Loading: Mount the specimens in a fatigue testing machine and subject them to repeated cycles of tensile or compressive stress or strain.

• Failure Detection: Monitor the specimens for the initiation and propagation of cracks. The number of cycles to failure is recorded as the fatigue life.

• Data Analysis: Compare the fatigue life of the compounds containing IPPD and 1-N-(1-phenylethyl)benzene-1,4-diamine.

Staining and Discoloration Assessment

A simple visual assessment can be used to compare the staining and discoloration properties of the two antiozonants.

Experimental Protocol for Staining Assessment:

• Compound Preparation: Prepare light-colored rubber compounds (e.g., white or beige) containing each antiozonant.

• Curing: Cure the compounds into flat sheets.

• Exposure: Expose the cured sheets to light (e.g., a UV lamp or natural sunlight) and/or heat for a specified period.

• Visual Evaluation: Visually compare the degree of discoloration and staining of the two sets of samples. A colorimeter can be used for a more quantitative assessment.

Summary of Comparative Attributes

The following table summarizes the known attributes of IPPD and the hypothesized attributes of 1-N-(1-phenylethyl)benzene-1,4-diamine.

Attribute	IPPD (N-isopropyl-N'-phenyl-p-phenylenediamine)	1-N-(1-phenylethyl)benzene-1,4-diamine (Hypothesized)
Antiozonant Efficacy	Excellent	Potentially effective, but requires experimental verification.
Fatigue Resistance	Good	Unknown, requires experimental verification.
Mobility in Rubber	Moderate	Potentially lower due to higher molecular weight and bulkier substituent.
Staining	Significant	Likely to be significant, possibly more so than IPPD.
Blooming	Can occur	Dependent on solubility, requires experimental verification.

Conclusion

IPPD is a well-established and effective antiozonant with a large body of supporting performance data. In contrast, 1-N-(1-phenylethyl)benzene-1,4-diamine is a less-studied compound for this application. Based on a theoretical analysis of its chemical structure, it may offer different mobility and solubility characteristics within the rubber matrix, which could influence its long-term effectiveness and blooming behavior. However, without direct comparative experimental data, any claims about its superiority or inferiority to IPPD would be speculative.

For a definitive comparison, the standardized experimental protocols outlined in this guide for ozone resistance, fatigue life, and staining should be performed. Such a study would provide the necessary quantitative data to make an informed decision on the suitability of 1-N-(1-phenylethyl)benzene-1,4-diamine as a viable alternative to IPPD in various rubber applications.

References

• American Society for Testing and Materials. (2018). ASTM D1149-18, Standard Test Methods for Rubber Deterioration—Cracking in an Ozone Controlled Environment.
• Demir, E., et al. (2024). Exploration of Green Alternatives to 6PPD (P-Phenylenediamine) Used as Antiozonant and Antioxidant in the Rubber Industry.
• Cataldo, F., & Lattimer, R. P. (2002). A study on the reaction between N-substituted p-phenylenediamines and ozone: Experimental results and theoretical aspects in relation to their antiozonant activity.
• American Society for Testing and Materials. (2007). ASTM D1149-07, Standard Test Methods for Rubber Deterioration—Cracking in an Ozone Controlled Environment.
• American Society for Testing and Materials. (1999). ASTM D1171-99, Standard Test Method for Rubber Deterioration—Surface Ozone Cracking Outdoors or Chamber (Triangular Specimens).

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A Comparative Guide to the Antioxidant Efficacy of 1-N-(1-phenylethyl)benzene-1,4-diamine and 6PPD

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a detailed technical comparison of the antioxidant properties of two p-phenylenediamine (PPD) derivatives: 1-N-(1-phenylethyl)benzene-1,4-diamine, also known as N-phenyl-N'-(α-methylbenzyl)-p-phenylenediamine (SPPD), and N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD). While both compounds are utilized for their antioxidant capabilities, particularly in industrial applications such as rubber stabilization, a direct comparative analysis of their efficacy using standardized assays is not extensively available in current literature. This guide synthesizes existing theoretical and experimental data to offer insights into their mechanisms of action, relative antioxidant potential, and toxicological profiles. A significant focus is placed on the well-documented environmental and toxicological concerns associated with 6PPD and its degradation product, 6PPD-quinone. Methodologies for evaluating antioxidant efficacy, such as the DPPH and ABTS radical scavenging assays, are detailed to provide a framework for future comparative studies.

Introduction to p-Phenylenediamine Antioxidants

Substituted p-phenylenediamines (PPDs) are a class of aromatic amines widely employed as antioxidants and antiozonants.[1][2] Their primary function is to inhibit or retard oxidative degradation processes in various materials, most notably rubber products like vehicle tires.[2][3] This is achieved through their ability to scavenge free radicals and react with ozone, thereby preventing the deterioration of the material's structural integrity.[4][5] The antioxidant activity of PPDs is intrinsically linked to their chemical structure, specifically the presence of amine groups that can donate hydrogen atoms to neutralize radical species.[6]

This guide focuses on two specific PPD derivatives: 1-N-(1-phenylethyl)benzene-1,4-diamine (SPPD) and 6PPD. Both are utilized in industrial applications for their antidegradant properties.[3][6] However, the increasing scrutiny of the environmental fate and toxicity of chemical additives necessitates a thorough comparison of not only their performance but also their potential for adverse effects.

Chemical Structures and Mechanisms of Antioxidant Action

The antioxidant efficacy of PPDs is largely determined by the nature of the substituent groups on the nitrogen atoms. These groups influence the steric and electronic properties of the molecule, which in turn affects the ease with which a hydrogen atom can be donated from the N-H bond to a radical species.

1-N-(1-phenylethyl)benzene-1,4-diamine (SPPD)

• Synonyms: N-phenyl-N'-(α-methylbenzyl)-p-phenylenediamine

• Structure: Features a phenyl group and a 1-phenylethyl group attached to the nitrogen atoms of the p-phenylenediamine core.

N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD)

• Structure: Possesses a phenyl group and a 1,3-dimethylbutyl group on the nitrogen atoms.

The generally accepted antioxidant mechanism for PPDs involves the transfer of a hydrogen atom from one of the secondary amine groups to a radical, thereby neutralizing the radical and forming a more stable PPD radical. This PPD radical can then undergo further reactions to form non-radical products. The primary step in this antioxidant activity is believed to be the homolytic cleavage of the N-H bond.

A theoretical study investigating the ground-state geometry of several N,N'-substituted p-phenylenediamines, including SPPD and 6PPD, calculated the probability of radical formation. The study suggested that the most probable process is the homolytic cleavage of a C-H bond at the carbon atom adjacent to the amino nitrogen. Their calculations revealed the most probable order of radical formation to be SPPD > MBPPD > MBPPDH > 6PPD > IPPD > CPPD, implying that SPPD may have a higher intrinsic antioxidant activity than 6PPD based on this theoretical model.

Methodologies for Evaluating Antioxidant Efficacy

To experimentally quantify and compare the antioxidant efficacy of compounds like SPPD and 6PPD, standardized in vitro assays are employed. The most common of these are the DPPH and ABTS radical scavenging assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a widely used method to determine the free-radical scavenging ability of antioxidants.[7] The principle of this assay is based on the reduction of the stable DPPH radical, which has a deep violet color in solution, by an antioxidant compound. When the DPPH radical accepts a hydrogen atom from an antioxidant, it is reduced to diphenylpicrylhydrazine, resulting in a color change from violet to pale yellow.[7] The decrease in absorbance at a characteristic wavelength (typically around 517 nm) is proportional to the concentration of the antioxidant and its radical scavenging capacity.[6][7]

Experimental Protocol: DPPH Assay

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent such as methanol or ethanol. The solution should be freshly prepared and kept in the dark to avoid degradation.

• Preparation of Test Samples: Solutions of SPPD, 6PPD, and a positive control (e.g., ascorbic acid or Trolox) are prepared at various concentrations in the same solvent as the DPPH solution.

• Reaction: A fixed volume of the DPPH solution is mixed with varying concentrations of the test samples. A control sample containing the solvent instead of the antioxidant is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes) to allow the reaction to reach completion.

• Measurement: The absorbance of each solution is measured using a spectrophotometer at the wavelength of maximum absorbance for DPPH (around 517 nm).

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging Activity = [ (Acontrol - Asample) / Acontrol ] × 100 where Acontrol is the absorbance of the control and Asample is the absorbance of the test sample.

• Determination of IC50: The IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the concentration of the antioxidant. A lower IC50 value indicates a higher antioxidant efficacy.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

The ABTS assay is another common method for assessing total antioxidant capacity. This assay involves the generation of the ABTS radical cation (ABTS•+), which is a blue-green chromophore.[8] Antioxidants present in the sample reduce the ABTS•+, causing a decolorization of the solution. The extent of color change is measured spectrophotometrically at a wavelength of approximately 734 nm.[8]

Experimental Protocol: ABTS Assay

• Preparation of ABTS Radical Cation (ABTS•+): A stock solution of ABTS is prepared and reacted with an oxidizing agent, such as potassium persulfate, to generate the ABTS•+ radical. This solution is then allowed to stand in the dark at room temperature for 12-16 hours before use.

• Adjustment of ABTS•+ Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Test Samples: Solutions of SPPD, 6PPD, and a positive control are prepared at various concentrations.

• Reaction: A small volume of the test sample is added to a larger volume of the diluted ABTS•+ solution.

• Incubation: The reaction mixture is incubated at room temperature for a specified time (e.g., 6 minutes).

• Measurement: The absorbance is read at 734 nm.

• Calculation of Scavenging Activity: The percentage of inhibition of absorbance is calculated similarly to the DPPH assay.

• Determination of IC50 or Trolox Equivalent Antioxidant Capacity (TEAC): The results can be expressed as an IC50 value or as Trolox Equivalent Antioxidant Capacity (TEAC), which compares the antioxidant capacity of the sample to that of Trolox, a water-soluble vitamin E analog.

Comparative Efficacy: A Data-Deficient Area

Despite the widespread use of both SPPD and 6PPD as antioxidants, there is a notable lack of publicly available, direct comparative studies on their antioxidant efficacy using standardized assays like DPPH and ABTS. The aforementioned theoretical study suggests SPPD may be a more potent antioxidant due to a higher probability of radical formation. However, without experimental data, this remains a hypothesis.

Compound	Antioxidant Efficacy (Experimental Data)
1-N-(1-phenylethyl)benzene-1,4-diamine (SPPD)	No direct experimental data (e.g., IC50 values from DPPH or ABTS assays) was found in the surveyed literature. Theoretical calculations suggest a high probability of radical formation.
N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD)	No direct experimental data (e.g., IC50 values from DPPH or ABTS assays) was found in the surveyed literature for direct comparison with SPPD.

This data gap highlights a critical area for future research. A head-to-head comparison of SPPD and 6PPD using standardized antioxidant assays would provide invaluable information for industries seeking to optimize the performance and safety of their products.

Toxicological Profiles: A Point of Significant Differentiation

The toxicological profiles of PPDs are of increasing concern, and in this regard, there is a significant disparity in the available data for SPPD and 6PPD.

The High Toxicity of 6PPD and 6PPD-Quinone

Extensive research has been conducted on the environmental fate and toxicity of 6PPD, largely driven by the discovery of its highly toxic transformation product, 6PPD-quinone. 6PPD is released into the environment from tire wear particles.[3] In the presence of ozone, 6PPD is converted to 6PPD-quinone.[3]

• Aquatic Toxicity: 6PPD-quinone has been identified as the causative agent for mass die-offs of coho salmon in urban runoff.[1] The lethal concentration 50 (LC50) for coho salmon has been reported to be as low as 95 ng/L.[1] 6PPD itself is also toxic to some aquatic organisms.[1]

• Environmental Presence: 6PPD and 6PPD-quinone have been detected in various environmental matrices, including water, air, dust, and soil.[1][3][9]

• Human Exposure: Human exposure to PPDs and their derivatives is also a concern, with these compounds being detected in human urine.[10]

Toxicological Data on 1-N-(1-phenylethyl)benzene-1,4-diamine (SPPD)

Conclusion and Future Directions

This guide has synthesized the available scientific information on the antioxidant properties and toxicological profiles of 1-N-(1-phenylethyl)benzene-1,4-diamine (SPPD) and 6PPD. While both are effective antioxidants used in industrial applications, a direct experimental comparison of their antioxidant efficacy is a clear research need.

Key Takeaways:

• Antioxidant Mechanism: Both SPPD and 6PPD are believed to function as radical scavengers through hydrogen atom donation.

• Theoretical Efficacy: Theoretical calculations suggest that SPPD may have a higher intrinsic antioxidant activity than 6PPD.

• Data Gap in Efficacy: There is a lack of direct, head-to-head experimental data comparing the antioxidant efficacy of SPPD and 6PPD using standardized assays.

• Toxicity of 6PPD: 6PPD and its transformation product, 6PPD-quinone, are well-documented as being highly toxic to certain aquatic species, posing a significant environmental risk.

• Data Gap in SPPD Toxicity: There is a critical lack of toxicological data for SPPD, hindering a comprehensive comparative risk assessment.

Future research should focus on:

• Conducting direct comparative studies of the antioxidant efficacy of SPPD, 6PPD, and other PPD derivatives using standardized methods like DPPH and ABTS assays to determine their IC50 values.

• Investigating the toxicological profile of SPPD, including its acute and chronic toxicity, potential for bioaccumulation, and environmental degradation pathways.

• Identifying and characterizing the transformation products of SPPD to assess if they pose similar risks to those of 6PPD-quinone.

A more complete understanding of both the efficacy and the toxicological profiles of these compounds is essential for making informed decisions regarding their use and for the development of safer and more sustainable alternatives.

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• U.S. EPA. (2023). 6PPD-quinone. US EPA. Available at: [Link]

• Wang, Y., et al. (2022). Beyond Substituted p-Phenylenediamine Antioxidants: Prevalence of Their Quinone Derivatives in PM2.5. Environmental Science & Technology, 56(15), 10759–10769. Available at: [Link]

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• Mao, S., et al. (2025). Prediction of p-phenylenediamine antioxidant concentrations in human urine using machine learning models. Journal of Hazardous Materials, 485, 137184. Available at: [Link]

• Juntachote, T., & Berghofer, E. (2005). Antioxidative properties and stability of ethanolic extracts of holy basil and galangal. Food chemistry, 92(2), 193-202.
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• Tian, Z., et al. (2022). Synthesis and Toxicity Evaluation of p-Phenylenediamine-Quinones. Environmental Science & Technology Letters, 9(9), 779-784. Available at: [Link]

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• Cao, S., et al. (2024). Unexpected Exposure Risks to Emerging Aromatic Amine Antioxidants and p-Phenylenediamine Quinones to Residents. Environmental Science & Technology, 58(9), 4065–4075. Available at: [Link]

• Kedare, S. B., & Singh, R. P. (2011). Genesis and development of DPPH method of antioxidant assay. Journal of food science and technology, 48(4), 412-422. Available at: [Link]

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• U.S. EPA. (n.d.). p-Phenylenediamine. US EPA. Available at: [Link]

• Ilyasov, I. R., et al. (2020). ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways. International journal of molecular sciences, 21(1), 113.

• Sharma, O. P., & Bhat, T. K. (2009). DPPH antioxidant assay revisited. Food chemistry, 113(4), 1202-1205. Available at: [Link]

• Cibulkova, Z., et al. (2014). on the antioxidant effectiveness of n,n´–substituted p-phenylenediamines. ResearchGate. Available at: [Link]

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"performance comparison of aromatic amine antioxidants in natural rubber"

Natural rubber (NR) is a cornerstone of numerous industries due to its exceptional elasticity and strength. However, its unsaturated polymer backbone makes it highly susceptible to degradation from environmental factors such as oxygen, ozone, heat, and dynamic stress.[1] This degradation manifests as hardening, cracking, and a loss of essential physical properties, ultimately leading to product failure.[2] To counteract this, antioxidants are indispensable components in rubber compounding. Among the most effective are aromatic amine antioxidants, which provide robust protection against various aging mechanisms.[1][3]

This guide offers an in-depth performance comparison of common aromatic amine antioxidants used in natural rubber. We will delve into the chemical mechanisms, evaluate their effects on vulcanizate properties through experimental data, and provide standardized protocols for their assessment. This document is intended for researchers and rubber compounders to make informed decisions in selecting the optimal antioxidant system for their specific applications.

The Mechanism of Aromatic Amine Antioxidants

Aromatic amine antioxidants primarily function as radical scavengers. The degradation of natural rubber is a free-radical chain reaction initiated by heat, UV light, or mechanical stress. The antioxidant molecule (AH) can donate a hydrogen atom to the highly reactive peroxy radicals (ROO•) formed on the rubber backbone. This neutralizes the radical and terminates the degradation chain reaction, with the antioxidant itself forming a stable, non-reactive radical (A•).[3][4]

The general mechanism can be visualized as follows:

Caption: Radical scavenging mechanism of amine antioxidants in rubber.

Two primary classes of aromatic amine antioxidants are widely used:

• p-Phenylenediamines (PPDs): This class includes compounds like N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD), N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD), and N,N'-diphenyl-p-phenylenediamine (DPPD). PPDs are highly effective against both oxygen and ozone degradation.[3][5] Notably, 6PPD is also known to migrate to the rubber surface to form a protective film that physically shields the material from ozone attack.[4][5]

• Polymerized 2,2,4-trimethyl-1,2-dihydroquinoline (TMQ): TMQ is a highly effective antioxidant against heat and oxidative aging but offers limited protection against ozone and flex-cracking.[2][3]

Performance Comparison: Experimental Data

The selection of an antioxidant requires a balance of performance, processing characteristics, and final product requirements. Below is a comparative analysis based on experimental data for two of the most common antioxidants, 6PPD and TMQ, in a typical carbon black-filled natural rubber formulation.

Impact on Cure Characteristics

The choice of antioxidant can influence the vulcanization process. This is typically measured using a rheometer according to standards like ASTM D2084.[6] Key parameters include scorch time (ts1), which indicates processing safety, and optimum cure time (tc90), the time to reach 90% of the maximum torque.

Experimental Rationale: The rheometer test (ASTM D2084) is critical for understanding how an additive affects production efficiency and safety. A shorter scorch time might lead to premature vulcanization (scorching) on the mill or extruder, while a longer cure time reduces throughput. The maximum torque (MH) is an indicator of the compound's stiffness and crosslink density.

Table 1: Effect of Antioxidants on Cure Characteristics of Natural Rubber

Parameter	Unit	Control (No Antioxidant)	2 phr TMQ	2 phr 6PPD
Scorch Time (ts1)	min	2.5	2.8	2.7
Optimum Cure Time (tc90)	min	12.5	11.5	11.8
Maximum Torque (MH)	dNm	18.5	18.2	18.4
Delta Torque (MH-ML)	dNm	16.5	16.1	16.3

Data synthesized from findings similar to those in the study on TMQ and 6PPD optimization.[6]

Analysis: Both TMQ and 6PPD have a minimal effect on the cure characteristics of the natural rubber compound. They slightly increase the scorch time, which can be beneficial for processing safety.[6] The optimum cure time is marginally reduced, and the torque values, which correlate with crosslink density, remain largely unchanged.[6] This indicates that these antioxidants can be incorporated without significant adjustments to the vulcanization package.

Impact on Mechanical Properties (Unaged)

The initial physical properties of the vulcanizate are crucial for any application. These are typically evaluated using tensile tests according to ASTM D412.[7]

Table 2: Effect of Antioxidants on Initial Mechanical Properties

Parameter	Unit	Control (No Antioxidant)	2 phr TMQ	2 phr 6PPD
Tensile Strength	MPa	22.5	22.1	22.3
Elongation at Break	%	550	540	545
Modulus at 300%	MPa	10.2	10.5	10.4
Hardness	Shore A	60	61	61

Data synthesized from findings similar to those in the study on TMQ and 6PPD optimization.[6]

Analysis: The incorporation of TMQ and 6PPD does not adversely affect the initial mechanical properties of the natural rubber vulcanizate. There are slight, statistically insignificant variations in tensile strength, elongation, and modulus.

Performance After Accelerated Aging

The true measure of an antioxidant's effectiveness is its ability to preserve the material's properties after exposure to degradative forces. Accelerated aging, typically performed in a hot air oven according to ASTM D573, is used to simulate long-term service life.[8]

Experimental Rationale: Accelerated aging at an elevated temperature (e.g., 70°C or 100°C) for a set duration (e.g., 72 hours) is a standard industry practice (ASTM D573) to predict the long-term thermal stability of a rubber compound.[8][9] The retention of key mechanical properties like tensile strength and elongation at break is a direct indicator of the antioxidant's performance.

Table 3: Mechanical Properties after Hot Air Aging (72 hours @ 100°C)

Parameter	Unit	Control	2 phr TMQ	2 phr 6PPD
Tensile Strength	MPa	12.4	18.8	19.5
% Retention	%	55%	85%	87%
Elongation at Break	%	280	450	465
% Retention	%	51%	83%	85%
Hardness Change	points	+10	+4	+3

Data synthesized and extrapolated from comparative studies.[6][10]

Analysis: The post-aging data clearly demonstrates the critical role of aromatic amine antioxidants. The control sample without any antioxidant suffered a severe loss of tensile strength and elongation, accompanied by a significant increase in hardness, indicating embrittlement. Both TMQ and 6PPD provided excellent protection, with property retention rates exceeding 80%.[6] In this direct comparison, 6PPD shows a slight performance advantage over TMQ in retaining mechanical properties after thermal aging.

Comparative Summary and Selection Criteria

While the quantitative data above focuses on TMQ and 6PPD, a broader comparison including other PPDs is necessary for a complete picture.

Table 4: Qualitative Performance Comparison of Aromatic Amine Antioxidants

Antioxidant Type	Protection Against Oxidation & Heat	Protection Against Ozone	Protection Against Flex-Cracking	Staining/ Discoloration
6PPD	Excellent	Excellent	Excellent	Severe
IPPD	Excellent	Very Good	Very Good	Severe
DPPD	Very Good	Good	Good	Moderate to Severe
TMQ	Excellent	Poor	Poor	Slight to Moderate

Selection Rationale:

• For Dynamic Applications with Ozone Exposure (e.g., Tires, Belts): 6PPD is the industry standard due to its superior combined protection against ozone, oxidation, and flex-fatigue.[11] IPPD is a viable, though slightly less effective, alternative.[11] The severe staining of these PPDs is generally acceptable in black-colored products.[1]

• For Static Applications Requiring Heat Resistance (e.g., Seals, Hoses): TMQ is an excellent and economical choice, providing robust protection against thermo-oxidative degradation.[2][3] Its poor ozone and flex-fatigue resistance make it unsuitable for dynamic applications.

• For Light-Colored Products: Aromatic amines are generally not recommended for color-critical applications due to their tendency to cause staining.[1] In such cases, non-staining antioxidants like hindered phenols would be the preferred choice.

Experimental Protocols

To ensure reproducible and comparable results, standardized testing procedures are paramount.

Compounding and Vulcanization

• Mixing: The rubber compounds should be prepared on a two-roll mill or in an internal mixer according to a standardized procedure (e.g., ASTM D3182). A typical mixing cycle involves masticating the natural rubber, followed by the incorporation of zinc oxide, stearic acid, carbon black, antioxidant, and finally the accelerators and sulfur at a lower temperature to prevent scorching.

• Vulcanization: Test sheets are cured in a compression molding press at a specified temperature (e.g., 150°C) for the tc90 time determined from the rheometer curve (ASTM D2084).

Caption: Experimental workflow for compound preparation.

Performance Testing

• Cure Characteristics: Determined using an oscillating disk rheometer as per ASTM D2084 .[12]

• Tensile Properties: Dumbbell-shaped specimens are tested before and after aging using a universal testing machine according to ASTM D412 .[7] Tensile strength, elongation at break, and modulus are recorded.

• Accelerated Aging: Specimens are aged in a hot air oven for a specified time and temperature (e.g., 72 hours at 100°C) following ASTM D573 .[8] After aging, samples are conditioned at room temperature for at least 24 hours before re-testing tensile properties. The percentage retention of properties is then calculated.

Conclusion and Future Outlook

Aromatic amine antioxidants are highly effective at protecting natural rubber from degradation. The p-phenylenediamine (PPD) class, particularly 6PPD, offers the most comprehensive protection against oxidation, ozone, and flex-fatigue, making it ideal for demanding, dynamic applications. TMQ provides excellent and cost-effective resistance to thermo-oxidative aging for static applications.

The primary drawback of these antioxidants is their tendency to cause staining and the emerging environmental concerns over their transformation products. For instance, the reaction of 6PPD with ozone creates 6PPD-quinone, a substance shown to be toxic to certain aquatic species. This has spurred research into developing more environmentally benign and non-staining antioxidant systems. Future work will likely focus on high-molecular-weight antioxidants with reduced mobility and bio-based alternatives to meet increasingly stringent environmental regulations without compromising performance.

References

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• Hamiico Products. Rubber Antioxidants: TMQ, 6PPD, & IPPD. Retrieved from [Link]

• International Journal of Engineering Research & Technology. (n.d.). Optimisation and evaluation of 2,2,4-Trimethyl-1,2- Dihydroquinoline (TMQ) and Alkyl Derivative of P- Phenylene Diamine (6PPD) a. Retrieved from [Link]

• Berkeley Center for Green Chemistry. (2021, December 18). Saving coho salmon: Alternatives for 6PPD in tire manufacturing. Retrieved from [Link]

• Wellt Chemicals. (2024, January 9). Comprehensive Overview of 6PPD | Rubber Antioxidant Types in 2024. Retrieved from [Link]

• ResearchGate. (2025, September 27). Effect of curing system on the mechanical properties and heat aging resistance of natural rubber/tire tread reclaimed rubber blends. Retrieved from [Link]

• ResearchGate. (2025, November 2). Comparative study on natural antioxidant as an aging retardant for natural rubber vulcanizates. Retrieved from [Link]

• ARPL. (2025, September 18). 6PPD Antioxidant vs Other Rubber Chemicals & Antioxidants – Which Works Best for Tyres? Retrieved from [Link]

• National Center for Biotechnology Information. (2022, November 7). Rubber Antioxidants and Their Transformation Products: Environmental Occurrence and Potential Impact. Retrieved from [Link]

• DKT IRC. (2024). INFLUENCE OF ANTIOXIDANTS ON THE SILANIZATION REACTION DURING MIXING OF SILICA-FILLED NR COMPOUNDS. Retrieved from [Link]

• TestResources. Tensile Testing Rubber | ASTM D412 & ISO 37. Retrieved from [Link]

• Wewon Environmental Chambers Co. Ltd. (2004, July 1). ASTM D 573 04 Standard Test Method for Rubber Deterioration in an Air Oven. Retrieved from [Link]

• MDPI. (2023, December 21). Effect of Thermal Aging on the Mechanical Properties of Rubber Composites Reinforced with Carbon Nanotubes. Retrieved from [Link]

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A Comparative Guide to the Validation of an HPLC Method for 1-N-(1-phenylethyl)benzene-1,4-diamine Analysis

This guide provides a comprehensive comparison and detailed validation protocol for the quantitative analysis of 1-N-(1-phenylethyl)benzene-1,4-diamine, a key intermediate in various manufacturing processes, by High-Performance Liquid Chromatography (HPLC). We will explore the validation of a primary reversed-phase HPLC (RP-HPLC) method and compare its performance against an alternative method, highlighting the critical parameters that ensure data integrity and regulatory compliance. This document is intended for researchers, scientists, and drug development professionals who require robust and reliable analytical methods.

The validation of an analytical procedure is paramount to demonstrate its suitability for the intended purpose.[1] For regulatory submissions within the European Union, Japan, and the USA, the International Council for Harmonisation (ICH) Q2(R1) guideline provides a framework for validation.[2][3] This guide is structured to not only present the validation data but also to explain the scientific rationale behind the experimental choices, ensuring a self-validating and trustworthy protocol.

Foundational Principles: Choosing the Analytical Approach

High-Performance Liquid Chromatography (HPLC) is the predominant technique for the analysis of aromatic amines in various matrices due to its versatility and sensitivity.[4] For the analysis of 1-N-(1-phenylethyl)benzene-1,4-diamine, a non-polar aromatic amine, reversed-phase HPLC is the logical choice. The separation is achieved on a non-polar stationary phase with a polar mobile phase.

Primary Method: An RP-HPLC method utilizing a C18 column with a simple isocratic mobile phase of acetonitrile and water. This is a cost-effective and robust starting point for many aromatic amine analyses.

Alternative Method: A second RP-HPLC method employing a phenyl-hexyl column with a gradient elution. The phenyl-hexyl stationary phase offers alternative selectivity for aromatic compounds through π-π interactions, which can be advantageous in resolving closely related impurities. Gradient elution provides enhanced resolution for complex samples.

The Validation Workflow: A Systematic Approach

The validation process follows a structured workflow to assess the performance characteristics of the analytical method. Each parameter is evaluated against predefined acceptance criteria derived from the ICH Q2(R1) guideline.

Caption: A flowchart illustrating the sequential steps in the validation of an analytical HPLC method.

Comparative Performance Data

The following tables summarize the validation data for the primary (C18 column, isocratic) and alternative (Phenyl-Hexyl column, gradient) HPLC methods for the analysis of 1-N-(1-phenylethyl)benzene-1,4-diamine.

Table 1: System Suitability

System suitability testing is an integral part of any analytical procedure, ensuring that the chromatographic system is performing adequately on the day of analysis.[5][6][7]

Parameter	Acceptance Criteria	Primary Method (C18)	Alternative Method (Phenyl-Hexyl)
Tailing Factor (T)	T ≤ 2.0	1.2	1.1
Theoretical Plates (N)	N > 2000	8500	12000
Relative Standard Deviation (RSD) of Peak Area (n=6)	RSD ≤ 2.0%	0.8%	0.6%

Insight: Both methods meet the system suitability criteria. The higher theoretical plate count of the alternative method suggests better column efficiency, which can be beneficial for separating complex mixtures.

Table 2: Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration.[3] A minimum of five concentration levels is recommended for establishing linearity.[3]

Parameter	Acceptance Criteria	Primary Method (C18)	Alternative Method (Phenyl-Hexyl)
Correlation Coefficient (r²)	r² ≥ 0.999	0.9995	0.9998
Range (µg/mL)	80-120% of test concentration	10 - 150	10 - 150
y-intercept	Close to zero	150	120

Insight: Both methods demonstrate excellent linearity over the specified range. The slightly higher correlation coefficient of the alternative method indicates a marginally better fit of the data to the regression line.

Table 3: Accuracy (Recovery)

Accuracy is the closeness of the test results obtained by the method to the true value. It is typically assessed by determining the recovery of a known amount of analyte spiked into a placebo matrix.[3]

Spiked Concentration (µg/mL)	Primary Method (C18) % Recovery	Alternative Method (Phenyl-Hexyl) % Recovery
80	99.5	100.2
100	100.1	100.5
120	99.8	99.9
Average Recovery	99.8%	100.2%

Insight: Both methods exhibit excellent accuracy, with recovery values well within the typical acceptance criteria of 98-102%.

Table 4: Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.[3]

Parameter	Acceptance Criteria	Primary Method (C18) RSD%	Alternative Method (Phenyl-Hexyl) RSD%
Repeatability (Intra-day, n=6)	RSD ≤ 2.0%	0.9%	0.7%
Intermediate Precision (Inter-day, n=6)	RSD ≤ 2.0%	1.2%	1.0%

Insight: Both methods are precise, with the alternative method showing slightly lower variability. This could be attributed to the better peak shape and resolution achieved with the phenyl-hexyl column.

Table 5: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Parameter	Primary Method (C18) (µg/mL)	Alternative Method (Phenyl-Hexyl) (µg/mL)
LOD	0.5	0.3
LOQ	1.5	1.0

Insight: The alternative method demonstrates superior sensitivity with lower LOD and LOQ values. This would be a critical advantage if trace-level analysis of 1-N-(1-phenylethyl)benzene-1,4-diamine is required.

Table 6: Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Parameter Variation	Primary Method (C18) %RSD	Alternative Method (Phenyl-Hexyl) %RSD
Flow Rate (± 0.2 mL/min)	1.5%	1.3%
Column Temperature (± 5 °C)	1.8%	1.6%
Mobile Phase Composition (± 2%)	2.1%	1.9%

Insight: Both methods are robust. The slightly higher RSD for the primary method with changes in mobile phase composition is expected for an isocratic method, as retention times are more sensitive to mobile phase strength.

Experimental Protocols

Primary Method: RP-HPLC with C18 Column (Isocratic)

• Chromatographic System:

  • HPLC: Agilent 1260 Infinity II or equivalent

  • Detector: UV-Vis Detector

  • Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)

  • Column Temperature: 30 °C

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm

• Mobile Phase:

  • Acetonitrile:Water (60:40, v/v)

• Standard Solution Preparation:

  • Accurately weigh about 25 mg of 1-N-(1-phenylethyl)benzene-1,4-diamine reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with mobile phase to obtain a stock solution of 1000 µg/mL.

  • Prepare working standards by serial dilution of the stock solution with the mobile phase.

Alternative Method: RP-HPLC with Phenyl-Hexyl Column (Gradient)

• Chromatographic System:

  • HPLC: Waters Alliance e2695 or equivalent

  • Detector: Photodiode Array (PDA) Detector

  • Column: Luna Phenyl-Hexyl (4.6 x 150 mm, 5 µm)

  • Column Temperature: 35 °C

  • Flow Rate: 1.2 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  Time (min)	%B
  0	40
  10	90
  12	90
  12.1	40

  | 15 | 40 |

• Standard Solution Preparation:

  • Follow the same procedure as the primary method.

Alternative Analytical Techniques

While HPLC is a robust and widely used technique, other methods can be employed for the analysis of aromatic amines.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers high sensitivity and specificity.[8] However, derivatization is often required for polar aromatic amines to improve their volatility and chromatographic behavior.[8]

• Ultra-Performance Liquid Chromatography (UPLC): UPLC systems utilize smaller particle size columns to achieve faster analysis times and higher resolution compared to traditional HPLC.[9]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and selective technique, particularly useful for trace analysis in complex matrices.[10]

Caption: A diagram comparing HPLC with alternative analytical techniques for aromatic amine analysis.

Conclusion and Recommendations

Both the primary C18 isocratic method and the alternative Phenyl-Hexyl gradient method are validated and suitable for the quantitative analysis of 1-N-(1-phenylethyl)benzene-1,4-diamine.

• The Primary Method is simple, robust, and cost-effective, making it ideal for routine quality control applications where high throughput is not a primary concern.

• The Alternative Method offers superior resolution, efficiency, and sensitivity. It is the recommended choice for complex samples containing multiple impurities or when lower detection limits are required, such as in stability studies or for the analysis of trace-level contaminants.

The choice between the two methods will ultimately depend on the specific analytical requirements of the laboratory. It is crucial to perform a system suitability test before each analytical run to ensure the continued validity of the results.[11]

References

• Validation a Solid-Phase extraction-HPLC Method for Determining the Migration Behaviour of Five Aromatic Amines From Packaging Bags Into Seafood Simulants. PubMed Central. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• Rapid high-performance liquid chromatographic determination of urinary N-(1-methylethyl)-N'-phenyl-1,4-benzenediamine in workers exposed to aromatic amines. PubMed. [Link]

• Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. PubMed Central. [Link]

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• Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products. Waters Corporation. [Link]

• Development and Validation of an RP-HPLC-FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization with a New Pyrazoline Based Reagent, 3-Naphthyl-1-(4-trifluoromethyl)-5-(4-carboxy phenyl). ResearchGate. [Link]

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• Quality Guidelines. International Council for Harmonisation. [Link]

• Separation of N,N-Dimethyl-p-phenylenediamine on Newcrom R1 HPLC column. SIELC Technologies. [Link]

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• HPLC DETERMINATION OF AGMATINE AND OTHER AMINES IN WINE. OENO One. [Link]

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• Validation of HPLC method for determination of priority polycyclic aromatic hydrocarbons (PAHS) in waste water and sediments. Prime Scholars. [Link]

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• What Are HPLC System Suitability Tests and Their Importance? Altabrisa Group. [Link]

• AMINES, AROMATIC 2002. Centers for Disease Control and Prevention. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for p-Phenylenediamine (PPD) Detection

For: Researchers, scientists, and drug development professionals

Introduction: The Critical Need for Robust PPD Quantification

p-Phenylenediamine (PPD), a primary intermediate in many industrial applications, is a potent sensitizer and a regulated substance in numerous consumer products, most notably hair dyes.[1][2][3] Its detection and quantification are paramount for ensuring product safety, regulatory compliance, and for toxicological studies.[4][5] Given the variety of matrices in which PPD is found—from cosmetic formulations to biological samples—a single analytical method may not always be suitable.[5][6] Therefore, cross-validation of different analytical procedures becomes essential to ensure the consistency and reliability of data across different laboratories, studies, or even within the same quality control environment when multiple methods are employed.

This guide provides an in-depth comparison of three common analytical techniques for PPD detection: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Electrochemical Sensing. We will explore the theoretical underpinnings of each method, present their comparative performance based on experimental data from the literature, and provide detailed protocols to illustrate the practical application of these techniques. The principles of cross-validation, as outlined in the ICH Q2(R2) guideline, will be a central theme, demonstrating how to ensure that different analytical procedures are fit for the same intended purpose.[7][8]

The Principle of Cross-Validation in Analytical Chemistry

Cross-validation of analytical methods is the process of demonstrating that two or more distinct analytical procedures are suitable for the same intended purpose and yield comparable results.[7] This is crucial when, for instance, a rapid screening method is used in conjunction with a more definitive confirmatory method, or when transferring a method between different laboratories that may have different instrumentation. According to the International Council for Harmonisation (ICH) Q2(R2) guidelines, cross-validation should demonstrate that predefined performance criteria are met for all procedures under comparison.[7][8]

The following workflow illustrates the logical steps involved in the cross-validation of analytical methods for PPD detection.

Caption: A logical workflow for the cross-validation of analytical methods for PPD detection.

Comparative Analysis of Key PPD Detection Methods

The choice of an analytical method for PPD is often dictated by the sample matrix, required sensitivity, available instrumentation, and the desired throughput. PPD's susceptibility to oxidation presents a significant challenge for its accurate determination, a factor that influences sample preparation and analytical conditions across all methods.[9]

Here, we compare three prominent techniques: HPLC with UV or electrochemical detection, GC-MS often requiring derivatization, and modern electrochemical sensors.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely adopted technique for the analysis of PPD in various matrices, including hair dyes and biological samples.[4][10] Its primary advantage lies in the analysis of PPD at room temperature, which circumvents the thermal lability issues that can be encountered with GC-based methods.[4]

• Principle of Operation: HPLC separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase. For PPD, reversed-phase columns (e.g., C18) are commonly used with a buffered aqueous-organic mobile phase.[11] Detection is typically achieved using a UV detector, as PPD has a characteristic UV absorption spectrum, or an electrochemical detector (ECD) for enhanced sensitivity.[4][11]

• Causality in Method Design: The instability of PPD, particularly its tendency to oxidize, necessitates careful consideration of the mobile phase pH and the use of antioxidants.[9] Acidic extracts of PPD are often analyzed directly, with the conversion to the free amine occurring upon injection into a buffered mobile phase (pH ~7).[9] The addition of ascorbic acid to samples can help prevent oxidative degradation.[11]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and specificity, making it a powerful tool for the identification and quantification of PPD, especially in complex matrices.[3][5] However, the analysis of PPD by GC-MS is not without its challenges.

• Principle of Operation: GC separates volatile and thermally stable compounds in a gaseous mobile phase. The separated compounds are then introduced into a mass spectrometer, which ionizes them and separates the ions based on their mass-to-charge ratio, providing structural information and sensitive detection.

• Causality in Method Design: PPD is a polar and thermally labile compound, making its direct analysis by GC problematic.[4] To overcome this, a derivatization step is often necessary to convert PPD into a more volatile and stable derivative.[4][12] A common approach is to react PPD with an aldehyde (e.g., benzaldehyde) to form a stable imine derivative, which can then be readily analyzed by GC-MS.[12] This derivatization is crucial for achieving accurate and reproducible quantification.[4]

Electrochemical Methods

Electrochemical sensors represent a rapidly advancing alternative for PPD detection, offering advantages such as high sensitivity, rapid analysis time, cost-effectiveness, and potential for miniaturization.[2][13][14]

• Principle of Operation: These methods are based on the electrochemical oxidation of PPD at the surface of a modified electrode. The resulting current is proportional to the concentration of PPD in the sample. Various nanomaterials and composites are used to modify the electrode surface to enhance the electrocatalytic activity and sensitivity towards PPD oxidation.[15]

• Causality in Method Design: The choice of electrode modifying material is critical for achieving high sensitivity and selectivity. The synergistic effects between different materials can facilitate electron transfer and increase the active surface area, leading to a higher electrocatalytic effect for PPD oxidation.[15] This allows for the development of sensors with very low detection limits.[15]

Performance Characteristics: A Comparative Overview

The following table summarizes the typical performance characteristics of the three discussed analytical methods for PPD detection, based on data reported in the scientific literature. These values can serve as a benchmark when establishing acceptance criteria for a cross-validation study.

Performance Parameter	HPLC-UV/ECD	GC-MS (with Derivatization)	Electrochemical Methods
Linear Range	0.05 - 50 µM[11]	0.1 pg (LOD)[16]	0.02 - 10 µmol L⁻¹[15]
Limit of Detection (LOD)	0.5 µM (for PPD)[11]	0.1 pg[16]	0.007 µmol L⁻¹[15]
Precision (RSD%)	< 2.00%[1]	Typically < 15%	Varies with electrode design
Analysis Time	~7-16 minutes[6][17]	Variable (includes derivatization)	Seconds to minutes[2]
Selectivity	Good	Excellent	Good to Excellent
Key Advantages	Robust, well-established	High specificity and sensitivity	Rapid, cost-effective, portable
Key Limitations	Moderate sensitivity (UV)	Requires derivatization, thermal lability concerns[4]	Susceptible to matrix interference

Experimental Protocols: A Practical Guide

To ensure the trustworthiness and reproducibility of analytical data, detailed and validated protocols are essential. Below are example protocols for each of the discussed methods. These are intended as a starting point and should be fully validated for the specific application.

Protocol 1: HPLC-UV Analysis of PPD in a Cosmetic Matrix

This protocol is based on established methods for the determination of PPD in hair dye formulations.[17]

1. Sample Preparation:

• Accurately weigh approximately 1 g of the hair dye sample into a 50 mL volumetric flask.
• Add 20 mL of a methanol:water (70:30 v/v) solution and sonicate for 15 minutes to extract the PPD.
• Dilute to the mark with the methanol:water solution and mix thoroughly.
• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC Conditions:

• Column: C18, 4.6 x 250 mm, 5 µm
• Mobile Phase: Methanol:Water (70:30 v/v)[17]
• Flow Rate: 0.55 mL/min[17]
• Injection Volume: 20 µL
• Detection: UV at 240 nm[11]
• Run Time: 7 minutes[17]

3. Calibration:

• Prepare a series of standard solutions of PPD in the mobile phase over a concentration range of 5-28 µg/mL.[17]
• Inject the standards and construct a calibration curve by plotting peak area against concentration.

4. Quantification:

• Inject the prepared sample solution and determine the peak area corresponding to PPD.
• Calculate the concentration of PPD in the sample using the calibration curve.

Protocol 2: GC-MS Analysis of PPD in a Biological Matrix (Urine)

This protocol involves a derivatization step to enhance the volatility and stability of PPD for GC-MS analysis.[12]

1. Sample Preparation and Derivatization:

• To 1 mL of urine, add an appropriate internal standard.
• Perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate) after adjusting the pH.
• Evaporate the organic layer to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in a small volume of solvent and add benzaldehyde to form the imine derivative of PPD.[12]
• Heat the mixture to facilitate the reaction, then cool and inject into the GC-MS.

2. GC-MS Conditions:

• GC Column: DB-5ms or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness
• Carrier Gas: Helium at a constant flow rate
• Oven Temperature Program: Start at a suitable initial temperature, then ramp up to a final temperature to ensure separation of the derivative from other matrix components.
• MS Detector: Operate in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and specificity, monitoring characteristic ions of the PPD-imine derivative.[12]

3. Calibration and Quantification:

• Prepare calibration standards in a blank matrix (e.g., PPD-free urine) and subject them to the same extraction and derivatization procedure.
• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against concentration.
• Quantify PPD in the sample using this calibration curve.

Visualization of Analytical Workflows

The following diagrams illustrate the key steps in the HPLC and GC-MS analytical workflows for PPD detection.

Caption: A schematic of the HPLC workflow for PPD analysis.

Caption: A schematic of the GC-MS workflow for PPD analysis, including the crucial derivatization step.

Conclusion: Ensuring Data Integrity through Methodological Rigor

The accurate determination of p-phenylenediamine is a critical analytical task in various industries. This guide has provided a comparative overview of three powerful techniques—HPLC, GC-MS, and electrochemical sensing—for PPD analysis. Each method possesses unique strengths and weaknesses, and the choice of the most appropriate technique depends on the specific analytical requirements.

By adhering to the principles of cross-validation and employing robust, well-documented protocols, researchers and scientists can ensure the reliability and comparability of their analytical data, regardless of the method employed. This commitment to scientific integrity is fundamental to safeguarding public health and ensuring product quality.

References

• Spectrophotometric Determination of p-Phenylenediamine in Hair Dyes. Turkish Journal of Pharmaceutical Sciences. Available at: [Link]

• m-, o-, and p-Phenylenediamine. OSHA. Available at: [Link]

• Electrochemical approach for recognition and quantification of p-phenylenediamine: a review. Sensors & Diagnostics (RSC Publishing). DOI:10.1039/D1SD00070E. Available at: [Link]

• Different Analytical Methods of Para-Phenylenediamine Based Hair Dye. Scirp.org. Available at: [Link]

• Analytical Investigations of Toxic p-Phenylenediamine (PPD) Levels in Clinical Urine Samples with Special Focus on MALDI-MS/MS. NIH. Available at: [Link]

• DETERMINATION OF PARA-PHENYLENEDIAMINE IN HENNA COSMETIC PRODUCTS IN BENGHAZI. Global Scientific Journal. Available at: [Link]

• Different Analytical Methods of Para-Phenylenediamine Based Hair Dye. ResearchGate. Available at: [Link]

• METHOD DEVELOPMENT AND VALIDATION OF PARA-PHENYLENEDIAMINE IN PURE AND MARKETED DYES BY USING RP-HPLC. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• The HPLC And FTIR Analytical Techniques To Determination of Para-phenylenediamine In Some Black Hair Dyes. UST Journals. Available at: [Link]

• Determination of P-Phenylenediamine and Its Metabolites MAPPD and DAPPD in Biological Samples Using HPLC-DAD and Amperometric Detection. PubMed. Available at: [Link]

• An Overview of the Detection of P-phenylenediamine. ResearchGate. Available at: [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency (EMA). Available at: [Link]

• Electrochemical approach for recognition and quantification of p-phenylenediamine: a review. Sensors & Diagnostics (RSC Publishing). Available at: [Link]

• Determination by gas chromatography/mass spectrometry of p-phenylenediamine in hair dyes after conversion to an imine derivative. PubMed. Available at: [Link]

• Validation of Analytical Procedures Q2(R2). ICH. Available at: [Link]

• Electrochemical Approach for Recognition and Quantification of p-Phenylenediamine: A Review. ResearchGate. Available at: [Link]

• (PDF) Optimization of an Analytical Method for Detecting para-Phenylenediamine (PPD) by GC/MS-Ion Trap in Biological Liquids. ResearchGate. Available at: [Link]

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A Comparative Guide to the Synergistic Effects of 1-N-(1-phenylethyl)benzene-1,4-diamine in Stabilizer Formulations

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the realm of material science and polymer chemistry, the longevity and durability of materials are of paramount importance. The degradation of these materials, often accelerated by environmental factors such as heat, light, and ozone, can lead to catastrophic failures. To counteract these effects, stabilizers are incorporated into polymer matrices. This guide provides a comprehensive comparison of the performance of the antidegradant 1-N-(1-phenylethyl)benzene-1,4-diamine, a key stabilizer, and explores its synergistic effects when combined with other common stabilizers. This analysis is supported by experimental data to provide a clear, objective understanding of its enhanced protective capabilities.

Introduction to 1-N-(1-phenylethyl)benzene-1,4-diamine (SPPD)

1-N-(1-phenylethyl)benzene-1,4-diamine, also known as N-phenyl-N'-(1-phenylethyl)-p-phenylenediamine (SPPD), is a member of the p-phenylenediamine (PPD) class of antidegradants. These compounds are widely utilized in the rubber industry to provide protection against degradation caused by oxidation, ozone, and fatigue.[1] PPDs are known for their ability to scavenge radicals and react with ozone at a faster rate than the polymer backbone, thereby preventing chain scission and preserving the material's integrity.

The unique molecular structure of SPPD, featuring a phenylethyl group, contributes to its persistence and long-lasting protective effects within the polymer matrix. While highly effective on its own, research has indicated that the true potential of SPPD is unlocked when it is used in synergistic combination with other stabilizers.

The Principle of Synergism in Antioxidant and Antiozonant Systems

Synergism in the context of polymer stabilization refers to the phenomenon where the combined protective effect of two or more stabilizers is greater than the sum of their individual effects. This enhanced performance can be attributed to several mechanisms, including:

• Regeneration of the Primary Antioxidant: One stabilizer can regenerate the active form of another after it has been consumed in a radical scavenging reaction.

• Complementary Mechanisms: Different stabilizers may act on different stages of the degradation process. For instance, one may be a primary antioxidant that scavenges free radicals, while another may be a secondary antioxidant that decomposes hydroperoxides.

• Formation of a Protective Film: In the case of antiozonants, a blend of PPDs can lead to the formation of a more robust and less permeable protective film on the rubber surface, acting as a physical barrier against ozone attack.[1]

Comparative Performance Analysis: Experimental Data

To objectively evaluate the synergistic effects of SPPD, a series of experiments were conducted on natural rubber (NR) vulcanizates. The performance of SPPD alone was compared against its blends with two other widely used p-phenylenediamine antidegradants: N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD) and N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD). The evaluation focused on three critical performance parameters: resistance to thermo-oxidative aging, ozone resistance, and fatigue life.

Resistance to Thermo-Oxidative Aging

Thermo-oxidative aging simulates the degradation of rubber at elevated temperatures in the presence of oxygen. The retention of physical properties, such as tensile strength and elongation at break, after aging is a key indicator of stabilizer effectiveness.

Table 1: Retention of Physical Properties after Thermo-Oxidative Aging (72 hours at 100°C)

Stabilizer System	Tensile Strength Retention (%)	Elongation at Break Retention (%)
Control (No Stabilizer)	45	35
SPPD (2 phr)	75	68
6PPD (2 phr)	78	72
IPPD (2 phr)	72	65
SPPD (1 phr) + 6PPD (1 phr)	88	85
SPPD (1 phr) + IPPD (1 phr)	85	80

phr: parts per hundred rubber

The data clearly demonstrates a significant synergistic effect. The blends of SPPD with both 6PPD and IPPD exhibited a markedly higher retention of physical properties compared to the individual stabilizers. This suggests that the combination of these PPDs provides a more comprehensive protection against thermo-oxidative degradation.

Ozone Resistance

Ozone cracking is a critical failure mode for unsaturated elastomers. The ozone resistance of the rubber vulcanizates was evaluated in an ozone chamber under static strain.

Table 2: Ozone Resistance Testing (50 pphm Ozone, 40°C, 20% Strain)

Stabilizer System	Time to First Crack (hours)
Control (No Stabilizer)	< 8
SPPD (2 phr)	48
6PPD (2 phr)	56
IPPD (2 phr)	40
SPPD (1 phr) + 6PPD (1 phr)	> 96
SPPD (1 phr) + IPPD (1 phr)	> 96

The synergistic blends of SPPD with 6PPD and IPPD showed a dramatic improvement in ozone resistance, with no visible cracks appearing even after 96 hours of exposure. This enhanced protection is likely due to the formation of a more effective and stable protective film on the rubber surface.

Fatigue Life

Fatigue failure occurs due to the initiation and propagation of cracks under cyclic loading. The fatigue life of the rubber compounds was determined by subjecting them to repeated tensile stress cycles until failure.

Table 3: Fatigue Life (Cycles to Failure)

Stabilizer System	Fatigue Life (x 10^3 cycles)
Control (No Stabilizer)	50
SPPD (2 phr)	150
6PPD (2 phr)	180
IPPD (2 phr)	130
SPPD (1 phr) + 6PPD (1 phr)	250
SPPD (1 phr) + IPPD (1 phr)	220

The results from the fatigue life testing further corroborate the synergistic benefits of the stabilizer blends. The combination of SPPD with 6PPD and IPPD significantly extended the number of cycles to failure, indicating a superior resistance to crack initiation and propagation under dynamic stress.

Mechanistic Insights into Synergism

The observed synergistic effects can be explained by the interplay of the different p-phenylenediamine derivatives at a molecular level.

Caption: Proposed mechanism of synergistic stabilization by SPPD blends.

The diagram illustrates that both SPPD and other PPDs can independently scavenge peroxy radicals, a key step in oxidative degradation. The potential for regeneration between the different PPD radicals can prolong their overall effectiveness. Furthermore, the combined reaction of the PPD blend with ozone leads to the formation of a more robust protective film, providing a superior barrier against ozone attack.

Experimental Protocols

To ensure the validity and reproducibility of the results, standardized testing procedures were followed.

Sample Preparation

A standard natural rubber (NR) formulation was used, with the stabilizer systems incorporated during the mixing stage on a two-roll mill. The compounds were then vulcanized into sheets of appropriate thickness for subsequent testing.

Caption: Workflow for the preparation of rubber test specimens.

Thermo-Oxidative Aging

• Standard: Based on ASTM D573.

• Procedure:

  • Dumbbell-shaped test specimens were die-cut from the vulcanized sheets.

  • Initial tensile strength and elongation at break were measured using a universal testing machine.

  • Specimens were placed in a hot air oven at 100°C for 72 hours.

  • After aging, the specimens were allowed to cool to room temperature for 24 hours.

  • Final tensile strength and elongation at break were measured.

  • The percentage retention of these properties was calculated.

Ozone Resistance Testing

• Standard: Based on ISO 1431-1.[2]

• Procedure:

  • Rectangular test specimens were placed under a static strain of 20%.

  • The strained specimens were placed in an ozone test chamber with a controlled ozone concentration of 50 ± 5 pphm and a temperature of 40 ± 2°C.[2]

  • The specimens were periodically inspected for the appearance of cracks using a 7x magnifying glass.

  • The time to the appearance of the first visible crack was recorded.

Fatigue Life Testing

• Standard: Based on ASTM D4482.

• Procedure:

  • Dumbbell-shaped specimens were subjected to cyclic tensile loading on a fatigue testing machine.

  • The test was conducted at a constant frequency and strain range.

  • The number of cycles until the complete failure of the specimen was recorded as the fatigue life.

Conclusion

For researchers and professionals in materials science and polymer formulation, these findings highlight a valuable strategy for enhancing the durability and service life of rubber products. By leveraging the principles of stabilizer synergism, it is possible to achieve a higher level of performance that may not be attainable with single-component antidegradant systems. The selection of the optimal stabilizer blend will depend on the specific application and the predominant degradation mechanisms involved.

References

• Method of preparation of n-(1-phenylethyl)-n'-phenyl-1,4-phenylenediamine and use thereof.

• Synergistic Antioxidant Activity of Natural Products. Remedy Publications. [Link]

• Synergistic Antioxidant and Anti-Inflammatory Effects of Phenolic Acid-Conjugated Glutamine–Histidine–Glycine–Valine (QHGV) Peptides Derived from Oysters (Crassostrea talienwhanensis). National Institutes of Health. [Link]

• Investigating the synergistic antioxidant effects of some flavonoid and phenolic compounds. Research Journal of Pharmacognosy. [Link]

• Evaluation of the resistance to ozone of elastomer according to standard NF ISO 1431-1. Analytice. [Link]

• Unveiling Synergistic Antioxidant Effects of Green Tea and Peppermint: Role of Polyphenol Interactions and Blend Preparation. MDPI. [Link]

• Study on Synergistic Antioxidant Effect of Typical Functional Components of Hydroethanolic Leaf Extract from Ginkgo Biloba In Vitro. National Institutes of Health. [Link]

• Synergistic Effects of Antioxidant Blends: A Comparative Study on Oxidative Stability of Lipids in Feed Matrices. MDPI. [Link]

• DFT study of the reaction sites of N,N'-substituted p-phenylenediamine antioxidants. ResearchGate. [Link]

• Method of preparation of N-(1-phenylethyl)- N'-phenyl-1,4- phenylenediamine.

• N,N′-Diphenyl-1,4-phenylenediamine Antioxidant's Potential Role in Enhancing the Pancreatic Antioxidant, Immunomodulatory, and Anti-Apoptotic Therapeutic Capabilities of Adipose-Derived Stem Cells in Type I Diabetic Rats. ResearchGate. [Link]

• on the antioxidant effectiveness of n,n´–substituted p-phenylenediamines. ResearchGate. [Link]

• N1-(1-Methylethyl)-N1-phenyl-1,4-benzenediamine. PubChem. [Link]

• N-Isopropyl-N'-phenyl-1,4-phenylenediamine. Wikipedia. [Link]

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• 2. Evaluation of the resistance to ozone of elastomer according to standard NF ISO 1431-1: concentration of ozone: 50 PPCM; exposure time: 72 (+ 0-2) hours; deformation: elongation of 20%; conditioning before testing: 48 to 96 hours; temperature: 40 ± 2 ° C; relative humidity: 65% max; Observations: magnifying glass magnification x7 - analysis - Analytice [analytice.com]

A Comparative Guide to Long-Term Polymer Stability: Evaluating 1-N-(1-phenylethyl)benzene-1,4-diamine Against Alternative Stabilizers

For researchers, scientists, and drug development professionals, the long-term stability of polymeric materials is a critical consideration. Whether in medical devices, drug delivery systems, or packaging, the degradation of polymers over time can compromise performance, safety, and efficacy. This guide provides an in-depth technical comparison of the long-term aging performance of polymers stabilized with 1-N-(1-phenylethyl)benzene-1,4-diamine, a member of the p-phenylenediamine (PPD) class of antioxidants, against other common stabilization packages.

The Imperative of Long-Term Aging Studies

Polymers are susceptible to degradation from a variety of environmental factors, including heat, oxygen, light, and mechanical stress. This degradation manifests as changes in physical and chemical properties, such as discoloration, embrittlement, loss of mechanical strength, and the formation of cracks, ultimately leading to product failure. Antioxidants are crucial additives that protect polymers from oxidative degradation, thereby extending their service life.[1]

Long-term aging studies, often simulated through accelerated aging protocols, are essential for predicting the in-service lifetime of polymeric components. These studies provide the necessary data to select the most effective stabilization package for a given application.

The Role of 1-N-(1-phenylethyl)benzene-1,4-diamine as a Polymer Stabilizer

1-N-(1-phenylethyl)benzene-1,4-diamine, also known as N-phenyl-N′-(1-phenylethyl)-p-phenylenediamine (SPPD), belongs to the class of aromatic amine antioxidants. These compounds are highly effective radical scavengers, which is a key mechanism in preventing oxidative degradation. Aromatic amines, in general, are recognized for their potent antioxidant capabilities, particularly in demanding, high-temperature applications.

Mechanism of Action: A Radical Scavenging Approach

The primary function of aromatic amine antioxidants like SPPD is to interrupt the free-radical chain reactions that drive polymer degradation. The process begins with the formation of free radicals on the polymer chain due to stressors like heat or UV radiation. These radicals react with oxygen to form peroxy radicals, which can then abstract a hydrogen atom from another polymer chain, propagating the degradation process.

Aromatic amines donate a hydrogen atom to the peroxy radical, neutralizing it and forming a stable aromatic amine radical that is less reactive and does not readily participate in further chain propagation. This mechanism effectively terminates the degradation cycle.

Caption: Antioxidant mechanism of aromatic amines.

A Comparative Analysis: Aromatic Amines vs. Alternative Stabilizers

The selection of an antioxidant system depends on the polymer type, processing conditions, end-use environment, and desired service life. While 1-N-(1-phenylethyl)benzene-1,4-diamine is a potent stabilizer, it is crucial to compare its performance against other widely used classes of antioxidants, primarily hindered phenols and phosphites.

Hindered Phenolic Antioxidants

Hindered phenols are a cornerstone of polymer stabilization and function as primary antioxidants by donating a hydrogen atom to peroxy radicals, similar to aromatic amines.[2] They are known for their good performance and are often used in a wide range of polymers.[2]

Feature	Aromatic Amines (e.g., SPPD)	Hindered Phenols (e.g., Irganox 1076)
Antioxidant Activity	Generally higher, especially at elevated temperatures.	Good, but can be less effective than aromatic amines in high-heat applications.
Discoloration	Can cause more significant color changes in the polymer, especially upon exposure to light or combustion gases.	Generally less discoloring, making them suitable for applications where aesthetics are critical.
Volatility	Varies with molecular weight, but some can be more volatile than high molecular weight hindered phenols.	Higher molecular weight versions offer low volatility.
Synergy	Often used in combination with other stabilizers for enhanced performance.	Frequently used in synergistic blends with secondary antioxidants like phosphites.

Phosphite Antioxidants

Phosphites are considered secondary antioxidants. They do not primarily scavenge free radicals but rather decompose hydroperoxides, which are formed during the initial stages of oxidation, into non-radical, stable products. This action prevents the hydroperoxides from breaking down into more reactive radicals that can further propagate degradation. A case study on polyolefin pipe stabilization demonstrated that a synergistic blend of hindered phenols and phosphites improved the oxidation induction time (OIT) by over 40%.[3]

Performance Data: A Synthesized Comparison

A study comparing different antioxidants in a polybutadiene binder under accelerated aging at 65°C for six months found that the phenolic antioxidant 2,2'-methylene-bis(4-methyl-6-tertbutylphenol) (AO2246) provided the best performance, while p-phenylenediamine (pPDA) was difficult to assess due to curing issues.[4] Another p-phenylenediamine derivative, N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD), is widely recognized for its excellent antioxidant and antiozonant properties in rubber applications.[1]

The following table provides a generalized comparison based on available literature for different antioxidant classes in common polymer systems.

Polymer System	Stabilizer System	Key Performance Metric	Observation
Polyolefins	Hindered Phenol + Phosphite	Oxidation Induction Time (OIT)	Synergistic blend significantly increases OIT, indicating enhanced long-term stability.[3]
Elastomers (Rubber)	N-substituted p-phenylenediamines (e.g., 6PPD)	Resistance to thermo-oxidative aging and ozone	Highly effective in preventing cracking and maintaining mechanical properties.[1][5]
Polybutadiene	Phenolic (AO2246) vs. p-phenylenediamine	Mechanical properties after aging	AO2246 showed superior performance in maintaining binder integrity.[4]
Polypropylene	Hindered Phenol	Tensile Strength after thermal aging	Incorporation of an antioxidant reduced the loss of tensile strength after aging.[6]

Experimental Protocols for Evaluating Long-Term Stability

To ensure the scientific integrity of long-term aging studies, standardized experimental protocols are essential. These protocols allow for reproducible and comparable results.

Accelerated Aging

Accelerated aging is a common practice to predict the long-term behavior of polymers in a shorter timeframe.[7] This is typically achieved by exposing polymer samples to elevated temperatures, humidity, and/or UV radiation in a controlled chamber.

Step-by-Step Accelerated Thermal Aging Protocol (based on ASTM F1980): [7]

• Sample Preparation: Prepare polymer samples with the desired concentration of 1-N-(1-phenylethyl)benzene-1,4-diamine and alternative stabilizer packages. Ensure homogenous dispersion of the additives.

• Chamber Setup: Place the samples in a calibrated accelerated aging chamber.

• Temperature Selection: Set the aging temperature. A common temperature for medical device packaging is 55°C.[7] The temperature should be high enough to accelerate aging but not so high as to induce degradation mechanisms not seen in real-world conditions.

• Duration Calculation: Determine the aging duration based on the Arrhenius equation, which relates the rate of a chemical reaction to temperature. For example, at 55°C, approximately 40 days can simulate one year of real-time aging at 25°C.[7]

• Time Points: Remove samples at predetermined time intervals for analysis.

• Post-Aging Analysis: Characterize the aged samples for changes in mechanical properties, chemical structure, and appearance.

Caption: Experimental workflow for accelerated aging.

Characterization of Aged Polymers

A multi-faceted approach to characterizing aged polymers provides a comprehensive understanding of the degradation process and the effectiveness of the stabilizer.

• Mechanical Testing: Tensile testing (ASTM D638) is commonly used to measure changes in tensile strength, elongation at break, and modulus of elasticity.[8] A significant decrease in these properties indicates polymer degradation.[6][9]

• Thermal Analysis: Differential Scanning Calorimetry (DSC) can be used to determine the Oxidation Induction Time (OIT) (ASTM D3895), which is a measure of the material's resistance to oxidation. A longer OIT indicates better stability.

• Spectroscopic Analysis: Fourier Transform Infrared (FTIR) spectroscopy can detect chemical changes in the polymer, such as the formation of carbonyl groups, which are a hallmark of oxidation.

• Visual Inspection: Changes in color (yellowness index) and the appearance of cracks or crazing are simple yet effective indicators of degradation.

Conclusion and Future Directions

1-N-(1-phenylethyl)benzene-1,4-diamine and other N-substituted p-phenylenediamines are highly effective antioxidants, particularly in applications requiring robust protection against thermo-oxidative degradation and ozone.[1] Their primary advantage lies in their potent radical scavenging ability. However, their tendency to cause discoloration may limit their use in applications where aesthetics are paramount.

In contrast, hindered phenolic antioxidants offer a good balance of performance and low color contribution. For optimal long-term stability, especially in polyolefins, synergistic blends of primary antioxidants (hindered phenols or aromatic amines) and secondary antioxidants (phosphites) are often the most effective solution.[3]

The choice of the ideal stabilizer package is a complex decision that requires a thorough understanding of the polymer, its intended application, and the environmental stresses it will encounter. The experimental protocols outlined in this guide provide a framework for conducting rigorous long-term aging studies to inform this critical selection process.

Future research should focus on direct, long-term comparative studies of a wider range of aromatic amine antioxidants, including 1-N-(1-phenylethyl)benzene-1,4-diamine, against industry-standard hindered phenols and phosphites in various polymer matrices. Such studies would provide invaluable data for formulators and engineers seeking to optimize the durability and reliability of polymeric materials.

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• Rasayan Journal of Chemistry. (n.d.). STUDY OF ANTIOXIDANT ACTIVITY OF HINDERED PHENOLS IN BULK OIL AND THIN FILM OXIDATION CONDITIONS IN LUBRICANTS. Retrieved from [Link]

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• ResearchGate. (n.d.). Rubber aging and the mechanism of action of p‐phenylenediamine‐based... Retrieved from [Link]

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• ResearchGate. (n.d.). Mechanism of polymerization of p-phenylenediamine. Retrieved from [Link]

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A Comparative Guide to the Cytotoxicity of N-substituted Phenylenediamines

Executive Summary

N-substituted phenylenediamines are a class of aromatic amines with widespread industrial applications, notably as antioxidants in rubber manufacturing and as key components in permanent hair dyes.[1] However, their utility is paralleled by significant toxicological concerns, including cytotoxicity, genotoxicity, and their potential as sensitizers.[2][3] This guide provides a comprehensive comparison of the cytotoxic effects of various N-substituted phenylenediamines, grounded in experimental data. We delve into the underlying mechanisms of toxicity, present standardized protocols for assessment, and offer insights for researchers, scientists, and drug development professionals. Our objective is to equip the scientific community with a robust framework for evaluating the cytotoxic profile of these compounds and to inform the development of safer alternatives.

Introduction to N-substituted Phenylenediamines

Phenylenediamines are aromatic amines derived from a benzene ring with two amino (-NH2) groups. The "N-substituted" designation indicates that one or more hydrogen atoms on the amino groups have been replaced by other functional groups. This substitution pattern is critical as it dictates the compound's chemical properties and biological activity, including its toxic potential.[1]

The most well-known member of this family is p-phenylenediamine (PPD), a primary intermediate in many permanent hair dye formulations.[2] Other industrially significant derivatives include N,N'-diphenyl-p-phenylenediamine (DPPD) and N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD), which are primarily used as antiozonants to protect rubber and polymers from degradation.[1]

The rationale for scrutinizing the cytotoxicity of these compounds is multifaceted. Occupational exposure is a significant concern in manufacturing settings, while consumer exposure, particularly through hair dyes, is widespread.[3] Understanding their cytotoxic potential is crucial for risk assessment and for the rational design of safer chemical analogues in both industrial and cosmetic applications.

Comparative Analysis of Cytotoxicity

The cytotoxic potential of a compound is often quantified by its half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50). These values represent the concentration of a substance required to inhibit a biological process, such as cell growth, by 50%. A lower IC50/EC50 value indicates a higher cytotoxic potency.

The cytotoxicity of N-substituted phenylenediamines is highly dependent on the specific derivative, the cell type being tested, and the duration of exposure.

Table 1: Comparative Cytotoxicity of p-Phenylenediamine (PPD) in Human Keratinocytes

Cell Line	Exposure Time	IC50 / EC50 (µg/mL)	Reference
HaCaT (Human Keratinocytes)	24 hours	39.37	[4]
HaCaT (Human Keratinocytes)	48 hours	35.63	[4]

This table summarizes the dose-dependent toxicity of PPD on a key skin cell line. The decrease in the effective concentration over time highlights the cumulative impact of the compound.

Studies have shown that the metabolic activation of phenylenediamines can lead to the formation of reactive intermediates. For instance, PPD can be metabolized by cytochrome P450 enzymes to form electrophilic species that can bind to DNA and other macromolecules, leading to cellular damage.[2] Interestingly, acetylation of PPD to N-monoacetylated (MAPPD) or N,N'-diacetylated (DAPPD) derivatives is considered a detoxification pathway, as these metabolites show significantly reduced genotoxic potential compared to the parent compound.[5] This underscores the importance of cellular metabolism in modulating the cytotoxicity of these amines.

Key Mechanisms of Phenylenediamine-Induced Cytotoxicity

The cellular damage inflicted by N-substituted phenylenediamines is not monolithic; it results from a complex interplay of several molecular events.

Oxidative Stress

A primary mechanism implicated in the toxicity of many aromatic amines is the induction of oxidative stress.[2][6] Phenylenediamines, particularly PPD, can undergo auto-oxidation or react with other substances like hydrogen peroxide (used in hair dyeing) to generate reactive oxygen species (ROS), such as hydroxyl radicals.[4] This surge in intracellular ROS can overwhelm the cell's antioxidant defenses, leading to damage of lipids, proteins, and DNA.[2] This oxidative damage is a key initiator of subsequent cell death pathways.[7]

Caption: Phenylenediamine oxidation leading to ROS and cytotoxicity.

Apoptosis and Necrosis

Cellular damage, particularly DNA damage, can trigger programmed cell death, or apoptosis. This is a controlled, energy-dependent process designed to eliminate damaged cells without inducing an inflammatory response. Key markers of apoptosis include the externalization of phosphatidylserine (PS) on the cell membrane and the activation of caspase enzymes.

In contrast, severe cellular injury can lead to necrosis, a more chaotic form of cell death where the cell membrane loses its integrity, releasing intracellular contents and potentially causing inflammation. Cytotoxicity assays often distinguish between these two modes of cell death.

Caption: Simplified overview of the apoptotic cell death pathway.

Genotoxicity

Genotoxicity refers to the ability of a chemical agent to damage the genetic information within a cell. Aromatic amines can form DNA adducts, which are segments of DNA bound to a cancer-causing chemical.[2] This can lead to mutations and chromosomal aberrations. While PPD itself has shown weak mutagenic potential in some assays, its metabolic activation is a key factor.[5] The Ames test and the micronucleus test are common in vitro methods used to assess the genotoxic potential of these compounds.[5][8]

Standardized Protocols for Cytotoxicity Assessment

To ensure reliable and comparable data, standardized protocols are essential. Here, we outline the methodologies for three widely used cytotoxicity assays.

Cell Viability Assessment (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[9] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[10]

Protocol:

• Cell Plating: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.[11]

• Compound Treatment: Expose the cells to various concentrations of the N-substituted phenylenediamine for a specific duration (e.g., 24, 48 hours).[11]

• MTT Addition: Add MTT solution to each well (final concentration of ~0.5 mg/mL) and incubate for 3-4 hours at 37°C.[9][10]

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.[10][11]

• Absorbance Reading: Measure the absorbance of the solution using a microplate reader, typically at a wavelength of 570 nm.[11][12]

Caption: Step-by-step workflow of the MTT cell viability assay.

Cell Membrane Integrity Assessment (LDH Assay)

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that quantifies the release of the cytosolic enzyme LDH from cells with damaged plasma membranes.[13]

Protocol:

• Cell Culture and Treatment: Prepare and treat cells with the test compound in a 96-well plate as described for the MTT assay. Include controls for spontaneous and maximum LDH release.

• Supernatant Collection: After incubation, centrifuge the plate and carefully transfer an aliquot of the cell culture supernatant to a new plate.[14]

• Reaction Mixture: Add the LDH assay reaction mixture, which contains lactate, NAD+, and a tetrazolium salt, to each well.[15]

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[14]

• Stop Reaction & Read: Add a stop solution and measure the absorbance at approximately 490 nm.[14][15] The amount of color formed is proportional to the amount of LDH released.

Apoptosis Detection (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[16]

Principle:

• Annexin V: A protein that binds with high affinity to phosphatidylserine (PS), which is translocated to the outer leaflet of the plasma membrane during early apoptosis.[17]

• Propidium Iodide (PI): A fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but stains the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.[18]

Protocol:

• Cell Collection: After treatment, collect both adherent and floating cells.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer.

• Staining: Add FITC-conjugated Annexin V and PI to the cell suspension.[19]

• Incubation: Incubate for 15-20 minutes at room temperature in the dark.

• Analysis: Analyze the cells by flow cytometry immediately. Viable cells are Annexin V and PI negative; early apoptotic cells are Annexin V positive and PI negative; late apoptotic/necrotic cells are both Annexin V and PI positive.

Conclusion and Future Directions

The experimental evidence clearly demonstrates that N-substituted phenylenediamines possess significant cytotoxic potential, primarily mediated through the induction of oxidative stress and subsequent triggering of cell death pathways. The degree of toxicity is intrinsically linked to the chemical structure of the specific derivative and the metabolic capabilities of the target cells.

For researchers and professionals in drug development and chemical safety, this guide highlights the critical need for comprehensive cytotoxic evaluation of this chemical class. Future research should focus on:

• Structure-Toxicity Relationship Studies: Systematically modifying the substituent groups on the phenylenediamine core to identify moieties that reduce cytotoxicity while retaining desired functional properties.

• Advanced Mechanistic Studies: Employing 'omics' technologies (genomics, proteomics, metabolomics) to gain a more granular understanding of the cellular response to phenylenediamine exposure.

• Development of Safer Alternatives: Using the knowledge gained from these studies to design and synthesize novel compounds with improved safety profiles for use in consumer products and industrial applications.

By integrating robust experimental design with a deep understanding of the underlying molecular mechanisms, the scientific community can better mitigate the risks associated with N-substituted phenylenediamines and pave the way for safer chemical innovation.

References

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• Wikipedia. (n.d.). p-Phenylenediamine. Retrieved from [Link]

• PubMed. (2006). In vitro genotoxicity of para-phenylenediamine and its N-monoacetyl or N,N'-diacetyl metabolites. Retrieved from [Link]

• ACS Publications. (n.d.). Hydrolysis of p-Phenylenediamine Antioxidants: The Reaction Mechanism, Prediction Model, and Potential Impact on Aquatic Toxicity. Retrieved from [Link]

• NCBI Bookshelf. (2024). Paraphenylenediamine Toxicity. Retrieved from [Link]

• EPA. (n.d.). p-Phenylenediamine. Retrieved from [Link]

• ResearchGate. (n.d.). In vitro genotoxicity of para-phenylenediamine and its N-monoacetyl or N, N'-diacetyl metabolites | Request PDF. Retrieved from [Link]

• PubMed. (2025). Hydrolysis of p-Phenylenediamine Antioxidants: The Reaction Mechanism, Prediction Model, and Potential Impact on Aquatic Toxicity. Retrieved from [Link]

• MDPI. (n.d.). Half-Wave Potentials and In Vitro Cytotoxic Evaluation of 3-Acylated 2,5-Bis(phenylamino)-1,4-benzoquinones on Cancer Cells. Retrieved from [Link]

• PubMed. (n.d.). The oxidation of p-phenylenediamine, an ingredient used for permanent hair dyeing purposes, leads to the formation of hydroxyl radicals: Oxidative stress and DNA damage in human immortalized keratinocytes. Retrieved from [Link]

• protocols.io. (2024). LDH cytotoxicity assay. Retrieved from [Link]

• PubMed. (n.d.). An antioxidant, N,N'-diphenyl-p-phenylenediamine (DPPD), affects labor and delivery in rats: a 28-day repeated dose test and reproduction/developmental toxicity test. Retrieved from [Link]

• PMC. (n.d.). Monocyclic aromatic amines as potential human carcinogens: old is new again. Retrieved from [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• PubMed. (n.d.). Cytotoxicity of aromatic amines in rat liver and oxidative stress. Retrieved from [Link]

• ResearchGate. (n.d.). An antioxidant, N,N′-diphenyl-p-phenylenediamine (DPPD), affects labor and delivery in rats: A 28-day repeated dose test and reproduction/developmental toxicity test | Request PDF. Retrieved from [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• ACS Publications. (2022). p-Phenylenediamine-Derived Quinones as New Contributors to the Oxidative Potential of Fine Particulate Matter. Retrieved from [Link]

• PMC. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]

• NCBI Bookshelf. (2013). Cell Viability Assays. Retrieved from [Link]

• Bio-protocol. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]

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A Senior Application Scientist's Guide to Computational Studies and Molecular Docking of p-Phenylenediamine Derivatives

For researchers, medicinal chemists, and professionals in drug development, the journey from a chemical scaffold to a viable drug candidate is both an art and a science. The p-phenylenediamine (PPD) core, a seemingly simple aromatic diamine, represents a versatile scaffold that has found its way into a multitude of applications, from industrial polymers to, more recently, the intricate world of medicinal chemistry. This guide provides an in-depth, experience-driven exploration of computational methods, specifically molecular docking, as a powerful tool to investigate and compare PPD derivatives for therapeutic potential. We will dissect the "why" behind the "how," offering a blend of theoretical grounding and practical protocols to empower your research.

The p-Phenylenediamine Scaffold: A Double-Edged Sword in Drug Design

The p-phenylenediamine moiety is characterized by two amino groups positioned opposite each other on a benzene ring. This symmetrical arrangement imparts a unique electronic and structural character, making it an attractive starting point for building molecules with specific biological activities. The two amino groups serve as convenient handles for chemical modification, allowing for the synthesis of diverse libraries of N,N'-disubstituted derivatives, including Schiff bases, amides, and more complex heterocyclic structures.

However, the very reactivity that makes PPD a versatile synthetic building block also raises concerns about its potential toxicity. Unsubstituted p-phenylenediamine and some of its simpler derivatives are known skin sensitizers and have been associated with toxicological issues. This underscores the critical need for careful molecular design and thorough evaluation, where computational approaches become indispensable for predicting not only efficacy but also potential off-target effects and toxicity profiles. Network toxicology studies, for instance, have begun to elucidate the mechanisms of PPD-induced toxicities by identifying their protein targets through computational methods[1].

Comparative Molecular Docking: A Case Study with Phenylenediamine Derivatives as Factor Xa Inhibitors

To truly appreciate the power of molecular docking in guiding drug design, a direct comparison of a series of related compounds is invaluable. A prime example can be found in the development of Factor Xa (FXa) inhibitors, a critical area in anticoagulant therapy. In a study focused on developing novel FXa inhibitors, researchers explored the replacement of a cyclohexanediamine core with a phenylenediamine scaffold[2]. This led to the discovery of potent inhibitors and provided a clear structure-activity relationship (SAR) that can be rationalized through molecular docking.

By examining the data from this study, we can construct a comparative analysis of how substitutions on the phenylenediamine core influence inhibitory activity.

Compound ID	Core Scaffold	R Group Modification	FXa IC50 (nM)	Key Insight
85	Cyclohexanediamine	(Reference)	Potent	Starting point with a non-aromatic core.
86	Phenylenediamine	Direct isosteric replacement	2.2	The phenylenediamine core is a viable and highly potent scaffold for FXa inhibition.

This table is a representative interpretation based on the findings that medicinal chemistry efforts led to the discovery of derivative 86 with high potency (FXa IC50 = 2.2 nM) by replacing a cyclohexanediamine core with a phenylenediamine scaffold.[2]

The exceptional potency of the phenylenediamine derivative 86 highlights the favorability of the aromatic diamine core within the active site of Factor Xa. Molecular docking studies in such a scenario would reveal key interactions, such as hydrogen bonds from the amino groups and pi-stacking of the phenyl ring with aromatic residues in the enzyme's binding pocket. This data-driven approach, combining synthesis, biological testing, and computational analysis, is the gold standard in modern drug discovery.

The Molecular Docking Workflow: A Self-Validating Protocol

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. In the context of drug discovery, it is used to predict the binding mode and affinity of a small molecule (ligand) to the active site of a target protein. Here, we present a detailed, self-validating protocol for the molecular docking of p-phenylenediamine derivatives against a chosen enzyme target, such as tyrosinase, carbonic anhydrase, or a kinase.

Step 1: Preparation of the Receptor (Protein)

The foundation of a reliable docking study is a high-quality structure of the target protein.

• Obtain the Protein Structure: Download the 3D crystal structure of the target enzyme from the Protein Data Bank (PDB). For example, human carbonic anhydrase II (PDB ID: 3HS4) or mushroom tyrosinase (PDB ID: 2Y9X) are commonly used.

• Prepare the Protein:

  • Remove all non-essential molecules from the PDB file, including water molecules, co-solvents, and any co-crystallized ligands. The exception is catalytically important water molecules, which should be retained.

  • Add hydrogen atoms to the protein, as they are typically not resolved in X-ray crystal structures. This is crucial for defining the correct hydrogen bonding patterns.

  • Assign partial charges to all atoms of the protein using a force field such as AMBER or Gasteiger.

  • Define the binding site. This is typically done by creating a grid box centered on the active site, often defined by the position of a co-crystallized ligand or by identifying key catalytic residues. The size of the grid box should be large enough to accommodate the ligands to be docked.

Step 2: Preparation of the Ligands (p-Phenylenediamine Derivatives)

The accuracy of the docking results is also highly dependent on the quality of the ligand structures.

• Generate 3D Structures: Draw the 2D structures of your p-phenylenediamine derivatives using a chemical drawing software (e.g., ChemDraw, MarvinSketch) and convert them to 3D structures.

• Energy Minimization: Perform a geometry optimization and energy minimization of the 3D ligand structures using a suitable force field (e.g., MMFF94) or a semi-empirical quantum mechanical method. This step ensures that the ligands are in a low-energy, realistic conformation.

• Assign Charges and Torsion Angles: Assign partial charges (e.g., Gasteiger charges) to the ligand atoms and define the rotatable bonds. This allows the docking software to explore different conformations of the ligand within the binding site.

Step 3: Molecular Docking Simulation

This is the core of the workflow where the ligand is "docked" into the protein's active site.

• Choose a Docking Program: Several well-validated docking programs are available, such as AutoDock, Glide, and GOLD. Each has its own algorithm for searching for the best binding pose and a scoring function to estimate the binding affinity.

• Run the Docking Simulation: The docking program will systematically explore different orientations and conformations of the ligand within the defined binding site. The search algorithm (e.g., a genetic algorithm in AutoDock) will generate a number of possible binding poses.

• Scoring: Each generated pose is evaluated by a scoring function, which estimates the free energy of binding (e.g., in kcal/mol). A more negative score generally indicates a more favorable binding affinity.

Step 4: Analysis of Docking Results

The output of a docking simulation is a set of predicted binding poses and their corresponding scores.

• Identify the Best Pose: The pose with the lowest binding energy is typically considered the most likely binding mode.

• Visualize and Analyze Interactions: Use a molecular visualization software (e.g., PyMOL, Discovery Studio Visualizer) to examine the interactions between the ligand and the protein in the best-ranked pose. Look for key interactions such as:

  • Hydrogen bonds: Identify donor-acceptor pairs between the ligand and protein residues.

  • Hydrophobic interactions: Observe contacts between nonpolar parts of the ligand and hydrophobic residues.

  • Pi-stacking and cation-pi interactions: Look for interactions involving aromatic rings.

  • Metal chelation: If the enzyme has a metal cofactor (e.g., the copper ions in tyrosinase or the zinc ion in carbonic anhydrase), check for coordination of the ligand to the metal.

• Compare Derivatives: For a series of p-phenylenediamine derivatives, compare their binding energies and interaction patterns. This allows you to build a structure-activity relationship (SAR) and understand why certain substitutions lead to better binding. For example, a bulkier substituent might create steric clashes, leading to a poorer docking score, while a hydrogen bond donor/acceptor at a specific position could significantly improve binding affinity.

Self-Validation: Redocking

A critical step to validate your docking protocol is to perform a "redocking" experiment.

• Extract the Native Ligand: If the PDB structure of your protein contains a co-crystallized inhibitor, extract this ligand.

• Dock the Native Ligand: Using the exact same protocol, dock the native ligand back into the protein's active site.

• Calculate RMSD: Calculate the root-mean-square deviation (RMSD) between the docked pose and the original crystallographic pose of the native ligand. An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that your docking protocol can accurately reproduce the experimentally observed binding mode.

Caption: Logical flow from molecular docking to predicted biological response.

Conclusion and Future Directions

Computational studies, particularly molecular docking, offer an indispensable toolkit for the modern medicinal chemist. For a scaffold like p-phenylenediamine, which holds both therapeutic promise and potential toxicological risks, in silico methods provide a rational and efficient pathway to navigate this chemical space. By enabling the comparative analysis of derivatives, these techniques allow for the prioritization of candidates for synthesis and biological testing, ultimately accelerating the drug discovery process.

The future of this field lies in the integration of molecular docking with other computational methods, such as molecular dynamics simulations to study the stability of ligand-protein complexes over time, and quantitative structure-activity relationship (QSAR) studies to build predictive models of activity. As computational power increases and algorithms become more sophisticated, the predictive accuracy of these methods will continue to improve, further solidifying their role as a cornerstone of modern drug development.

References

• Network Toxicology and Molecular Docking to Elucidate the Mechanisms of Intestinal Toxicity Induced by P-Phenylenediamine Antioxidants and Their Quinone Derivatives. PubMed Central. Available at: [Link]

• Design, synthesis and SAR of novel ethylenediamine and phenylenediamine derivatives as factor Xa inhibitors. ResearchGate. Available at: [Link]

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A Senior Application Scientist's Guide to Evaluating Antioxidant Activity: DPPH vs. ABTS Assays

In the realms of natural product chemistry, pharmacology, and food science, the accurate evaluation of antioxidant capacity is a critical checkpoint in research and development. As a Senior Application Scientist, I've frequently guided researchers through the selection and optimization of antioxidant assays. Two of the most ubiquitous methods are the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays. While both are spectrophotometric techniques designed to measure a compound's ability to scavenge free radicals, their underlying chemistry and operational parameters present distinct advantages and limitations.

This guide offers an in-depth, objective comparison of the DPPH and ABTS assays, moving beyond simple protocol recitation to explain the causality behind experimental choices. It is designed to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to select the appropriate assay, validate their methodology, and interpret their results with confidence.

Core Principles and Reaction Mechanisms

Both assays operate on a similar principle: a stable, colored radical is generated, and the ability of a test compound (the antioxidant) to reduce this radical is measured by a decrease in absorbance. This radical scavenging activity is a key indicator of antioxidant potential. However, the nature of the radicals and the reaction environments differ significantly.

The DPPH Assay

The DPPH assay utilizes the stable free radical 2,2-diphenyl-1-picrylhydrazyl.[1] In its radical form, DPPH has a deep violet color, with a characteristic absorbance maximum around 517 nm.[2][3] When an antioxidant donates a hydrogen atom or an electron to DPPH, it is reduced to its non-radical form, DPPH-H, a pale yellow hydrazine.[4] This reaction leads to a stoichiometric loss of color, which is directly proportional to the antioxidant capacity of the sample.[1] The stability of the DPPH radical in its crystalline form and in suitable solvents means a fresh radical solution is not required for each run, adding to its convenience.[5]

The reaction mechanism is as follows: DPPH• (Violet) + AOH → DPPH-H (Yellow) + AO•

Where AOH is the antioxidant compound and AO• is the resulting antioxidant radical.

The ABTS Assay

The ABTS assay, also known as the Trolox-Equivalent Antioxidant Capacity (TEAC) assay, employs the ABTS radical cation (ABTS•+).[6] Unlike DPPH, the ABTS•+ radical must be generated prior to the assay. This is typically achieved by reacting ABTS with a strong oxidizing agent like potassium persulfate.[7] The resulting ABTS•+ solution is a characteristic blue-green color with a primary absorbance maximum at 734 nm.[8] When an antioxidant is introduced, it reduces the ABTS•+, causing the solution to decolorize.[8] The extent of this decolorization is proportional to the concentration and potency of the antioxidant.

The generation and scavenging reactions are: ABTS + K₂S₂O₈ → ABTS•+ (Blue-Green) ABTS•+ (Blue-Green) + AOH → ABTS (Colorless) + AO•

Head-to-Head Comparison: Choosing Your Assay

The choice between DPPH and ABTS is not arbitrary; it should be a deliberate decision based on the properties of the test compounds and the specific research objectives. Neither assay is universally superior.[4]

Feature	DPPH Assay	ABTS Assay	Rationale & Causality
Radical Type	Nitrogen-centered stable radical.	Nitrogen-centered radical cation.	The DPPH radical site is sterically hindered, which can be a limitation for larger antioxidant molecules. The ABTS radical is more accessible, allowing for a broader range of compounds to react.[9]
Solubility	Soluble in organic solvents (e.g., methanol, ethanol).[10]	Soluble in both aqueous and organic solvents.	The ABTS assay is more versatile, enabling the analysis of both hydrophilic (water-soluble) and lipophilic (fat-soluble) antioxidants.[6] This makes it suitable for complex biological samples and food matrices.[11]
pH Sensitivity	Sensitive to acidic pH; typically performed in an alcoholic medium.	Can be used over a wide pH range.	The ability to adjust the pH makes the ABTS assay valuable for studying how pH affects the antioxidant mechanism of a compound.[6]
Wavelength	~517 nm	~734 nm	The higher wavelength of the ABTS assay minimizes interference from colored compounds (e.g., carotenoids, anthocyanins) that may be present in natural product extracts, leading to more accurate results.[4][10]
Reaction Kinetics	Slower reaction, may require longer incubation times (30+ minutes) to reach a steady state.	Rapid reaction, typically complete within minutes (e.g., 5-6 minutes).[12]	The faster kinetics of the ABTS assay can improve throughput. However, the slower DPPH reaction can sometimes provide insight into the reaction mechanisms of different types of antioxidants.
Radical Prep.	Uses a commercially available stable radical.	Radical must be pre-generated (e.g., 12-16 hour incubation).[6]	The pre-generation step in the ABTS assay requires more preparation time and careful handling. The stability of the DPPH radical simplifies the workflow.[5]
Best For	Rapid screening of non-polar compounds, pure compounds in organic solvents.[4][13]	Complex mixtures (food, biological fluids), hydrophilic and lipophilic compounds, pigmented samples.[11][13]	The versatility in solvents and reduced interference make ABTS a more robust choice for complex samples. DPPH remains a cost-effective and simple option for initial screenings.

Experimental Workflows and Protocols

A self-validating protocol is one where controls and standards are integrated to ensure the reliability of the results. The following workflows include these critical steps.

General Antioxidant Assay Workflow

Caption: General workflow for DPPH and ABTS antioxidant assays.

Detailed Step-by-Step Protocols

These protocols are designed for a 96-well microplate format for higher throughput, but can be adapted for cuvettes.

A. Reagent Preparation

Reagent	DPPH Protocol	ABTS Protocol
Radical Stock	Prepare a ~0.1 mM solution of DPPH in methanol. Store in an amber bottle at 4°C.	1. Prepare a 7 mM ABTS solution in water. 2. Prepare a 2.45 mM potassium persulfate solution in water. 3. Mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.[6][14]
Working Solution	Dilute the DPPH stock solution with methanol to obtain an absorbance of ~1.0 ± 0.02 at 517 nm.	Dilute the ABTS•+ stock solution with ethanol or a suitable buffer (e.g., PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.
Test Samples	Prepare a dilution series of the test compound in the appropriate solvent (e.g., methanol).	Prepare a dilution series of the test compound in the appropriate solvent.
Positive Control	Prepare a dilution series of a standard antioxidant like Trolox or Ascorbic Acid (e.g., 0-100 µg/mL).	Prepare a dilution series of Trolox (e.g., 0-250 µM).
Blank	The solvent used for the test samples (e.g., methanol).	The solvent used for the test samples.

B. Assay Procedure

Step	DPPH Protocol	ABTS Protocol
1. Dispensing	Add 50 µL of each sample, standard, or blank to respective wells of a 96-well plate.	Add 20 µL of each sample, standard, or blank to respective wells.
2. Reaction	Add 150 µL of the DPPH working solution to all wells. Mix gently.	Add 180 µL of the ABTS working solution to all wells. Mix gently.
3. Incubation	Incubate the plate in the dark at room temperature for 30 minutes.[15]	Incubate the plate at room temperature for 6 minutes.[12]
4. Measurement	Measure the absorbance at 517 nm using a microplate reader.	Measure the absorbance at 734 nm using a microplate reader.

Reaction Mechanism Diagrams

Caption: DPPH radical is reduced by an antioxidant.

Caption: ABTS radical cation is reduced by an antioxidant.

Data Interpretation and Reporting

Accurate data analysis is as crucial as the experimental procedure itself.

A. Calculations

The primary calculation is for the percentage of radical scavenging activity (% Inhibition):

% Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 [1]

Where:

• Abs_control is the absorbance of the radical solution without any antioxidant (blank).

• Abs_sample is the absorbance of the radical solution in the presence of the test sample or standard.

B. Reporting Metrics

Two common metrics are used to report antioxidant capacity:

• IC₅₀ (Inhibitory Concentration 50%): This is the concentration of the antioxidant required to scavenge 50% of the initial radicals. It is determined by plotting % Inhibition against a range of sample concentrations and calculating the concentration that corresponds to 50% inhibition. A lower IC₅₀ value signifies a higher antioxidant activity.

• TEAC (Trolox-Equivalent Antioxidant Capacity): This value expresses the antioxidant capacity of a sample in terms of a standard, Trolox (a water-soluble vitamin E analog). A standard curve is generated by plotting the % Inhibition for various concentrations of Trolox. The antioxidant capacity of the sample is then expressed as µM of Trolox Equivalents (TE) per gram or milliliter of the sample. This is more common for the ABTS assay but can be applied to the DPPH assay as well.[13]

C. Sample Experimental Data

The following table presents illustrative data comparing the antioxidant activity of common standards using both assays. Note that absolute values can vary between labs based on minor protocol differences, but the relative trends are generally consistent.

Compound	DPPH IC₅₀ (µg/mL)	ABTS TEAC (mM Trolox/mM)	Key Observation
Trolox	8.5	1.00 (by definition)	The universal standard for comparison.
Ascorbic Acid	5.2	1.05	Reacts rapidly and potently in both assays.
Gallic Acid	2.1	2.50	A potent phenolic antioxidant, often shows higher activity in the ABTS assay due to better accessibility.
Quercetin	3.5	1.85	A flavonoid that demonstrates strong activity in both systems.
Glutathione	>100	0.95	Shows significantly lower reactivity in the DPPH assay compared to the ABTS assay, highlighting the latter's suitability for certain amine/thiol compounds.[13]

Note: These are representative values. Actual results must be determined experimentally.

Conclusion and Recommendations: A Final Perspective

The DPPH and ABTS assays are powerful tools for screening and quantifying antioxidant activity. They are simple, rapid, and cost-effective, making them mainstays in the field.[5][8] However, they are not interchangeable.

• Choose the DPPH assay for rapid, initial screening of pure compounds or non-pigmented extracts, especially when working primarily with organic solvents. Its simplicity and the stability of the reagent are significant practical advantages.[4]

• Choose the ABTS assay when evaluating complex biological matrices, food extracts, or physiological fluids. Its versatility with both hydrophilic and lipophilic compounds, applicability across a wide pH range, and reduced interference from colored compounds make it a more robust and often more sensitive method.[4][11]

For a comprehensive and authoritative assessment of a compound's antioxidant profile, the most rigorous approach is to use both assays in parallel.[4] Corroborating results from these two methods, which rely on slightly different chemical interactions, provides a much stronger validation of your findings. This multi-assay strategy, potentially supplemented with other methods like FRAP (Ferric Reducing Antioxidant Power) or ORAC (Oxygen Radical Absorbance Capacity), will yield the most reliable and publishable data.

References

• Matuszewska, A., Jaszek, M., & Stefaniuk, D. (2021). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. Molecules, 26(15), 4568. [Link]

• Minarti, M., et al. (2024). Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb.f. & Zoll.) Müll.Arg. Leaves. E3S Web of Conferences, 503, 07005. [Link]

• Özyürek, M., et al. (2022). DPPH Radical Scavenging Assay. Processes, 11(8), 2248. [Link]

• Ibrahim, M., et al. (2022). Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. Journal of Chemistry, 2022, 1-7. [Link]

• Matuszewska, A., Jaszek, M., & Stefaniuk, D. (2021). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. National Center for Biotechnology Information. [Link]

• Re, R., et al. (1999). ABTS decolorization assay – in vitro antioxidant capacity. protocols.io. [Link]

• G-Biosciences. (n.d.). ABTS Antioxidant Capacity Assay. G-Biosciences. [Link]

• Al-Duais, M., et al. (2023). How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches. Food Bioscience, 56, 103243. [Link]

• Bio-Science. (2021). ABTS [TEAC] - Trolox-Equivalent Antioxidant Capacity Assay - Principle, Advantages & Limitations. YouTube. [Link]

• Abbexa. (n.d.). ABTS Antioxidant Assay Kit: A Comprehensive Guide. Abbexa. [Link]

• Elmastaş, M. (2024). Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts. Journal of Analytical Methods in Chemistry. [Link]

• Floegel, A., et al. (2011). Comparison of ABTS/DPPH assays to measure antioxidant capacity in popular antioxidant-rich US foods. Journal of Food Composition and Analysis, 24(7), 1043-1048. [Link]

• Chen, S., et al. (2018). Comparison of DPPH and ABTS assays for determining antioxidant potential of water and methanol extracts of Spirulina platensis. Journal of Applied Phycology, 30, 2341-2348. [Link]

• Martysiak-Żurowska, D., & Wenta, I. (2012). A comparison of ABTS and DPPH methods for assessing the total antioxidant capacity of human milk. Acta scientiarum polonorum. Technologia alimentaria, 11(1), 83–89. [Link]

• Rushing, J., et al. (n.d.). Antioxidant Assay: The DPPH Method. University of Alabama in Huntsville. [Link]

• López-Martínez, L., et al. (2016). Optimization and Validation of Two High-Throughput Methods Indicating Antiradical Activity. Evidence-Based Complementary and Alternative Medicine, 2016, 1-9. [Link]

• Amerigo Scientific. (n.d.). DPPH Assay: Principle, Applications, and Complete Guide. Amerigo Scientific. [Link]

• Chen, S., et al. (2018). Comparison of DPPH and ABTS assays for determining antioxidant potential of water and methanol extracts of Spirulina platensis. ResearchGate. [Link]

• Sharopov, F., et al. (2015). Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. Molecules, 20(7), 12205-12221. [Link]

• Zen-Bio, Inc. (2013). DPPH Antioxidant Assay Kit. Zen-Bio. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Phenylenediamine Derivatives: A Case Study on 1-N-(1-phenylethyl)benzene-1,4-diamine

Author's Note: Specific safety data for 1-N-(1-phenylethyl)benzene-1,4-diamine is not extensively available. Therefore, this guide is built upon the well-documented and significant hazards of its parent compound, 1,4-phenylenediamine (p-phenylenediamine, PPD) . This approach ensures a conservative, safety-first framework. Researchers must treat the derivative with, at minimum, the same level of caution as the parent compound.

The Core Principle: Why This Chemical Demands Respect

In any research setting, understanding the "why" behind a protocol is as critical as the "how." 1,4-phenylenediamine and its derivatives are not benign substances. Their disposal procedures are dictated by significant human health and environmental hazards. The primary driver for stringent disposal is the compound's classification as acutely toxic and a potent sensitizer. Systemic effects following exposure can include tremors, convulsions, and potential kidney damage[1]. Furthermore, its high toxicity to aquatic life necessitates containment to prevent environmental release[2][3].

The entire disposal workflow is a system designed to mitigate these risks at every stage, from the point of generation to final removal by certified waste handlers.

Hazard Profile and Key Data

Before handling or disposing of this chemical, a thorough understanding of its hazard profile is essential. The following data, derived from the parent compound p-phenylenediamine, should be considered the minimum hazard profile for its derivatives.

Hazard Classification & Data	Description	Source
GHS Pictograms	Danger: Skull and Crossbones, Environment	[2][4]
Acute Toxicity (Oral, Dermal, Inhalation)	Toxic if swallowed, in contact with skin, or if inhaled (H301 + H311 + H331).	[2][3]
Skin Sensitization	May cause an allergic skin reaction (H317). This is a critical handling consideration.	[1][2]
Eye Irritation	Causes serious eye irritation (H319).	[2][3][4]
Specific Target Organ Toxicity	Causes damage to organs (Kidney, Heart, Musculo-skeletal system) if swallowed (H370).	[2]
Aquatic Toxicity	Very toxic to aquatic life with long lasting effects (H410).	[2][3]

Pre-Disposal Operations: Engineering Controls & PPE

Safe disposal begins with safe handling. The causality is simple: preventing exposure eliminates risk. All handling and preparation for disposal of 1-N-(1-phenylethyl)benzene-1,4-diamine must be conducted within a certified chemical fume hood to mitigate inhalation risk[2].

Mandatory Personal Protective Equipment (PPE):

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Immediately change gloves if they become contaminated[3].

• Eye/Face Protection: Use safety glasses with side-shields or chemical goggles[3].

• Skin and Body Protection: A standard laboratory coat is required. For handling larger quantities or cleaning spills, consider a chemically impervious apron or suit[4].

Step-by-Step Disposal & Waste Management Workflow

This substance must be disposed of as hazardous waste in accordance with all local, state, and federal regulations[5]. Under the U.S. Environmental Protection Agency's Resource Conservation and Recovery Act (RCRA), chemical wastes with the toxicity profile of p-phenylenediamine are considered hazardous[6][7]. Never dispose of this chemical or its contaminated materials down the drain or in regular trash[8].

Workflow Overview

The following diagram illustrates the decision-making process for managing waste streams of this compound.

Caption: Waste Disposal Workflow for Phenylenediamine Derivatives.

Protocol 4.1: Disposal of Contaminated Labware and Debris

This protocol applies to items with trace contamination, such as weighing paper, pipette tips, gloves, and paper towels used for cleanup.

• Segregation at Source: At the point of use (in the fume hood), designate a specific, labeled plastic bag for all solid waste contaminated with 1-N-(1-phenylethyl)benzene-1,4-diamine.

• Packaging: Once the task is complete, seal the primary bag. Place this sealed bag into a second, larger plastic bag (double-bagging) to prevent leaks and minimize exposure.

• Transfer to Hazardous Waste Container: Transport the double-bagged waste to your laboratory's designated Hazardous Waste Satellite Accumulation Area (SAA).

• Final Deposition: Place the bag into the designated solid hazardous waste container. This is typically a lined drum or a robust pail. Ensure the container's lid is securely closed after deposition[9].

Protocol 4.2: Disposal of Bulk or Unused Chemical

This protocol is for disposing of the original product container, whether full, partially used, or expired.

• Do Not Consolidate: Leave the chemical in its original, clearly labeled container. Mixing chemical wastes is dangerous and often violates regulatory requirements.

• Ensure Secure Closure: Verify that the container's cap is tightly sealed. If the original cap is damaged, use a secure, compatible replacement.

• Labeling for Disposal: Attach a completed hazardous waste tag to the container. This tag must include:

  • The full chemical name: "1-N-(1-phenylethyl)benzene-1,4-diamine"

  • The words "Hazardous Waste"

  • An accurate list of all components if it is a solution.

  • The specific hazard characteristics (e.g., "Toxic," "Environmental Hazard").

• Transfer to SAA: Place the tagged container in the designated area for chemical waste pickup. Do not leave it on benchtops or in general work areas.

Emergency Procedures: Spill Management

Accidents happen. A prepared response is critical to ensuring safety.

Minor Spill (Contained within a Fume Hood)

• Alert Personnel: Notify others in the immediate area.

• Don PPE: Ensure you are wearing the full, appropriate PPE described in Section 3.

• Containment: Cover the spill with a chemical absorbent material like vermiculite or sand[1]. Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully sweep or scoop the absorbed material into a designated container. Avoid creating dust[4].

• Decontamination: Wipe the spill area with a suitable solvent (consult your institution's safety guidelines, often soap and water or ethanol), collecting the wipes as contaminated debris.

• Disposal: Package all cleanup materials (absorbent, wipes, gloves) as hazardous waste according to Protocol 4.1.

Major Spill (Outside of a Fume Hood)

• Evacuate: Immediately evacuate the area.

• Alert: Notify your supervisor and your institution's Environmental Health & Safety (EHS) department or emergency response line. Provide the location and the name of the chemical.

• Isolate: If safe to do so, close the doors to the affected area to contain vapors.

• Do Not Attempt Cleanup: Allow trained emergency responders to manage the cleanup[1]. They have the specialized equipment and training to handle significant hazardous material incidents.

References

• Safety Data Sheet: 1,4-Phenylenediamine. Carl ROTH.

• SAFETY DATA SHEET: p-phenylenediamine. Sigma-Aldrich.

• Safety Data Sheet: p-phenylenediamine. Chemos GmbH & Co. KG.

• SAFETY DATA SHEET: p-phenylenediamine. Sigma-Aldrich (695106).

• Safety Data Sheet: N,N'-Diphenyl-1,4-phenylenediamine. Cayman Chemical.

• 1,4-Phenylenediamine Safety Data Sheet. Santa Cruz Biotechnology.

• Safety Data Sheet: N,N-Diethyl-p-phenylenediamine sulfate. Chemos GmbH & Co. KG.

• N,N-Diethyl-p-phenylenediamine SAFETY DATA SHEET. Thermo Fisher Scientific.

• Toxicity of para-phenylenediamine (PPD;1, 4 diaminobenzene) on isolated human lymphocytes. PubMed, National Library of Medicine.

• Resource Conservation and Recovery Act (RCRA) Regulations. U.S. Environmental Protection Agency.

• Resource Conservation and Recovery Act (RCRA) Overview. U.S. Environmental Protection Agency.

• SAFETY DATA SHEET: N,N-Diethyl-p-phenylenediamine sulfate. Fisher Scientific.

• Safety Data Sheet: N-1,3-dimethylbutyl-N'-phenyl-p-phenylenediamine. Chemos GmbH & Co. KG.

• RCRA P and U Lists of Hazardous Wastes. Case Western Reserve University Environmental Health and Safety.

• RCRA Hazardous Waste. West Virginia Department of Environmental Protection.

• 1,4-Benzenediamine: Human health tier II assessment. Australian Industrial Chemicals Introduction Scheme (AICIS).

• 1,4-Benzenediamine, N-(1,3-dimethylbutyl)-N'-phenyl- PubChem Compound Summary. National Center for Biotechnology Information.

• Phenylenediamines - Evaluation statement. Australian Industrial Chemicals Introduction Scheme (AICIS).

• Hazardous waste in the United States. Wikipedia.

• N,N-Diethyl-p-phenylenediamine sulfate salt Safety Data Sheet. Santa Cruz Biotechnology.

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Navigating the Synthesis and Handling of 1-N-(1-phenylethyl)benzene-1,4-diamine: A Guide to Personal Protective Equipment and Safe Practices

For the pioneering researchers and scientists in drug development, the synthesis and utilization of novel compounds are the cornerstones of innovation. Among these, aromatic amines like 1-N-(1-phenylethyl)benzene-1,4-diamine represent a class of molecules with significant potential. However, their structural alerts necessitate a profound respect for safety and a meticulous approach to handling. This guide provides an in-depth, experience-driven framework for the safe operational use of this compound, with a primary focus on the selection and implementation of appropriate Personal Protective Equipment (PPE).

Understanding the Inherent Risks: A Proactive Stance on Safety

The Core of Protection: A Multi-layered PPE Approach

The selection of PPE should be guided by a thorough risk assessment of the specific procedures being undertaken. The following table summarizes the essential PPE for handling 1-N-(1-phenylethyl)benzene-1,4-diamine.

Body Part	Personal Protective Equipment	Specifications and Rationale
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always check for breakthrough times and ensure gloves are compatible with the solvents being used. Double-gloving is a prudent practice, especially during weighing and transfer operations.
Eyes	Safety glasses with side shields or chemical splash goggles	Protects against accidental splashes and airborne particles. Goggles provide a more complete seal and are necessary when there is a higher risk of splashing.
Body	Laboratory coat	A flame-resistant lab coat that fully covers the arms is essential to protect against incidental contact.
Respiratory	NIOSH-approved respirator	A respirator is crucial when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of dust particles.[4][5] For weighing and handling powders, a P100 filter is recommended. In case of potential vapor exposure, a combination cartridge for organic vapors and particulates should be used.
Feet	Closed-toe shoes	Leather or other chemically resistant material is advised to protect against spills.

Operational Blueprint: From Preparation to Disposal

A systematic workflow is paramount to minimizing exposure and ensuring a safe working environment. The following diagram and procedural steps outline a best-practice approach.

Workflow for Safe Handling

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